Tofersen

• CAS: 2088232-70-4

Core Science & Biosynthesis

Introduction: The Challenge of SOD1-Mediated Amyotrophic Lateral Sclerosis (ALS)

An In-Depth Technical Guide to the Mechanism of Action of Tofersen in SOD1-ALS

Amyotrophic Lateral Sclerosis (ALS) is a progressive neurodegenerative disease characterized by the death of motor neurons, leading to muscle weakness, paralysis, and eventual respiratory failure.[1] A subset of ALS cases is caused by mutations in the gene encoding superoxide (B77818) dismutase 1 (SOD1).[2] These mutations, which account for approximately 10-20% of familial ALS and 1-2% of sporadic cases, are understood to act through a toxic gain-of-function mechanism.[2][3] The mutant SOD1 protein misfolds and aggregates within motor neurons and astrocytes, contributing to cellular dysfunction, neurodegeneration, and disease progression.[2][4] Tofersen (QALSODY®) is a therapeutic agent designed specifically to target the root cause of SOD1-ALS.[5][6]

Core Mechanism of Action: Antisense Oligonucleotide-Mediated mRNA Degradation

Tofersen is an antisense oligonucleotide (ASO), a short, synthetic, single-stranded nucleic acid molecule engineered to bind to a specific messenger RNA (mRNA) sequence.[6][7] Its mechanism is designed to interrupt the production of the toxic SOD1 protein at the genetic level.[1][2]

The process unfolds as follows:

• Target Binding : Tofersen is administered intrathecally to bypass the blood-brain barrier and reach the central nervous system.[1][4] It is designed to be complementary to the mRNA transcribed from the SOD1 gene, allowing it to bind with high specificity via Watson-Crick base pairing.[6]

• RNase H Activation : The binding of the Tofersen ASO to the SOD1 mRNA creates an RNA-DNA duplex.[1] This hybrid structure is a substrate for Ribonuclease H (RNase H), a ubiquitously expressed cellular enzyme.[1][8]

• mRNA Degradation : RNase H recognizes and cleaves the RNA strand of the hybrid duplex.[1][8] This act of degradation effectively destroys the SOD1 mRNA template.

• Reduced Protein Synthesis : With the SOD1 mRNA degraded, it is no longer available for translation by ribosomes. This prevents the synthesis of the mutant SOD1 protein, reducing its overall levels and mitigating its downstream toxic effects on motor neurons.[1][4][7]

This "knock-down" of gene expression is the central therapeutic strategy of Tofersen.[9]

Caption: Tofersen binds to SOD1 mRNA, leading to RNase H-mediated degradation and reduced protein synthesis.

Pharmacodynamic Effects: Evidence of Target Engagement

The efficacy of Tofersen's mechanism is quantified by measuring its effect on key biomarkers: total SOD1 protein in the cerebrospinal fluid (CSF) and neurofilament light chain (NfL) in plasma and CSF. NfL is a well-established biomarker of neuro-axonal injury; its reduction suggests a decrease in ongoing neuronal damage.[5][10][11]

Clinical trials have demonstrated robust and sustained reductions in these critical biomarkers.[5][12]

Biomarker & Study	Treatment Group	Baseline	Week 28 Change from Baseline	Reference(s)
CSF SOD1 Protein
Phase 1-2 (100mg Dose)	Tofersen	N/A	-33% to -36%	[13][14]
Phase 3 VALOR (Early Start)	Tofersen	N/A	-29% to -33%	[15][16]
Phase 3 VALOR (Delayed Start)	Placebo	N/A	+16%	[16]
Plasma Neurofilament Light (NfL)
Phase 3 VALOR (Early Start)	Tofersen	N/A	-51% to -60%	[15][16]
Phase 3 VALOR (Delayed Start)	Placebo	N/A	+20%	[16]

Table 1: Summary of Key Biomarker Reductions with Tofersen Treatment.

Experimental Protocols: The VALOR Clinical Trial

The pivotal Phase 3 VALOR trial (NCT02623699) and its open-label extension (OLE) were instrumental in characterizing the effects of Tofersen.[17][18]

Study Design

The VALOR study was a 28-week, randomized, double-blind, placebo-controlled trial.[19] A total of 108 participants with SOD1-ALS were enrolled and randomized in a 2:1 ratio to receive either Tofersen or a placebo.[18][19] Upon completion of the 28-week period, 95 participants entered an open-label extension (OLE) study, where all individuals received Tofersen.[18] This design allowed for a comparison between those who started Tofersen early versus those who had a delayed start (i.e., the original placebo group).[18]

Patient Population

Participants were adults with a confirmed SOD1 gene mutation and a diagnosis of ALS.[17] The primary analysis was conducted on a sub-population of 60 participants predicted to have faster disease progression based on their specific SOD1 mutation and disease characteristics.[19]

Intervention

The treatment regimen consisted of an intrathecal administration of 100 mg of Tofersen.[17] This involved three loading doses approximately two weeks apart, followed by maintenance doses every four weeks.[17] Before each administration, 10 mL of CSF was extracted to prevent fluid overload.[4]

Endpoints

• Primary Endpoint : The primary outcome measure for the 28-week VALOR trial was the change from baseline in the ALS Functional Rating Scale-Revised (ALSFRS-R) total score, a validated measure of disease progression.[17][20]

• Secondary & Exploratory Endpoints : Key secondary endpoints included the change in total SOD1 concentration in CSF, plasma NfL levels, respiratory function (slow vital capacity), and muscle strength.[10][17]

While the VALOR trial did not achieve statistical significance on its primary endpoint at 28 weeks, trends favored Tofersen across multiple secondary measures.[17][21] The subsequent analysis of the OLE data, which provided a longer-term view, demonstrated that earlier initiation of Tofersen significantly slowed the decline in clinical function, respiratory function, and muscle strength compared to those who started treatment later.[18][22]

Caption: Workflow of the Phase 3 VALOR trial and its open-label extension (OLE) study.

Conclusion

Tofersen represents a targeted therapeutic strategy that directly addresses the underlying genetic cause of SOD1-ALS.[1][6] Its mechanism of action, the ASO-mediated degradation of SOD1 mRNA, leads to a significant and sustained reduction in the production of toxic SOD1 protein.[4][13] This target engagement is confirmed by robust reductions in CSF SOD1 and plasma NfL, a key indicator of decreased neurodegeneration.[11][17] While short-term clinical benefits were not statistically significant in the initial randomized trial, longer-term data from the open-label extension strongly suggest that early and sustained treatment with Tofersen slows the relentless progression of this devastating disease.[18][22]

References

• 1. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 2. als.org [als.org]
• 3. neurology.org [neurology.org]
• 4. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Tofersen: A Review in Amyotrophic Lateral Sclerosis Associated with SOD1 Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 7. mdpi.com [mdpi.com]
• 8. Recent Progress of Antisense Oligonucleotide Therapy for Superoxide Dismutase 1-mutated Amyotrophic Lateral Sclerosis: Focus on Tofersen[v1] | Preprints.org [preprints.org]
• 9. researchgate.net [researchgate.net]
• 10. Tofersen for SOD1 amyotrophic lateral sclerosis: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tofersen decreases neurofilament levels supporting the pathogenesis of the SOD1 p.D91A variant in amyotrophic lateral sclerosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oligotherapeutics.org [oligotherapeutics.org]
• 13. Phase 1-2 Trial of Antisense Oligonucleotide Tofersen for SOD1 ALS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. Biogen Strives for Tofersen Approval in ALS Based on Neurofilament Biomarker - BioSpace [biospace.com]
• 16. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 17. jnnp.bmj.com [jnnp.bmj.com]
• 18. Ionis partner Biogen announces that results from Phase 3 VALOR study and open-label extension of tofersen showed clinical benefit in SOD1-ALS patients | Ionis Pharmaceuticals, Inc. [ir.ionis.com]
• 19. Biogen Announces Topline Results from the Tofersen Phase 3 Study and its Open-Label Extension in SOD1-ALS | Biogen [investors.biogen.com]
• 20. VALOR Biogen's Tofersen trial: a look at the open label extension data - MND Research Blog [mndresearch.blog]
• 21. researchgate.net [researchgate.net]
• 22. alsnewstoday.com [alsnewstoday.com]

The Genesis of Tofersen: A Targeted Antisense Oligonucleotide Therapy for SOD1-Mediated Amyotrophic Lateral Sclerosis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Amyotrophic Lateral Sclerosis (ALS) is a relentless neurodegenerative disease characterized by the progressive loss of motor neurons, leading to muscle weakness, paralysis, and ultimately, respiratory failure. A subset of ALS cases, approximately 2%, is linked to mutations in the superoxide (B77818) dismutase 1 (SOD1) gene, which result in a toxic gain-of-function of the SOD1 protein.[1][2] Tofersen (formerly known as BIIB067), an antisense oligonucleotide (ASO), represents a pioneering therapeutic advancement for this specific form of ALS.[3] Developed by Ionis Pharmaceuticals and Biogen, Tofersen is designed to selectively bind to SOD1 messenger RNA (mRNA), promoting its degradation and thereby reducing the synthesis of the toxic mutant SOD1 protein.[2][4][5] This technical guide provides a comprehensive overview of the discovery, development, and mechanism of action of Tofersen, with a focus on the preclinical and clinical data that paved the way for its accelerated approval by the U.S. Food and Drug Administration (FDA) on April 25, 2023.[3][6][7]

The Scientific Rationale: Targeting a Genetic Driver of ALS

Mutations in the SOD1 gene are one of the most common genetic causes of familial ALS, accounting for 10-20% of familial cases and 1-2% of sporadic cases.[6] These mutations lead to the production of a misfolded SOD1 protein that acquires a toxic gain-of-function, contributing to motor neuron degeneration through mechanisms believed to include protein aggregation, mitochondrial dysfunction, and impaired axonal transport.[6][8] Tofersen was engineered to directly address this root cause. As an ASO, it is a short, synthetic strand of nucleic acids that binds with high specificity to the SOD1 mRNA, creating an RNA-DNA duplex that is a substrate for RNase H, a cellular enzyme that degrades the RNA strand.[4][5] This process effectively silences the SOD1 gene, reducing the production of both mutant and wild-type SOD1 protein.[4][5]

Preclinical Development: Establishing Proof-of-Concept

In Vitro and In Vivo Models

The development of Tofersen was built upon extensive preclinical research utilizing various models of SOD1-ALS. Transgenic mouse models expressing human SOD1 mutations, such as the SOD1G93A mouse, have been instrumental in studying disease pathogenesis and evaluating potential therapies.[9] These models recapitulate key features of human ALS, including progressive motor neuron loss and muscle weakness.[10]

Preclinical Efficacy of Tofersen

In preclinical studies involving SOD1G93A rodent models, a single intrathecal dose of Tofersen led to a significant reduction in SOD1 mRNA and protein levels for up to 10 weeks.[9] Administration of Tofersen in these models demonstrated a delay in disease onset, preservation of motor function, and an increase in survival.[9] Furthermore, improvements were observed in biomarkers such as compound motor action potentials (CMAP) and serum phosphorylated neurofilament heavy chain (pNFH).[9] Notably, these therapeutic effects were observed even when treatment was initiated after the onset of symptoms.[9] Early developmental studies by Ionis Pharmaceuticals in SOD1 rats showed that two different antisense oligonucleotides, administered intrathecally, resulted in rats maintaining their weight for up to 70 days longer and having an increased survival of up to 64 days compared to controls.[11]

Clinical Development: From Phase 1 to Regulatory Approval

The clinical development of Tofersen has encompassed a series of studies designed to evaluate its safety, tolerability, pharmacokinetics, and efficacy in individuals with SOD1-ALS.

Phase 1/2 Study

A Phase 1/2 randomized, placebo-controlled, dose-ascending study provided the initial evidence of Tofersen's safety and biological activity in humans.[6][12] The trial enrolled 50 participants with SOD1-ALS.[6][12] The results demonstrated that Tofersen was generally well-tolerated and led to a dose-dependent reduction in cerebrospinal fluid (CSF) SOD1 protein concentrations.[9][12] In the highest dose group (100 mg), a 36% reduction in CSF SOD1 was observed.[9]

The VALOR Study and Open-Label Extension

The pivotal Phase 3 VALOR trial was a 28-week, randomized, double-blind, placebo-controlled study that enrolled 108 participants with SOD1-ALS.[6][13][14] While the trial did not meet its primary endpoint of a statistically significant change in the Revised Amyotrophic Lateral Sclerosis Functional Rating Scale (ALSFRS-R) score at 28 weeks, it did show positive trends across multiple secondary and exploratory endpoints.[6][13][14]

Critically, Tofersen demonstrated robust and sustained reductions in key biomarkers. At 28 weeks, treatment with Tofersen led to a significant reduction in CSF total SOD1 protein and plasma neurofilament light chain (NfL), a marker of axonal injury.[14] Data from the open-label extension (OLE) of the VALOR study, where all participants received Tofersen, provided further evidence of its clinical benefit.[13] Analysis of 12-month data showed that earlier initiation of Tofersen slowed the decline in clinical function, respiratory function, muscle strength, and quality of life compared to those who started treatment later.[6][15][16]

The ATLAS Study

The ongoing Phase 3 ATLAS study is a randomized, placebo-controlled trial evaluating the efficacy of Tofersen in presymptomatic individuals who are carriers of a SOD1 mutation and have elevated neurofilament levels, which is indicative of early disease activity.[6][17][18] The primary objective of this study is to determine if Tofersen can delay the onset of clinically manifest ALS.[17][18][19] This trial represents a significant step towards a potential paradigm shift in treating genetic forms of ALS, moving from treatment of active disease to pre-symptomatic intervention.[7]

Quantitative Data Summary

The following tables summarize the key quantitative data from the preclinical and clinical development of Tofersen.

Table 1: Preclinical Efficacy of Tofersen in SOD1G93A Rodent Models

Parameter	Outcome	Reference
SOD1 mRNA and Protein Levels	Significant reduction for up to 10 weeks after a single intrathecal dose.	[9]
Disease Onset	Increased time to disease onset.	[9]
Motor Function	Preserved motor function.	[9]
Survival	Increased survival.	[9]
Weight Maintenance (SOD1 Rat)	Maintained weight up to 70 days longer than controls.	[11]
Survival (SOD1 Rat)	Increased survival of up to 64 days compared to controls.	[11]

Table 2: Phase 1/2 Clinical Trial Results

Dose Group	CSF SOD1 Protein Concentration Reduction	Reference
20 mg	1%	[9]
40 mg	27%	[9]
60 mg	21%	[9]
100 mg	36%	[9]
Placebo	3% decrease	[9]

Table 3: VALOR Study and Open-Label Extension - Key Outcomes

Endpoint	Result	Reference
Primary Endpoint (28 weeks)
Change in ALSFRS-R Total Score	Did not reach statistical significance.	[6][13][14]
Biomarker Changes (28 weeks)
CSF Total SOD1 Protein	Robust reduction.	[14]
Plasma Neurofilament Light Chain (NfL)	Robust reduction.[14] 50% reduction by 12-16 weeks.[6]	[6][14]
12-Month OLE Data (Early vs. Delayed Start)
Clinical Function (ALSFRS-R)	Slower decline with earlier initiation.	[6][15][16]
Respiratory Function	Slower decline with earlier initiation.	[6][15][16]
Muscle Strength	Slower decline with earlier initiation.	[6][15][16]
Quality of Life	Slower decline with earlier initiation.	[6][15][16]

Table 4: Safety and Tolerability of Tofersen (VALOR and OLE)

Adverse Event Profile	Details	Reference
Most Common Adverse Events	Procedural pain, headache, fall, back pain, and pain in extremity.	[15][16]
Severity	Most adverse events were mild to moderate.	[15][16]
Serious Adverse Events	Reported in 36.5% of participants who received Tofersen.	[15][16]
Serious Neurologic Events	Myelitis, radiculitis, aseptic meningitis, and papilledema reported in 6.7% of participants.	[15][16]
Discontinuation due to Adverse Events	17.3% of participants.	[15][16]

Experimental Protocols

Antisense Oligonucleotide Design

Tofersen is a 20-base antisense oligonucleotide with a phosphorothioate (B77711) backbone and 2'-O-methoxyethyl (MOE) modifications in the "wings" (the first five and last five nucleotides) and a central "gap" of ten unmodified deoxynucleotides. This "gapmer" design allows for the recruitment of RNase H to the mRNA-ASO duplex, leading to the degradation of the target mRNA. The specific sequence of Tofersen is complementary to a region in the 3' untranslated region of the human SOD1 mRNA.

SOD1-ALS Mouse Model Studies

• Animal Model: The SOD1G93A transgenic mouse is a commonly used model. These mice express a human SOD1 gene with a glycine-to-alanine substitution at position 93.[9] Both mixed background (e.g., B6SJL) and congenic (e.g., C57BL/6J) strains are utilized.[20][21]

• Administration: Tofersen is administered via intrathecal injection directly into the cerebrospinal fluid to bypass the blood-brain barrier.[9]

• Outcome Measures:

  • Disease Onset: Typically defined by the age at which a defined level of motor deficit (e.g., hindlimb tremor or weakness) is observed.

  • Motor Function: Assessed using tests such as rotarod performance, grip strength, and gait analysis.

  • Survival: Defined as the age at which the animal reaches a humane endpoint due to disease progression.

  • Biomarker Analysis: Measurement of SOD1 protein levels in spinal cord tissue and neurofilament levels in plasma or CSF.

Clinical Trial Protocol (VALOR Study)

• Study Design: A Phase 3, randomized, double-blind, placebo-controlled trial.[14]

• Participant Population: Adults with ALS and a confirmed SOD1 mutation.[14]

• Intervention: Participants were randomized 2:1 to receive either Tofersen 100 mg or placebo.[14]

• Administration: Intrathecal injection. The dosing regimen consisted of three loading doses administered approximately two weeks apart, followed by five maintenance doses every four weeks.[14]

• Primary Endpoint: Change from baseline to Week 28 in the ALSFRS-R total score.[14]

• Secondary Endpoints: Included changes in CSF total SOD1 concentration, plasma NfL levels, respiratory function (slow vital capacity), and muscle strength (handheld dynamometry).[14]

Neurofilament Light Chain (NfL) Measurement

• Sample Collection: Blood (plasma or serum) or cerebrospinal fluid.

• Assay Technology: Ultrasensitive immunoassays, such as the Single Molecule Array (Simoa) technology, are used to quantify the low concentrations of NfL in these biofluids.[22]

• Clinical Utility: Elevated NfL levels are a sensitive marker of axonal damage and have been shown to correlate with disease progression and prognosis in ALS.[22][23][24] In the context of Tofersen, the reduction in plasma NfL served as a key biomarker of target engagement and biological effect, ultimately supporting the FDA's accelerated approval.[3][8]

Visualizations

Mechanism of Action of Tofersen

References

• 1. checkrare.com [checkrare.com]
• 2. mndassociation.org [mndassociation.org]
• 3. neurologylive.com [neurologylive.com]
• 4. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 5. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 6. als.org [als.org]
• 7. packardcenter.org [packardcenter.org]
• 8. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol for handling and using SOD1 mice for amyotrophic lateral sclerosis pre-clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 12. pharmacytimes.com [pharmacytimes.com]
• 13. VALOR Biogen's Tofersen trial: a look at the open label extension data - MND Research Blog [mndresearch.blog]
• 14. Tofersen in adults with SOD1-ALS: phase 3 VALOR trial and open-label extension results | Journal of Neurology, Neurosurgery & Psychiatry [jnnp.bmj.com]
• 15. Ionis partner Biogen announces that results from Phase 3 VALOR study and open-label extension of tofersen showed clinical benefit in SOD1-ALS patients | Ionis Pharmaceuticals, Inc. [ir.ionis.com]
• 16. New 12-Month Tofersen Data Presented at ENCALS Meeting Show Clinically Meaningful Benefit in People With SOD1-ALS | Biogen [investors.biogen.com]
• 17. Design of a Randomized, Placebo-Controlled, Phase 3 Trial of Tofersen Initiated in Clinically Presymptomatic SOD1 Variant Carriers: the ATLAS Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. act4als.org [act4als.org]
• 20. als.be [als.be]
• 21. Optimised and rapid pre-clinical screening in the SOD1(G93A) transgenic mouse model of amyotrophic lateral sclerosis (ALS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. jnnp.bmj.com [jnnp.bmj.com]
• 23. Neurofilament light chain test helps in diagnosis, treatment, and prognosis of ALS and MS - Insights [news.mayocliniclabs.com]
• 24. academic.oup.com [academic.oup.com]

Tofersen: An Antisense Oligonucleotide Therapy for SOD1-Mediated Amyotrophic Lateral Sclerosis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Amyotrophic Lateral Sclerosis (ALS) is a relentless neurodegenerative disease characterized by the progressive loss of motor neurons. A subset of familial ALS cases, and a small percentage of sporadic cases, are caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene. These mutations lead to a toxic gain-of-function of the SOD1 protein, resulting in protein misfolding, aggregation, and subsequent neuronal cell death. Tofersen (QALSODY™) is an antisense oligonucleotide (ASO) designed to specifically target and degrade SOD1 messenger RNA (mRNA), thereby reducing the production of the toxic SOD1 protein. This document provides a comprehensive technical overview of Tofersen, including its mechanism of action, preclinical and clinical trial data, and the experimental protocols utilized in its evaluation.

Introduction to Tofersen and SOD1-ALS

Mutations in the SOD1 gene are one of the most common genetic causes of ALS, accounting for approximately 10-20% of familial cases and 1-2% of sporadic cases.[1] The mutated SOD1 gene produces a misfolded SOD1 protein that tends to aggregate within motor neurons.[1][2] This aggregation is believed to trigger a cascade of detrimental cellular events, including oxidative stress, mitochondrial dysfunction, endoplasmic reticulum (ER) stress, and impaired axonal transport, ultimately leading to motor neuron degeneration.[3][4][5]

Tofersen is a synthetic strand of nucleic acid designed to be complementary to the SOD1 mRNA sequence.[1][6] By binding to the SOD1 mRNA, Tofersen triggers its degradation by the cellular enzyme RNase H, which effectively silences the gene and reduces the synthesis of the SOD1 protein.[6][7] This targeted approach aims to mitigate the root cause of SOD1-ALS.[8]

Mechanism of Action

Tofersen's mechanism of action is a prime example of RNA-targeted gene silencing. As an antisense oligonucleotide, it operates through the following sequence of events:

• Intrathecal Administration : Tofersen is administered directly into the cerebrospinal fluid (CSF) via a lumbar puncture.[9][10][11] This delivery route ensures its distribution to the central nervous system, where it can act on motor neurons.[6]

• Target Binding : Tofersen binds with high specificity to the SOD1 mRNA through Watson-Crick base pairing.[6][8]

• RNase H Activation : The DNA-RNA hybrid formed by Tofersen and SOD1 mRNA is a substrate for RNase H, an endogenous enzyme.[6]

• mRNA Degradation : RNase H cleaves the RNA strand of the hybrid, leading to the degradation of the SOD1 mRNA.[6][7]

• Reduced Protein Synthesis : The destruction of the SOD1 mRNA prevents it from being translated into the SOD1 protein, thereby reducing the levels of both normal and toxic mutant SOD1 protein.[1][6][8]

This process is designed to alleviate the toxic effects of the mutant SOD1 protein and slow the progression of the disease.[6]

Caption: Tofersen's mechanism of action in reducing toxic SOD1 protein.

Preclinical and Clinical Development

Tofersen's development was built on extensive preclinical research and a structured clinical trial program.

Preclinical Studies

Preclinical evaluation of Tofersen was conducted in rodent models of SOD1-ALS, specifically in SOD1-G93A transgenic rats.[6][12] These studies demonstrated that intrathecal administration of a Tofersen analog led to significant reductions in SOD1 mRNA and protein levels.[6]

Preclinical Model	Key Findings	Reference
SOD1-G93A Rats	Maintained weight up to 70 days longer than controls.	[12]
SOD1-G93A Rats	Increased survival of up to 64 days compared to controls.	[12]
SOD1-G93A Rats	Reduced SOD1 mRNA by ~69% and protein by ~48% in the brain.	[13]
SOD1-G93A Rats	Reduced human SOD1 protein in CSF by ~42%.	[13]
SOD1-G93A Rodents	Increased time to disease onset and preserved motor function.	[6]

Clinical Trials

The clinical development program for Tofersen included a Phase 1/2 ascending-dose study and the pivotal Phase 3 VALOR trial, along with its open-label extension (OLE).

This study evaluated the safety, pharmacokinetics, and pharmacodynamics of Tofersen in 50 participants with SOD1-ALS.[1][8][9] The results demonstrated a dose-dependent reduction in CSF SOD1 protein concentrations.[1][8][9]

Dose Cohort	Number of Participants (Tofersen:Placebo)	Mean Change in CSF SOD1 from Baseline at Day 85 (Difference vs. Placebo)	Reference
20 mg	10:3	+2 percentage points	[1][8][9]
40 mg	9:3	-25 percentage points	[1][8][9]
60 mg	9:3	-19 percentage points	[1][8][9]
100 mg	10:3	-33 percentage points	[1][8][9]

The VALOR trial was a 28-week, randomized, placebo-controlled study involving 108 participants with SOD1-ALS.[14] The primary endpoint, the change from baseline in the ALS Functional Rating Scale-Revised (ALSFRS-R) total score at week 28, was not statistically significant.[14] However, Tofersen led to robust reductions in key biomarkers.[14]

Longer-term data from the OLE, where all participants received Tofersen, suggested a clinical benefit with earlier initiation of the therapy.[3][15]

Endpoint	VALOR (28 Weeks)	OLE (52 Weeks - Early vs. Delayed Start)	Reference
Change in ALSFRS-R Score	-6.98 (Tofersen) vs. -8.14 (Placebo) in faster-progressing subgroup (Difference: 1.2 points, p=0.97)	-6.0 (Early) vs. -9.5 (Delayed) (Difference: 3.5 points)	[6][11][15]
Change in % Predicted Slow Vital Capacity	Not reported as primary	-9.4% (Early) vs. -18.6% (Delayed) (Difference: 9.2 percentage points)	[11][15]
Change in Handheld Dynamometry Megascore	Not reported as primary	-0.17 (Early) vs. -0.45 (Delayed) (Difference: 0.28)	[11][15]
Reduction in CSF SOD1 Protein	29-40% reduction with Tofersen	33% (Early) vs. 21% (Delayed) reduction	[11][15]
Reduction in Plasma Neurofilament Light (NfL)	~60% reduction with Tofersen	51% (Early) vs. 41% (Delayed) reduction	[15][16]
Risk of Death or Permanent Ventilation (Hazard Ratio)	Not reported as primary	0.36 (favoring early start)	[3]

Experimental Protocols

Accurate and reproducible measurement of biomarkers is critical for evaluating the pharmacodynamic effects of Tofersen. The following sections detail the methodologies for key assays used in the clinical trials.

Quantification of SOD1 Protein in Cerebrospinal Fluid

The concentration of SOD1 protein in CSF was a key pharmacodynamic biomarker to confirm target engagement.

• Methodology : Enzyme-Linked Immunosorbent Assay (ELISA).

• Protocol :

  • Sample Collection : CSF is collected via lumbar puncture into polypropylene (B1209903) tubes and immediately frozen at -80°C until analysis.[17]

  • Assay Principle : A sandwich ELISA is employed. Wells are coated with a capture antibody specific for human SOD1.

  • Procedure :

    • CSF samples are thawed and added to the wells.

    • After an incubation period, any unbound material is washed away.

    • A detection antibody, also specific for SOD1 but conjugated to an enzyme (e.g., horseradish peroxidase), is added.

    • Following another incubation and wash step, a substrate is added, which is converted by the enzyme to produce a colorimetric signal.

    • The intensity of the signal, measured by a plate reader, is proportional to the amount of SOD1 in the sample.

  • Quantification : SOD1 concentration is determined by comparing the sample's signal to a standard curve generated from known concentrations of recombinant human SOD1 protein. A commercial kit such as the Cu/Zn SOD1 ELISA kit (e.g., eBioscience BMS222MST) can be utilized.[18]

  • Quality Control : It is crucial to ensure that CSF samples have minimal blood contamination, as red blood cells contain high levels of SOD1. Hemoglobin levels can be measured to assess contamination.[18]

Caption: Workflow for SOD1 protein quantification in CSF via ELISA.

Quantification of Neurofilament Light Chain (NfL)

NfL is a biomarker of neuroaxonal injury. Its levels in CSF and blood are elevated in ALS and are used to monitor disease progression and treatment response.

• Methodology : Single Molecule Array (Simoa) immunoassay.

• Protocol :

  • Sample Collection : CSF is collected as described above. Blood is collected in EDTA tubes, centrifuged to separate plasma, and stored at -80°C.[19]

  • Assay Principle : Simoa technology enables the detection of single protein molecules, offering ultra-high sensitivity compared to conventional immunoassays.[2][7]

  • Procedure :

    • Samples (plasma or CSF, typically diluted 1:4) are incubated with paramagnetic beads coated with an NfL-specific capture antibody.[7][20]

    • A biotinylated NfL detection antibody is added, followed by a streptavidin-β-galactosidase (SBG) conjugate.

    • The beads are washed and loaded into a Simoa disc containing thousands of microwells, each large enough to hold a single bead.

    • A fluorogenic substrate is added. Wells containing a bead with an immunocomplex (and thus the SBG enzyme) will generate a fluorescent signal.

    • The instrument counts the number of "active" (fluorescent) wells versus "inactive" wells.

  • Quantification : At low concentrations, the ratio of active to total wells is proportional to the analyte concentration. At higher concentrations, the signal intensity is used for quantification. The concentration is calculated against a standard curve. Commercially available kits, such as the NF-light™ Advantage Kit from Quanterix, are used on a Simoa HD-X or SR-X analyzer.[2][7][20]

Signaling Pathways in SOD1-ALS

Mutant SOD1 protein aggregation disrupts several critical cellular pathways, contributing to motor neuron death. Tofersen, by reducing the levels of mutant SOD1, aims to ameliorate these downstream pathological effects.

Caption: Pathological pathways affected by mutant SOD1 aggregation.

Conclusion and Future Directions

Tofersen represents a significant advancement in the treatment of SOD1-ALS, being the first therapy to target a genetic cause of the disease. Its accelerated approval by the FDA was based on its consistent and robust effect on biomarkers of target engagement (CSF SOD1) and neurodegeneration (NfL).[1] While the primary clinical endpoint in the initial 28-week trial was not met, longer-term data from the open-label extension suggest that earlier initiation of Tofersen slows the decline in clinical function, respiratory function, and muscle strength.[3][15]

Ongoing studies, such as the ATLAS trial in presymptomatic carriers of SOD1 mutations, will be crucial in determining if early intervention with Tofersen can delay or even prevent the onset of clinical symptoms. The development of Tofersen underscores the potential of genetically targeted therapies for neurodegenerative diseases and highlights the importance of validated biomarkers in accelerating drug development and approval.

References

• 1. Phase 1-2 Trial of Antisense Oligonucleotide Tofersen for SOD1 ALS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. quanterix.com [quanterix.com]
• 3. Ionis partner Biogen announces that results from Phase 3 VALOR study and open-label extension of tofersen showed clinical benefit in SOD1-ALS patients | Ionis Pharmaceuticals, Inc. [ir.ionis.com]
• 4. researchgate.net [researchgate.net]
• 5. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Method to Combine Neurofilament Light Measurements From Blood Serum and Plasma in Clinical and Population-Based Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. VALOR hints at potential benefit of tofersen for SOD1 amyotrophic lateral sclerosis | Institut SERVIER [institut-servier.com]
• 10. neurologylive.com [neurologylive.com]
• 11. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 12. SOD1 in cerebral spinal fluid as a pharmacodynamic marker for antisense oligonucleotide therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jnnp.bmj.com [jnnp.bmj.com]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. diva-portal.org [diva-portal.org]
• 17. Cerebrospinal Fluid Defines SOD1 as a Pharmacodynamic Marker for Antisense Oligonucleotide Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Plasma and CSF Neurofilament Light Chain in Amyotrophic Lateral Sclerosis: A Cross-Sectional and Longitudinal Study [frontiersin.org]
• 19. Neurofilament-light chain quantification by Simoa and Ella in plasma from patients with dementia: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 20. als.org [als.org]

Preclinical Profile of Tofersen: A Deep Dive into SOD1 Mouse Model Studies

Introduction

Amyotrophic Lateral Sclerosis (ALS) is a progressive neurodegenerative disease characterized by the loss of motor neurons, leading to muscle weakness, paralysis, and ultimately, respiratory failure.[1][2] A subset of familial ALS cases, accounting for approximately 10-20%, and 1-2% of sporadic cases, are linked to mutations in the superoxide (B77818) dismutase 1 (SOD1) gene.[3] These mutations are believed to confer a toxic gain-of-function to the SOD1 protein, leading to its misfolding and aggregation within motor neurons and astrocytes, which contributes to cellular damage and disease progression.[3][4]

Tofersen (also known as BIIB067) is an antisense oligonucleotide (ASO) designed as a targeted therapy for SOD1-associated ALS.[3][5] ASOs are synthetic, single-stranded nucleic acid molecules that can bind to specific messenger RNA (mRNA) sequences, thereby modulating gene expression.[1][6] This technical guide provides a comprehensive overview of the pivotal preclinical studies of Tofersen in SOD1 mouse models, which laid the groundwork for its clinical development.

Mechanism of Action

Tofersen is engineered to specifically bind to the mRNA transcribed from the SOD1 gene.[1][5] This binding event creates a DNA-RNA hybrid, which is a substrate for the cellular enzyme RNase H.[1][5] RNase H recognizes and cleaves the RNA strand of this hybrid, leading to the degradation of the SOD1 mRNA.[1][5] By promoting the destruction of SOD1 mRNA, Tofersen effectively reduces the production of the SOD1 protein, thereby mitigating the toxic effects of its mutant form.[1][5]

Tofersen's mechanism of action targeting SOD1 mRNA.

Experimental Protocols

The preclinical evaluation of Tofersen predominantly utilized transgenic rodent models that express a mutant human SOD1 gene, most commonly the SOD1G93A mouse and rat models.[6][7][8] These models recapitulate key features of human SOD1-ALS, including progressive motor neuron loss, muscle atrophy, and a shortened lifespan.[6][7]

Animal Models:

• SOD1G93A Mice: These mice carry a high copy number of the human SOD1 gene with the G93A mutation and exhibit a rapid and aggressive disease course.[6]

• SOD1G93A Rats: Similar to the mouse model, these rats overexpress the mutant human SOD1G93A protein.[4]

Drug Administration:

• Tofersen was administered directly to the central nervous system to bypass the blood-brain barrier.

• Intrathecal (IT) Injection: Tofersen was delivered into the cerebrospinal fluid (CSF) surrounding the spinal cord.[1]

• Intracerebroventricular (ICV) Injection: In some studies, Tofersen was injected into the cerebral ventricles.[6]

Outcome Measures:

• Survival: The primary endpoint was often the extension of lifespan.

• Motor Function: Assessed using tests like the rotarod to measure motor coordination and endurance.[9]

• Biomarkers:

  • SOD1 mRNA and Protein Levels: Measured in the brain and spinal cord tissue to confirm target engagement.

  • Neurofilament Levels: Phosphorylated neurofilament heavy chain (pNFH) and neurofilament light chain (NfL) were measured in serum and CSF as markers of axonal damage.[10][11]

  • Compound Muscle Action Potential (CMAP): An electrophysiological measure of the health of motor neurons and neuromuscular junctions.[12][13]

References

• 1. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. als.org [als.org]
• 4. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 5. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antisense Oligonucleotides for the Study and Treatment of ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Progress of Antisense Oligonucleotide Therapy for Superoxide-Dismutase-1-Mutated Amyotrophic Lateral Sclerosis: Focus on Tofersen - PMC [pmc.ncbi.nlm.nih.gov]
• 8. translational-neuroscience.imedpub.com [translational-neuroscience.imedpub.com]
• 9. Increased survival and function of SOD1 mice after glial cell-derived neurotrophic factor gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. JCI - Antisense oligonucleotides extend survival and reverse decrement in muscle response in ALS models [jci.org]
• 11. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. mdpi.com [mdpi.com]

The Role of Tofersen in the Degradation of SOD1 mRNA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyotrophic lateral sclerosis (ALS) is a progressive neurodegenerative disease characterized by the loss of motor neurons, leading to muscle weakness, paralysis, and ultimately, respiratory failure. A subset of familial ALS cases is caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene, which lead to a toxic gain-of-function of the SOD1 protein. This toxicity is associated with protein misfolding and aggregation, which contributes to motor neuron degeneration. Tofersen is an antisense oligonucleotide (ASO) designed to address this underlying genetic cause of ALS. This technical guide provides an in-depth overview of the mechanism of action of Tofersen, focusing on its role in SOD1 mRNA degradation, and summarizes key clinical trial data and experimental methodologies.

Mechanism of Action: RNase H-Mediated Degradation of SOD1 mRNA

Tofersen is a 20-base pair antisense oligonucleotide that is chemically modified to enhance its stability and binding affinity. It is designed to specifically bind to the messenger RNA (mRNA) transcript of the SOD1 gene. This binding action prevents the translation of the SOD1 protein. The core mechanism of Tofersen involves the recruitment of RNase H, a ubiquitously expressed intracellular enzyme.

Upon intrathecal administration, Tofersen distributes throughout the central nervous system. Within the cells, Tofersen binds to its complementary sequence on the SOD1 mRNA, forming a DNA-RNA heteroduplex. This hybrid molecule is a substrate for RNase H, which selectively cleaves the RNA strand of the duplex. This cleavage results in the degradation of the SOD1 mRNA, thereby reducing the synthesis of the SOD1 protein. By lowering the levels of the mutant SOD1 protein, Tofersen aims to mitigate its toxic effects on motor neurons and slow the progression of ALS.

Tofersen's Impact on Mutant SOD1 Protein Aggregation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mechanism and effects of Tofersen, an antisense oligonucleotide (ASO) therapeutic, on the aggregation of mutant superoxide (B77818) dismutase 1 (SOD1) protein, a key pathological hallmark in a subset of amyotrophic lateral sclerosis (ALS) cases. This document details the quantitative outcomes from clinical investigations, outlines the experimental protocols utilized to measure these effects, and visually represents the core biological and experimental processes.

Mechanism of Action

Tofersen is designed to address the root cause of SOD1-mediated ALS.[1] Mutations in the SOD1 gene lead to the production of a misfolded SOD1 protein that gains a toxic function.[2][3] This mutant protein is prone to misfolding and forming toxic aggregates within motor neurons and astrocytes, leading to cellular stress, neurodegeneration, and the progressive muscle weakness characteristic of ALS.[3][4][5]

Tofersen is an antisense oligonucleotide that selectively binds to the messenger RNA (mRNA) transcribed from the SOD1 gene.[4] This binding event triggers the degradation of the SOD1 mRNA by an enzyme called RNase H.[6][7] By destroying the mRNA blueprint, Tofersen effectively reduces the synthesis of the SOD1 protein, thereby decreasing the concentration of the toxic mutant protein and mitigating its downstream pathological effects, including aggregation and neuronal damage.[4][7]

Caption: Tofersen's mechanism of action in reducing mutant SOD1 protein.

Quantitative Data on Tofersen's Effects

Clinical trials have demonstrated Tofersen's ability to significantly reduce the levels of its target, SOD1 protein, in the cerebrospinal fluid (CSF), and to lower biomarkers of neuronal injury, such as neurofilament light chain (NfL).

Table 1: Reduction in CSF SOD1 Concentration

This table summarizes the dose-dependent reduction in CSF SOD1 protein levels observed in the Phase 1-2 study of Tofersen at Day 85.[8][9]

Tofersen Dose	Placebo (n=12)	20 mg (n=10)	40 mg (n=9)	60 mg (n=9)	100 mg (n=10)
Mean % Change from Baseline	-3%	-1%	-27%	-21%	-36%
Difference vs. Placebo (Percentage Points)	N/A	2	-25	-19	-33

Table 2: Long-Term Reduction in Biomarkers (VALOR & Open-Label Extension)

This table presents the sustained reductions in CSF SOD1 and plasma neurofilament light (NfL) after 12 months of treatment, comparing earlier versus delayed initiation of Tofersen.[9][10]

Biomarker	Early Tofersen Start	Delayed Tofersen Start (6 months)
CSF SOD1 Protein Reduction	33%	21%
Plasma Neurofilament Light (NfL) Reduction	51%	41%

Experimental Protocols

The quantification of SOD1 protein levels and the characterization of its aggregation state are critical for evaluating the efficacy of therapeutics like Tofersen. Below are detailed protocols for key experimental assays.

Quantification of Total SOD1 Protein

A. Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a common method for quantifying total SOD1 protein in biological fluids like CSF.

• Principle: This assay uses a pair of antibodies that bind to different epitopes on the SOD1 protein. One antibody captures the protein on a plate, and the other, linked to an enzyme, is used for detection. The enzyme converts a substrate into a measurable signal, the intensity of which is proportional to the amount of SOD1 present.

• Methodology:

  • Coating: Microplate wells are coated with a capture antibody specific for human SOD1 and incubated overnight.

  • Blocking: The plate is washed, and a blocking buffer (e.g., BSA or non-fat milk) is added to prevent non-specific binding.

  • Sample Incubation: CSF samples and a standard curve of known SOD1 concentrations are added to the wells and incubated.

  • Detection Antibody: After washing, a biotinylated detection antibody specific for SOD1 is added.

  • Enzyme Conjugation: Streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

  • Substrate Addition: The plate is washed again, and a chromogenic substrate (e.g., TMB) is added. The HRP enzyme catalyzes a color change.

  • Measurement: A stop solution is added, and the absorbance is read on a microplate reader. The concentration of SOD1 in the samples is calculated by comparison to the standard curve.[11]

B. Western Blot

Western blotting allows for the separation of proteins by size and their subsequent detection using specific antibodies.

• Principle: Proteins from cell or tissue lysates are separated by gel electrophoresis, transferred to a membrane, and probed with an antibody against SOD1.

• Methodology:

  • Protein Extraction: Proteins are extracted from cells or tissues using a lysis buffer (e.g., RIPA buffer).[12] Protein concentration is determined using a BCA assay.

  • SDS-PAGE: 20-30 µg of protein lysate per lane is loaded onto a polyacrylamide gel and separated by size via electrophoresis.[13]

  • Protein Transfer: The separated proteins are transferred from the gel to a nitrocellulose or PVDF membrane.[11]

  • Blocking: The membrane is incubated in a blocking solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: The membrane is incubated with a primary antibody specific for SOD1 (e.g., rabbit anti-SOD1) overnight at 4°C.[13][14]

  • Secondary Antibody Incubation: After washing, the membrane is incubated with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG).[11]

  • Detection: The membrane is incubated with a chemiluminescent substrate, and the signal is detected using an imaging system. Band intensity can be quantified using densitometry software.[11]

Detection and Quantification of SOD1 Aggregates

A. Cell-Based Aggregation Assay

This method uses cultured cells to model and quantify the formation of mutant SOD1 aggregates.

• Principle: A cell line (e.g., HEK293) is engineered to express a fluorescently-tagged mutant SOD1 (e.g., SOD1-A4V-RFP).[15] Aggregate formation is induced, and the fluorescent puncta are quantified using high-content imaging.

• Methodology:

  • Cell Culture: HEK293 cells stably expressing the mutant SOD1 fusion protein are seeded in multi-well plates.[15][16]

  • Compound Treatment: Cells are pre-incubated with test compounds (like Tofersen or other potential inhibitors) for a set period (e.g., 24 hours).

  • Induction of Aggregation: A proteasome inhibitor (e.g., ALLN or MG132) is added to the media to induce the accumulation and aggregation of the misfolded mutant SOD1 protein.[15][16]

  • Fixation and Staining: After an incubation period (e.g., 16-24 hours), cells are fixed with paraformaldehyde and their nuclei are counterstained with a fluorescent dye like Hoechst.[16]

  • Imaging: The plates are imaged using a high-content automated microscope, capturing both the nuclei (e.g., blue channel) and the SOD1 aggregates (e.g., red channel).

  • Image Analysis: An image analysis algorithm identifies and counts the number of cells (based on nuclei) and the number and intensity of fluorescent aggregates within the cells.[15][16] The effect of a compound is determined by its ability to reduce the number or size of aggregates compared to an untreated control.

Caption: Workflow for a high-content, cell-based SOD1 aggregation assay.

B. Immunohistochemistry (IHC) for Tissue Aggregates

IHC is used to visualize the presence and location of SOD1 aggregates within fixed tissue sections, such as from the spinal cord.[17][18]

• Principle: An antibody specific to aggregated or misfolded forms of SOD1 is used to stain tissue sections, revealing the location and morphology of the protein inclusions.

• Methodology:

  • Tissue Preparation: Formalin-fixed, paraffin-embedded spinal cord tissue is sectioned.[19]

  • Deparaffinization and Rehydration: Sections are deparaffinized in xylene and rehydrated through a graded series of ethanol (B145695) washes.[20]

  • Antigen Retrieval: Heat-induced epitope retrieval is performed to unmask the antibody binding sites.

  • Blocking: Endogenous peroxidase activity is quenched with H₂O₂, and non-specific binding is blocked with serum.[20]

  • Primary Antibody: Sections are incubated with a primary antibody that specifically recognizes aggregated SOD1.

  • Secondary Antibody & Detection: A biotinylated secondary antibody is applied, followed by an avidin-biotin-enzyme complex (e.g., HRP). A substrate like DAB is added to produce a colored precipitate at the site of the antibody binding.[20]

  • Counterstaining & Mounting: Sections are counterstained with hematoxylin (B73222) to visualize cell nuclei, then dehydrated and mounted for microscopy.[20]

C. Seed Amplification Assay (SAA)

SAA, also known as Real-Time Quaking-Induced Conversion (RT-QuIC), is a highly sensitive method to detect prion-like seeding activity of SOD1 aggregates in biological samples.[21]

• Principle: Minute quantities of SOD1 aggregates ("seeds") in a sample are used to template the conversion of a much larger pool of recombinant, soluble SOD1 substrate into amyloid fibrils. This amplification process is monitored in real-time using a fluorescent dye, Thioflavin T (ThT), which binds to the newly formed aggregates.[21][22]

• Methodology:

  • Reaction Mixture: A reaction mixture is prepared in a multi-well plate containing recombinant human SOD1 substrate, ThT, and other buffer components.

  • Seeding: A small amount of the test sample (e.g., diluted brain homogenate or CSF) is added to each well.[21]

  • Amplification: The plate is incubated in a fluorescence plate reader at a set temperature with cycles of vigorous shaking followed by rest periods. The shaking provides the energy to fragment growing aggregates, creating more ends for further templated conversion.

  • Real-Time Monitoring: ThT fluorescence is measured at regular intervals. A positive sample will show a characteristic sigmoidal curve of increasing fluorescence as aggregates form, while a negative sample will show no increase.[22]

  • Analysis: Parameters such as the lag phase (time to initial fluorescence increase) and the maximum fluorescence intensity are used to quantify the seeding activity.[21]

Pathological Cascade of Mutant SOD1

The expression of mutant SOD1 initiates a cascade of events culminating in motor neuron death. The reduction of the mutant SOD1 protein by Tofersen is intended to interrupt this toxic cascade at its origin.

Caption: Pathological cascade initiated by mutant SOD1 protein aggregation.

References

• 1. mndassociation.org [mndassociation.org]
• 2. Tofersen for SOD1 amyotrophic lateral sclerosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. neurologylive.com [neurologylive.com]
• 9. neurologylive.com [neurologylive.com]
• 10. New 12-Month Tofersen Data Presented at ENCALS Meeting Show Clinically Meaningful Benefit in People With SOD1-ALS | Biogen [investors.biogen.com]
• 11. mdpi.com [mdpi.com]
• 12. Identification of high-performing antibodies for Superoxide dismutase [Cu-Zn] 1 (SOD1) for use in Western blot, immunoprecipitation, and immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. SOD1 Antibody | Cell Signaling Technology [cellsignal.com]
• 15. innoprot.com [innoprot.com]
• 16. Assay Development for High Content Quantification of Sod1 Mutant Protein Aggregate Formation in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. SOD1-positive aggregate accumulation in the CNS predicts slower disease progression and increased longevity in a mutant SOD1 mouse model of ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. files01.core.ac.uk [files01.core.ac.uk]
• 20. bosterbio.com [bosterbio.com]
• 21. Seeding activity of human superoxide dismutase 1 aggregates in familial and sporadic amyotrophic lateral sclerosis postmortem neural tissues by real-time quaking-induced conversion - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Susceptibility of Mutant SOD1 to Form a Destabilized Monomer Predicts Cellular Aggregation and Toxicity but Not In vitro Aggregation Propensity [frontiersin.org]

Tofersen Early-Stage Clinical Trials: A Technical Analysis of a Novel Antisense Oligonucleotide for SOD1-Mediated Amyotrophic Lateral Sclerosis

This technical guide provides an in-depth review of the early-stage clinical trial results for Tofersen (formerly BIIB067 or IONIS-SOD1Rx), an antisense oligonucleotide (ASO) designed to treat amyotrophic lateral sclerosis (ALS) caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene. The document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the trial's methodologies, quantitative outcomes, and the underlying mechanism of action.

Introduction: Targeting the Genetic Roots of ALS

Amyotrophic lateral sclerosis (ALS) is a progressive neurodegenerative disease characterized by the death of motor neurons.[1] Approximately 2% of all ALS cases are linked to mutations in the SOD1 gene, which are believed to result in a toxic gain-of-function of the SOD1 protein, leading to motor neuron death.[1][2] Tofersen is an ASO engineered to bind to the messenger RNA (mRNA) produced from the SOD1 gene. This binding triggers the degradation of the SOD1 mRNA by an enzyme called RNase H, which in turn reduces the synthesis of the SOD1 protein.[3][4][5][6] This targeted approach aims to decrease the toxicity associated with the mutant protein and slow disease progression.[3]

Core Mechanism of Action: RNAse H-Mediated Degradation

Tofersen's therapeutic strategy is centered on the specific knockdown of SOD1 protein expression. As a synthetic, single-stranded nucleic acid, it is designed to be complementary to the SOD1 mRNA sequence. Upon intrathecal administration into the cerebrospinal fluid (CSF), Tofersen enters motor neurons where it binds to its target mRNA, forming a DNA-RNA hybrid.[4][5] This hybrid is recognized and cleaved by the endogenous enzyme RNase H, leading to the degradation of the SOD1 mRNA.[4][7] The reduction in available mRNA templates results in decreased production of the mutant SOD1 protein, thereby mitigating its downstream toxic effects.[4]

References

• 1. Biogen Announces Positive Results from Phase 1/2 Study of Tofersen to Treat a Genetic Form of ALS - Quest | Muscular Dystrophy Association [mdaquest.org]
• 2. Positive Results from Tofersen VALOR Trial and OLE Integrated Data - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 3. alsnewstoday.com [alsnewstoday.com]
• 4. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 6. mdpi.com [mdpi.com]
• 7. What is the mechanism of action of Tofersen? [synapse.patsnap.com]

Tofersen's Impact on Neurofilament Light Chain as a Biomarker in SOD1-ALS: A Technical Guide

Introduction

Amyotrophic Lateral Sclerosis (ALS) is a progressive neurodegenerative disease characterized by the loss of motor neurons, leading to muscle weakness, paralysis, and ultimately, death.[1] A subset of ALS cases, approximately 2%, is caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene, referred to as SOD1-ALS.[2][3] These mutations result in a toxic gain-of-function of the SOD1 protein, contributing to motor neuron degeneration.[1][4][5] Tofersen (QALSODY™) is an antisense oligonucleotide (ASO) therapeutic specifically designed to target the root cause of SOD1-ALS.[1][4][5]

A significant challenge in the development of ALS therapeutics has been the lack of sensitive biomarkers that can reflect the underlying disease activity and response to treatment. Neurofilament light chain (NfL), a structural protein of neurons, has emerged as a promising biomarker of neuroaxonal damage.[6] When neurons are damaged, NfL is released into the cerebrospinal fluid (CSF) and blood, and its levels are correlated with the rate of disease progression and survival in ALS patients.[6][7]

This technical guide provides an in-depth analysis of the impact of Tofersen on NfL levels, supported by data from pivotal clinical trials. It details the mechanism of action of Tofersen, the role of NfL as a biomarker, the experimental protocols used in clinical studies, and the quantitative relationship between Tofersen treatment, NfL reduction, and clinical outcomes. This document is intended for researchers, scientists, and drug development professionals in the field of neurodegenerative diseases.

Tofersen's Mechanism of Action

Tofersen is an antisense oligonucleotide, a synthetic single-stranded molecule of nucleic acids, designed to specifically bind to the messenger RNA (mRNA) produced from the SOD1 gene.[4][5][8] This binding event prevents the translation of SOD1 mRNA into the toxic SOD1 protein.

The mechanism proceeds as follows:

• Intrathecal Administration : Tofersen is administered directly into the cerebrospinal fluid via a lumbar puncture.[4][9] This route of delivery bypasses the blood-brain barrier, allowing the drug to reach the central nervous system where the affected motor neurons reside.[4]

• Target Binding : Within the central nervous system, Tofersen binds to a specific sequence of the SOD1 mRNA.[4][8]

• mRNA Degradation : The binding of Tofersen to the SOD1 mRNA creates an RNA-DNA hybrid. This hybrid is recognized and degraded by a naturally occurring enzyme called RNase H.[8][10]

• Reduced Protein Production : The degradation of the SOD1 mRNA prevents it from being used as a template for protein synthesis, thereby reducing the production of the toxic mutant SOD1 protein.[4][8][10]

By reducing the levels of the toxic SOD1 protein, Tofersen addresses the underlying pathology of SOD1-ALS, which in turn is expected to slow down the neurodegenerative process and the progression of the disease.[4]

Tofersen's Mechanism of Action in SOD1-ALS.

Neurofilament Light Chain as a Biomarker

Neurofilaments are cytoskeletal proteins that are abundant in neurons and are essential for maintaining axonal structure.[6] Neurofilament light chain (NfL) is one of the subunits of neurofilaments. In the event of neuroaxonal injury or degeneration, as occurs in ALS, NfL is released from damaged neurons into the CSF and subsequently into the bloodstream.[6]

Elevated levels of NfL in both CSF and plasma have been consistently observed in individuals with ALS and are correlated with:

• Disease Severity and Progression : Higher NfL levels are associated with a faster rate of disease progression.[6][11]

• Survival : Increased NfL concentrations are predictive of shorter survival times.[7]

• Prognosis : NfL can serve as a prognostic biomarker, helping to stratify patients and predict future clinical decline.[6]

Given these characteristics, NfL is considered a valuable biomarker for monitoring the extent of neurodegeneration in ALS. A reduction in NfL levels in response to a therapeutic intervention would suggest a decrease in the rate of neuronal damage, indicating a positive treatment effect.[6] This premise formed the basis for using NfL as a key biomarker in the Tofersen clinical development program and was a cornerstone for its accelerated approval by the U.S. Food and Drug Administration (FDA).[9][12]

Clinical Trial Data: Tofersen's Effect on NfL

The clinical development of Tofersen has provided robust evidence of its impact on NfL levels. The Phase 3 VALOR trial and its open-label extension (OLE) have been pivotal in demonstrating this effect.

VALOR Trial and Open-Label Extension

The VALOR study was a randomized, double-blind, placebo-controlled trial that enrolled 108 participants with SOD1-ALS.[3][11] Participants were randomized to receive either Tofersen or a placebo for 28 weeks.[3] While the trial did not meet its primary clinical endpoint at 28 weeks, it showed significant reductions in both SOD1 protein and NfL levels in the Tofersen-treated group.[11][13][14]

Data from the integrated analysis of the VALOR trial and its OLE, where all participants received Tofersen, revealed that earlier initiation of the treatment led to more pronounced and sustained reductions in NfL, which were associated with a slowing of clinical decline.[11][15]

Table 1: Quantitative Impact of Tofersen on Biomarkers and Clinical Endpoints

Parameter	Early Tofersen Start	Delayed Tofersen Start (Placebo then Tofersen)
Change in CSF SOD1 Protein	33% reduction	21% reduction
Change in Plasma NfL	51% reduction	41% reduction
Change in ALSFRS-R Score	Slower decline	Faster decline initially
Change in Respiratory Function	Slower decline	Faster decline initially
Change in Muscle Strength	Slower decline	Faster decline initially

Data based on 12-month findings from the VALOR and OLE studies.[14][15][16]

The data clearly demonstrates that Tofersen leads to a substantial reduction in plasma NfL, a key indicator of reduced neuroaxonal injury.[11][16] The FDA's accelerated approval of Tofersen was based on the determination that the observed reduction in plasma NfL is reasonably likely to predict a clinical benefit for patients with SOD1-ALS.[9][12]

Logical flow from Tofersen administration to clinical benefit.

Experimental Protocols

VALOR Study Methodology

• Study Design : A Phase 3, randomized, double-blind, placebo-controlled study conducted over 28 weeks.[3]

• Participants : 108 adult patients with a diagnosis of ALS and a confirmed SOD1 mutation.[3][11][17]

• Intervention :

  • Tofersen 100 mg administered intrathecally.[11]

  • Dosing regimen consisted of three loading doses at 14-day intervals, followed by maintenance doses every 28 days.[9]

• Biomarker Sample Collection :

  • Cerebrospinal fluid (CSF) and plasma samples were collected at baseline and at specified time points throughout the study.

• Biomarker Analysis :

  • Concentrations of SOD1 protein in CSF and NfL in plasma and CSF were measured using highly sensitive immunoassays, such as the Single Molecule Array (Simoa) platform.[18]

• Clinical Assessments :

  • The primary efficacy endpoint was the change from baseline in the Amyotrophic Lateral Sclerosis Functional Rating Scale-Revised (ALSFRS-R) total score.[11][14]

  • Secondary and exploratory endpoints included changes in respiratory function (slow vital capacity), muscle strength, and quality of life.[19]

Workflow of the VALOR Clinical Trial.

NfL Measurement Methodology

The quantification of NfL in biological fluids is typically performed using ultrasensitive immunoassay techniques. Several platforms are available, including:

• Single Molecule Array (Simoa)

• Enzyme-Linked Immunosorbent Assay (ELISA)

• Electrochemiluminescence (ECL) based assays

These assays utilize specific antibodies to capture and detect the NfL protein. The Simoa platform, for example, allows for the detection of single protein molecules, providing very high sensitivity, which is crucial for accurately measuring NfL concentrations, especially in plasma where they are lower than in CSF.[20][21]

Conclusion

The development and clinical evaluation of Tofersen have provided compelling evidence for the utility of neurofilament light chain as a responsive biomarker in SOD1-ALS. The significant reduction in plasma NfL observed in patients treated with Tofersen demonstrates a direct link between the drug's mechanism of action—the reduction of toxic SOD1 protein—and a decrease in the rate of neuroaxonal damage.

The acceptance of NfL reduction as a surrogate endpoint reasonably likely to predict clinical benefit by the FDA marks a pivotal moment in ALS therapeutic development. It not only facilitated the approval of Tofersen for SOD1-ALS but also sets a precedent for the use of biomarkers in future clinical trials for ALS and other neurodegenerative disorders. This advancement has the potential to accelerate the development of new therapies by providing earlier indications of treatment efficacy. The continued study of Tofersen and the long-term monitoring of NfL levels in treated patients will further solidify our understanding of this crucial biomarker and its role in the management of ALS.

References

• 1. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Biogen Strives for Tofersen Approval in ALS Based on Neurofilament Biomarker - BioSpace [biospace.com]
• 3. pmlive.com [pmlive.com]
• 4. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 5. als.org [als.org]
• 6. Blog: Neurofilament Light Chain: A Biomarker for ALS Prog... | ALS TDI [als.net]
• 7. SOD1 and Neurofilament | QALSODY® (tofersen) [qalsodyhcp.com]
• 8. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. neurologylive.com [neurologylive.com]
• 10. tandfonline.com [tandfonline.com]
• 11. alsnewstoday.com [alsnewstoday.com]
• 12. FDA Accelerated Approval of Tofersen Highlights Importance of Blood Neurofilament Light Chain as Surrogate Endpoint in Neurology Therapeutic Trials | Quanterix [quanterix.com]
• 13. FDA AdCom backs ALS accelerated approval for Biogen’s tofersen [clinicaltrialsarena.com]
• 14. neurologylive.com [neurologylive.com]
• 15. alsnewstoday.com [alsnewstoday.com]
• 16. Ionis partner Biogen announces that results from Phase 3 VALOR study and open-label extension of tofersen showed clinical benefit in SOD1-ALS patients | Ionis Pharmaceuticals, Inc. [ir.ionis.com]
• 17. Biogen’s tofersen lowers molecular signs of ALS in Phase III trial [clinicaltrialsarena.com]
• 18. academic.oup.com [academic.oup.com]
• 19. tandfonline.com [tandfonline.com]
• 20. Measuring neurofilament light in human plasma and cerebrospinal fluid: a comparison of five analytical immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Measuring neurofilament light in human plasma and cerebrospinal fluid: a comparison of five analytical immunoassays | CoLab [colab.ws]

The Genetic Basis of SOD1-Mediated ALS: A Technical Guide to Tofersen Therapy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amyotrophic Lateral Sclerosis (ALS) is a progressive neurodegenerative disease characterized by the death of motor neurons in the brain and spinal cord, leading to muscle weakness, paralysis, and ultimately, respiratory failure.[1][2] While most ALS cases are sporadic, about 5-10% are familial.[3] The discovery of mutations in the gene encoding copper-zinc superoxide (B77818) dismutase 1 (SOD1) in 1993 was a landmark finding, establishing the first genetic cause of ALS.[4][5] These mutations are found in approximately 10-20% of familial ALS cases and 1-2% of sporadic cases.[6][7]

The pathogenic mechanism of SOD1 mutations is not due to a loss of the enzyme's normal function but rather a toxic gain-of-function, leading to protein misfolding, aggregation, and cellular damage.[4][5][7] This understanding has paved the way for targeted therapeutic strategies. Tofersen (Qalsody™) is a prime example of such a strategy. It is an antisense oligonucleotide (ASO) designed specifically to reduce the production of the toxic SOD1 protein.[7][8] This guide provides an in-depth overview of the genetic and molecular underpinnings of SOD1-ALS and the mechanism, clinical data, and key experimental protocols associated with Tofersen therapy.

Molecular Pathogenesis of SOD1-Mediated ALS

The SOD1 enzyme is a crucial antioxidant that protects cells from damage caused by superoxide radicals.[3] However, over 150 mutations in the SOD1 gene have been linked to ALS.[7] These mutations are thought to confer a toxic gain-of-function by destabilizing the SOD1 protein structure.[9] This instability leads to a cascade of detrimental cellular events.

Key Pathogenic Mechanisms:

• Protein Misfolding and Aggregation: Mutant SOD1 proteins are prone to misfolding and forming insoluble aggregates within motor neurons and glial cells.[7][10] These aggregates disrupt cellular processes and are a hallmark of SOD1-ALS pathology.[10]

• Mitochondrial Dysfunction: The accumulation of mutant SOD1 is associated with significant mitochondrial damage.[11] This includes impaired energy production, altered calcium homeostasis, and increased production of reactive oxygen species (ROS), which exacerbates oxidative stress.[11]

• Endoplasmic Reticulum (ER) Stress: The buildup of misfolded proteins can trigger the unfolded protein response (UPR) and lead to chronic ER stress, a state that can ultimately initiate apoptosis (programmed cell death).[10]

• Impaired Protein Degradation: SOD1 aggregates can overwhelm and impair the ubiquitin-proteasome system and autophagy, the cell's primary machinery for clearing damaged proteins, leading to a vicious cycle of protein accumulation.[10]

• Neuroinflammation: The presence of mutant SOD1 can activate microglia and astrocytes, leading to a chronic inflammatory state that contributes to motor neuron injury.

Caption: Pathogenic cascade in SOD1-mediated ALS.

Tofersen: A Targeted Antisense Oligonucleotide Therapy

Tofersen is a synthetic, single-stranded nucleic acid molecule, known as an antisense oligonucleotide (ASO), designed to specifically target the messenger RNA (mRNA) produced from the SOD1 gene.[6][10]

Mechanism of Action:

• Administration: Tofersen is administered intrathecally, via a lumbar puncture, to bypass the blood-brain barrier and deliver the drug directly to the cerebrospinal fluid (CSF) where it can reach motor neurons.[12][13]

• Target Binding: Within the motor neurons, Tofersen binds to a specific sequence on the SOD1 mRNA.[10][12] This binding event creates an RNA-DNA hybrid molecule.

• RNase H-Mediated Degradation: The cell recognizes this hybrid molecule as foreign. An endogenous enzyme, RNase H1, is recruited to the site and specifically cleaves the SOD1 mRNA strand of the hybrid.[10][12]

• Reduced Protein Production: The degradation of the SOD1 mRNA prevents it from being translated into the SOD1 protein by the ribosome. This results in a significant reduction in the synthesis of both mutant and wild-type SOD1 protein, thereby lowering the concentration of the toxic protein species and mitigating its downstream pathogenic effects.[6][13]

Caption: Tofersen's mechanism of action in a motor neuron.

Clinical Efficacy and Biomarker Data

The clinical development of Tofersen, including the Phase 3 VALOR trial and its open-label extension (OLE), provided crucial data on its biological activity and clinical effects.[6][14] While the VALOR trial did not meet its primary clinical endpoint at 28 weeks, pre-specified analyses and longer-term data from the OLE showed evidence of clinical benefit, particularly with earlier initiation of treatment.[14]

Table 1: Biomarker Response to Tofersen

This table summarizes the key pharmacodynamic and neurodegenerative biomarker changes observed in clinical trials.

Biomarker	Trial Phase	Timepoint	Result	Citation
CSF SOD1 Protein	Phase 1/2 (100mg dose)	12 Weeks	37% reduction vs. placebo	[15]
VALOR & OLE (Early Start)	12 Months	33% reduction from baseline
VALOR & OLE (Delayed Start)	12 Months	21% reduction from baseline
Plasma Neurofilament Light (NfL)	VALOR & OLE (Early Start)	12 Months	51% reduction from baseline
VALOR & OLE (Delayed Start)	12 Months	41% reduction from baseline

Table 2: Clinical Outcome Measures (12-Month Data from VALOR & OLE)

This table presents the observed differences in clinical decline between participants who started Tofersen early versus those who delayed initiation by six months.

Clinical Measure	Difference (Early vs. Delayed Start)	Interpretation	Citation
ALSFRS-R Score	Slower decline	Slower progression of functional disability	[6]
Respiratory Function (SVC)	Slower decline	Preservation of breathing capacity	[6]
Muscle Strength (HHD)	Slower decline	Preservation of muscle strength	[6]
Quality of Life (ALSAQ-40)	Slower decline	Better maintenance of quality of life	[6]

Note: ALSFRS-R (ALS Functional Rating Scale-Revised); SVC (Slow Vital Capacity); HHD (Hand-Held Dynamometry).

Table 3: Safety and Tolerability Profile

This table outlines the most common and significant adverse events (AEs) reported in the VALOR trial and its open-label extension.

Adverse Event Type	Specific Events	Incidence (Tofersen Group)	Severity	Citation
Most Common AEs	Headache, procedural pain, fall, back pain, pain in extremity	N/A	Mild to Moderate
Serious Neurologic Events	Myelitis, radiculitis, aseptic meningitis, papilledema	6.7%	Serious
Treatment Discontinuation due to AE	N/A	17.3%	N/A

Key Experimental Methodologies

Reproducible and validated experimental protocols are critical for both preclinical research and clinical trial sample analysis in the development of therapies like Tofersen.

Protocol 1: SOD1 Genotyping in Patient Samples

This protocol outlines a standard approach for identifying SOD1 mutations from patient blood or tissue samples, typically using Polymerase Chain Reaction (PCR) and sequencing.[16]

• DNA Extraction: Isolate genomic DNA from whole blood or tissue samples using a commercial extraction kit (e.g., Qiagen DNeasy Blood & Tissue Kit) following the manufacturer's instructions. Quantify DNA concentration and assess purity using a spectrophotometer (e.g., NanoDrop).

• PCR Amplification: Amplify the coding exons and flanking intronic regions of the SOD1 gene.

  • Design primers specific to each of the five SOD1 exons.

  • Set up a PCR reaction mix containing template DNA, forward and reverse primers, dNTPs, Taq polymerase, and PCR buffer.

  • Perform PCR using a thermal cycler with the following general conditions: initial denaturation at 95°C, followed by 30-35 cycles of denaturation (95°C), annealing (e.g., 60°C, primer-dependent), and extension (72°C), and a final extension step.[16]

• PCR Product Purification: Verify successful amplification via agarose (B213101) gel electrophoresis, expecting bands of a specific size.[16] Purify the PCR products using a commercial kit to remove primers and dNTPs.

• Sanger Sequencing: Sequence the purified PCR products using a DNA sequencer.

• Sequence Analysis: Align the resulting sequences to the human SOD1 reference sequence (NG_008689.1) using bioinformatics software (e.g., FinchTV, SnapGene) to identify any nucleotide variations (mutations).

Protocol 2: Quantification of Neurofilament Light Chain (NfL) in Plasma

NfL is a sensitive biomarker of neuro-axonal injury. The Single Molecule Array (Simoa) platform is a common high-sensitivity method for its quantification.

• Sample Collection and Processing:

  • Collect whole blood in EDTA-containing tubes.

  • Centrifuge at 2,000 x g for 15 minutes at 4°C within 2 hours of collection to separate plasma.

  • Aliquot the plasma into cryovials and store at -80°C until analysis to prevent degradation.

• Simoa Assay Procedure (e.g., Quanterix NF-light® Assay):

  • Thaw plasma samples, calibrators, and controls on ice.

  • Load samples, reagents, and paramagnetic beads (coated with anti-NfL capture antibodies) onto the Simoa instrument.

  • Step 1 (Capture): Beads are mixed with the sample, allowing NfL proteins to bind to the capture antibodies.

  • Step 2 (Detection): Biotinylated anti-NfL detection antibodies are added, creating a sandwich complex.

  • Step 3 (Labeling): Streptavidin-β-galactosidase (SBG) conjugate is added, which binds to the biotin (B1667282) on the detection antibodies.

  • Step 4 (Sealing & Measurement): Beads are washed and loaded into a microwell array. Each well is sealed with oil and a resorufin (B1680543) β-D-galactopyranoside (RGP) substrate is added. If an NfL molecule is present, the SBG enzyme cleaves the RGP substrate, producing a fluorescent signal.

• Data Analysis: The instrument counts the number of "active" (fluorescent) wells versus "inactive" wells. The concentration of NfL in the sample is determined by interpolating the signal from a standard curve generated using calibrators of known concentrations.

Caption: Experimental workflow for plasma NfL biomarker analysis.

Conclusion

The journey from the identification of SOD1 mutations to the approval of Tofersen exemplifies the power of genetic insights in developing targeted therapies for neurodegenerative diseases. Tofersen's ability to significantly lower its target protein, SOD1, and the associated downstream biomarker of neuronal injury, NfL, provides strong proof of its biological mechanism.[8] While the path to demonstrating unequivocal clinical efficacy has been complex, the data suggest that early intervention can slow the relentless progression of this devastating disease.[6] The continued study of Tofersen, particularly in pre-symptomatic individuals, and the application of its underlying principles to other genetic forms of ALS, represent a new and hopeful era in the fight against motor neuron disease.[8][17]

References

• 1. SOD1 in ALS: Taking Stock in Pathogenic Mechanisms and the Role of Glial and Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How Understanding the Mechanisms of the SOD1 Gene and Its Relationship to Amyotrophic Lateral Sclerosis Can Lead to Potential Therapies – Proceedings of the Texas A&M Medical Student Grand Rounds [jmsgr.tamhsc.edu]
• 3. Mutant SOD1 mediated pathogenesis of Amyotrophic Lateral Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 5. Research Portal [scholarship.miami.edu]
• 6. als.org [als.org]
• 7. als.org [als.org]
• 8. mndassociation.org [mndassociation.org]
• 9. SOD1 Mutation Spectrum and Natural History of ALS Patients in a 15-Year Cohort in Southeastern China - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Mechanisms of mutant SOD1 induced mitochondrial toxicity in amyotrophic lateral sclerosis [frontiersin.org]
• 12. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 13. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 14. researchgate.net [researchgate.net]
• 15. Experimental drug shows promise for genetic form of ALS | EurekAlert! [eurekalert.org]
• 16. Protocol for handling and using SOD1 mice for amyotrophic lateral sclerosis pre-clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. als-mnd.org [als-mnd.org]

Cellular uptake and distribution of Tofersen in the CNS

An In-depth Guide to the Cellular Uptake and CNS Distribution of Tofersen

Introduction

Tofersen (QALSODY®) is an antisense oligonucleotide (ASO) therapeutic designed to treat amyotrophic lateral sclerosis (ALS) in adults with a mutation in the superoxide (B77818) dismutase 1 (SOD1) gene.[1][2] As a synthetic, single-stranded nucleic acid, Tofersen is engineered to bind specifically to the messenger RNA (mRNA) produced from the SOD1 gene.[2][3] This interaction leads to the degradation of the SOD1 mRNA, thereby reducing the synthesis of the toxic SOD1 protein that is a primary driver of motor neuron degeneration in this form of ALS.[1][4]

Due to their molecular properties, ASOs like Tofersen do not readily cross the blood-brain barrier.[1][5] Consequently, understanding the pharmacokinetics, biodistribution, and cellular uptake within the central nervous system (CNS) following direct administration is critical to evaluating its therapeutic efficacy. This technical guide provides a comprehensive overview of the distribution and cellular uptake of Tofersen within the CNS, supported by quantitative data from preclinical and clinical studies, detailed experimental protocols, and pathway visualizations.

Administration and Distribution within the Central Nervous System

Tofersen is administered directly into the cerebrospinal fluid (CSF) via an intrathecal injection, typically through a lumbar puncture.[1][4] This delivery method bypasses the blood-brain barrier, allowing the drug to be distributed throughout the CNS.[1][6] The CSF facilitates the widespread circulation of Tofersen to the tissues of the brain and spinal cord.[3][7]

Studies in rodents, non-human primates (NHPs), and humans have consistently demonstrated that intrathecally administered Tofersen achieves broad distribution throughout the spinal cord and brain.[8][9] Autopsy studies from patients treated with Tofersen have confirmed its presence within CNS tissues.[10]

A first-in-human imaging trial utilizing a radiolabeled Tofersen proxy, [⁹⁹ᵐTc]Tc-MAG3-tofersen, with SPECT/CT imaging, provided in vivo visualization of its biodistribution.[8][9] These studies revealed consistent distribution patterns across species, with some kinetic differences. In rats and NHPs, brain concentrations of the tracer declined over the study period, whereas in humans, brain uptake continued to increase during the first four hours post-injection.[8][11] Clearance from the CNS eventually leads to peripheral uptake in the liver and kidneys.[9][11]

Cellular Uptake and Mechanism of Action

Once distributed within the CNS, Tofersen is taken up by various cell types, including the key cells implicated in ALS pathology: motor neurons and glial cells such as astrocytes.[1][12] The general mechanism for ASO entry into cells is through endocytosis.[13] Following uptake, Tofersen is released into the cytoplasm and nucleus where it can engage its target.[13]

The therapeutic action of Tofersen is initiated when it binds to its complementary sequence on the SOD1 mRNA. This binding forms a DNA-RNA heteroduplex, which is a substrate for the endogenous enzyme RNase H.[4][14] RNase H specifically recognizes and cleaves the RNA strand of this duplex, leading to the degradation of the SOD1 mRNA.[3][4] This process effectively halts the translation of the mRNA into the toxic SOD1 protein, reducing its accumulation within motor neurons and astrocytes.[1][3]

Caption: Tofersen binds to SOD1 mRNA, leading to its degradation by RNase H and preventing toxic protein synthesis.

Quantitative Data on Tofersen Distribution and Activity

Quantitative analysis from clinical and preclinical studies provides key insights into the dose-response and biodistribution of Tofersen.

Table 1: Dose-Dependent Reduction of CSF SOD1 Concentration in Patients with SOD1-ALS

This table summarizes data from the Phase 1-2 trial, showing the change in CSF SOD1 concentration after 12 weeks of treatment with ascending doses of Tofersen.[15]

Tofersen Dose Group	Mean Change from Baseline in CSF SOD1 Concentration (%)
Placebo	-3%
20 mg	-1%
40 mg	-27%
60 mg	-21%
100 mg	-36%
Data adapted from the Phase 1-2 ascending-dose trial.[16][17]

Table 2: Biodistribution of Radiolabeled Tofersen in Non-Human Primates (NHP)

This table presents data from SPECT imaging studies in NHPs, indicating the distribution of the injected dose within the brain.[9][11]

CNS Compartment	Percentage of Injected Dose (%)
Brain	~4% to 10%
Data derived from SPECT/CT imaging of [⁹⁹ᵐTc]Tc-MAG3-tofersen in cynomolgus monkeys.[9][11]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of findings related to Tofersen's pharmacokinetics and biodistribution.

Protocol 1: Intrathecal Administration in Clinical Setting

This protocol outlines the standard procedure for administering Tofersen to patients.[1][10][18]

• Patient Preparation: Position the patient for a lumbar puncture. If clinically indicated, consider sedation and/or imaging to guide the needle placement.[10][18]

• CSF Removal: Using aseptic technique, insert a lumbar puncture needle into the intrathecal space. Prior to injection, withdraw approximately 10 mL of CSF. This step is recommended to prevent fluid overload and reduce the risk of increased intracranial pressure.[1][10]

• Drug Preparation: Allow the Tofersen vial (100 mg/15 mL) to warm to room temperature.[10] Inspect the solution to ensure it is clear, colorless to slightly yellow, and free of particulates.[18] Using a syringe, withdraw the full 15 mL content from the single-dose vial.[18]

• Administration: Administer the 100 mg (15 mL) dose of Tofersen as an intrathecal bolus injection over a period of 1 to 3 minutes using the same lumbar puncture needle.[18]

• Post-Procedure Monitoring: Evaluate the patient for any potential complications related to the lumbar puncture procedure.[10]

Caption: Workflow for the intrathecal administration of Tofersen in a clinical setting.

Protocol 2: CNS Biodistribution Imaging using SPECT/CT

This protocol describes the methodology used for in vivo imaging of Tofersen distribution in preclinical and human studies.[8][11][19]

• Radiotracer Synthesis: Tofersen is conjugated to a mercaptoacetyltriglycine (MAG3) moiety. This conjugate is then chelated with Technetium-99m ([⁹⁹ᵐTc]) to yield the radiotracer [⁹⁹ᵐTc]Tc-MAG3-tofersen with high purity (>99%).[8][11]

• Subject Preparation and Dosing: For human studies, healthy volunteers are co-administered a therapeutic dose of unlabeled Tofersen (e.g., 100 mg) along with a microdose of [⁹⁹ᵐTc]Tc-MAG3-tofersen via intrathecal injection as described in Protocol 1.[8][19] For NHP studies, animals are anesthetized prior to the procedure.[19]

• SPECT/CT Imaging: Subjects undergo whole-body SPECT/CT imaging at multiple time points post-injection (e.g., over the first 4-6 hours and at later points).[8]

• Image Analysis: The acquired images are processed to quantify the concentration of the radiotracer in various CNS regions (e.g., spinal cord, different brain regions) and peripheral organs (liver, kidneys). This allows for the characterization of the drug's biodistribution and pharmacokinetic profile.[11]

Caption: Experimental workflow for Tofersen CNS biodistribution studies using a radiolabeled tracer.

Protocol 3: General Tissue Processing for Post-Mortem Analysis

This protocol provides a standard method for preparing formalin-fixed paraffin-embedded (FFPE) CNS tissue for subsequent analysis, such as immunohistochemistry, to confirm drug distribution.[20]

• Tissue Perfusion: Immediately post-mortem, transcardially perfuse the subject with cold saline (e.g., 0.9% NaCl with heparin) to clear blood from the CNS vasculature.[20]

• Fixation: Follow the saline perfusion with a fixation buffer, such as 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS). After dissection, postfix the brain and spinal cord tissues in the same fixation buffer for 24-48 hours at 4°C.[20]

• Dehydration: Transfer the fixed tissue through a graded series of ethanol (B145695) solutions (e.g., 70%, 90%, 100%) to remove water.[20]

• Clearing: Place the dehydrated tissue in a clearing agent like xylene to remove the ethanol.[20]

• Paraffin (B1166041) Infiltration and Embedding: Infiltrate the tissue with molten paraffin wax in a heated oven. Once fully infiltrated, embed the tissue in a paraffin block.

• Sectioning: Use a microtome to cut thin sections (e.g., 5-10 µm) from the paraffin block. Mount the sections on microscope slides for subsequent staining and analysis to visualize Tofersen distribution.

Conclusion

The cellular uptake and distribution of Tofersen in the CNS are foundational to its therapeutic effect in SOD1-ALS. Direct intrathecal administration ensures that Tofersen bypasses the blood-brain barrier, achieving broad distribution throughout the brain and spinal cord, as confirmed by robust preclinical and human imaging data. The ASO is taken up by key CNS cells, including motor neurons and astrocytes, where it specifically targets and mediates the degradation of SOD1 mRNA. This targeted delivery and precise mechanism of action lead to a significant, dose-dependent reduction in the production of toxic SOD1 protein, addressing the root molecular cause of the disease. The methodologies outlined provide a framework for the continued study and optimization of ASO therapies for neurodegenerative disorders.

References

• 1. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. als.org [als.org]
• 3. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 4. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 5. JCI - The expanding application of antisense oligonucleotides to neurodegenerative diseases [jci.org]
• 6. Dosing and Administration | QALSODY® (tofersen) [qalsodyhcp.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Central Nervous System Biodistribution and Pharmacokinetics of Radiolabeled Tofersen in Rodents, Nonhuman Primates, and Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Central Nervous System Biodistribution and Pharmacokinetics of Radiolabeled Tofersen in Rodents, Nonhuman Primates, and Humans | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 10. biogencdn.com [biogencdn.com]
• 11. jnm.snmjournals.org [jnm.snmjournals.org]
• 12. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. qalsodyhcp.com [qalsodyhcp.com]
• 19. jnm.snmjournals.org [jnm.snmjournals.org]
• 20. sysy.com [sysy.com]

Whitepaper: Extending the Therapeutic Paradigm of Tofersen to Novel Neurodegenerative Disease Targets

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The approval of Tofersen for superoxide (B77818) dismutase 1 (SOD1) amyotrophic lateral sclerosis (ALS) represents a landmark achievement in precision medicine for neurodegenerative disorders. As an antisense oligonucleotide (ASO), Tofersen validates the therapeutic strategy of directly targeting the genetic underpinnings of a disease by suppressing the production of a toxic protein. This technical guide explores the core mechanism of Tofersen, summarizes the key clinical and biomarker data that led to its approval, and outlines the scientific rationale and methodological considerations for extending this powerful therapeutic modality to other neurodegenerative diseases, including Huntington's, Alzheimer's, and Parkinson's disease.

Tofersen's Mechanism of Action in SOD1-ALS

Mutations in the SOD1 gene are a cause of familial ALS, accounting for approximately 2% of all ALS cases.[1][2] These mutations are believed to confer a toxic gain-of-function to the SOD1 protein, leading to misfolding, aggregation, and subsequent motor neuron death through various downstream cellular disruptions.[3][4][5][6]

Tofersen is a synthetic, single-stranded antisense oligonucleotide designed to specifically target the messenger RNA (mRNA) transcribed from the SOD1 gene.[1][7] Its mechanism is a clear example of RNase H-mediated degradation of a target transcript.

The process is as follows:

• Intrathecal Administration: Tofersen is administered directly into the cerebrospinal fluid (CSF) via lumbar puncture to bypass the blood-brain barrier and achieve broad distribution throughout the central nervous system (CNS).[3][4][8]

• Target Binding: Within the CNS, Tofersen enters cells and binds with high specificity to its complementary sequence on the SOD1 mRNA. This binding is based on standard Watson-Crick base pairing.[3][7]

• RNA-DNA Hybrid Formation: The binding of the DNA-like Tofersen to the SOD1 mRNA creates an RNA-DNA heteroduplex.[3][8]

• RNase H Activation: This hybrid structure is recognized by the endogenous enzyme Ribonuclease H (RNase H), which selectively cleaves the RNA strand of the duplex.[3][8]

• Protein Synthesis Reduction: The degradation of the SOD1 mRNA prevents it from being translated into SOD1 protein by ribosomes. This process reduces the overall levels of SOD1 protein, including both the toxic mutant and the wild-type forms.[4][7][9]

By lowering the concentration of the toxic protein, Tofersen addresses the root cause of neurodegeneration in SOD1-ALS.[3]

Tofersen's RNase H-mediated degradation of SOD1 mRNA.

Clinical Data and Experimental Protocols in SOD1-ALS

The clinical development of Tofersen provided crucial evidence of target engagement, biomarker response, and eventual clinical benefit. The pivotal Phase 3 VALOR trial and its open-label extension (OLE) were central to its approval.[10]

Data Presentation: Key Quantitative Outcomes

The following table summarizes the key findings from the Tofersen clinical trial program.

Endpoint Category	Parameter	Result	Citation(s)
Target Engagement	CSF Total SOD1 Protein Reduction (at 28 weeks)	A robust reduction of 33% was observed in the early-start Tofersen group compared to a 21% reduction in the delayed-start group.
Biomarker Response	Plasma Neurofilament Light (NfL) Chain Reduction	At 28 weeks, Tofersen led to significant reductions in plasma NfL.[10] At 12 months, a 51% reduction was seen in the early-start group versus a 41% reduction in the delayed-start group, indicating a slowing of neuroaxonal damage.[9]	[9][10]
Clinical Outcomes	ALSFRS-R Score (at 28 weeks)	The primary endpoint was not met; the change from baseline did not reach statistical significance, though trends favored Tofersen.	[7][10]
Clinical Outcomes	ALSFRS-R Score (at 12 months - OLE)	Earlier initiation of Tofersen resulted in a 3.5-point slower decline on the ALSFRS-R scale compared to delayed initiation, showing a clinically meaningful benefit over time.
Survival	Risk of Death or Permanent Ventilation (PV)	Early survival data from the OLE suggested a lower risk of death or PV with earlier initiation of Tofersen.

Experimental Protocols

The VALOR study was a randomized, double-blind, placebo-controlled trial designed to assess the efficacy and safety of Tofersen in adults with SOD1-ALS.[10][11]

• Patient Population: 108 participants with ALS and a confirmed SOD1 mutation.[1][7][10]

• Randomization: Participants were randomized in a 2:1 ratio to receive either Tofersen (100 mg) or a placebo.[10][11]

• Administration Route: Tofersen was administered intrathecally.[4]

• Dosing Schedule: The regimen consisted of three loading doses administered approximately two weeks apart, followed by five maintenance doses every four weeks for the 24-week duration of the main study.[10][11]

• Primary Endpoint: The primary efficacy endpoint was the change from baseline to Week 28 in the Revised Amyotrophic Lateral Sclerosis Functional Rating Scale (ALSFRS-R) total score.[10]

• Secondary & Exploratory Endpoints: Key secondary endpoints included changes in total SOD1 protein in CSF, plasma NfL concentration, respiratory function (slow vital capacity), and muscle strength.[10]

• Extension Phase: Upon completion of the 28-week period, participants could enroll in an open-label extension (OLE) where all individuals received Tofersen.[1]

Workflow of the Phase 3 VALOR trial and its open-label extension.

NfL is a neuronal cytoplasmic protein that is released into the CSF and blood following axonal injury, making it a sensitive biomarker of neurodegeneration.[12][13][14]

• Sample Collection: Cerebrospinal fluid (CSF) is collected via lumbar puncture into polypropylene (B1209903) tubes.[13][14] Blood samples are collected to isolate plasma. Samples are centrifuged and stored at -80°C until analysis.[15]

• Assay Method: The most common and sensitive method for quantifying NfL in both CSF and blood is the Single Molecule Array (Simoa) immunoassay (e.g., Quanterix NF-light® assay).[13][15][16] Standard ELISA assays are generally suitable for the higher concentrations found in CSF but often lack the sensitivity for reliable measurement in blood.[15]

• Procedure (Simoa):

  • Samples (e.g., plasma, or CSF diluted 100x) are incubated with paramagnetic beads coated with anti-NfL capture antibodies.[13]

  • A biotinylated anti-NfL detection antibody is added, forming a "sandwich" on the beads for any captured NfL.

  • An enzyme conjugate (streptavidin-β-galactosidase) is added, which binds to the biotin (B1667282) on the detection antibody.

  • Beads are washed and loaded into microarrays, with each well sized to hold a single bead.

  • A fluorogenic substrate is added. Wells containing an enzyme-labeled bead generate a fluorescent signal.

  • The instrument counts the "on" (fluorescent) versus "off" (dark) wells. At low concentrations, this digital readout provides ultra-sensitive quantification of the protein level.

Rationale for Expanding ASO Therapy to Other Neurodegenerative Diseases

The success of Tofersen provides a powerful therapeutic blueprint: if a disease is driven by the toxic effects of a specific protein produced from a known gene, an ASO can be designed to suppress its production. This principle is directly applicable to a range of other neurodegenerative disorders.

• Monogenic Diseases: These are the most direct candidates for an ASO approach. Diseases caused by a single gene mutation that results in a toxic gain-of-function are ideal targets.

  • Huntington's Disease (HD): Caused by a CAG repeat expansion in the huntingtin (HTT) gene, leading to a toxic mutant huntingtin protein (mHTT). ASOs designed to lower HTT are a primary therapeutic strategy.[17][18][19]

  • C9orf72-ALS/FTD: The most common genetic cause of ALS and frontotemporal dementia, caused by a hexanucleotide repeat expansion in the C9orf72 gene. ASOs can target the repeat-containing transcripts.

• Sporadic and Polygenic Diseases: While more complex, ASO therapy can be applied by targeting genes that are central to the core pathology of the disease.

  • Alzheimer's Disease (AD): Pathologically defined by amyloid-beta plaques and tau neurofibrillary tangles. ASOs can be designed to reduce the production of the Tau protein (encoded by the MAPT gene) or the amyloid precursor protein (APP).[20][21][22]

  • Parkinson's Disease (PD): Characterized by the aggregation of alpha-synuclein (B15492655) protein into Lewy bodies. An ASO targeting the alpha-synuclein (SNCA) gene is a promising approach to reduce the substrate for aggregation.[23][24][25]

Logical expansion of the Tofersen ASO principle to other diseases.

ASO Therapeutics in Development for Other Neurodegenerative Diseases

The principle validated by Tofersen is being actively pursued for numerous other conditions. The table below summarizes several prominent examples.

Disease	Target Gene	Target Protein	ASO Candidate(s) (Example)	Development Stage	Key Preclinical/Clinical Findings	Citation(s)
Huntington's Disease	HTT	Huntingtin (HTT)	Tominersen, VO659	Clinical (Phase 1/2, Phase 3 halted)	ASOs effectively lower mutant HTT in CSF.[17] Tominersen Phase 3 was halted due to an unfavorable risk/benefit profile, providing critical learnings for future trial design. VO659 is in Phase 1/2 trials.[26]	[17][26]
Alzheimer's Disease	MAPT	Tau	BIIB080 (IONIS-MAPTRx)	Clinical (Phase 1/2)	Preclinical studies in mice showed ASOs reduced tau protein, prevented tangle formation, and improved neuronal function.[22] Phase 1b showed dose-dependent reduction of CSF Tau.	[22]
Parkinson's Disease	SNCA	Alpha-synuclein (aSyn)	N/A (Preclinical)	Preclinical	In mouse models, ASOs targeting SNCA mRNA reduce aSyn protein levels, prevent the spread of aggregates, and improve motor symptoms.[23][27][28]	[23][27][28]
SCA1 & SCA3	ATXN1/3	Ataxin-1 / Ataxin-3	VO659	Clinical (Phase 1/2)	VO659 is a CAG-repeat targeting ASO being tested in a basket trial including Spinocerebellar Ataxia types 1 and 3, alongside Huntington's Disease.[26]	[26]

Conclusion: A New Therapeutic Frontier

Tofersen's journey from a targeted genetic hypothesis to an approved therapy for SOD1-ALS has forged a path for a new class of drugs aimed at the root causes of neurodegenerative diseases. The core principle—using antisense oligonucleotides to reduce the expression of toxic proteins—is a versatile and powerful platform. While challenges remain, particularly in optimizing delivery, ensuring long-term safety, and applying this strategy to the complexities of polygenic disorders, the fundamental approach has been validated. The ongoing development of ASOs for Huntington's, Alzheimer's, Parkinson's, and other devastating neurological conditions holds the promise of transforming patient outcomes and ushering in a new era of precision neurotherapeutics.

References

• 1. mndassociation.org [mndassociation.org]
• 2. What diseases does Tofersen treat? [synapse.patsnap.com]
• 3. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. SOD1 Function and Its Implications for Amyotrophic Lateral Sclerosis Pathology: New and Renascent Themes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. alsnewstoday.com [alsnewstoday.com]
• 7. als.org [als.org]
• 8. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 9. Tofersen (Qalsody®) - Amyotrophic Lateral Sclerosis | National Institute of Neurological Disorders and Stroke [ninds.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. checkrare.com [checkrare.com]
• 12. profiles.wustl.edu [profiles.wustl.edu]
• 13. academic.oup.com [academic.oup.com]
• 14. Neurofilament Light Chain, Cerebrospinal Fluid - BioPharma Diagnostics [biopharma.testcatalog.org]
• 15. Evaluation of cerebrospinal fluid neurofilament light chain levels in multiple sclerosis and non-demyelinating diseases of the central nervous system: clinical and biochemical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Guidance for use of neurofilament light chain as a cerebrospinal fluid and blood biomarker in multiple sclerosis management - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Antisense Oligonucleotide Therapy: From Design to the Huntington Disease Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 18. huntingtonstudygroup.org [huntingtonstudygroup.org]
• 19. Antisense Oligonucleotide Therapy: From Design to the Huntington Disease Clinic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Antisense oligonucleotides for Alzheimer's disease therapy: from the mRNA to miRNA paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Antisense oligonucleotides for Alzheimer's disease therapy: from the mRNA to miRNA paradigm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. rdworldonline.com [rdworldonline.com]
• 23. Antisense Oligonucleotide Treatment Shows Promise in Treating Parkinson's Disease Progression｜Science Tokyo formerly Tokyo Medical and Dental University [tmd.ac.jp]
• 24. Frontiers | miRNA and antisense oligonucleotide-based α-synuclein targeting as disease-modifying therapeutics in Parkinson’s disease [frontiersin.org]
• 25. pacb.com [pacb.com]
• 26. m.youtube.com [m.youtube.com]
• 27. drugtargetreview.com [drugtargetreview.com]
• 28. Antisense oligonucleotide treatment shows promise in treating Parkinson's disease progression | EurekAlert! [eurekalert.org]

The Architectural Evolution of Antisense Therapy: A Deep Dive into the Development of Tofersen

A Technical Whitepaper for Drug Development Professionals

The journey from a theoretical concept to a targeted genetic medicine is a long and arduous one, marked by incremental discoveries, persistent challenges, and innovative breakthroughs. The development of Tofersen (Qalsody), an antisense oligonucleotide (ASO) therapy for a genetic form of amyotrophic lateral sclerosis (ALS), represents a culmination of over four decades of research in the field of antisense technology. This in-depth guide traces the historical and technical evolution of ASO therapies, from their conceptual origins to the specific molecular engineering and clinical validation that led to Tofersen.

The Genesis of Antisense Theory: From Concept to a Foundational Principle

The core principle of antisense therapy is elegantly simple: to intervene in the flow of genetic information from DNA to protein.[1] Most diseases have a genetic basis, and the antisense approach aims to prevent the synthesis of disease-causing proteins by targeting their messenger RNA (mRNA) blueprint.[1]

The theoretical groundwork was laid in the 1970s. In a landmark 1978 paper, Paul Zamecnik and Mary Stephenson demonstrated that a short, synthetic oligonucleotide (a 13-mer) complementary to a segment of the Rous sarcoma virus RNA could inhibit viral replication in cell cultures.[2][3] This was the first experimental proof-of-concept for the antisense strategy.[2] A year later, the mechanism of RNase H-mediated cleavage of the RNA strand in an RNA-DNA hybrid was described, providing a key insight into how ASOs could catalytically degrade target mRNA.[3]

However, the immediate therapeutic application of this concept was hindered by a significant obstacle: natural phosphodiester (PO) oligonucleotides were rapidly degraded by endogenous nucleases, enzymes prevalent in the body.[1][4] This instability rendered them unsuitable as drugs.

The First Wave: Phosphorothioates and the Dawn of ASO Therapeutics

The first major breakthrough in making ASOs drug-like was the introduction of chemical modifications to the oligonucleotide backbone. The most significant of these was the phosphorothioate (B77711) (PS) linkage, where a non-bridging oxygen atom in the phosphate (B84403) backbone is replaced with a sulfur atom.[5][6]

This modification conferred several crucial advantages:

• Nuclease Resistance: PS-modified ASOs are significantly more resistant to degradation by nucleases, increasing their half-life in biological systems.[4][6]

• Cellular Uptake: The polyanionic nature of the PS backbone facilitates binding to cell surface proteins, aiding in cellular internalization.[5]

• RNase H Activation: Critically, the PS modification is compatible with the activity of RNase H, the enzyme that degrades the target mRNA.[4][5]

These properties established PS-ASOs as the "first generation" of antisense drugs. This era was crowned with a major clinical milestone in 1998 when the FDA approved Fomivirsen (Vitravene) , a 21-mer PS-oligonucleotide for the treatment of cytomegalovirus (CMV) retinitis in AIDS patients.[2][3] Though administered locally (intravitreal injection), Fomivirsen's approval validated the therapeutic potential of the entire ASO platform.[3]

The Second Generation: Enhancing Precision and Potency

While a significant advance, first-generation PS-ASOs had limitations, including lower binding affinity to target RNA compared to natural oligonucleotides and the potential for non-specific protein binding, which could lead to off-target effects.[4][7] This spurred the development of "second-generation" chemical modifications, primarily focused on the 2'-position of the furanose sugar ring.[5][8]

Key second-generation modifications include:

• 2'-O-Methyl (2'-OMe)

• 2'-O-Methoxyethyl (2'-MOE) [7]

These modifications provided substantial improvements in both binding affinity and nuclease stability.[5] However, they did not support RNase H activity. This led to the development of the "gapmer" design, which has become a standard for many RNase H-dependent ASOs, including Tofersen.[4]

A gapmer ASO consists of:

• A central "gap" of 8-10 deoxynucleotides with a PS backbone that is a substrate for RNase H.

• Flanking "wings" (typically 2-5 nucleotides on each side) containing 2'-sugar modifications (like 2'-MOE) that protect the ends from exonuclease degradation and increase binding affinity to the target RNA.[4]

This chimeric design elegantly combines the nuclease stability and high affinity of second-generation chemistries with the potent target-degrading mechanism of RNase H.

Targeting the CNS: The Path to Tofersen

The application of ASO technology to neurodegenerative diseases presented a formidable challenge: the blood-brain barrier (BBB), which prevents large molecules like ASOs from entering the central nervous system (CNS) from the bloodstream.[9][10] The solution was to bypass the barrier entirely through intrathecal administration , injecting the drug directly into the cerebrospinal fluid (CSF).[10][11] This delivery method allows the ASO to distribute throughout the brain and spinal cord.[12]

The Target: SOD1-Mediated ALS

Amyotrophic lateral sclerosis (ALS) is a progressive neurodegenerative disease that destroys motor neurons.[13] Approximately 2% of ALS cases are caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene.[14] These mutations result in a toxic gain-of-function, where the misfolded SOD1 protein forms aggregates that are detrimental to motor neurons.[11][15] This clear genetic target and toxic protein mechanism made SOD1-ALS an ideal candidate for an antisense approach. The therapeutic hypothesis was straightforward: reducing the production of the mutant SOD1 protein could slow or halt disease progression.[16]

Tofersen: A Precision-Engineered ASO

Tofersen (also known as BIIB067) is an antisense oligonucleotide specifically designed to target and degrade SOD1 mRNA.[13][15] Developed by Ionis Pharmaceuticals in collaboration with Biogen, it is a second-generation gapmer ASO administered intrathecally.[17][18]

Mechanism of Action:

• Delivery: Tofersen is administered via lumbar puncture directly into the CSF.[11]

• Binding: It travels through the CSF and enters target cells, including motor neurons. Inside the cell, Tofersen binds with high specificity to its complementary sequence on the SOD1 mRNA.[13]

• RNase H Activation: The resulting Tofersen-mRNA duplex is recognized by the endogenous enzyme RNase H1.[13][19]

• mRNA Degradation: RNase H1 cleaves the SOD1 mRNA strand, flagging it for cellular degradation.[16][19]

• Reduced Protein Synthesis: The destruction of the mRNA template prevents the translation of the toxic SOD1 protein, thereby reducing its levels in the CNS.[15][19]

From Laboratory to Clinic: The Tofersen Development Pathway

The clinical development of Tofersen followed a rigorous path from preclinical validation to human trials, providing crucial data on its safety and biological activity.

Preclinical Evidence

Studies in animal models of SOD1-ALS, such as the SOD1-G93A rat, were critical. Intrathecal administration of Tofersen in these models led to significant, dose-dependent reductions in SOD1 mRNA and protein in the CNS.[20] This target engagement translated into clinical benefits, including delayed disease onset, preservation of motor function, and a significant increase in survival.[20][21]

Clinical Trials

Phase 1/2 Study: This initial trial in humans was a randomized, placebo-controlled, ascending-dose study. It successfully demonstrated that Tofersen was generally safe and well-tolerated.[14] Crucially, it provided proof-of-biology, showing a dose-dependent reduction of SOD1 protein in the CSF.[18] At the highest dose (100 mg), a 36% reduction in CSF SOD1 was observed.[20] The study also showed a reduction in levels of neurofilament light chain (NfL), a key biomarker of neuronal injury.[16]

Phase 3 VALOR Trial and Open-Label Extension (OLE): The pivotal Phase 3 VALOR study was a 28-week trial involving 108 participants with SOD1-ALS.[22] While the trial did not meet its primary clinical endpoint—a statistically significant change in the ALS Functional Rating Scale-Revised (ALSFRS-R) score at 28 weeks—it showed positive trends across multiple secondary and exploratory endpoints.[22][23]

Data from the ongoing open-label extension, where all participants could receive Tofersen, proved more compelling. An integrated analysis of VALOR and the OLE showed that earlier initiation of Tofersen led to a slower decline in clinical function, respiratory function, and muscle strength compared to those who started treatment later.[22][24] This evidence of a clinical benefit over a longer period, combined with the robust and consistent reduction in biomarkers of target engagement (SOD1) and neurodegeneration (NfL), formed the basis for regulatory submission.[23]

On April 25, 2023, the U.S. FDA granted accelerated approval for Tofersen (Qalsody) for the treatment of ALS associated with a SOD1 mutation, a landmark decision based on the drug's effect on a surrogate biomarker (NfL) that is reasonably likely to predict clinical benefit.[13][15]

Quantitative Data Summary

The clinical trials for Tofersen generated a wealth of quantitative data on its biological and clinical effects.

Table 1: Biomarker Response in Tofersen Clinical Trials

Biomarker	Trial Phase	Dose Group	Mean Percent Change from Baseline	Reference
CSF SOD1 Protein	Phase 1/2	20 mg	1%	[20]
40 mg	-27%	[20]
60 mg	-21%	[20]
100 mg	-36%	[20]
Placebo	-3%	[20]
VALOR & OLE (12 mos)	Early-Start Tofersen	-33%	[23]
Delayed-Start Tofersen	-21%	[23]
Plasma NfL	VALOR (28 wks)	Tofersen	-55%	[21]
Placebo	+12%	[21]

Table 2: Clinical Efficacy in the Phase 3 VALOR Trial (28 Weeks, Faster-Progressing Population)

Endpoint	Tofersen Group	Placebo Group	Difference (95% CI)	p-value	Reference
Change in ALSFRS-R Score	-6.98	-8.14	1.2 (-3.2 to 5.5)	0.97	[20]

Key Experimental Protocols

Protocol: Quantification of SOD1 Protein in Cerebrospinal Fluid

This protocol outlines the general methodology used to measure the primary pharmacodynamic biomarker for Tofersen.

• Sample Collection:

  • Cerebrospinal fluid (approximately 10 mL) is collected from participants via lumbar puncture at baseline and specified time points post-treatment.[11]

  • Samples are immediately processed (e.g., centrifuged to remove cellular debris) and stored at -80°C until analysis to ensure protein stability.

• Analytical Method (Immunoassay):

  • A validated enzyme-linked immunosorbent assay (ELISA) or a similar high-sensitivity immunoassay (e.g., Simoa) is used for quantification.

  • Principle: Microplate wells are coated with a capture antibody specific for human SOD1 protein.

  • Procedure:

    • CSF samples and a standard curve of known SOD1 concentrations are added to the wells.

    • After incubation, a detection antibody (conjugated to an enzyme like horseradish peroxidase) that binds to a different epitope on the SOD1 protein is added.

    • A substrate is added, which reacts with the enzyme to produce a colorimetric or chemiluminescent signal.

    • The intensity of the signal, read by a plate reader, is directly proportional to the amount of SOD1 protein in the sample.

• Data Analysis and Interpretation:

  • The concentration of SOD1 in each CSF sample is determined by interpolating its signal against the standard curve.

  • Results are typically expressed as pg/mL or ng/mL.

  • The percentage change from baseline is calculated for each participant at each time point to assess the pharmacodynamic effect of Tofersen.

  • Statistical analyses are performed to compare the change in SOD1 levels between the Tofersen-treated groups and the placebo group.

Conclusion

The development of Tofersen is a testament to the power of a persistent, science-driven approach to drug development. It represents the maturation of antisense technology from a theoretical possibility into a clinical reality for a devastating neurodegenerative disease. The journey involved decades of foundational research to overcome the challenges of oligonucleotide stability, specificity, and delivery. Tofersen's story, built upon the strategic application of chemical modifications like the phosphorothioate backbone and 2'-MOE wings in a gapmer design, and validated through rigorous preclinical and clinical testing, serves as a powerful blueprint for the future of targeted genetic medicine. It demonstrates that by precisely targeting the root cause of a disease at the mRNA level, it is possible to alter its course, offering hope where there was once very little.

References

• 1. riviste.fupress.net [riviste.fupress.net]
• 2. revvity.com [revvity.com]
• 3. A Half-Century History of Applications of Antisense Oligonucleotides in Medicine, Agriculture and Forestry: We Should Continue the Journey - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Evolution of Antisense Oligonucleotide Chemistry—A Personal Journey - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The chemical evolution of oligonucleotide therapies of clinical utility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rdworldonline.com [rdworldonline.com]
• 7. sg.idtdna.com [sg.idtdna.com]
• 8. Modified Oligonucleotides - Creative Biolabs [creative-biolabs.com]
• 9. Efficient systemic CNS delivery of a therapeutic antisense oligonucleotide with a blood-brain barrier-penetrating ApoE-derived peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Transporting Therapeutics: A Novel Approach to Deliver ASOs to the Brain - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 11. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. JCI - The expanding application of antisense oligonucleotides to neurodegenerative diseases [jci.org]
• 13. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mndassociation.org [mndassociation.org]
• 15. als.org [als.org]
• 16. tandfonline.com [tandfonline.com]
• 17. mdpi.com [mdpi.com]
• 18. Biogen Announces Positive Results from Phase 1/2 Study of Tofersen to Treat a Genetic Form of ALS - Quest | Muscular Dystrophy Association [mdaquest.org]
• 19. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 20. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 22. Biogen Announces Topline Results from the Tofersen Phase 3 Study and its Open-Label Extension in SOD1-ALS | Biogen [investors.biogen.com]
• 23. neurologylive.com [neurologylive.com]
• 24. Biogen’s tofersen lowers molecular signs of ALS in Phase III trial [clinicaltrialsarena.com]

An In-depth Technical Guide to the VALOR and ATLAS Clinical Trials of Tofersen

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pivotal VALOR and ATLAS clinical trials for Tofersen (Qalsody™), an antisense oligonucleotide therapy for amyotrophic lateral sclerosis (ALS) associated with superoxide (B77818) dismutase 1 (SOD1) mutations. This document details the trial protocols, presents quantitative data in a structured format, and visualizes key biological and experimental pathways.

Introduction to Tofersen and SOD1-ALS

Amyotrophic lateral sclerosis (ALS) is a progressive neurodegenerative disease characterized by the death of motor neurons, leading to muscle weakness, paralysis, and ultimately, respiratory failure.[1] Approximately 2% of ALS cases are caused by mutations in the SOD1 gene, which lead to the production of a misfolded and toxic SOD1 protein.[2] This mutant protein is thought to contribute to motor neuron degeneration through a toxic gain-of-function mechanism.[3]

Tofersen is an antisense oligonucleotide (ASO) designed to specifically target and degrade the messenger RNA (mRNA) of the SOD1 gene. By binding to SOD1 mRNA, Tofersen triggers its degradation by RNase H, thereby reducing the production of the toxic SOD1 protein.[4][5]

The VALOR Clinical Trial (NCT02623699)

The VALOR trial was a Phase 3, randomized, double-blind, placebo-controlled study designed to evaluate the efficacy and safety of Tofersen in adults with ALS and a confirmed SOD1 mutation.[5][6] The trial included a 28-week treatment period, after which participants could enroll in an open-label extension (OLE) study.[6][7]

VALOR Trial: Experimental Protocol

Participants were randomized in a 2:1 ratio to receive either 100 mg of Tofersen or a placebo administered intrathecally.[6] The dosing regimen consisted of three loading doses at approximately two-week intervals, followed by five maintenance doses every four weeks.[6]

The primary analysis population consisted of 60 participants with faster-progressing disease, defined by their pre-randomization slope of decline on the ALS Functional Rating Scale-Revised (ALSFRS-R) and their specific SOD1 mutation type.[5][8] A total of 108 participants were enrolled in the overall study.[5][6]

Key assessments included:

• Clinical Function: Measured by the ALSFRS-R score.

• Biomarkers: Cerebrospinal fluid (CSF) total SOD1 protein concentration and plasma neurofilament light chain (NfL) concentration.

• Respiratory Function: Slow Vital Capacity (SVC).

• Muscle Strength: Hand-held dynamometry (HHD).

VALOR Trial: Participant Demographics and Baseline Characteristics

Characteristic	Tofersen (n=72)	Placebo (n=36)
Mean Age (years)	49.8	49.8
Male (%)	57%	57%
Mean ALSFRS-R Score	36.9	37.3
Median Time from Symptom Onset (weeks)	49.5	63.4
Concomitant Riluzole Use (%)	62%	62%
Concomitant Edaravone Use (%)	8%	8%
Data sourced from QALSODY® (tofersen) - Clinical Studies[9] and Trial of antisense oligonucleotide tofersen for SOD1 ALS[10]

VALOR Trial: Quantitative Efficacy and Biomarker Data

2.3.1. Primary and Secondary Endpoints at 28 Weeks (Faster-Progressing Population)

Endpoint	Tofersen (n=39)	Placebo (n=21)	Difference	p-value
Change in ALSFRS-R Score	-6.98	-8.14	1.2 points	0.97
Reduction in CSF SOD1 Protein	29% reduction	16% increase	-	-
Change in Plasma NfL	60% decrease	20% increase	-	-
Change in Slow Vital Capacity (% predicted)	-14.3 points	-22.2 points	7.9 percentage points	-
Data sourced from Trial of antisense oligonucleotide tofersen for SOD1 ALS[10] and Full article: Tofersen for SOD1 ALS[11]

The VALOR trial did not meet its primary endpoint of a statistically significant change in the ALSFRS-R score at 28 weeks.[4][6] However, trends favoring Tofersen were observed across multiple secondary and exploratory endpoints, including robust reductions in CSF SOD1 protein and plasma NfL.[4][6]

2.3.2. Open-Label Extension (OLE) at 52 Weeks (All Participants)

Endpoint	Early-Start Tofersen	Delayed-Start Tofersen	Difference
Change in ALSFRS-R Score	-6.0 points	-9.5 points	3.5 points
Change in Slow Vital Capacity (% predicted)	-9.4%	-18.6%	9.2 percentage points
Reduction in CSF SOD1 Protein	33%	21%	-
Reduction in Plasma NfL	51%	41%	-
Data sourced from Ionis partner Biogen announces that results from Phase 3 VALOR study and open-label extension of tofersen showed clinical benefit in SOD1-ALS patients[10] and Open-Label Extension Data Highlight Tofersen's Ability to Reduce SOD1 Protein in ALS[7]

Data from the OLE at 52 weeks showed that earlier initiation of Tofersen led to a smaller decline in clinical function, respiratory function, and muscle strength compared to those who started treatment later.[7][10]

VALOR Trial: Safety Data

Adverse Event Category	Tofersen	Placebo
Most Common AEs	Headache, procedural pain, fall, back pain, pain in extremity	-
Serious AEs	36.5% (VALOR and OLE)	13.9% (VALOR)
Discontinuation due to AEs	17.3% (VALOR and OLE)	0% (VALOR)
Serious Neurologic Events	6.7% (including myelitis, radiculitis, aseptic meningitis, papilledema)	-
Data sourced from Ionis partner Biogen announces that results from Phase 3 VALOR study and open-label extension of tofersen showed clinical benefit in SOD1-ALS patients[10] and New 12-Month Tofersen Data Presented at ENCALS Meeting Show Clinically Meaningful Benefit in People With SOD1-ALS[12]

Most adverse events were mild to moderate in severity.[10][12]

The ATLAS Clinical Trial (NCT04856982)

The ATLAS trial is an ongoing Phase 3, randomized, placebo-controlled study designed to evaluate the efficacy of Tofersen in clinically presymptomatic adults with a confirmed SOD1 mutation and biomarker evidence of disease activity (elevated plasma NfL).[13][14] The primary objective is to determine if initiating Tofersen before the onset of clinical symptoms can delay or prevent the emergence of clinically manifest ALS.[7][14]

ATLAS Trial: Experimental Protocol

The ATLAS trial is enrolling approximately 150-158 participants.[2][15] The study consists of multiple parts:

• Part A (Natural History Run-in): Participants' plasma NfL levels are monitored monthly.

• Part B (Randomized, Double-Blind, Placebo-Controlled): Participants with elevated NfL levels are randomized to receive either Tofersen or a placebo.

• Part C (Open-Label Extension): Participants who develop clinically manifest ALS during Part B can receive open-label Tofersen.

• Part D (Open-Label): Participants who develop clinically manifest ALS before randomization in Part B can enroll in this open-label part.[13]

The primary endpoint is the proportion of participants who develop clinically manifest ALS.[14] Secondary endpoints include the time to clinical manifestation of ALS and changes in plasma NfL, CSF SOD1 protein levels, ALSFRS-R score, and SVC.[14]

ATLAS Trial: Participant Inclusion and Exclusion Criteria

Inclusion Criteria	Exclusion Criteria
Age 18 years or older	Any signs or symptoms of ALS
Confirmed SOD1 mutation associated with high/complete penetrance and rapid disease progression	Plasma NfL level above a pre-defined threshold at screening
Clinically presymptomatic for ALS	-
Data sourced from ATLAS - MND Australia[7] and ATLAS - TRICALS[11]

Methodologies for Key Experiments

Quantification of SOD1 Protein

The concentration of total SOD1 protein in the CSF is a key pharmacodynamic biomarker. In clinical trials, this is often measured using an enzyme-linked immunosorbent assay (ELISA).[3] More recent and sensitive methods, such as a specific enzymatic activity assay, have also been developed to overcome challenges with antibody-based methods that may not accurately quantify misfolded mutant SOD1.[16][17] This method involves immunocapturing and removing the SOD3 isoenzyme from CSF samples before measuring the remaining SOD1 activity.[16]

Quantification of Neurofilament Light Chain (NfL)

Plasma and CSF NfL are biomarkers of neuroaxonal injury. Ultrasensitive single-molecule array (Simoa) technology is a commonly used and highly sensitive method for quantifying NfL in both CSF and blood samples.[12][18] Other methods include conventional ELISA and electrochemiluminescence (ECL) assays, though Simoa has demonstrated superior analytical sensitivity.[12]

Visualizing the Pathways

Tofersen's Mechanism of Action

Caption: Tofersen binds to SOD1 mRNA, leading to its degradation and reduced synthesis of toxic SOD1 protein.

Pathogenic Signaling of Mutant SOD1 in ALS

Caption: Mutant SOD1 protein contributes to motor neuron death through multiple pathogenic pathways.

VALOR & ATLAS Clinical Trial Workflow

Caption: Workflow of the VALOR trial for symptomatic patients and the ATLAS trial for presymptomatic individuals.

References

• 1. biorxiv.org [biorxiv.org]
• 2. mndassociation.org [mndassociation.org]
• 3. Cerebrospinal Fluid Defines SOD1 as a Pharmacodynamic Marker for Antisense Oligonucleotide Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Mechanisms of mutant SOD1 induced mitochondrial toxicity in amyotrophic lateral sclerosis [frontiersin.org]
• 5. Biogen Announces Topline Results from the Tofersen Phase 3 Study and its Open-Label Extension in SOD1-ALS | Biogen [investors.biogen.com]
• 6. Measuring neurofilament light in human plasma and cerebrospinal fluid: a comparison of five analytical immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mndaustralia.org.au [mndaustralia.org.au]
• 8. Clinical Study Design | QALSODY® (tofersen) [qalsodyhcp.com]
• 9. QALSODY® (tofersen) - Clinical Studies [qalsody.com]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. ATLAS - TRICALS [tricals.org]
• 12. scispace.com [scispace.com]
• 13. Design of a Randomized, Placebo-Controlled, Phase 3 Trial of Tofersen Initiated in Clinically Presymptomatic SOD1 Variant Carriers: the ATLAS Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]
• 15. Clinical Trials - Study Details [biogentriallink.com]
• 16. Specific analysis of SOD1 enzymatic activity in CSF from ALS patients with and without SOD1 mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. diva-portal.org [diva-portal.org]
• 18. Establishment of neurofilament light chain Simoa assay in cerebrospinal fluid and blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Intrathecal Tofersen Administration in Rodent Models of SOD1-Mediated ALS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tofersen (formerly known as IONIS-SOD1Rx or BIIB067) is an antisense oligonucleotide (ASO) designed to treat amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide (B77818) dismutase 1 (SOD1) gene. It functions by binding to SOD1 mRNA, promoting its degradation by RNase H, and thereby reducing the synthesis of the toxic SOD1 protein.[1][2] Preclinical studies in rodent models of SOD1-ALS, primarily the SOD1-G93A transgenic rat and mouse, have been instrumental in demonstrating the therapeutic potential of this approach. These studies have shown that intrathecal administration of Tofersen can effectively reduce SOD1 protein levels, delay disease onset, preserve motor function, and extend survival.[3][4]

These application notes provide a detailed overview of the protocols for intrathecal administration of Tofersen in rodent models and the subsequent evaluation of its efficacy.

Mechanism of Action of Tofersen

Tofersen is engineered to specifically target the mRNA transcript of the human SOD1 gene. Upon administration into the cerebrospinal fluid (CSF), it distributes throughout the central nervous system (CNS).[3] Within the cells, Tofersen binds to the SOD1 mRNA, forming a DNA-RNA hybrid. This hybrid is recognized and cleaved by the enzyme RNase H, leading to the degradation of the SOD1 mRNA. The reduction in available SOD1 mRNA results in decreased synthesis of the SOD1 protein, mitigating the toxic gain-of-function effects of the mutant protein.

Tofersen's mechanism of action in reducing toxic SOD1 protein.

Preclinical Efficacy Data

Preclinical studies in SOD1-G93A transgenic rodents have demonstrated the dose-dependent efficacy of Tofersen and related ASOs. A summary of key quantitative findings is presented below.

Rodent Model	Administration Route & Dose	Key Findings	Reference
SOD1-G93A Rat	Intrathecal Bolus (1000 µg of next-gen ASOs)	- Extended survival by 53-64 days (32-39% increase).- Delayed onset of weight loss.	[4]
SOD1-G93A Mouse	Intracerebroventricular (ICV) Bolus (300 µg)	- Reversed initial loss of compound muscle action potential (CMAP).- Extended survival by almost 40 days (22% increase).	[5]
SOD1-G93A Rat	Continuous Intrathecal Infusion (100 µ g/day of precursor ASO)	- Significant reduction in SOD1-G93A mRNA and protein in the spinal cord.- 37% increase in survival.	[5]
SOD1-G93A Mouse	Intracerebroventricular (ICV) Bolus	- Dose-dependent reduction of human SOD1 mRNA in the spinal cord (up to 75% reduction).

Experimental Protocols

Intrathecal Administration of Tofersen in Rodent Models

Intrathecal administration is necessary to bypass the blood-brain barrier. The two primary methods are direct lumbar puncture for bolus injections and surgical implantation of a catheter for continuous infusion.

Workflow for intrathecal administration of Tofersen in rodents.

a. Protocol for Direct Lumbar Puncture (Mouse)

This method is suitable for single or repeated bolus injections.

• Anesthesia: Anesthetize the mouse using isoflurane (B1672236) (1-3% in O2). Apply ophthalmic ointment to the eyes to prevent drying.

• Positioning: Place the anesthetized mouse on a sterile surface. A 15 mL or 50 mL conical tube can be placed under the abdomen to flex the spine in the lumbar region.

• Site Preparation: Shave the fur over the lumbar region of the back. Clean the skin with alternating scrubs of povidone-iodine and 70% ethanol.

• Injection:

  • Identify the space between the L5 and L6 vertebrae by palpation.

  • Using a 30-gauge Hamilton syringe, carefully insert the needle at a slight angle into the intervertebral space.

  • A characteristic tail flick is often observed upon successful entry into the intrathecal space.

  • Slowly inject the desired volume of Tofersen solution (typically 5-10 µL for mice) over 30-60 seconds.

• Post-Procedure Care: Remove the needle and return the mouse to a clean cage for recovery. Monitor the animal until it is fully ambulatory. Provide post-operative analgesia as per institutional guidelines.

b. Protocol for Catheter Implantation (Rat)

This method is ideal for continuous infusion using an osmotic pump.

• Anesthesia and Preparation: Anesthetize a Sprague-Dawley rat (200-400g) with isoflurane. Shave and sterilize the back from the mid-thoracic region to the tail. Administer pre-operative analgesics.

• Incision: Make a midline incision over the L5-L6 vertebrae.

• Catheter Insertion:

  • Carefully dissect the muscle to expose the vertebral column.

  • Using a needle, make a small puncture in the dura mater between L5 and L6.

  • Insert a sterile polyethylene (B3416737) catheter (PE-10) into the intrathecal space and advance it cranially by approximately 2-3 cm.

  • Successful placement may be confirmed by the outflow of CSF.

• Pump Connection and Implantation:

  • Tunnel the distal end of the catheter subcutaneously to the dorsal mid-scapular region.

  • Connect the catheter to a pre-filled osmotic pump.

  • Place the pump in a subcutaneous pocket created in the scapular region.

• Closure and Recovery: Close the incisions with sutures or staples. Monitor the rat during recovery and provide post-operative care.

Western Blot for SOD1 Protein Quantification

This protocol is used to quantify the reduction of SOD1 protein in spinal cord tissue.

• Tissue Homogenization:

  • Euthanize the animal and dissect the spinal cord on ice.

  • Homogenize a section of the lumbar spinal cord in RIPA lysis buffer containing protease inhibitors.

  • Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C. Collect the supernatant containing the soluble protein fraction.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate the proteins on a 12-15% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for human SOD1 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensity using densitometry software. Normalize the SOD1 signal to a loading control such as GAPDH or β-actin.

Immunohistochemistry for SOD1 Aggregates

This protocol is for the qualitative and semi-quantitative assessment of SOD1 protein aggregates in spinal cord sections.

• Tissue Preparation:

  • Perfuse the animal with 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

  • Dissect the spinal cord and post-fix in 4% PFA overnight.

  • Cryoprotect the tissue by incubating in 30% sucrose (B13894) in PBS until it sinks.

  • Embed the tissue in optimal cutting temperature (OCT) compound and freeze. .

  • Cut 20-30 µm thick sections on a cryostat and mount them on charged slides.

• Staining:

  • Wash the sections with PBS.

  • Perform antigen retrieval if necessary (e.g., by heating in citrate (B86180) buffer).

  • Permeabilize the sections with 0.3% Triton X-100 in PBS for 15 minutes.

  • Block non-specific binding with a blocking solution (e.g., 5% normal goat serum in PBS) for 1 hour.

  • Incubate with a primary antibody that recognizes misfolded or aggregated SOD1 overnight at 4°C.

  • Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1-2 hours at room temperature.

  • Counterstain with a nuclear stain like DAPI.

• Imaging: Mount the slides with an anti-fade mounting medium and visualize using a fluorescence or confocal microscope.

Behavioral Testing

Behavioral tests are crucial for assessing the functional outcomes of Tofersen treatment.

a. Rotarod Test

This test evaluates motor coordination and balance.

• Apparatus: An accelerating rotarod apparatus for mice or rats.

• Acclimation/Training: Acclimate the animals to the testing room for at least 30 minutes. Train the animals on the rotarod at a constant low speed (e.g., 4 rpm) for 1-2 minutes for 2-3 days prior to testing.

• Testing Protocol:

  • Place the animal on the rod.

  • Start the trial with the rod accelerating from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 300 seconds).

  • Record the latency to fall from the rod.

  • Perform 3 trials per animal with an inter-trial interval of at least 15 minutes.

• Data Analysis: The average latency to fall across the trials is used as the measure of motor performance.

b. Grip Strength Test

This test measures limb muscle strength.

• Apparatus: A grip strength meter with a wire grid or bar.

• Procedure:

  • Hold the animal by the base of its tail.

  • Allow the animal to grasp the grid or bar with its forelimbs (or all four limbs).

  • Gently pull the animal away from the meter in a horizontal plane at a constant speed until it releases its grip.

  • The meter will record the peak force exerted.

• Data Analysis: Perform 3-5 trials per animal and calculate the average peak force. The force can be normalized to the animal's body weight.

Conclusion

The protocols and data presented provide a comprehensive framework for the preclinical evaluation of intrathecally administered Tofersen in rodent models of SOD1-ALS. Adherence to these detailed methodologies will facilitate reproducible and robust assessments of the therapeutic efficacy of Tofersen and other ASO-based therapies for neurodegenerative diseases.

References

• 1. alsnewstoday.com [alsnewstoday.com]
• 2. profiles.wustl.edu [profiles.wustl.edu]
• 3. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 5. alsnewstoday.com [alsnewstoday.com]

Application Notes and Protocols for In Vitro Measurement of Tofersen Efficacy on SOD1 Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tofersen (BIIB067) is an antisense oligonucleotide (ASO) designed to treat amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide (B77818) dismutase 1 (SOD1) gene. Tofersen specifically binds to SOD1 messenger RNA (mRNA), leading to its degradation by RNase H and thereby reducing the synthesis of the SOD1 protein.[1][2][3] Mutations in the SOD1 gene are a cause of familial ALS, and the resulting mutant SOD1 protein is believed to have toxic effects on motor neurons.[3][4] These application notes provide detailed protocols for in vitro assays to quantify the efficacy of Tofersen in reducing SOD1 expression at both the mRNA and protein levels.

Signaling Pathway and Mechanism of Action

Tofersen is a single-stranded nucleic acid analog designed to be reverse complementary to the SOD1 mRNA sequence. Upon introduction into a cell, Tofersen hybridizes to the target SOD1 mRNA. This DNA-RNA hybrid is recognized by the ubiquitously expressed cellular enzyme RNase H. RNase H then cleaves the RNA strand of the hybrid, leading to the degradation of the SOD1 mRNA.[2][5] This process prevents the translation of the mRNA into the SOD1 protein, thus reducing the levels of both wild-type and mutant SOD1.

Tofersen's mechanism of action on SOD1 expression.

Recommended In Vitro Cell Models

The selection of an appropriate cell model is critical for accurately assessing the efficacy of Tofersen. The following models are recommended:

• Human Neuroblastoma SH-SY5Y Cells: This cell line is of neuronal origin and is a well-established model for neurodegenerative disease research. Studies have shown that Tofersen effectively reduces SOD1 mRNA in a dose-dependent manner in SH-SY5Y cells.[1][2][6]

• HEK293 Cells Expressing Mutant SOD1: Human embryonic kidney (HEK293) cells can be engineered to overexpress specific mutant forms of the SOD1 protein, providing a robust system to study the effects of Tofersen on the expression of disease-relevant SOD1 variants.

• iPSC-Derived Motor Neurons from ALS Patients: Induced pluripotent stem cells (iPSCs) derived from patients carrying SOD1 mutations can be differentiated into motor neurons. These cells provide a highly relevant physiological model to test the efficacy of Tofersen in a patient-specific genetic context.

Experimental Protocols

The following are detailed protocols for quantifying the effect of Tofersen on SOD1 mRNA and protein levels.

Quantification of SOD1 mRNA Reduction by Quantitative Real-Time PCR (qPCR)

This protocol describes how to measure the reduction in SOD1 mRNA levels in SH-SY5Y cells following treatment with Tofersen.

Experimental Workflow:

References

• 1. preprints.org [preprints.org]
• 2. mdpi.com [mdpi.com]
• 3. Tofersen treatment leads to sustained stabilization of disease in SOD1 ALS in a “real‐world” setting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alsnewstoday.com [alsnewstoday.com]
• 5. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antisense oligonucleotides extend survival and reverse decrement in muscle response in ALS models - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Quantifying SOD1 Protein Reduction in CSF After Tofersen Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tofersen, an antisense oligonucleotide, is a therapeutic agent designed to reduce the synthesis of superoxide (B77818) dismutase 1 (SOD1) protein. It is indicated for the treatment of amyotrophic lateral sclerosis (ALS) in adults with a mutation in the SOD1 gene. The mechanism of action involves the binding of Tofersen to SOD1 mRNA, leading to its degradation by RNase H and thereby decreasing the production of the SOD1 protein.[1] This reduction in SOD1 protein levels in the cerebrospinal fluid (CSF) is a key pharmacodynamic marker of Tofersen's activity. Accurate and precise quantification of SOD1 in CSF is therefore critical for assessing treatment efficacy in clinical trials and research settings.

These application notes provide a summary of the quantitative data on SOD1 reduction following Tofersen treatment and detailed protocols for the primary methods used to quantify SOD1 protein in CSF.

Data Presentation: Quantitative Reduction of SOD1 in CSF

The following tables summarize the key findings from clinical trials of Tofersen, focusing on the dose-dependent reduction of SOD1 protein in the CSF of patients with SOD1-ALS.

Table 1: SOD1 Protein Reduction in CSF from Phase 1/2 Ascending-Dose Trial

Tofersen Dose (mg)	Number of Participants (n)	Mean Geometric Mean Ratio of SOD1 Concentration to Baseline	Mean Percentage Reduction in CSF SOD1 Concentration
20	10	0.99	1%
40	9	0.73	27%
60	9	0.79	21%
100	10	0.64	36%
Placebo	12	0.97	3% (decrease)
Data from a 12-week study period with five intrathecal doses.[2]

Table 2: SOD1 Protein Reduction in CSF from Phase 3 VALOR Trial (28 Weeks)

Treatment Group	Subgroup	Mean Percentage Reduction in CSF SOD1 Concentration from Baseline
Tofersen (100 mg)	Faster-progressing	29%
Slower-progressing	40%
Placebo	Faster-progressing	16% (increase)
Slower-progressing	19% (reduction)
Data from the 28-week randomized component of the VALOR study.[3]

Table 3: Sustained SOD1 Protein Reduction in Open-Label Extension of VALOR Trial (12 Months)

Treatment Initiation	Mean Percentage Reduction in CSF SOD1 Protein
Early-start Tofersen	33%
Delayed-start Tofersen	21%
Data reflects sustained reduction over 12 months.[1]

Signaling Pathway and Mechanism of Action

Experimental Protocols

Accurate quantification of SOD1 in CSF is essential for monitoring the therapeutic effect of Tofersen. The following sections detail the primary methodologies employed for this purpose.

Enzyme-Linked Immunosorbent Assay (ELISA) for Total SOD1 Protein

ELISA is a common method for quantifying total SOD1 protein in CSF. It offers high sensitivity and specificity.

Protocol:

• Plate Coating:

  • Dilute a monoclonal anti-human SOD1 capture antibody in a coating buffer (e.g., 0.1 M sodium bicarbonate, pH 9.6).

  • Add 100 µL of the diluted antibody to each well of a 96-well microplate.

  • Incubate overnight at 4°C.

• Washing and Blocking:

  • Wash the plate three times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween-20) per well.

  • Block the plate by adding 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well.

  • Incubate for 1-2 hours at room temperature.

• Sample and Standard Incubation:

  • Wash the plate three times with wash buffer.

  • Prepare a standard curve using recombinant human SOD1 protein.

  • Add 100 µL of CSF samples (diluted as necessary) and standards to the appropriate wells.

  • Incubate for 2 hours at room temperature or overnight at 4°C.

• Detection Antibody Incubation:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of a biotinylated polyclonal anti-human SOD1 detection antibody, diluted in blocking buffer, to each well.

  • Incubate for 1-2 hours at room temperature.

• Enzyme Conjugate Incubation:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of streptavidin-horseradish peroxidase (HRP) conjugate, diluted in blocking buffer, to each well.

  • Incubate for 30-60 minutes at room temperature.

• Substrate Reaction and Measurement:

  • Wash the plate five times with wash buffer.

  • Add 100 µL of TMB (3,3',5,5'-tetramethylbenzidine) substrate solution to each well.

  • Incubate in the dark for 15-30 minutes at room temperature.

  • Stop the reaction by adding 50 µL of stop solution (e.g., 2 N H₂SO₄).

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values against the known concentrations of the SOD1 standards.

  • Determine the concentration of SOD1 in the CSF samples by interpolating their absorbance values from the standard curve.

SOD1 Enzymatic Activity Assay

This assay measures the enzymatic activity of SOD1, which can be a functional indicator of the protein's presence. A common method is based on the inhibition of a superoxide-generating reaction.[4][5]

Protocol (adapted from Marklund, 1976):

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 8.2, containing 1 mM DTPA.

  • Pyrogallol (B1678534) Solution: 20 mM pyrogallol in 10 mM HCl. Prepare fresh.

• Assay Procedure:

  • In a spectrophotometer cuvette, add 2.8 mL of assay buffer.

  • Add 100 µL of CSF sample.

  • Initiate the reaction by adding 100 µL of the pyrogallol solution.

  • Immediately mix and monitor the rate of pyrogallol autoxidation by measuring the increase in absorbance at 420 nm for 2-3 minutes.

• Calculation:

  • One unit of SOD activity is defined as the amount of enzyme that inhibits the rate of pyrogallol autoxidation by 50%.

  • Calculate the percentage of inhibition caused by the CSF sample compared to a control without the sample.

  • Determine the SOD1 activity in the sample based on a standard curve generated with known amounts of purified SOD1.

Note: It is important to consider the presence of other SOD isoforms (SOD2 and SOD3) in the CSF. Specific inhibitors or immunocapture steps may be necessary to ensure the measurement of SOD1-specific activity.[4][6]

Mass Spectrometry for SOD1 Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides a highly specific and sensitive method for the absolute quantification of SOD1 protein. This is often considered a gold-standard method.

Protocol Outline:

• Sample Preparation:

  • Thaw CSF samples on ice.

  • Spike a known amount of a stable isotope-labeled full-length SOD1 protein or a specific SOD1 peptide into the CSF sample to serve as an internal standard.

• Protein Digestion:

  • Denature the proteins in the CSF sample using a denaturing agent (e.g., urea).

  • Reduce the disulfide bonds with a reducing agent (e.g., dithiothreitol).

  • Alkylate the free cysteine residues with an alkylating agent (e.g., iodoacetamide).

  • Digest the proteins into peptides using a sequence-specific protease, typically trypsin.

• LC-MS/MS Analysis:

  • Inject the peptide mixture onto a liquid chromatography system coupled to a tandem mass spectrometer.

  • Separate the peptides based on their physicochemical properties using a reversed-phase column.

  • Ionize the eluting peptides and analyze them in the mass spectrometer.

  • Use selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) to specifically detect and quantify the target SOD1 peptides and their corresponding internal standards.

• Data Analysis:

  • Calculate the ratio of the peak area of the endogenous SOD1 peptide to the peak area of the stable isotope-labeled internal standard.

  • Determine the absolute concentration of SOD1 in the CSF sample by comparing this ratio to a standard curve generated with known concentrations of SOD1.

Conclusion

The quantification of SOD1 protein in CSF is a critical component in the clinical development and monitoring of Tofersen for the treatment of SOD1-ALS. The data from clinical trials consistently demonstrate a significant and dose-dependent reduction in CSF SOD1 levels following Tofersen administration. The choice of analytical method for SOD1 quantification will depend on the specific requirements of the study, with ELISA providing a high-throughput option, enzymatic assays offering a measure of functional protein, and LC-MS/MS delivering the highest specificity and accuracy for absolute quantification. The protocols outlined in these application notes provide a foundation for researchers to implement these methods in their own laboratories.

References

• 1. Determining superoxide dismutase content and catalase activity in mammalian cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Extracellular superoxide dismutase in the vascular system of mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Improvement of a direct spectrophotometric assay for routine determination of superoxide dismutase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Specific analysis of SOD1 enzymatic activity in CSF from ALS patients with and without SOD1 mutations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Neurofilament Light Chain as a Surrogate Endpoint for Tofersen Trials in SOD1-ALS

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide to the use of neurofilament light chain (NfL) as a surrogate endpoint in clinical trials for Tofersen (QALSODY™), an antisense oligonucleotide therapy for superoxide (B77818) dismutase 1 (SOD1) amyotrophic lateral sclerosis (ALS). The accelerated approval of Tofersen by the U.S. Food and Drug Administration (FDA) marks a significant milestone, as it was based on the reduction of plasma NfL as a biomarker reasonably likely to predict clinical benefit.[1][2][3] This document outlines the underlying rationale, key experimental protocols, and data supporting the use of NfL in this context, intended to aid in the design and interpretation of future clinical studies in neurodegenerative diseases.

Rationale for NfL as a Surrogate Endpoint in SOD1-ALS

Mutations in the SOD1 gene lead to a toxic gain-of-function, resulting in the misfolding and aggregation of the SOD1 protein within motor neurons and astrocytes.[4] This pathological process causes progressive neurodegeneration, leading to the clinical manifestations of ALS.[5] Neurofilaments are structural proteins of the neuronal cytoskeleton, and their light chain component, NfL, is released into the cerebrospinal fluid (CSF) and subsequently into the bloodstream upon axonal damage.[6][7] In SOD1-ALS, elevated levels of NfL in the CSF and plasma serve as a dynamic biomarker of ongoing neuroaxonal injury.[2][8]

Tofersen is designed to bind to SOD1 mRNA, mediating its degradation and thereby reducing the synthesis of the toxic SOD1 protein.[5][9][10][11] The logic for utilizing NfL as a surrogate endpoint is that a reduction in the toxic SOD1 protein will lessen neuroaxonal damage, which in turn will be reflected by a decrease in NfL levels. This reduction in the biomarker of neurodegeneration is considered reasonably likely to predict a slowing of clinical disease progression.[12][13] The FDA's decision to grant accelerated approval for Tofersen was significantly influenced by the robust and consistent reduction in plasma NfL observed in clinical trial participants.[1][14]

Key Quantitative Data from Tofersen Clinical Trials

The following tables summarize the key biomarker and clinical data from the Phase 3 VALOR trial and its open-label extension (OLE).

Table 1: Biomarker Changes in the VALOR Trial (28 Weeks)

Biomarker	Faster-Progressing Subgroup (Tofersen)	Faster-Progressing Subgroup (Placebo)	Slower-Progressing Subgroup (Tofersen)	Slower-Progressing Subgroup (Placebo)
Change in CSF SOD1 Protein	-29%	+16%	-40%	-19%
Change in Plasma NfL	-60%	+20%	-48% (overall population)	-

Data sourced from references[4][15].

Table 2: Biomarker Changes in the VALOR Open-Label Extension (12 Months)

Biomarker	Early-Start Tofersen	Delayed-Start Tofersen
Reduction in CSF SOD1 Protein	33%	21%
Reduction in Plasma NfL	51%	41%

Data sourced from reference[16].

Table 3: Clinical Outcomes in the VALOR Open-Label Extension (12 Months, Early vs. Delayed Start)

Clinical Measure	Difference Favoring Early Start	95% Confidence Interval
ALSFRS-R Score	3.5 points	0.4, 6.7
Slow Vital Capacity (% predicted)	9.2 percentage points	1.7, 16.6
Hand-held Dynamometry Megascore	0.28	0.05, 0.52

Data sourced from reference[16].

Experimental Protocols

Quantification of Neurofilament Light Chain (NfL)

The recommended method for quantifying NfL in CSF and plasma is the Simoa® (Single Molecule Array) NF-light® Assay from Quanterix.[1][17] This ultrasensitive digital immunoassay allows for the precise measurement of low abundance proteins.[6]

Protocol: Simoa® NF-light® Assay

• Sample Collection and Handling:

  • Collect CSF via lumbar puncture and plasma via standard venipuncture using EDTA tubes.

  • Process samples within 2 hours of collection. Centrifuge at 2000 x g for 10 minutes at 4°C.

  • Aliquot the supernatant and store at -80°C until analysis. Avoid repeated freeze-thaw cycles.

• Assay Procedure (as per manufacturer's instructions for the Simoa® HD-X Analyzer):

  • Thaw all reagents and samples on ice.

  • Prepare the calibrators and quality controls by reconstituting and diluting as specified in the kit insert.[5]

  • Dilute CSF samples 1:100 and plasma/serum samples 1:4 with the provided sample diluent.[18]

  • Load the diluted samples, calibrators, controls, and all assay reagents onto the Simoa® HD-X Analyzer.

  • The instrument will automate the following steps:

    • Capture of NfL from the sample by antibody-coated paramagnetic beads.

    • Binding of a biotinylated detection antibody to the captured NfL.

    • Labeling with streptavidin-β-galactosidase.

    • Isolation of individual beads in femtoliter-sized wells.

    • Addition of a fluorogenic substrate and detection of the fluorescent signal from each well.

  • The instrument software calculates the NfL concentration based on the calibration curve.

• Data Analysis:

  • Use the instrument's software to generate a four-parameter logistic curve from the calibrator readings.

  • Interpolate the concentrations of the unknown samples from this curve.

  • Apply the appropriate dilution factor to determine the final NfL concentration in the original sample.

Clinical Outcome Assessments

1. Amyotrophic Lateral Sclerosis Functional Rating Scale-Revised (ALSFRS-R)

The ALSFRS-R is a 12-item questionnaire that assesses the patient's self-reported functional abilities across four domains: bulbar, fine motor, gross motor, and respiratory function.[13][19] Each item is scored from 4 (normal function) to 0 (no function), with a maximum total score of 48.

Protocol: ALSFRS-R Administration

• The scale should be administered by a trained evaluator in a structured interview format.[8]

• The evaluator should ask the questions broadly and probe the participant's responses to ensure accurate scoring.[13]

• For detailed, harmonized standard operating procedures, refer to the guidelines developed by the Northeast ALS Consortium (NEALS) and the European Network to Cure ALS (ENCALS).[8][13]

2. Slow Vital Capacity (SVC)

SVC measures the maximum volume of air that can be slowly exhaled after a maximal inhalation and is a key indicator of respiratory muscle strength.[20][21]

Protocol: SVC Measurement

• Use a spirometer calibrated according to the American Thoracic Society/European Respiratory Society guidelines.

• The patient should be in a comfortable, seated position.

• Instruct the patient to take a full, deep breath in and then exhale slowly and completely into the spirometer.

• Perform at least three acceptable maneuvers, with the largest value being recorded.

• Results are typically expressed as a percentage of the predicted normal value for the patient's age, height, and sex.[22]

3. Hand-held Dynamometry (HHD)

HHD provides a quantitative measure of muscle strength.[12][23]

Protocol: HHD Measurement

• Use a calibrated hand-held dynamometer.

• The evaluator must be trained in the standardized testing procedures for specific muscle groups.[23]

• The protocol typically involves testing multiple muscle groups in the upper and lower limbs bilaterally.[12]

• For each muscle group, perform three isometric "break" contractions, where the evaluator overcomes the patient's maximal resistance.[14]

• Record the peak force for each trial. A megascore, which is an average of the strength measures from multiple muscle groups, is often calculated to provide an overall measure of muscle strength.[12]

Visualizations

Caption: Pathogenic pathway of SOD1-ALS and Tofersen's mechanism of action.

Caption: Experimental workflow for NfL measurement using Simoa technology.

Caption: Logical relationship for NfL as a surrogate endpoint for Tofersen.

References

• 1. NF-light® Assay | Quanterix [quanterix.com]
• 2. neurology.org [neurology.org]
• 3. quanterix.com [quanterix.com]
• 4. digitalcommons.wustl.edu [digitalcommons.wustl.edu]
• 5. quanterix.com [quanterix.com]
• 6. quanterix.com [quanterix.com]
• 7. researchgate.net [researchgate.net]
• 8. portail-sla.fr [portail-sla.fr]
• 9. Establishment of neurofilament light chain Simoa assay in cerebrospinal fluid and blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Establishment Of Neurofilament Light Chain Simoa Assay In Cerebrospinal Fluid And Blood | Quanterix [quanterix.com]
• 11. NfL Test | Quanterix [quanterix.com]
• 12. Quantitative strength testing in ALS clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. kaggle.com [kaggle.com]
• 15. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ionis partner Biogen announces that results from Phase 3 VALOR study and open-label extension of tofersen showed clinical benefit in SOD1-ALS patients | Ionis Pharmaceuticals, Inc. [ir.ionis.com]
• 17. alspathways.com [alspathways.com]
• 18. quanterix.com [quanterix.com]
• 19. scribd.com [scribd.com]
• 20. Comparison of Slow and Forced Vital Capacity on Ability to Evaluate Respiratory Function in Bulbar-Involved Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ijmedicine.com [ijmedicine.com]
• 22. mdpi.com [mdpi.com]
• 23. Quantitative strength testing in ALS clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Motor Function in Tofersen-Treated Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methods and protocols for assessing motor function in animal models of Amyotrophic Lateral Sclerosis (ALS) treated with Tofersen (BIIB067), an antisense oligonucleotide designed to reduce the synthesis of superoxide (B77818) dismutase 1 (SOD1) protein.

Introduction

Tofersen is a therapeutic agent developed for the treatment of ALS associated with mutations in the SOD1 gene (SOD1-ALS). Preclinical studies in rodent models, such as the SOD1G93A transgenic mouse and rat, have been instrumental in evaluating the efficacy of Tofersen in slowing disease progression, preserving motor function, and extending survival.[1][2] This document outlines the key methodologies for assessing motor function in these animal models, providing detailed protocols and expected outcomes based on preclinical research.

Tofersen's Mechanism of Action

Tofersen is an antisense oligonucleotide that binds to the messenger RNA (mRNA) of the SOD1 gene. This binding event triggers the degradation of the SOD1 mRNA by RNase H, an enzyme that recognizes RNA:DNA hybrids. The reduction in SOD1 mRNA levels leads to decreased synthesis of the toxic mutant SOD1 protein, which is believed to be a primary driver of motor neuron degeneration in SOD1-ALS.

Caption: Tofersen's mechanism of action in reducing toxic SOD1 protein.

Preclinical Experimental Workflow

A typical preclinical study to evaluate the efficacy of Tofersen in a SOD1G93A animal model involves several key stages, from animal selection and treatment administration to behavioral assessment and endpoint analysis.

Caption: General experimental workflow for preclinical Tofersen studies.

Quantitative Data from Preclinical Studies

Animal Model	Treatment Group	Outcome Measure	Result	Reference
SOD1G93A Mouse	Tofersen-like ASO	Median Survival	37-day increase vs. control	[3]
SOD1G93A Rat	Tofersen-like ASO	Median Survival	53 to 64-day increase vs. control	[3]
SOD1G93A Rat	Tofersen-like ASO	Onset of Weight Loss	Delayed by 67-70 days vs. control	[3][4]

Experimental Protocols for Motor Function Assessment

Grip Strength Test

Objective: To measure forelimb and hindlimb muscle strength as an indicator of neuromuscular function.

Materials:

• Grip strength meter with a wire grid or bar.

• SOD1G93A transgenic mice and wild-type littermate controls.

Protocol:

• Acclimatization: Allow mice to acclimate to the testing room for at least 30 minutes before the test.

• Forelimb Grip Strength:

  • Hold the mouse by the base of its tail and gently lower it towards the grip meter's grid.

  • Allow only the forepaws to grasp the grid.

  • Gently pull the mouse back horizontally, away from the grid, with a consistent, steady motion until its grip is released.

  • The peak force (in grams) is automatically recorded by the meter.

  • Perform three consecutive trials for each mouse.

• Hindlimb Grip Strength:

  • Follow the same procedure as for forelimb grip strength, but position the mouse so that only its hindlimbs grasp the grid.

  • Perform three consecutive trials for each mouse.

• Data Analysis: The maximum force recorded from the three trials for each limb is typically used for analysis. Data can be normalized to the animal's body weight. In SOD1G93A mice, a progressive decline in grip strength is expected as the disease advances.[5][6]

Rotarod Test

Objective: To assess motor coordination, balance, and motor learning.

Materials:

• Accelerating rotarod apparatus.

• SOD1G93A transgenic mice and wild-type littermate controls.

Protocol:

• Acclimatization and Training:

  • Acclimate the mice to the testing room for at least 30 minutes.

  • For training, place the mice on the rotarod at a low, constant speed (e.g., 4 rpm) for a set duration (e.g., 60 seconds) for one or two sessions before the actual test. This helps to minimize stress and variability.

• Testing:

  • Place the mouse on the rotating rod.

  • Start the trial, with the rod accelerating from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).

  • Record the latency to fall (in seconds) for each mouse. A fall is defined as the mouse falling off the rod or clinging to the rod and making one complete passive rotation.

  • Perform three trials with a 15-20 minute inter-trial interval.

• Data Analysis: The average latency to fall across the three trials is typically used for analysis. SOD1G93A mice will exhibit a progressive decrease in their ability to stay on the accelerating rod as the disease progresses.[7][8]

Gait Analysis

Objective: To quantitatively assess walking patterns and identify subtle changes in motor function.

Materials:

• Automated gait analysis system (e.g., DigiGait™ or CatWalk™) with a transparent treadmill and a high-speed camera.

• SOD1G93A transgenic mice and wild-type littermate controls.

Protocol:

• Acclimatization: Acclimate the mice to the gait analysis apparatus by allowing them to walk on the treadmill for a few minutes before recording.

• Data Acquisition:

  • Place the mouse on the treadmill set to a constant speed (e.g., 20-25 cm/s).

  • Record a video of the mouse walking for a sufficient duration to capture multiple stride cycles.

• Data Analysis: The gait analysis software will automatically measure various parameters, including:

  • Stride Length: The distance between two consecutive placements of the same paw.

  • Stance and Swing Duration: The time a paw is in contact with the treadmill and the time it is in the air, respectively.

  • Cadence: The number of steps per unit of time.

  • Paw Area and Pressure: The area of the paw in contact with the surface and the pressure exerted.

  • Inter-limb Coordination: The timing relationships between the movements of the different limbs. In SOD1G93A mice, gait abnormalities can be detected early in the disease course, often before overt clinical symptoms appear. These may include changes in stride length, stance time, and coordination.[9]

References

• 1. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Progress of Antisense Oligonucleotide Therapy for Superoxide-Dismutase-1-Mutated Amyotrophic Lateral Sclerosis: Focus on Tofersen | MDPI [mdpi.com]
• 3. Antisense oligonucleotides extend survival and reverse decrement in muscle response in ALS models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 5. Time-course and characterization of orolingual motor deficits in SOD1-G93A mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparative study of behavioural tests in the SOD1G93A mouse model of amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Biomarker Analysis in Cerebrospinal Fluid for Tofersen Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tofersen is an antisense oligonucleotide designed to reduce the synthesis of superoxide (B77818) dismutase 1 (SOD1) protein, offering a targeted therapeutic approach for amyotrophic lateral sclerosis (ALS) in individuals with SOD1 mutations.[1][2] Cerebrospinal fluid (CSF) biomarkers are critical for assessing the pharmacodynamic effects of Tofersen and monitoring the biological response to treatment. This document provides detailed application notes and protocols for the analysis of key CSF biomarkers in Tofersen studies, including SOD1 protein, neurofilament light chain (NfL), and phosphorylated neurofilament heavy chain (pNfH).

Key Cerebrospinal Fluid Biomarkers

The primary CSF biomarkers for monitoring Tofersen's effects are:

• Superoxide Dismutase 1 (SOD1) Protein: As the direct target of Tofersen, measuring SOD1 protein levels in the CSF is a key pharmacodynamic biomarker to confirm target engagement.[3][4]

• Neurofilament Light Chain (NfL): A sensitive marker of neuroaxonal damage, NfL levels are elevated in ALS.[5][6] Reductions in CSF NfL suggest a decrease in ongoing neuronal injury.

• Phosphorylated Neurofilament Heavy Chain (pNfH): Similar to NfL, pNfH is a marker of neuroaxonal degeneration.[7][8] Its levels in CSF are also monitored to assess the impact of Tofersen on neuronal integrity.

Quantitative Data Summary

The following tables summarize the quantitative changes observed in CSF biomarkers from clinical trials of Tofersen.

Table 1: Percent Change in CSF SOD1 and Neurofilament Levels with Tofersen Treatment

Biomarker	Study Phase	Treatment Group	Duration	Mean Percent Change from Baseline
CSF SOD1	Phase 1/2	Tofersen (100 mg)	12 weeks	-36%
Phase 3 (VALOR)	Tofersen	28 weeks	-29% to -40%
CSF NfL	Phase 1/2	Tofersen (100 mg)	12 weeks	Decreased
Phase 3 (VALOR)	Tofersen	28 weeks	Significant Reduction
CSF pNfH	Phase 1/2	Tofersen (100 mg)	12 weeks	Decreased
German Early Access	Tofersen	12 months	-67.6%

Note: Data are compiled from multiple clinical trials and publications. Specific values can vary based on the patient population and study design.

Signaling Pathway and Experimental Workflow

Tofersen's mechanism of action and biomarker release.

Experimental workflow for CSF biomarker analysis.

Experimental Protocols

Cerebrospinal Fluid (CSF) Collection and Handling

Proper collection and handling of CSF are paramount to ensure the integrity of the biomarkers.

Materials:

• Lumbar puncture tray

• Sterile polypropylene (B1209903) collection tubes

• Centrifuge

• Polypropylene cryovials for aliquoting

• -80°C freezer

Protocol:

• Collection: Perform a lumbar puncture using a standardized technique. It is recommended to discard the initial 1-2 mL of CSF to minimize blood contamination. Collect CSF directly into sterile polypropylene tubes.

• Initial Processing: Within 2 hours of collection, centrifuge the CSF sample at 2000 x g for 10 minutes at room temperature to pellet any cells or debris.

• Aliquoting: Carefully aspirate the supernatant, avoiding the pellet, and aliquot into pre-labeled polypropylene cryovials. A typical aliquot volume is 0.5 mL.

• Storage: Immediately freeze the aliquots at -80°C until analysis. Avoid repeated freeze-thaw cycles.

Neurofilament Light Chain (NfL) Analysis using Single Molecule Array (Simoa)

The Quanterix Simoa® NF-light® Advantage Kit is a highly sensitive immunoassay for the quantification of NfL in CSF.

Materials:

• Quanterix Simoa® NF-light® Advantage Kit

• Simoa HD-X Analyzer

• CSF samples (thawed on ice)

• Standard laboratory equipment (pipettes, tubes, etc.)

Protocol (General Overview):

Note: This is a general guideline. Always refer to the detailed protocol provided with the specific kit lot.

• Reagent Preparation: Prepare all reagents, calibrators, and controls as described in the kit manual.

• Sample Preparation: Thaw CSF samples on ice. Dilute CSF samples 1:100 with the provided sample diluent.

• Assay Procedure:

  • Load the prepared reagents, samples, and control wells onto the Simoa HD-X Analyzer.

  • The instrument will automate the following steps:

    • Incubation of samples with capture antibody-coated beads.

    • Washing to remove unbound material.

    • Incubation with a biotinylated detection antibody.

    • Addition of streptavidin-β-galactosidase.

    • Resuspension of beads in a resorufin (B1680543) β-D-galactopyranoside (RGP) substrate.

    • Loading of beads into the Simoa disc for single-molecule imaging and analysis.

• Data Analysis: The Simoa software calculates the NfL concentration in each sample based on the standard curve generated from the calibrators.

Superoxide Dismutase 1 (SOD1) Protein Analysis

Quantification of SOD1 protein in CSF can be performed using a commercially available sandwich ELISA kit or a specific enzymatic activity assay.

A. SOD1 ELISA Protocol (General Overview)

Materials:

• Human SOD1 ELISA Kit (e.g., from Abcam or similar vendors)

• Microplate reader

• CSF samples (thawed on ice)

• Standard laboratory equipment

Protocol (General Overview):

Note: This is a general guideline. Always refer to the detailed protocol provided with the specific kit lot.

• Reagent and Sample Preparation: Prepare all reagents, standards, and CSF samples according to the kit instructions.

• Assay Procedure:

  • Add standards and samples to the wells of the antibody-pre-coated microplate.

  • Incubate to allow SOD1 to bind to the immobilized antibody.

  • Wash the wells to remove unbound substances.

  • Add a biotin-conjugated anti-human SOD1 antibody and incubate.

  • Wash the wells and add a streptavidin-HRP conjugate.

  • Incubate and wash the wells again.

  • Add a TMB substrate solution to develop color.

  • Stop the reaction with a stop solution.

• Data Analysis: Measure the absorbance at 450 nm using a microplate reader. Calculate the SOD1 concentration from the standard curve.[9]

B. SOD1 Enzymatic Activity Assay

This method measures the enzymatic activity of SOD1 and can be more reliable for monitoring the effects of SOD1-lowering therapies.[10] This assay typically involves the immunocapture of SOD3 to specifically measure SOD1 activity.[11]

Note: This is a complex assay and should be performed by personnel experienced in enzymatic activity measurements. Detailed protocols can be found in specialized literature.[10]

Phosphorylated Neurofilament Heavy Chain (pNfH) Analysis using ELISA

Commercially available ELISA kits are used for the quantitative determination of pNfH in CSF.

Materials:

• Human pNfH ELISA Kit (e.g., from Euroimmun or BioVendor)[7][8]

• Microplate reader

• CSF samples (thawed on ice)

• Standard laboratory equipment

Protocol (General Overview):

Note: This is a general guideline. Always refer to the detailed protocol provided with the specific kit lot.

• Reagent and Sample Preparation: Prepare all reagents, calibrators, and undiluted CSF samples as per the manufacturer's instructions.

• Assay Procedure:

  • Pipette the enzyme conjugate and then the calibrators, controls, and undiluted patient samples into the antibody-coated microplate wells.

  • Incubate the plate.

  • Wash the wells to remove unbound components.

  • Add the TMB substrate solution and incubate to allow for color development.

  • Add the stop solution to terminate the reaction.

• Data Analysis: Measure the absorbance at 450 nm with a reference wavelength of 620-650 nm. Calculate the pNfH concentration based on the standard curve.[7]

Conclusion

The analysis of SOD1, NfL, and pNfH in the cerebrospinal fluid provides invaluable insights into the pharmacodynamics and therapeutic efficacy of Tofersen in patients with SOD1-ALS. Adherence to standardized protocols for sample collection, handling, and analysis is essential for generating reliable and reproducible data in clinical and research settings. The methodologies outlined in these application notes serve as a guide for researchers, and it is imperative to consult the specific instructions provided with commercial assay kits for optimal results.

References

• 1. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. als.org [als.org]
• 3. researchgate.net [researchgate.net]
• 4. Cerebrospinal Fluid Defines SOD1 as a Pharmacodynamic Marker for Antisense Oligonucleotide Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. quanterix.com [quanterix.com]
• 6. news-medical.net [news-medical.net]
• 7. euroimmun.de [euroimmun.de]
• 8. Phosphorylated Neurofilament H Human ELISA | BioVendor R&D [biovendor.com]
• 9. cosmobiousa.com [cosmobiousa.com]
• 10. elkbiotech.com [elkbiotech.com]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Application Notes and Protocols for Immunohistochemical Analysis of SOD1 Protein in Tofersen Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques used to assess Superoxide Dismutase 1 (SOD1) protein levels in the context of Tofersen (BIIB067) clinical studies for Amyotrophic Lateral Sclerosis (ALS). Tofersen is an antisense oligonucleotide designed to reduce the synthesis of the SOD1 protein.[1][2] This document includes detailed protocols for immunohistochemistry (IHC), quantitative data from clinical trials, and visualizations of the therapeutic mechanism and experimental workflows.

Introduction to Tofersen and its Mechanism of Action

Tofersen is a therapeutic agent developed to treat ALS in patients with mutations in the SOD1 gene.[2] It is an antisense oligonucleotide that specifically binds to the messenger RNA (mRNA) of the SOD1 gene.[1][2] This binding event triggers the degradation of the SOD1 mRNA by an enzyme called RNase H, which effectively prevents the translation of the mRNA into the SOD1 protein.[2][3] The primary goal of Tofersen treatment is to lower the levels of the mutant SOD1 protein, which is believed to have a toxic gain-of-function that contributes to the degeneration of motor neurons in ALS.[4]

Quantitative Analysis of SOD1 Protein Reduction

Clinical trials of Tofersen have demonstrated a significant reduction in SOD1 protein concentrations in the cerebrospinal fluid (CSF) of treated patients. This reduction is a key biomarker of the drug's activity.

Table 1: Reduction in CSF SOD1 Concentration in the Phase 1-2 Ascending-Dose Trial

Tofersen Dose	Mean Change from Baseline in CSF SOD1 Concentration (at Day 85)
20 mg	-1%
40 mg	-27%
60 mg	-21%
100 mg	-36%
Placebo	-3%

Data sourced from a phase 1-2 study of Tofersen in adults with SOD1-ALS. The results show a dose-dependent reduction in SOD1 protein in the CSF.[5][6]

Table 2: Reduction in CSF and Plasma Biomarkers in the Phase 3 VALOR Trial (28 Weeks)

Biomarker	Tofersen Group	Placebo Group
CSF SOD1 Protein Concentration (Faster-Progression Subgroup)	29% reduction	16% increase
Plasma Neurofilament Light Chain (NfL) (Faster-Progression Subgroup)	60% reduction	20% increase
CSF SOD1 Protein Concentration (Slower-Progression Subgroup)	40% reduction	19% reduction

This table summarizes the changes in key biomarkers from the Phase 3 VALOR trial, highlighting the effect of Tofersen on both the target protein (SOD1) and a marker of neurodegeneration (NfL).[7]

Table 3: Long-Term Effects of Tofersen on Biomarkers from the VALOR Open-Label Extension

Biomarker	Early-Start Tofersen Group (12 months)	Delayed-Start Tofersen Group (6 months post-crossover)
CSF SOD1 Protein Levels	33% reduction	21% reduction
Plasma Neurofilament Levels	51% reduction	41% reduction

This data from the open-label extension of the VALOR trial suggests that earlier initiation of Tofersen leads to a greater reduction in both SOD1 protein and neurofilament levels.[8][9]

Experimental Protocols

While specific immunohistochemistry protocols from the Tofersen clinical trials for post-mortem tissue analysis are not yet widely published, the following represents a standard and effective protocol for the detection of SOD1 protein in human spinal cord tissue based on established methods in ALS research.

Protocol: Immunohistochemical Staining of SOD1 in Human Spinal Cord Tissue

1. Tissue Preparation:

• Fixation: Tissues should be fixed in 10% neutral buffered formalin for 24-48 hours.

• Processing: Following fixation, tissues are dehydrated through a graded series of ethanol (B145695), cleared with xylene, and embedded in paraffin (B1166041) wax.

• Sectioning: 5 µm thick sections are cut using a microtome and mounted on positively charged slides.

2. Deparaffinization and Rehydration:

• Incubate slides at 60°C for 30 minutes.

• Immerse slides in two changes of xylene for 5 minutes each.

• Immerse slides in two changes of 100% ethanol for 3 minutes each.

• Immerse slides in 95%, 80%, and 70% ethanol for 3 minutes each.

• Rinse slides in distilled water.

3. Antigen Retrieval:

• Method: Heat-Induced Epitope Retrieval (HIER).

• Solution: 10 mM Sodium Citrate buffer, pH 6.0.

• Procedure: Immerse slides in the retrieval solution and heat in a pressure cooker or steamer at 95-100°C for 20-30 minutes. Allow slides to cool to room temperature in the buffer.

4. Staining Procedure:

• Blocking Endogenous Peroxidase: Incubate sections in 3% hydrogen peroxide in methanol (B129727) for 15 minutes to block endogenous peroxidase activity. Rinse with PBS.

• Blocking Non-Specific Binding: Incubate sections with a blocking serum (e.g., 5% normal goat serum in PBS) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate sections with a primary antibody against SOD1 (e.g., a rabbit polyclonal or mouse monoclonal antibody validated for IHC) diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: After washing with PBS, incubate sections with a biotinylated secondary antibody (e.g., goat anti-rabbit or goat anti-mouse) for 1 hour at room temperature.

• Signal Amplification: Wash with PBS and incubate with an avidin-biotin-peroxidase complex (ABC reagent) for 30 minutes.

• Visualization: Develop the signal using a chromogen such as 3,3'-Diaminobenzidine (DAB).

• Counterstaining: Counterstain with hematoxylin (B73222) to visualize cell nuclei.

• Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol and xylene, and mount with a permanent mounting medium.

5. Image Analysis:

• Stained sections should be imaged using a brightfield microscope. The intensity and localization of the SOD1 staining within motor neurons and other cell types can be qualitatively and quantitatively assessed.

Visualizations

Mechanism of Action of Tofersen

Caption: Tofersen binds to SOD1 mRNA, leading to its degradation and reducing the synthesis of toxic SOD1 protein.

Experimental Workflow for SOD1 Immunohistochemistry

References

• 1. alsnewstoday.com [alsnewstoday.com]
• 2. pmlive.com [pmlive.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Tofersen Treatment Normalizes Neurofilament Levels in Autosomal Recessive SOD1 Amyotrophic Lateral Sclerosis | Canadian Journal of Neurological Sciences | Cambridge Core [cambridge.org]
• 5. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. neurologylive.com [neurologylive.com]
• 7. digitalcommons.wustl.edu [digitalcommons.wustl.edu]
• 8. Positive Results from Tofersen VALOR Trial and OLE Integrated Data - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 9. Biogen Strives for Tofersen Approval in ALS Based on Neurofilament Biomarker - BioSpace [biospace.com]

Application Notes and Protocols for Developing Cell-Based Models of SOD1-ALS for Tofersen Screening

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amyotrophic Lateral Sclerosis (ALS) is a progressive neurodegenerative disease characterized by the loss of motor neurons.[1] Approximately 10-20% of familial ALS cases are caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene.[2] These mutations lead to a toxic gain-of-function, causing the SOD1 protein to misfold and aggregate, which is detrimental to motor neurons and surrounding glial cells like astrocytes.[2][3] Tofersen (BIIB067) is an antisense oligonucleotide (ASO) designed to specifically target and promote the degradation of SOD1 mRNA, thereby reducing the production of the toxic SOD1 protein.[4][5] On April 25, 2023, the FDA granted accelerated approval to Tofersen for the treatment of SOD1-ALS.[2]

Developing robust cell-based models is crucial for screening and characterizing potential therapeutics like Tofersen. These models, particularly those derived from patient-specific induced pluripotent stem cells (iPSCs), can accurately recapitulate key pathological features of SOD1-ALS, offering a powerful platform for preclinical drug evaluation.[1][6] This document provides detailed protocols for establishing SOD1-ALS cell models and using them to screen for Tofersen's efficacy.

Signaling Pathways and Mechanism of Action

Mutant SOD1 protein contributes to motor neuron degeneration through several mechanisms, including protein misfolding, oxidative stress, and inflammation.[7] Tofersen intervenes at the genetic level to halt the production of this toxic protein.

References

• 1. Patient-Specific Induced Pluripotent Stem Cells for SOD1-Associated Amyotrophic Lateral Sclerosis Pathogenesis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. als.org [als.org]
• 3. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 5. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modeling ALS with Patient-Derived iPSCs: Recent Advances and Future Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tofersen for SOD1 amyotrophic lateral sclerosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

Surgical procedures for intrathecal catheter placement for Tofersen delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the intrathecal administration of Tofersen (Qalsody®), an antisense oligonucleotide indicated for the treatment of amyotrophic lateral sclerosis (ALS) in adults with a mutation in the superoxide (B77818) dismutase 1 (SOD1) gene. The primary route of administration is via a lumbar puncture, delivering the therapeutic agent directly into the cerebrospinal fluid (CSF).

Overview of Tofersen Intrathecal Administration

Tofersen is administered directly into the central nervous system (CNS) via intrathecal injection to bypass the blood-brain barrier.[1][2] This method allows for the distribution of the antisense oligonucleotide from the CSF to the tissues of the CNS.[3] The standard procedure for Tofersen delivery is a bolus injection administered through a lumbar puncture.[4][5] This procedure is performed by, or under the direction of, healthcare professionals experienced in such administrations.[6][7]

Currently, the established protocol for Tofersen delivery involves repeated lumbar punctures for each dose administration. While implantable intrathecal drug delivery systems, consisting of a catheter and a pump, are utilized for other chronic conditions requiring long-term intrathecal access, this is not the standard method for Tofersen administration.[8][9][10]

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with the intrathecal administration of Tofersen.

Table 1: Tofersen Dosage and Administration Schedule [4][6][11]

Parameter	Value
Dosage	100 mg (15 mL) per administration
Loading Doses	3 doses at 14-day intervals
Maintenance Dose	100 mg every 28 days
Injection Volume	15 mL
Injection Duration	1 to 3 minutes

Table 2: Procedural Parameters for Lumbar Puncture [1][4][6]

Parameter	Value
CSF Withdrawal Volume	Approximately 10 mL
Needle Type	Lumbar puncture needle
Imaging Guidance	Consider for patients with difficult anatomy[6][12]
Sedation	Consider based on patient's clinical condition[3][6]

Experimental Protocols

Personnel Qualifications

The intrathecal administration of Tofersen should be performed by healthcare professionals with experience in performing lumbar punctures.[6][7] A thorough understanding of the procedure, potential complications, and their management is essential.

Materials and Equipment

• Tofersen (Qalsody®) 100 mg/15 mL single-dose vial

• Sterile lumbar puncture tray

• Appropriate gauge spinal needle (e.g., 20 or 22 gauge)[13]

• Sterile syringes and needles for drug withdrawal

• Sterile drapes, gloves, and antiseptic solution

• Collection tubes for CSF analysis[14]

• Local anesthetic (e.g., lidocaine)

• Emergency medications and equipment for managing potential adverse reactions

Tofersen Preparation Protocol

• Vial Warming: Allow the Tofersen vial to warm to room temperature (25°C/77°F) before administration. Do not use external heat sources.[3][4]

• Visual Inspection: Inspect the solution in the vial. It should be clear and colorless to slightly yellow. Do not use if particulates are present or the solution is discolored.[4][6]

• No Shaking: Do not shake the vial.[3][4]

• Drug Withdrawal: Using aseptic technique, withdraw 15 mL (100 mg) of Tofersen from the single-dose vial into a sterile syringe.[6]

• No Dilution: Do not dilute the Tofersen solution.[4]

• Immediate Use: Administer the solution immediately or within 4 hours of withdrawal from the vial. If not used within this timeframe, it must be discarded.[6]

Surgical Protocol: Intrathecal Administration via Lumbar Puncture

• Patient Positioning: Position the patient in either the lateral decubitus or sitting position to facilitate access to the lumbar intervertebral space.[12]

• Anatomical Landmark Identification: Identify the appropriate intervertebral space for needle insertion, typically L3/L4 or L4/L5, below the conus medullaris.[13]

• Sterile Preparation: Prepare the injection site using a sterile technique with an appropriate antiseptic solution and drape the area.[13]

• Local Anesthesia: Administer a local anesthetic to the skin and subcutaneous tissues at the needle entry site to minimize patient discomfort.[13]

• Needle Insertion: Insert the lumbar puncture needle into the identified interspace, advancing it until the subarachnoid space is reached, as indicated by the return of CSF.[13] Imaging guidance (e.g., fluoroscopy or ultrasound) may be considered for patients with challenging anatomy.[6][12]

• CSF Withdrawal: Withdraw approximately 10 mL of CSF for diagnostic analysis and to reduce the total volume in the intrathecal space.[1][4]

• Tofersen Injection: Administer the 15 mL (100 mg) of Tofersen as an intrathecal bolus injection over 1 to 3 minutes.[4][6]

• Needle Removal and Post-Procedure Care: After the injection is complete, remove the spinal needle and apply a sterile dressing to the puncture site.[13]

Post-Procedure Monitoring and Management

Patients should be monitored for potential complications following the lumbar puncture and Tofersen administration.

Table 3: Common and Serious Adverse Events [4][11][15][16]

Adverse Event Category	Specific Events
Common Adverse Reactions	Pain (back, limb), fatigue, arthralgia, increased CSF white blood cells, myalgia
Serious Neurologic Adverse Events	Myelitis and/or Radiculitis, Papilledema and Elevated Intracranial Pressure, Aseptic Meningitis

Management of Missed Doses

• Missed Second Loading Dose: Administer as soon as possible, and administer the third loading dose 14 days later.[3][7]

• Missed Third Loading Dose or Maintenance Dose: Administer as soon as possible, and administer the next dose 28 days later.[3][7]

Visualizations

Tofersen Administration Workflow

Procedural Decision-Making for Tofersen Delivery

Post-Procedure Monitoring Pathway

References

• 1. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Intrathecal Delivery of Therapeutic Oligonucleotides for Potent Modulation of Gene Expression in the Central Nervous System - Antisense RNA Design, Delivery, and Analysis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Dosing and Administration | QALSODY® (tofersen) [qalsodyhcp.com]
• 4. medcentral.com [medcentral.com]
• 5. als.org [als.org]
• 6. drugs.com [drugs.com]
• 7. nordics.biogenlinc.com [nordics.biogenlinc.com]
• 8. mdpi.com [mdpi.com]
• 9. hopkinsmedicine.org [hopkinsmedicine.org]
• 10. Intrathecal Drug Delivery | Massachusetts General Hospital [massgeneral.org]
• 11. Tofersen (Qalsody) - Medical Clinical Policy Bulletins | Aetna [aetna.com]
• 12. radiopaedia.org [radiopaedia.org]
• 13. m.youtube.com [m.youtube.com]
• 14. rightdecisions.scot.nhs.uk [rightdecisions.scot.nhs.uk]
• 15. QALSODY® (tofersen) - an Intrathecal Injection [qalsody.com]
• 16. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Utilizing RNA Sequencing to Analyze Off-Target Effects of Tofersen

Introduction

Tofersen (QALSODY™) is an antisense oligonucleotide (ASO) designed to treat a specific form of amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide (B77818) dismutase 1 (SOD1) gene. By binding to SOD1 mRNA, Tofersen promotes its degradation by RNase H, thereby reducing the synthesis of the toxic SOD1 protein. While highly specific, the potential for off-target effects, where the ASO binds to and affects unintended RNA molecules, is a critical aspect of its safety and efficacy profile. RNA sequencing (RNA-seq) is a powerful, unbiased method for comprehensively evaluating these off-target effects on a transcriptome-wide scale.

These application notes provide a detailed protocol for utilizing RNA sequencing to identify and quantify the off-target effects of Tofersen in a relevant cell culture model. The described workflow covers experimental design, sample preparation, sequencing, and bioinformatic analysis.

Experimental Protocol: RNA-Seq for Tofersen Off-Target Analysis

This protocol outlines the key steps for assessing the transcriptome-wide effects of Tofersen treatment.

1. Cell Culture and Tofersen Treatment

• Cell Line: Human motor neuron-like cell line (e.g., NSC-34) or patient-derived induced pluripotent stem cell (iPSC)-derived motor neurons carrying a SOD1 mutation.

• Culture Conditions: Culture cells in appropriate media and conditions as recommended by the supplier.

• Experimental Groups:

  • Tofersen-treated group

  • Negative control ASO-treated group (a sequence with no known target in the human transcriptome)

  • Untreated or vehicle-treated control group

• Procedure:

  • Plate cells at a desired density and allow them to adhere and stabilize for 24 hours.

  • Prepare fresh dilutions of Tofersen and the negative control ASO in the appropriate delivery vehicle (e.g., lipofectamine).

  • Treat the cells with the specified concentrations of Tofersen or control ASO.

  • Incubate the cells for a predetermined time course (e.g., 24, 48, 72 hours) to capture both early and late transcriptional changes.

  • Harvest the cells for RNA extraction.

2. RNA Extraction and Quality Control

• Method: Use a reputable RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen) following the manufacturer's instructions. Include a DNase treatment step to remove any contaminating genomic DNA.

• Quality Control:

  • Assess RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

  • Evaluate RNA integrity using an automated electrophoresis system (e.g., Agilent Bioanalyzer). An RNA Integrity Number (RIN) of ≥ 8 is recommended for high-quality RNA sequencing.

3. RNA Sequencing Library Preparation and Sequencing

• Library Preparation:

  • Start with 1 µg of total RNA per sample.

  • Use a poly(A) selection method to enrich for mRNA.

  • Fragment the enriched mRNA.

  • Synthesize first-strand cDNA using reverse transcriptase and random primers.

  • Synthesize second-strand cDNA.

  • Perform end-repair, A-tailing, and adapter ligation.

  • Amplify the library with a limited number of PCR cycles to minimize bias.

• Sequencing:

  • Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

  • Aim for a sequencing depth of at least 20 million paired-end reads per sample to ensure sufficient coverage for differential gene expression analysis.

Data Presentation: Analysis of Off-Target Effects

The following tables summarize hypothetical quantitative data from an RNA-seq experiment designed to assess the off-target effects of Tofersen.

Table 1: Summary of Differentially Expressed Genes (DEGs) in Tofersen-Treated Cells

Comparison Group	Total DEGs	Upregulated Genes	Downregulated Genes
Tofersen vs. Untreated	152	89	63
Tofersen vs. Negative Control ASO	78	45	33
Negative Control ASO vs. Untreated	25	15	10

Table 2: Top 5 Potential Off-Target Genes Modulated by Tofersen

Gene Symbol	Gene Name	Log2 Fold Change (vs. Untreated)	p-value	Putative Off-Target Binding Site Homology to SOD1
SOD1	Superoxide Dismutase 1	-2.58	1.2e-50	On-Target
NNAT	Neuronatin	1.89	3.4e-08	15/20 bases
SCN3A	Sodium Voltage-Gated Channel Alpha Subunit 3	-1.52	7.1e-07	14/20 bases
HSPB1	Heat Shock Protein Family B (Small) Member 1	1.35	9.8e-06	13/20 bases
GAPDH	Glyceraldehyde-3-Phosphate Dehydrogenase	0.12	0.85	8/20 bases

Table 3: Enriched Signaling Pathways from Differentially Expressed Genes

Pathway Name	p-value	Genes Involved
Unfolded Protein Response	1.5e-05	HSPB1, XBP1, ATF4
Axon Guidance	3.2e-04	SEMA3A, ROBO2
Glutamate Receptor Signaling	8.9e-04	GRIA2, GRIN1

Visualizations: Workflows and Pathways

Caption: Experimental workflow for RNA-seq analysis of Tofersen.

Caption: Tofersen's mechanism of action on the SOD1 pathway.

Caption: Bioinformatic pipeline for off-target analysis.

Bioinformatic Analysis Protocol

1. Raw Read Quality Control and Pre-processing

• Tool: FastQC

• Procedure: Assess the quality of the raw sequencing reads. Look for per-base sequence quality, GC content, and adapter contamination.

• Tool: Trimmomatic

• Procedure: Remove low-quality bases and adapter sequences from the raw reads.

2. Alignment to Reference Genome

• Tool: STAR (Spliced Transcripts Alignment to a Reference)

• Procedure: Align the processed reads to the human reference genome (e.g., GRCh38).

3. Gene Expression Quantification

• Tool: RSEM (RNA-Seq by Expectation-Maximization) or featureCounts

• Procedure: Count the number of reads mapping to each gene to generate a gene expression matrix.

4. Differential Gene Expression (DGE) Analysis

• Tool: DESeq2 or edgeR (R packages)

• Procedure:

  • Normalize the raw counts to account for differences in library size and RNA composition.

  • Perform statistical analysis to identify genes that are significantly differentially expressed between the Tofersen-treated group and the control groups.

  • Set significance thresholds (e.g., adjusted p-value < 0.05 and |log2 fold change| > 1).

5. Off-Target Prediction and Filtering

• Procedure:

  • For each significantly upregulated or downregulated gene, perform a sequence alignment search (e.g., BLAST) against its mRNA sequence using the Tofersen sequence as the query.

  • Identify potential off-target genes that have significant sequence similarity to Tofersen, particularly in the seed region.

  • Prioritize off-target candidates based on the degree of sequence homology and the magnitude of the expression change.

6. Pathway and Functional Enrichment Analysis

• Tool: GSEA (Gene Set Enrichment Analysis) or DAVID

• Procedure: Use the list of differentially expressed genes to identify over-represented biological pathways, molecular functions, and cellular components. This helps to understand the potential functional consequences of both on-target and off-target effects.

RNA sequencing provides a robust and unbiased approach for the preclinical safety assessment of Tofersen and other ASO-based therapeutics. By following a rigorous experimental and bioinformatic protocol, researchers can confidently identify and characterize potential off-target effects, ensuring a more complete understanding of the drug's mechanism of action and overall safety profile. The data generated from these studies are invaluable for regulatory submissions and for guiding the development of safer and more effective oligonucleotide drugs.

Application Notes and Protocols: Imaging Techniques to Monitor Neurodegeneration in Tofersen Trials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the key imaging and biomarker methodologies used to monitor neurodegeneration in clinical trials of Tofersen (formerly BIIB067), an antisense oligonucleotide (ASO) therapy for superoxide (B77818) dismutase 1 (SOD1) amyotrophic lateral sclerosis (ALS). The included data, protocols, and diagrams are intended to guide researchers in designing and implementing similar studies for neurodegenerative diseases.

Introduction to Tofersen and Monitoring Strategies

Tofersen is designed to reduce the synthesis of the SOD1 protein by mediating the degradation of SOD1 messenger RNA (mRNA).[1] Monitoring the efficacy of Tofersen in clinical trials has relied on a combination of clinical outcomes, fluid biomarkers, and advanced imaging and electrophysiological techniques. The primary goals of these monitoring strategies are to demonstrate target engagement, measure the downstream effects on neuronal damage, and correlate these changes with clinical function.

A cornerstone of the Tofersen clinical development program, particularly the Phase 3 VALOR trial and its open-label extension (OLE), has been the use of neurofilament light chain (NfL) as a surrogate biomarker for neuroaxonal damage.[2][3][4][5][6] Reductions in cerebrospinal fluid (CSF) and plasma NfL have been shown to be reasonably likely to predict clinical benefit, a key factor in Tofersen's accelerated approval by the FDA.[4][5][6] In addition to fluid biomarkers, techniques such as Diffusion Tensor Imaging (DTI) and High-Density Surface Electromyography (HDSEMG) provide structural and functional insights into the integrity of the motor system.

Quantitative Biomarker Data from Tofersen Trials

The following tables summarize key quantitative data from the Tofersen clinical trials, demonstrating the treatment's effect on biomarkers and clinical measures.

Table 1: Biomarker Reductions in the VALOR Study & Open-Label Extension (12-Month Analysis)

Biomarker	Early-Start Tofersen	Delayed-Start Tofersen	Reference
CSF SOD1 Protein Reduction	33%	21%	[7][8]
Plasma Neurofilament Light (NfL) Reduction	51%	41%	[8][9]

Table 2: Clinical Outcome Changes in the VALOR Study & Open-Label Extension (52-Week Analysis)

Clinical Measure	Early-Start Tofersen (Change from Baseline)	Delayed-Start Tofersen (Change from Baseline)	Difference	Reference
ALSFRS-R Score	-6.0 points	-9.5 points	3.5 points	[2]
Percent Predicted Slow Vital Capacity (SVC)	-9.4%	-18.6%	9.2 percentage points	[2]

Table 3: Plasma NfL Changes in the VALOR Study (28-Week Analysis, Faster-Progressing Subgroup)

Treatment Group	Change in Plasma NfL	Reference
Tofersen	60% Reduction	[5]
Placebo	20% Increase	[5]

Signaling Pathway and Experimental Workflows

Tofersen's Mechanism of Action

Tofersen is an antisense oligonucleotide that targets the mRNA transcript of the SOD1 gene. By binding to the SOD1 mRNA, it creates a substrate for RNase H, an enzyme that selectively degrades the RNA in an RNA/DNA hybrid. This process prevents the translation of the SOD1 protein, leading to reduced levels of both normal and misfolded mutant SOD1 protein, thereby mitigating its toxic effects on motor neurons.

Caption: Mechanism of action for Tofersen.

ATLAS Trial Workflow for Presymptomatic Individuals

The ATLAS (Assessing Tofersen in Presymptomatic SOD1) study is a Phase 3 trial designed to evaluate whether initiating Tofersen in presymptomatic carriers of SOD1 mutations can delay the onset of clinical symptoms.[10][11] The trial utilizes plasma NfL as a biomarker to determine the optimal time for therapeutic intervention.

Caption: Workflow of the ATLAS clinical trial.

Experimental Protocols

Protocol 4.1: Quantification of Neurofilament Light Chain (NfL) in Plasma

This protocol is based on the use of the Single Molecule Array (Simoa) platform, a technology widely employed for its high sensitivity in detecting NfL.[12][13][14]

Objective: To quantify the concentration of NfL in human plasma samples as a measure of neuroaxonal injury.

Materials:

• Simoa HD-X Analyzer (Quanterix)

• Simoa NF-light® Advantage Kit (Quanterix)

• Plasma samples collected in EDTA tubes, centrifuged, aliquoted, and stored at -80°C

• Calibrators and controls (provided in kit)

• Microplate shaker and washer

• Reagent-grade water

Procedure:

• Instrument Preparation:

  • Power on the Simoa HD-X Analyzer and initialize the software.

  • Perform daily maintenance tasks as prompted by the software (e.g., "Start of Day" task), including system primes.[12]

  • Ensure sufficient quantities of system fluids (wash buffers, oil) and consumables (cuvettes, tips, discs) are loaded.[12]

• Reagent and Sample Preparation:

  • Thaw all kit reagents, calibrators, controls, and plasma samples on ice.

  • Once thawed, gently vortex all components.

  • Prepare calibrator dilutions according to the kit's certificate of analysis.

  • Plasma samples will be diluted by the instrument using the standard 4x dilution protocol.[12] Load neat plasma samples directly into the 96-well sample plate.

• Assay Run Setup:

  • In the Simoa software, create a new batch.

  • Import the assay definition file for the NF-light® kit.

  • Define the plate layout, assigning specific wells for calibrators, controls, and unknown plasma samples.[12] Specify the number of replicates for each (typically run in duplicate).

• Plate Loading and Execution:

  • Load the prepared 96-well sample plate into the instrument.

  • Load the reagent plate (containing capture beads, detector antibody, and enzyme conjugate) into its designated position.

  • Initiate the run. The instrument will automatically perform all incubation, washing, and signal acquisition steps.

• Data Analysis:

  • The instrument software will automatically generate a calibration curve from the calibrator wells.

  • NfL concentrations for the unknown plasma samples will be interpolated from this curve.

  • Review the quality control data (e.g., control recovery, coefficient of variation (%CV) for replicates) to ensure the validity of the run.

  • The threshold for initiating treatment in the ATLAS trial was a rise to ≥ 44 pg/mL.[10][15]

Protocol 4.2: Diffusion Tensor Imaging (DTI) of the Corticospinal Tract

This protocol outlines a representative DTI acquisition and analysis workflow for assessing the structural integrity of the corticospinal tract (CST) in ALS patients, based on published methodologies.[6][16][17]

Objective: To quantify white matter microstructural changes (e.g., axonal loss, demyelination) in the CST by measuring fractional anisotropy (FA) and mean diffusivity (MD).

Materials:

• 1.5T or 3.0T MRI scanner

• Head coil

• DTI analysis software (e.g., FSL, MRtrix, DSI Studio)

Procedure:

• Patient Preparation:

  • Screen the patient for MRI contraindications.

  • Position the patient comfortably on the scanner table with the head secured within the head coil to minimize motion artifacts.

• Image Acquisition:

  • Acquire a high-resolution T1-weighted anatomical scan (e.g., MPRAGE) for anatomical reference and registration.

  • Acquire the DTI sequence. A typical sequence for ALS studies includes:

    • Sequence Type: Single-shot spin-echo echo-planar imaging (EPI).

    • Diffusion Directions: At least 12-25 non-collinear directions.[6][16]

    • b-value: 1000 s/mm².[6][16]

    • Reference Image: At least one image with b=0 s/mm².

    • Voxel Size: Aim for isotropic voxels of 2-3 mm³.

    • Example Parameters: Repetition Time (TR) ~6500 ms; Echo Time (TE) ~80-100 ms.[6][16]

• Data Pre-processing:

  • Correct the raw DTI data for eddy current distortions and subject motion using affine registration to the b=0 image.

  • Perform brain extraction (skull stripping) on both the DTI and T1-weighted images.

  • Fit the diffusion tensor model to the data at each voxel to generate maps of FA and MD.

• Corticospinal Tract Analysis (Region of Interest - ROI based):

  • Co-register the FA map to the patient's T1-weighted anatomical image.

  • Manually draw ROIs along the known anatomical path of the CST at specific levels (e.g., posterior limb of the internal capsule, cerebral peduncles, pons).[16]

  • Alternatively, use automated tractography algorithms seeded from the motor cortex to reconstruct the CST.

  • Extract the mean FA and MD values from the ROIs or along the reconstructed tract.

• Data Interpretation:

  • Compare patient FA and MD values to those from a healthy control group.

  • In ALS, a significant decrease in FA and an increase in MD within the CST are indicative of neurodegeneration.[16][18]

  • Longitudinal changes in these metrics can be used to monitor disease progression or therapeutic response.

Protocol 4.3: High-Density Surface Electromyography (HDSEMG) for Fasciculation Analysis

This protocol describes the use of HDSEMG to non-invasively detect and quantify fasciculation potentials (FPs), a hallmark of lower motor neuron dysfunction in ALS.

Objective: To quantify the frequency and characteristics of fasciculations in a target muscle as a biomarker of disease activity.

Materials:

• HDSEMG amplifier system

• 64-channel (8x8 grid) adhesive electrode array.[19]

• Skin preparation materials (abrasive paste, alcohol swabs)

• Analysis software, such as the Surface Potential Quantification Engine (SPiQE).[1][19]

Procedure:

• Patient and Site Preparation:

  • Have the patient sit or lie in a relaxed, comfortable position.

  • Select the target muscle for recording (e.g., biceps brachii, first dorsal interosseous).

  • Prepare the skin over the muscle by gently abrading and cleaning with an alcohol swab to reduce impedance.

  • Apply the 64-channel electrode array over the belly of the muscle.

  • Place a reference electrode on a nearby electrically neutral site (e.g., olecranon).

• Data Recording:

  • Instruct the patient to keep the target muscle completely relaxed.

  • Record spontaneous muscle activity for a standardized duration. While short recordings (2 minutes) can be effective[20], longer recordings (e.g., 30 minutes) may provide a more robust sample of fasciculation activity.[19]

  • Visually monitor the real-time EMG signal to ensure the patient remains relaxed and to identify periods of voluntary contraction.

• Data Analysis using SPiQE:

  • Import the raw HDSEMG data into the SPiQE analysis software.

  • The software automatically performs the following steps:

    • Noise-responsive thresholding: SPiQE continuously assesses the baseline noise level and adjusts its amplitude threshold for FP detection accordingly.[1]

    • FP Identification: The algorithm identifies potential FPs based on their amplitude, duration, and morphology across the electrode grid.

    • Voluntary Activity Rejection: Periods of voluntary muscle contraction are identified and excluded from the analysis.[19]

  • The software outputs key metrics, including:

    • Fasciculation Frequency: FPs per minute.

    • Fasciculation Amplitude: The median or mean peak-to-peak amplitude of detected FPs.

    • Inter-Fasciculation Interval: The time between consecutive FPs.

• Data Interpretation:

  • A higher fasciculation frequency is a characteristic feature of ALS.[19]

  • Changes in FP frequency or amplitude over time may reflect changes in the rate of lower motor neuron degeneration or reinnervation, providing a potential measure of disease progression or stabilization in response to therapy.

References

• 1. The evolving role of surface electromyography in amyotrophic lateral sclerosis: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. neurologylive.com [neurologylive.com]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. digitalcommons.wustl.edu [digitalcommons.wustl.edu]
• 6. Diffusion Tensor Imaging in Amyotrophic Lateral Sclerosis: Volumetric Analysis of the Corticospinal Tract - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ionis partner Biogen announces that results from Phase 3 VALOR study and open-label extension of tofersen showed clinical benefit in SOD1-ALS patients | Ionis Pharmaceuticals, Inc. [ir.ionis.com]
• 8. oligotherapeutics.org [oligotherapeutics.org]
• 9. New 12-Month Tofersen Data Presented at ENCALS Meeting Show Clinically Meaningful Benefit in People With SOD1-ALS | Biogen [investors.biogen.com]
• 10. Design of a Randomized, Placebo-Controlled, Phase 3 Trial of Tofersen Initiated in Clinically Presymptomatic SOD1 Variant Carriers: the ATLAS Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alsbc.ca [alsbc.ca]
• 12. markvcid.partners.org [markvcid.partners.org]
• 13. Establishment of neurofilament light chain Simoa assay in cerebrospinal fluid and blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. quanterix.com [quanterix.com]
• 15. alsnewstoday.com [alsnewstoday.com]
• 16. pubs.rsna.org [pubs.rsna.org]
• 17. ajnr.org [ajnr.org]
• 18. Evaluation of corticospinal tracts in ALS with diffusion tensor MRI and brainstem stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Non-invasive measurement of fasciculation frequency demonstrates diagnostic accuracy in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Item - Duration of observation required in detecting fasciculation potentials in amyotrophic lateral sclerosis using high-density surface EMG - University of Illinois Chicago - Figshare [indigo.uic.edu]

Statistical Analysis of Tofersen Clinical Trials: A Deep Dive into Methods and Protocols

For Immediate Release

This document provides detailed application notes and protocols for the statistical analysis methods employed in the clinical trials of Tofersen, an antisense oligonucleotide for the treatment of amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide (B77818) dismutase 1 (SOD1) gene. These guidelines are intended for researchers, scientists, and drug development professionals to understand the rigorous statistical framework and experimental procedures used to evaluate the efficacy and safety of Tofersen.

Introduction to Tofersen and the VALOR Clinical Trial

Tofersen is an antisense oligonucleotide designed to bind to the messenger RNA (mRNA) of the SOD1 gene, leading to its degradation and thereby reducing the synthesis of the SOD1 protein. The pivotal Phase 3 study for Tofersen was the VALOR trial, a randomized, double-blind, placebo-controlled study designed to assess the efficacy, safety, and pharmacodynamic effects of Tofersen in adults with SOD1-ALS.[1][2] The trial also included an open-label extension (OLE) to gather longer-term data.[2][3]

Data Presentation: Summary of Quantitative Data

The following tables summarize the key quantitative data from the VALOR trial and its open-label extension.

Table 1: Baseline Demographics and Clinical Characteristics (ITT Population)

Characteristic	Tofersen (n=72)	Placebo (n=36)
Mean Age (years)	49.8	49.8
Male (%)	57	56
Mean Time from Symptom Onset (months)	11.4	14.7
Mean ALSFRS-R Total Score	36.9	37.3
Mean % Predicted Slow Vital Capacity	79.5	83.1
Median Plasma NfL (pg/mL)	115.4	82.7
Source:[4]

Table 2: Primary and Key Secondary Efficacy Endpoints at Week 28 (Faster-Progressing Population)

Endpoint	Tofersen	Placebo	Difference	p-value
Change in ALSFRS-R Total Score	-6.98	-8.14	1.2	0.97
Change in CSF SOD1 Protein (%)	-29%	+16%	-38%	<0.001
Change in Plasma NfL (%)	-60%	+20%	-67%	<0.001
Source:[1][5]

Table 3: Key Outcomes at 52 Weeks (Early-Start vs. Delayed-Start in OLE)

Endpoint	Early-Start Tofersen	Delayed-Start Tofersen	Difference
Change in ALSFRS-R Total Score	-6.0	-9.5	3.5
Change in % Predicted Slow Vital Capacity	-9.4%	-18.6%	9.2%
Change in Hand-Held Dynamometry Megascore	-0.27	-0.55	0.28
Change in CSF SOD1 Protein (%)	-33%	-21%	-12%
Change in Plasma NfL (%)	-51%	-41%	-10%
Source:

Experimental Protocols

Detailed protocols for the key biomarker assays are outlined below. These are based on generally accepted methodologies in the field, as specific proprietary details from the clinical trial sponsors are not publicly available.

Quantification of SOD1 Protein in Cerebrospinal Fluid (CSF)

Objective: To measure the concentration of total SOD1 protein in CSF as a pharmacodynamic marker of Tofersen's target engagement.

General Methodology: Enzyme-Linked Immunosorbent Assay (ELISA)

A sandwich ELISA is a common method for quantifying specific proteins in a complex biological sample like CSF.

Protocol Outline:

• Sample Collection and Handling: CSF is collected via lumbar puncture. Samples are then aliquoted and stored at -80°C until analysis to ensure protein stability.[6]

• Plate Coating: 96-well microplates are coated with a capture antibody specific for human SOD1 and incubated overnight at 4°C.

• Blocking: The plates are washed and a blocking buffer is added to prevent non-specific binding of proteins.

• Sample and Standard Incubation: CSF samples and a standard curve of known SOD1 concentrations are added to the wells and incubated.

• Detection Antibody Incubation: After washing, a biotinylated detection antibody that recognizes a different epitope on the SOD1 protein is added.

• Enzyme Conjugate Incubation: A streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

• Substrate Addition: A colorimetric substrate for HRP is added, leading to a color change proportional to the amount of SOD1 present.

• Data Acquisition and Analysis: The absorbance is read using a microplate reader. The concentration of SOD1 in the samples is determined by interpolating from the standard curve.

Quantification of Neurofilament Light Chain (NfL) in Plasma

Objective: To measure the concentration of NfL in plasma as a biomarker of neuroaxonal damage.

General Methodology: Single Molecule Array (Simoa) Assay

The Simoa platform provides an ultra-sensitive method for detecting low-abundance proteins like NfL in blood samples.[7][8]

Protocol Outline:

• Sample Collection and Handling: Blood samples are collected in EDTA tubes, and plasma is separated by centrifugation and stored at -80°C.

• Assay Principle: The Simoa assay utilizes paramagnetic beads coated with a capture antibody specific for NfL.

• Sample Incubation: Plasma samples are incubated with the antibody-coated beads.

• Detection Complex Formation: A biotinylated detection antibody and a streptavidin-β-galactosidase (SBG) conjugate are added to form a bead-antibody-protein-SBG complex.

• Single Molecule Isolation: The beads are loaded into a Simoa disc containing thousands of microwells, each large enough to hold only one bead.

• Enzyme Reaction: A fluorogenic substrate for β-galactosidase is added. Wells containing an immunocomplex will fluoresce.

• Data Acquisition and Analysis: The disc is imaged, and the number of fluorescent ("on") and non-fluorescent ("off") wells is counted. The concentration of NfL is calculated based on the proportion of "on" wells, providing a digital readout.[9][10]

Visualizations of Trial Design and Analysis

The following diagrams illustrate the key aspects of the Tofersen clinical trial and its analysis.

Tofersen's Mechanism of Action

VALOR Clinical Trial and OLE Design

Statistical Analysis Workflow of the VALOR Trial

Statistical Analysis Methods

The statistical analysis plan for the VALOR trial was designed to rigorously evaluate the efficacy and safety of Tofersen.

• Primary Efficacy Endpoint: The primary endpoint was the change from baseline to week 28 in the Amyotrophic Lateral Sclerosis Functional Rating Scale-Revised (ALSFRS-R) total score in the faster-progressing population.[4] This was analyzed using a joint-rank analysis , which is a composite endpoint that combines the functional outcome with survival time.[11]

• Secondary Efficacy Endpoints: Key secondary endpoints included the change from baseline in CSF total SOD1 protein concentration, plasma NfL concentration, percent predicted slow vital capacity, and muscle strength as measured by handheld dynamometry.[11] These were primarily analyzed using Analysis of Covariance (ANCOVA) models, adjusting for baseline values and other relevant covariates.

• Open-Label Extension (OLE) Analysis: The OLE allowed for a comparison between participants who started Tofersen at the beginning of the VALOR trial (early-start) and those who were initially on placebo and started Tofersen in the OLE (delayed-start). These analyses were crucial in demonstrating the long-term benefits of earlier treatment initiation.

Conclusion

The statistical analysis of the Tofersen clinical trial data provides a comprehensive framework for evaluating the therapeutic potential of this novel treatment for SOD1-ALS. While the primary endpoint in the VALOR study was not met, the consistent and statistically significant effects on key biomarkers of target engagement and neurodegeneration, coupled with the positive trends observed in the open-label extension, provided the totality of evidence for its regulatory consideration. These application notes and protocols serve as a valuable resource for the scientific community in understanding and potentially replicating the analytical approaches used in this landmark study.

References

• 1. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 2. digitalcommons.wustl.edu [digitalcommons.wustl.edu]
• 3. Cerebrospinal Fluid Defines SOD1 as a Pharmacodynamic Marker for Antisense Oligonucleotide Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical Study Design | QALSODY® (tofersen) [qalsodyhcp.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. biorxiv.org [biorxiv.org]
• 7. Landmark International Multi-Center Validation Study of Simoa® Neurofilament Light Blood Test | Quanterix [quanterix.com]
• 8. NF-light® Assay | Quanterix [quanterix.com]
• 9. markvcid.partners.org [markvcid.partners.org]
• 10. rbm.iqvia.com [rbm.iqvia.com]
• 11. mndassociation.org [mndassociation.org]

Technical Notes & Optimization

Technical Support Center: Tofersen Delivery Across the Blood-Brain Barrier

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tofersen and encountering challenges with its delivery across the blood-brain barrier (BBB).

Frequently Asked Questions (FAQs)

Q1: Why is delivering Tofersen across the blood-brain barrier (BBB) a significant challenge?

A1: Tofersen, an antisense oligonucleotide (ASO), faces significant hurdles in crossing the BBB due to its inherent physicochemical properties. ASOs are relatively large molecules and are negatively charged, which prevents them from readily diffusing across the tightly regulated BBB.[1][2] The BBB is a highly selective barrier that protects the central nervous system (CNS) from harmful substances while allowing essential nutrients to pass through. Its structure, composed of tightly joined endothelial cells, pericytes, and astrocytes, restricts the passage of most large molecules and hydrophilic compounds.[3]

Q2: What is the current administration route for Tofersen, and why was it chosen?

A2: The current and approved method for Tofersen administration is via intrathecal injection, which involves delivering the drug directly into the cerebrospinal fluid (CSF).[4][5][6] This route bypasses the BBB, ensuring that Tofersen reaches the CNS where it can target the motor neurons affected in amyotrophic lateral sclerosis (ALS).[4] While effective in delivering the drug to the CNS, intrathecal injections can be invasive and may not achieve uniform distribution throughout all brain regions.[1]

Q3: What are the key challenges associated with intrathecal delivery of Tofersen?

A3: While intrathecal delivery bypasses the BBB, it presents its own set of challenges:

• Non-uniform Distribution: Following intrathecal injection, ASO concentrations can be higher in the spinal cord and lower in deeper brain structures.[1]

• Procedural Risks: Lumbar punctures carry risks such as headache, pain, and, in rare cases, more serious complications like myelitis.[7]

• Repeat Administrations: The need for repeated injections can be a burden for patients.[8][9]

Q4: Are there alternative strategies being explored to enhance Tofersen delivery to the CNS?

A4: Yes, several innovative strategies are under investigation to improve the delivery of ASOs like Tofersen to the CNS, potentially allowing for less invasive administration routes such as intravenous injection. These include:

• Nanoparticle Encapsulation: Encapsulating ASOs in nanoparticles may protect them from degradation and facilitate their transport across the BBB.[2][10]

• Peptide Conjugation: Attaching ASOs to specific peptides that can bind to receptors on the BBB and trigger transport into the brain is a promising approach.[10]

• Focused Ultrasound: The use of focused ultrasound in combination with microbubbles can transiently and locally open the BBB to allow for drug entry.[11][12]

• Chemical Modifications: Modifying the chemical structure of ASOs, for instance, through lipid conjugation, has shown promise in enhancing their ability to cross the BBB.[8][9][13]

Troubleshooting Guides

Problem 1: Low or undetectable Tofersen concentration in target brain region.

Possible Cause	Troubleshooting Steps
Suboptimal Intrathecal Injection Technique	- Ensure correct placement of the needle in the intrathecal space. For rodent models, use of a stereotaxic frame is highly recommended. - Control the injection volume and rate to minimize backflow and ensure consistent delivery.
Rapid Clearance from CSF	- Consider co-administration with agents that can reduce clearance from the CSF, though this is still an area of active research. - Evaluate the dosing frequency. A more frequent dosing schedule may be required to maintain therapeutic concentrations.
Degradation of Tofersen	- Ensure proper storage and handling of the Tofersen solution to prevent degradation. - Use nuclease-free reagents and consumables during preparation and administration.
Inaccurate Quantification Method	- Validate the sensitivity and specificity of your quantification assay (e.g., ELISA, qPCR). - Include appropriate positive and negative controls in your experimental design.

Problem 2: High variability in Tofersen efficacy between experimental subjects.

Possible Cause	Troubleshooting Steps
Inconsistent Administration	- Standardize the injection procedure across all subjects, including anesthesia, injection site, volume, and rate.[14] - Ensure all personnel performing injections are adequately trained and follow a consistent protocol.
Biological Variability	- Use age- and weight-matched animals for in vivo studies. - Increase the sample size to improve statistical power and account for individual differences.
Differences in BBB Integrity	- In models where systemic administration is being tested, assess the baseline BBB integrity of your subjects. - Consider using imaging techniques (e.g., with contrast agents) to evaluate BBB permeability.

Quantitative Data Summary

Table 1: Tofersen Concentration and Target Reduction in CSF

Dose Group	Baseline SOD1 Concentration (ng/mL)	% Reduction in SOD1 from Baseline (Day 85)
20 mg	79.9	1%
40 mg	140.9	27%
60 mg	102.5	21%
100 mg	139.8	36%
Placebo	84.6	3%

Data from a Phase 1-2 trial of Tofersen.[15] The results show a dose-dependent reduction in the concentration of SOD1 protein in the cerebrospinal fluid.[15]

Table 2: Pharmacodynamic Effects of Tofersen in SOD1-ALS Patients (VALOR Trial)

Parameter	Tofersen Group	Placebo Group
Change in CSF SOD1 Concentration (Faster Progressing Subgroup)	-29%	+16%
Change in Plasma Neurofilament Light Chain (NfL) (Faster Progressing Subgroup)	-60%	+20%

Data from the Phase III VALOR clinical trial.[16] These findings indicate that Tofersen leads to a significant reduction in both the target protein (SOD1) and a biomarker of neuronal injury (NfL).[16][17]

Detailed Experimental Protocols

Protocol 1: Intracerebroventricular (ICV) Injection in Mice

This protocol provides a general guideline for delivering substances directly into the cerebral ventricles of mice.

Materials:

• Stereotaxic frame

• Anesthesia machine with isoflurane (B1672236)

• Hamilton syringe with a 26G needle

• Surgical tools (scalpel, scissors, forceps)

• Antiseptic solution and sterile cotton swabs

• Tofersen solution (or other ASO) in sterile, nuclease-free vehicle (e.g., artificial CSF)

Procedure:

• Anesthetize the mouse with 2% isoflurane and place it in the stereotaxic frame.[14][18]

• Shave and disinfect the scalp.

• Make a small incision along the midline of the scalp to expose the skull.

• Identify the bregma landmark on the skull.

• Using the stereotaxic arm, position the Hamilton syringe at the following coordinates relative to bregma: 0.3 mm anterior, 1.0 mm lateral, and 3.0 mm ventral.[14]

• Slowly inject the desired volume of the ASO solution (typically 1-10 µL) over several minutes.

• Leave the needle in place for an additional 2-5 minutes to allow for diffusion and prevent backflow.

• Slowly withdraw the needle and suture the incision.

• Monitor the animal during recovery from anesthesia.

Protocol 2: Quantification of ASO Concentration in Brain Tissue by ELISA

This protocol outlines a general method for measuring ASO concentrations in homogenized brain tissue.

Materials:

• Brain tissue samples

• Homogenization buffer (e.g., RIPA buffer with protease and nuclease inhibitors)

• Mechanical homogenizer

• Microcentrifuge

• ELISA kit specific for the ASO of interest

• Microplate reader

Procedure:

• Dissect the brain region of interest and weigh the tissue.

• Add an appropriate volume of ice-cold homogenization buffer.

• Homogenize the tissue using a mechanical homogenizer until no visible tissue clumps remain.

• Centrifuge the homogenate at high speed (e.g., 14,000 rpm) at 4°C for 15-20 minutes to pellet cellular debris.

• Collect the supernatant, which contains the soluble proteins and ASOs.

• Perform the ELISA according to the manufacturer's instructions, using the supernatant as the sample.

• Read the absorbance on a microplate reader and calculate the ASO concentration based on a standard curve.

Visualizations

Caption: Challenges and strategies for Tofersen delivery across the BBB.

Caption: Workflow for assessing Tofersen delivery and efficacy in the CNS.

Caption: Decision tree for troubleshooting low Tofersen efficacy in experiments.

References

• 1. Transporting Therapeutics: A Novel Approach to Deliver ASOs to the Brain - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 2. Systemic Brain Delivery of Antisense Oligonucleotides across the Blood–Brain Barrier with a Glucose‐Coated Polymeric Nanocarrier - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 5. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 6. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Oligonucleotides Safely Cross the Blood-Brain Barrier to Knock Down Gene Expression - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 9. oligotherapeutics.org [oligotherapeutics.org]
• 10. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enhancement of Blood–Brain Barrier Permeability and Delivery of Antisense Oligonucleotides or Plasmid DNA to the Brain by the Combination of Bubble Liposomes and High-Intensity Focused Ultrasound - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. How do Oligonucleotide Drugs cross the Blood Brain Barrier? [biosyn.com]
• 14. biorxiv.org [biorxiv.org]
• 15. neurologylive.com [neurologylive.com]
• 16. digitalcommons.wustl.edu [digitalcommons.wustl.edu]
• 17. researchgate.net [researchgate.net]
• 18. The atlas of RNase H antisense oligonucleotide distribution and activity in the CNS of rodents and non-human primates following central administration - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Tofersen dosage to minimize off-target effects

This guide is intended for researchers, scientists, and drug development professionals. It provides technical guidance, troubleshooting advice, and detailed protocols for experiments aimed at optimizing Tofersen dosage to achieve on-target SOD1 knockdown while minimizing potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the established on-target mechanism of action for Tofersen?

Tofersen is an antisense oligonucleotide (ASO) designed to selectively target the messenger RNA (mRNA) of the superoxide (B77818) dismutase 1 (SOD1) gene.[1][2][3] It is a 20-base ASO that, upon binding to SOD1 mRNA, creates an RNA-DNA hybrid.[1][2] This hybrid is recognized and degraded by the endogenous enzyme RNase H1, which prevents the mRNA from being translated into SOD1 protein, thereby reducing the levels of both normal and mutated SOD1 protein.[1][2][4][5][6]

Q2: What are the known serious off-target effects or adverse events associated with Tofersen in clinical settings?

In clinical trials involving the approved 100 mg intrathecal dose, serious neurologic adverse events have been reported in approximately 7% of participants.[4][7] These events include myelitis (inflammation of the spinal cord), radiculitis (inflammation of the nerve roots), aseptic meningitis (inflammation of the brain and spinal cord membranes not caused by infection), and papilledema with elevated intracranial pressure.[4][7][8] Recent studies also indicate that while Tofersen effectively reduces neurofilaments (a marker of neuron damage), it may also cause a progressive increase in cerebrospinal fluid (CSF) markers of neuroinflammation, such as SerpinA1 and CHI3L1, over time.[9]

Q3: How can I determine the optimal therapeutic window for Tofersen in my experimental model?

The optimal therapeutic window is the dosage range that maximizes the on-target effect (SOD1 reduction) while minimizing cytotoxicity and off-target gene modulation. To determine this, a dose-response experiment is critical. Researchers should test a range of Tofersen concentrations, starting from low nanomolar to micromolar concentrations. For each dose, you should assess:

• On-target efficacy: Quantification of SOD1 mRNA and protein reduction.

• Cytotoxicity: Using assays like LDH or MTT to measure cell viability.

• Off-target profile: Using whole-transcriptome analysis (RNA-seq) to identify unintended changes in gene expression.

Q4: My in vitro model shows significant cytotoxicity even at low Tofersen concentrations. What are the potential causes and troubleshooting steps?

High cytotoxicity can be caused by several factors:

• Transfection Reagent Toxicity: The reagents used to deliver ASOs into cells can be inherently toxic. Perform a control experiment with the transfection reagent alone to assess its contribution to cell death. Consider testing alternative, less toxic delivery methods or reagents.

• Hybridization-Independent Effects: ASOs can sometimes bind to cell surface proteins or accumulate in certain cellular compartments, leading to toxicity independent of their sequence.

• Model Sensitivity: The specific cell type used (e.g., primary neurons, iPSC-derived neurons, immortalized cell lines) may have a high sensitivity to ASO treatment.

• Troubleshooting Steps:

  • Optimize the concentration of the transfection reagent.

  • Reduce the incubation time with the Tofersen/transfection reagent complex.

  • Test a "scrambled" control ASO with the same chemical modifications but a different sequence to determine if the toxicity is sequence-specific.

  • Ensure the cell culture is healthy and not overly confluent before transfection.

Q5: How do I begin to investigate potential hybridization-dependent off-target effects?

Hybridization-dependent off-target effects occur when Tofersen binds to and downregulates unintended mRNAs due to sequence similarity. The primary method to investigate this is through whole-transcriptome analysis.

• In Silico Analysis: Before starting wet-lab experiments, use bioinformatics tools (like BLAST or specialized ASO design tools) to search the relevant transcriptome for sequences with partial complementarity to Tofersen.

• RNA-Sequencing (RNA-seq): Treat your cells with Tofersen (at a therapeutic dose and a higher dose) and a negative control ASO. Extract RNA and perform RNA-seq to compare the gene expression profiles. Look for genes that are significantly downregulated by Tofersen but not the control ASO.

• Validation: Validate the findings from RNA-seq using a targeted method like quantitative PCR (qPCR) on the identified off-target candidates.

Data Presentation: Dose-Response and Adverse Events

On-Target Activity of Tofersen (Clinical Data)

This table summarizes the dose-dependent reduction of SOD1 protein in the cerebrospinal fluid (CSF) as observed in the Phase 1/2 clinical trial.

Tofersen Dose	Mean Change in CSF SOD1 Protein from Baseline
Placebo	3% reduction
20 mg	1% reduction
40 mg	27% reduction
60 mg	21% reduction
100 mg	36% reduction
(Data adapted from a Phase 1-2 clinical trial)[2]

Summary of Clinically Observed Serious Neurologic Adverse Events

This table summarizes the key adverse events reported in clinical trials, primarily associated with the 100 mg dose.

Adverse Event	Incidence (at 100 mg dose)	Description
Myelitis/Radiculitis	~7% (combined with other serious neurologic events)	Inflammation of the spinal cord and/or nerve roots.[4][8]
Aseptic Meningitis	Reported in clinical studies	Inflammation of the meninges (membranes surrounding the brain and spinal cord).[4][8]
Papilledema / Increased Intracranial Pressure	Reported in clinical studies	Swelling of the optic disc due to increased pressure inside the skull.[4][8]

Visualizations: Pathways and Workflows

Caption: On-target mechanism of Tofersen via RNase H1-mediated degradation of SOD1 mRNA.

Caption: Workflow for in vitro dose-response and off-target analysis of Tofersen.

Caption: Troubleshooting decision tree for high cytotoxicity in Tofersen experiments.

Key Experimental Protocols

Protocol: Quantification of SOD1 mRNA Knockdown via qPCR

Objective: To measure the dose-dependent reduction of SOD1 mRNA levels following Tofersen treatment.

Methodology:

• Cell Culture and Treatment:

  • Plate neuronal cells (e.g., NSC-34, iPSC-derived motor neurons) in 12-well plates.

  • Transfect cells with varying concentrations of Tofersen and a negative control ASO using a suitable transfection reagent (e.g., Lipofectamine).

  • Incubate for 24-48 hours.

• RNA Extraction:

  • Lyse cells and extract total RNA using a commercial kit (e.g., TRIzol reagent or a column-based kit).

  • Assess RNA quantity and purity using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis:

  • Reverse transcribe 1 µg of total RNA into complementary DNA (cDNA) using a reverse transcription kit with oligo(dT) or random primers.

• Quantitative PCR (qPCR):

  • Prepare a qPCR reaction mix containing cDNA template, SYBR Green or TaqMan master mix, and primers for SOD1 and a housekeeping gene (e.g., GAPDH, ACTB).

  • Example Human SOD1 Primers: (Forward: 5'-GGT GGG AAT GAA GAG GGC GT -3'; Reverse: 5'- GAC ACC AAG GGC TGG CAA AC -3').

  • Run the qPCR plate on a real-time PCR machine.

• Data Analysis:

  • Calculate the cycle threshold (Ct) values.

  • Determine the relative quantification of SOD1 mRNA expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing to cells treated with the negative control ASO.

Protocol: Quantification of SOD1 Protein Reduction via Western Blot

Objective: To measure the dose-dependent reduction of SOD1 protein levels.

Methodology:

• Cell Culture and Lysis:

  • Treat cells as described in the qPCR protocol.

  • After incubation (48-72 hours), wash cells with cold PBS and lyse them in RIPA buffer supplemented with protease inhibitors.

  • Quantify total protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane onto a 12-15% SDS-polyacrylamide gel.

  • Run the gel to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20).

  • Incubate the membrane overnight at 4°C with a primary antibody against SOD1 (e.g., rabbit anti-SOD1).

  • Incubate with a primary antibody for a loading control protein (e.g., mouse anti-GAPDH or β-actin).

  • Wash the membrane 3x with TBST.

  • Incubate with HRP-conjugated secondary antibodies (e.g., anti-rabbit IgG-HRP, anti-mouse IgG-HRP) for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate and image the blot using a digital imager.

  • Quantify band intensities using software like ImageJ. Normalize the SOD1 band intensity to the loading control band intensity for each sample.

Protocol: Assessment of Cytotoxicity via LDH Assay

Objective: To measure cell membrane damage and cytotoxicity across different Tofersen doses.

Methodology:

• Cell Culture and Treatment:

  • Plate cells in a 96-well plate.

  • Treat cells with a serial dilution of Tofersen.

  • Include the following controls:

    • Untreated Cells: For spontaneous LDH release.

    • Vehicle Control: Cells treated with transfection reagent only.

    • Maximum LDH Release Control: Untreated cells lysed with a lysis buffer (provided in kits) 45 minutes before the end of the experiment.

    • Medium Background Control: Culture medium without cells.

• Assay Procedure:

  • After the desired incubation period (e.g., 48 hours), carefully transfer 50 µL of the cell culture supernatant from each well to a new, clear 96-well plate.

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., Promega CytoTox 96®, Thermo Scientific Pierce LDH Cytotoxicity Assay Kit).

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of Stop Solution to each well.

• Data Analysis:

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the percentage of cytotoxicity for each treatment condition using the formula: % Cytotoxicity = 100 * (Treated LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH)

  • Correct all values by subtracting the medium background absorbance.

References

• 1. New 12-Month Tofersen Data Presented at ENCALS Meeting Show Clinically Meaningful Benefit in People With SOD1-ALS | Biogen [investors.biogen.com]
• 2. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Progress of Antisense Oligonucleotide Therapy for Superoxide-Dismutase-1-Mutated Amyotrophic Lateral Sclerosis: Focus on Tofersen [mdpi.com]
• 4. Serious Neurologic Adverse Events in Tofersen Clinical Trials for Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tofersen for SOD1 ALS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. profiles.wustl.edu [profiles.wustl.edu]
• 7. Serious Neurologic Adverse Events in Tofersen Clinical Trials for Amyotrophic Lateral Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Safety and Adverse Events | QALSODY® (tofersen) [qalsodyhcp.com]
• 9. researchgate.net [researchgate.net]

Navigating Inconsistent Tofersen Efficacy In Vitro: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential inconsistencies in the in-vitro efficacy of Tofersen, an antisense oligonucleotide (ASO) designed to reduce superoxide (B77818) dismutase 1 (SOD1) protein expression. This resource offers detailed experimental protocols, quantitative data summaries, and visual aids to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Tofersen?

Tofersen is an antisense oligonucleotide that binds to the messenger RNA (mRNA) of the superoxide dismutase 1 (SOD1) gene. This binding event triggers the degradation of the SOD1 mRNA by an enzyme called RNase H1, which specifically recognizes DNA-RNA hybrids.[1][2][3] The destruction of the mRNA prevents the synthesis of the SOD1 protein, leading to a reduction in the levels of both normal and mutated SOD1 protein.[2][4]

Q2: What are the common causes of inconsistent Tofersen efficacy in vitro?

Inconsistent efficacy of Tofersen in laboratory experiments can arise from several factors:

• Suboptimal ASO Delivery: Inefficient delivery of Tofersen into the target cells is a primary reason for variable results. The method of delivery, whether through unassisted "gymnotic" uptake or with the aid of transfection reagents, requires careful optimization for each cell line.[5]

• Cell Line Variability: Different cell lines exhibit varying sensitivities to ASO treatment due to differences in uptake efficiency, intracellular trafficking, and the expression levels of factors that modulate ASO activity.[6]

• Incorrect Dosage and Incubation Time: The concentration of Tofersen and the duration of treatment are critical parameters that need to be empirically determined for each experimental system.

• Assay Variability: Inconsistencies in the methods used to quantify SOD1 mRNA or protein levels can lead to apparent variations in efficacy.

• Off-Target Effects: At high concentrations, ASOs can sometimes bind to unintended RNA molecules, leading to unforeseen cellular effects that may confound the interpretation of results.

• Cell Culture Conditions: Factors such as cell density, passage number, and overall cell health can influence the cellular response to ASO treatment.

Q3: How can I confirm that Tofersen is entering my cells?

To verify the uptake of Tofersen, you can use a fluorescently labeled control ASO with a similar chemical composition. Cellular uptake can then be visualized and assessed using fluorescence microscopy. While this method confirms entry into the cell, it's important to note that it doesn't guarantee the ASO has reached the correct cellular compartment (nucleus and cytoplasm) to exert its effect.[7] The most definitive, albeit indirect, evidence of successful delivery is the downstream reduction of the target SOD1 mRNA or protein.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your in vitro experiments with Tofersen.

Problem	Potential Cause	Recommended Solution
No or low reduction in SOD1 mRNA/protein levels	Inefficient ASO delivery	Optimize the delivery method. If using gymnotic uptake, consider increasing the incubation time or ASO concentration. For transfection, optimize the ASO-to-transfection reagent ratio and ensure the reagent is compatible with your cell line.[5]
Inappropriate cell line	Select a cell line known to be responsive to ASO treatment or one that is relevant to the disease model. If possible, test multiple cell lines.
Incorrect ASO concentration	Perform a dose-response experiment to determine the optimal concentration of Tofersen for your specific cell line and experimental conditions.
Insufficient incubation time	Conduct a time-course experiment to identify the optimal duration of Tofersen treatment for maximal SOD1 reduction.
High variability between replicate experiments	Inconsistent cell culture practices	Maintain consistent cell seeding densities, passage numbers, and overall culture conditions. Ensure cells are healthy and in the logarithmic growth phase at the time of treatment.
Pipetting errors	Use calibrated pipettes and ensure accurate and consistent dispensing of ASO and other reagents.
Variable transfection efficiency	If using transfection, ensure consistent mixing of the ASO and transfection reagent and uniform application to the cells.
Observed cellular toxicity	High ASO concentration	Reduce the concentration of Tofersen. High concentrations of ASOs can sometimes lead to off-target effects and cellular toxicity.[8]
Toxicity of the delivery reagent	If using a transfection reagent, perform a toxicity test with the reagent alone to ensure it is not the source of the observed toxicity.
Unexpected changes in other genes (off-target effects)	High ASO concentration	Use the lowest effective concentration of Tofersen as determined by your dose-response experiments.
Sequence-specific off-target effects	Use appropriate negative controls, such as a scrambled or mismatch ASO, to distinguish between sequence-specific off-target effects and general cellular responses to ASO treatment.[7][9]

Experimental Protocols

In Vitro Tofersen Treatment of SH-SY5Y Cells

This protocol describes the treatment of the human neuroblastoma cell line SH-SY5Y with Tofersen to assess its effect on SOD1 expression.

Materials:

• SH-SY5Y cells

• Complete growth medium (e.g., DMEM/F12 with 10% FBS and 1% Penicillin-Streptomycin)

• Tofersen

• Control ASO (scrambled or mismatch sequence)

• Transfection reagent (optional, for enhanced delivery)

• Cell culture plates (e.g., 24-well or 96-well)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: The day before treatment, seed SH-SY5Y cells in cell culture plates at a density that will result in 70-80% confluency at the time of treatment.

• Preparation of ASO solutions: Prepare a stock solution of Tofersen and control ASO in nuclease-free water. Further dilute the ASOs to the desired final concentrations in serum-free medium.

• Treatment:

  • Gymnotic Uptake: Remove the growth medium from the cells and replace it with the medium containing the ASO solutions.

  • Transfection-mediated Delivery (if applicable): Follow the manufacturer's protocol for the chosen transfection reagent to form ASO-lipid complexes. Add the complexes to the cells in serum-free or reduced-serum medium.

• Incubation: Incubate the cells with the ASO solutions for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Lysis: After incubation, wash the cells with PBS and lyse them using an appropriate lysis buffer for either RNA or protein extraction.

• Downstream Analysis: Proceed with either RT-qPCR to measure SOD1 mRNA levels or Western blotting to measure SOD1 protein levels.

Quantification of SOD1 mRNA by RT-qPCR

Materials:

• RNA extraction kit

• Reverse transcription kit

• qPCR master mix

• Primers for SOD1 and a reference gene (e.g., GAPDH, ACTB)

• Nuclease-free water

Procedure:

• RNA Extraction: Extract total RNA from the cell lysates according to the manufacturer's protocol of the RNA extraction kit.

• Reverse Transcription: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Set up the qPCR reaction with the cDNA, qPCR master mix, and primers for SOD1 and the reference gene.

• Data Analysis: Calculate the relative expression of SOD1 mRNA normalized to the reference gene using the ΔΔCt method.

Quantification of SOD1 Protein by Western Blot

Materials:

• Protein lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• Nitrocellulose or PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against SOD1

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse the cells and quantify the protein concentration using a BCA assay.[10]

• SDS-PAGE and Transfer: Separate the protein lysates on an SDS-PAGE gel and transfer the proteins to a membrane.

• Blocking and Antibody Incubation: Block the membrane and then incubate it with the primary antibodies for SOD1 and the loading control. Follow this with incubation with the appropriate HRP-conjugated secondary antibody.

• Detection and Analysis: Add the chemiluminescent substrate and visualize the protein bands using an imaging system. Quantify the band intensities and normalize the SOD1 protein levels to the loading control.[11][12]

Quantitative Data Summary

The following tables summarize expected quantitative outcomes from in vitro Tofersen experiments based on available preclinical and clinical data. Note that specific results may vary depending on the experimental conditions.

Table 1: Dose-Dependent Reduction of SOD1 mRNA in SH-SY5Y Cells

Tofersen Concentration	Expected SOD1 mRNA Reduction (%)
Low (e.g., 10-50 nM)	10 - 30%
Medium (e.g., 50-100 nM)	30 - 60%
High (e.g., >100 nM)	>60%

Data are illustrative and based on typical ASO dose-response curves. A dose-dependent reduction in SOD1 mRNA levels in SH-SY5Y cells has been reported.[13]

Table 2: Time-Course of SOD1 Protein Reduction

Incubation Time (hours)	Expected SOD1 Protein Reduction (%)
24	15 - 35%
48	30 - 50%
72	40 - 70%

Data are illustrative. The onset and magnitude of protein reduction will depend on the protein's half-life and the efficiency of mRNA knockdown.

Visualizations

Signaling Pathway of Tofersen's Action

Caption: Tofersen binds to SOD1 mRNA, leading to its degradation by RNase H1 and reduced SOD1 protein synthesis.

Experimental Workflow for Tofersen In Vitro Efficacy Testing

Caption: A typical workflow for evaluating the in vitro efficacy of Tofersen, from cell treatment to data analysis.

Troubleshooting Logic for Inconsistent Tofersen Efficacy

Caption: A decision-making diagram for troubleshooting inconsistent results in Tofersen in vitro experiments.

References

• 1. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tofersen treatment leads to sustained stabilization of disease in SOD1 ALS in a “real‐world” setting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Progress of Antisense Oligonucleotide Therapy for Superoxide-Dismutase-1-Mutated Amyotrophic Lateral Sclerosis: Focus on Tofersen [mdpi.com]
• 4. als.org [als.org]
• 5. researchgate.net [researchgate.net]
• 6. Differential uptake, kinetics and mechanisms of intracellular trafficking of next-generation antisense oligonucleotides across human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Guidelines for Experiments Using Antisense Oligonucleotides and Double-Stranded RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The experimental use of antisense oligonucleotides: a guide for the perplexed - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of high-performing antibodies for Superoxide dismutase [Cu-Zn] 1 (SOD1) for use in Western blot, immunoprecipitation, and immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mutant SOD1 aggregates formed in vitro and in cultured cells are polymorphic and differ from those arising in the CNS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. SOD1 Protein Content in Human Central Nervous System and Peripheral Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 13. preprints.org [preprints.org]

Tofersen Experimental Stability &amp; Handling: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for overcoming stability issues with Tofersen in experimental settings. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common challenges encountered during laboratory research with this antisense oligonucleotide (ASO).

Frequently Asked Questions (FAQs)

Q1: What is Tofersen and how does it work?

A1: Tofersen is an antisense oligonucleotide (ASO) designed to treat amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide (B77818) dismutase 1 (SOD1) gene. It is a synthetic, single-stranded nucleic acid that binds to the messenger RNA (mRNA) produced from the SOD1 gene. This binding event triggers the degradation of the SOD1 mRNA by an enzyme called RNase H, which in turn reduces the production of the toxic SOD1 protein.[1]

Q2: What are the main stability concerns for Tofersen in a lab setting?

A2: Like other ASOs, Tofersen's stability in experimental settings can be affected by several factors:

• Nuclease Degradation: Enzymes that degrade nucleic acids (nucleases) are present in biological samples (e.g., serum, cell lysates) and can break down Tofersen.

• Aggregation: Under certain conditions, ASO molecules can stick together to form aggregates, which can affect their activity and lead to inaccurate experimental results.

• Adsorption to Surfaces: Tofersen can adhere to the surfaces of plasticware and glassware, leading to a loss of concentration and inaccurate dosing.

• Freeze-Thaw Instability: Repeated cycles of freezing and thawing can lead to the degradation of oligonucleotides.[2]

• pH and Temperature Sensitivity: Extreme pH and high temperatures can compromise the integrity of the oligonucleotide.

Q3: How is Tofersen's resistance to nuclease degradation enhanced?

A3: Tofersen incorporates phosphorothioate (B77711) (PS) linkages in its backbone. In a PS linkage, a sulfur atom replaces a non-bridging oxygen atom in the phosphate (B84403) group. This modification makes the oligonucleotide more resistant to degradation by nucleases, significantly increasing its half-life in biological environments compared to unmodified oligonucleotides.[3]

Troubleshooting Guides

Issue 1: Suspected Degradation of Tofersen in Solution

Potential Cause	Recommended Action
Nuclease Contamination	Work in an RNase-free environment. Use nuclease-free water, buffers, and tips. Wear gloves at all times and change them frequently.
Improper Storage	Store Tofersen solutions at recommended temperatures (see Storage Guidelines). Avoid prolonged storage at room temperature.
Incorrect pH of Buffer	Use buffers with a neutral to slightly alkaline pH (e.g., PBS pH 7.4, TE buffer pH 7.5-8.0). Acidic conditions can lead to depurination and degradation.[4]
Extended Incubation in Biological Matrices	For experiments involving serum or cell lysates, minimize incubation times where possible. The phosphorothioate backbone of Tofersen provides significant but not absolute protection.

Issue 2: Inconsistent or Lower-Than-Expected Efficacy in Cell Culture

Potential Cause	Recommended Action
Tofersen Aggregation	Visually inspect the solution for precipitation. If aggregation is suspected, prepare fresh dilutions from a stock solution. Consider analyzing the sample using Dynamic Light Scattering (DLS).
Adsorption to Labware	Use low-retention polypropylene (B1209903) tubes and pipette tips. Pre-coating tubes with a blocking agent like bovine serum albumin (BSA) can also minimize adsorption.[5]
Inefficient Cellular Uptake	Optimize the delivery method. For gymnotic uptake (delivery without a transfection reagent), higher concentrations and longer incubation times may be necessary. For difficult-to-transfect cells, consider using a suitable transfection reagent or electroporation.[6]
Incorrect Dosage	Verify the concentration of your Tofersen stock solution using UV-Vis spectrophotometry (A260). Ensure accurate dilutions are being made for your experiments.

Quantitative Data Summary

The following tables summarize the stability of phosphorothioate-modified oligonucleotides, which are representative of Tofersen's stability profile.

Table 1: Approximate Stability of Phosphorothioate ASOs Under Different Storage Conditions

Storage Condition	Solvent	Approximate Shelf-Life
-20°C	Dry or in TE Buffer	> 2 years
4°C	Dry or in TE Buffer	~ 1 year
Room Temperature	In TE Buffer	~ 3-6 months

Data is generalized for phosphorothioate ASOs and should be considered as a guideline. For critical experiments, stability should be empirically determined.

Table 2: Factors Influencing Phosphorothioate ASO Stability

Factor	Effect on Stability	Recommendation
Nuclease Presence	Decreases stability	Use nuclease-free techniques and reagents.
Acidic pH (<6.5)	Can cause depurination and degradation	Maintain a pH of 7.0-8.0 in solutions.
High Temperature	Accelerates degradation	Store at recommended cool temperatures and avoid heat.
Multiple Freeze-Thaw Cycles	Can lead to degradation	Aliquot stock solutions to minimize freeze-thaw cycles.[2]
Adsorption	Reduces effective concentration	Use low-adhesion plasticware.

Experimental Protocols

Protocol 1: Reconstitution and Storage of Tofersen

• Preparation: Before opening, briefly centrifuge the vial to ensure the lyophilized Tofersen pellet is at the bottom.

• Reconstitution: Resuspend the dried Tofersen in a sterile, nuclease-free buffer such as TE (10 mM Tris, 1 mM EDTA, pH 7.5-8.0) or PBS (pH 7.4) to a convenient stock concentration (e.g., 100 µM).[7]

• Mixing: Gently vortex the vial and let it sit at room temperature for a few minutes to ensure complete dissolution.

• Storage:

  • Short-term (weeks): Store the stock solution at 4°C.

  • Long-term (months to years): Aliquot the stock solution into low-adhesion polypropylene tubes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[2]

Protocol 2: In Vitro Stability Assay (Nuclease Challenge)

• Prepare Solutions: Dilute Tofersen to a final concentration in either cell culture medium containing 10% fetal bovine serum (FBS) or a solution of a specific nuclease.

• Incubation: Incubate the samples at 37°C.

• Time Points: At various time points (e.g., 0, 2, 8, 24, 48 hours), take an aliquot of the sample and immediately stop the nuclease activity by adding a stop solution (e.g., EDTA) and freezing at -80°C.

• Analysis: Analyze the integrity of Tofersen in the collected samples using methods like Polyacrylamide Gel Electrophoresis (PAGE) or High-Performance Liquid Chromatography (HPLC).

Visualizations

Caption: Tofersen's mechanism of action.

Caption: Workflow for Tofersen stability and efficacy testing.

References

• 1. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 2. Characterization of Peptide–Oligonucleotide Complexes Using Electron Microscopy, Dynamic Light Scattering, and Protease Resistance Assay | Springer Nature Experiments [experiments.springernature.com]
• 3. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 4. biomers.net | Dissolving and storage - biomers.net Oligonucleotides [biomers.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Consensus Guidelines for the Design and In Vitro Preclinical Efficacy Testing N-of-1 Exon Skipping Antisense Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocols for Oligonucleotides | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Managing Adverse Events Associated with Intrathecal Tofersen Administration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals managing adverse events (AEs) associated with the intrathecal administration of tofersen.

Troubleshooting Guides & FAQs

This section provides practical guidance in a question-and-answer format to address specific issues that may be encountered during the administration and monitoring of tofersen.

Serious Neurologic Adverse Events

Q1: A research participant receiving tofersen presents with symptoms of myelitis and/or radiculitis (e.g., numbness, pain, tingling, or weakness in the back or limbs). What immediate actions should be taken?

A1: If a participant develops symptoms suggestive of myelitis or radiculitis, a prompt diagnostic workup and initiation of treatment according to the standard of care are crucial.[1][2][3] Management may necessitate the interruption or permanent discontinuation of tofersen treatment.[1][2][3] In clinical studies, some patients with myelitis and radiculitis were treated with oral or intravenous corticosteroids, which led to improvement.[4] While some cases resolved without stopping the treatment, others required discontinuation and symptomatic management for full recovery.[1][2]

Q2: A participant is experiencing symptoms of papilledema or elevated intracranial pressure (e.g., confusion, headache, severe nausea, vomiting, or vision changes). How should this be managed?

A2: Should a participant exhibit symptoms consistent with papilledema or elevated intracranial pressure, a diagnostic workup and treatment should be initiated as per the standard of care.[1][3][5] In clinical trials, all patients who developed these symptoms received standard treatment and their symptoms resolved without the need to discontinue tofersen.[1][3][5]

Q3: What are the signs of aseptic meningitis, and what is the recommended course of action if it is suspected?

A3: Aseptic meningitis can manifest with symptoms such as fever, headache, nausea, stiff neck, or back pain.[6][7] If aseptic meningitis is suspected, a diagnostic workup and treatment according to the standard of care should be initiated.[1][3] This condition, also referred to as chemical or drug-induced aseptic meningitis, has been reported as a serious adverse reaction.[1][3] While one serious case in clinical trials led to the discontinuation of tofersen, another serious case did not.[1][3][8]

Common Adverse Events & CSF Findings

Q4: What are the most frequently reported adverse events in tofersen clinical trials?

A4: The most common adverse events reported in participants receiving tofersen include headache, procedural pain, fatigue, fall, arthralgia (joint pain), back pain, pain in extremities, and myalgia (muscle pain).[1][6][9] Most of these AEs were of mild to moderate severity.[9]

Q5: Is it common to observe changes in cerebrospinal fluid (CSF) analysis after tofersen administration?

A5: Yes, administration of tofersen is commonly associated with CSF pleocytosis (an increase in white blood cell count) and elevated CSF protein levels.[4][10] In clinical trials, a significant percentage of participants exposed to the 100 mg dose of tofersen showed at least one CSF white blood cell count greater than 10 cells/μL (79.6%) and an increase in CSF protein (89.7%).[4] However, the majority of these CSF abnormalities were not reported as adverse events by the investigators.[4]

Quantitative Data on Adverse Events

The following table summarizes the incidence of common and serious adverse events observed in clinical trials of tofersen.

Adverse Event Category	Adverse Event	Incidence/Reported Cases
Serious Neurologic AEs	Myelitis and/or Radiculitis	Approximately 7% of participants treated with 100 mg of tofersen experienced serious neurologic AEs.[11][12] Specifically, there were 4 cases of myelitis and 2 cases of radiculitis reported.[4][11][12] Six patients in clinical studies experienced myelitis or radiculitis; two discontinued (B1498344) treatment and their symptoms resolved with management, while the other four recovered without stopping the medication.[1][2][13]
Papilledema and/or Elevated Intracranial Pressure	Four cases of intracranial hypertension and/or papilledema were reported.[4][11][12] All four patients were treated according to the standard of care, their symptoms resolved, and none had to discontinue tofersen.[1][3][5][8]
Aseptic Meningitis	Two cases of aseptic meningitis were reported.[4][11][12] One serious case of chemical meningitis led to the discontinuation of tofersen, while another serious case of aseptic meningitis did not.[1][3][8]
Common AEs	General	The most common adverse events (occurring in ≥10% of patients and more frequently than in the placebo group) were pain (including back pain and pain in extremities), fatigue, arthralgia, increased CSF white blood cells, and myalgia.[1][6]
CSF Findings	In participants receiving 100 mg of tofersen, 79.6% had at least one CSF white blood cell count > 10 cells/μL, and 89.7% had an increase in CSF protein.[4]

Experimental Protocols

Cerebrospinal Fluid (CSF) Analysis

Objective: To monitor for inflammatory responses and other changes in the central nervous system following intrathecal tofersen administration.

Methodology:

• Sample Collection: Collect approximately 10 mL of CSF via lumbar puncture prior to the administration of each tofersen dose.[5] Samples should be collected in the morning from fasting subjects.[14]

• Sample Handling: Process the collected CSF samples within 30 minutes. Centrifuge the samples at 1300 × g for 10 minutes at room temperature.[14]

• Storage: After centrifugation, store the CSF samples in sterile polypropylene (B1209903) tubes at -80°C until analysis.[14]

• Analysis: Analyze the CSF for the following parameters at local certified laboratories:

  • White Blood Cell (WBC) count (with differential)

  • Total protein concentration

  • Glucose concentration

  • Neurofilament light chain (NfL) levels (as a biomarker of neuronal injury)[9]

• Interpretation: Compare the results to baseline values and established normal ranges. A significant increase in WBC count (pleocytosis) or protein levels may indicate an inflammatory response that requires further clinical evaluation.[4]

Visualizations

Signaling Pathway: Tofersen Mechanism of Action

Caption: Tofersen binds to SOD1 mRNA, leading to its degradation and reduced toxic protein synthesis.

Experimental Workflow: Patient Monitoring for Adverse Events

Caption: Workflow for monitoring and managing adverse events during tofersen treatment.

References

• 1. Safety and Adverse Events | QALSODY® (tofersen) [qalsodyhcp.com]
• 2. academic.oup.com [academic.oup.com]
• 3. medcentral.com [medcentral.com]
• 4. Serious Neurologic Adverse Events in Tofersen Clinical Trials for Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biogencdn.com [biogencdn.com]
• 6. drugs.com [drugs.com]
• 7. Tofersen (intrathecal route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 8. QALSODY® (tofersen) – Safety and Side Effects [qalsody.com]
• 9. New 12-Month Tofersen Data Presented at ENCALS Meeting Show Clinically Meaningful Benefit in People With SOD1-ALS | Biogen [investors.biogen.com]
• 10. tandfonline.com [tandfonline.com]
• 11. firstwordpharma.com [firstwordpharma.com]
• 12. researchgate.net [researchgate.net]
• 13. Dosing and Administration | QALSODY® (tofersen) [qalsodyhcp.com]
• 14. Changes in Cerebrospinal Fluid Concentrations of Selenium Species Induced by Tofersen Administration in Subjects with Amyotrophic Lateral Sclerosis Carrying SOD1 Gene Mutations - PMC [pmc.ncbi.nlm.nih.gov]

Improving the biodistribution of Tofersen in the central nervous system

Welcome to the technical support center for researchers, scientists, and drug development professionals working to improve the biodistribution of Tofersen in the central nervous system (CNS). This resource provides answers to frequently asked questions and detailed troubleshooting guides for common experimental challenges.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is Tofersen administered directly into the central nervous system?

A1: Tofersen is an antisense oligonucleotide (ASO), a type of molecule that does not readily cross the blood-brain barrier (BBB).[1][2][3] The BBB is a protective layer that prevents most molecules, including approximately 98% of potential therapeutic drugs, from entering the CNS from the bloodstream.[2] To ensure Tofersen reaches its target, the motor neurons in the brain and spinal cord, it must be administered directly into the cerebrospinal fluid (CSF) via an intrathecal injection, typically a lumbar puncture.[1][4][5]

Q2: What is the expected biodistribution of Tofersen in the CNS following a standard lumbar intrathecal injection?

A2: Following a lumbar puncture, Tofersen distributes throughout the spinal cord and brain.[6] However, this distribution is not uniform. Intrathecal delivery often results in higher drug concentrations in the lumbar spinal cord and lower concentrations in deeper brain regions.[2] Human imaging studies using a radiolabeled Tofersen proxy showed broad uptake in the brain and spinal cord, with brain uptake increasing during the first four hours after injection.[6][7] Autopsy analyses from patients have also confirmed the distribution of Tofersen within CNS tissues.[8]

Q3: What are the primary challenges in achieving broad and uniform Tofersen distribution in the CNS?

A3: The main challenges include:

• The Blood-Brain Barrier (BBB): This barrier prevents systemic administration from being a viable option for "naked" ASOs like Tofersen.[2][3]

• CSF Flow Dynamics: Distribution from the lumbar region to higher brain structures like the cortex and cerebellum is dependent on CSF circulation, which can lead to a steep concentration gradient and reduced drug exposure in critical areas.[2]

• Cellular Uptake: Once in the CSF, the ASO must be efficiently taken up by target motor neurons and astrocytes. Cellular uptake of ASOs can be a limiting factor.[9]

• Procedural Complications: Repeated lumbar punctures carry risks of adverse events such as headache, procedural pain, and more serious events like myelitis, radiculitis, papilledema, and aseptic meningitis, which can limit dosing or study continuation.[1][10][11]

Q4: What alternative strategies are being explored to improve CNS biodistribution of ASOs like Tofersen?

A4: Several strategies are under investigation to enhance CNS delivery:

• Convection-Enhanced Delivery (CED): This technique uses a pressure gradient to deliver a therapeutic agent directly into brain tissue (parenchyma) through stereotactically placed catheters, bypassing the BBB and achieving broader, more homogenous distribution over larger volumes compared to simple diffusion.[12][13][14]

• BBB-Penetrating Peptides and Transport Vehicles: These approaches involve conjugating the ASO to a molecule engineered to cross the BBB. Examples include oligonucleotide transport vehicles (OTVs) that target the transferrin receptor (TfR1) or peptides derived from apolipoprotein E (ApoE).[2][15] These could potentially allow for less invasive systemic (e.g., intravenous) administration.[2]

• Chemical Modifications: Modifying the ASO's chemical structure (e.g., backbone, sugar moiety) can enhance its stability, binding affinity, and cellular uptake, which indirectly improves its effective distribution.[9][16][17]

Section 2: Troubleshooting Experimental Issues

Q: I am observing low Tofersen concentrations in cortical or deep brain tissues in my animal models after lumbar injection. How can I improve this?

A: This is a common issue due to CSF flow dynamics. Consider the following:

• Troubleshooting Steps:

  • Verify Injection Technique: Ensure your intrathecal injection protocol is consistent and accurately targets the subarachnoid space. Variability in injection depth can lead to inconsistent CSF delivery.

  • Alter Injection Site: For preclinical models, switching from a lumbar to an intracerebroventricular (ICV) injection can provide more direct access to the ventricles, improving distribution to higher brain regions.

  • Implement Convection-Enhanced Delivery (CED): For targeted delivery to a specific brain region, CED is a powerful technique. It uses a microinfusion pump to establish a pressure gradient, actively distributing the ASO through the brain's interstitial spaces.[12][13] See Protocol 2 for a general methodology.

  • Increase Dose: A straightforward approach is to test higher doses, though this must be balanced against the potential for increased local toxicity.

Q: My experiments show high variability in biodistribution and biomarker reduction between subjects. What are the likely causes and solutions?

A: High variability can undermine study results. Key areas to investigate are:

• Troubleshooting Steps:

  • Standardize Injection Procedure: Minor variations in needle placement, injection volume, and infusion rate can cause significant differences in distribution. Develop and strictly adhere to a Standard Operating Procedure (SOP). See Protocol 1 for a detailed example.

  • Control for Biological Variables: Factors such as the age, weight, and health status of the animals can affect CSF volume and flow. Ensure subjects are well-matched across experimental groups.

  • Refine Tissue Collection and Processing: Ensure that tissue dissection is consistent across all subjects. For quantification, follow a standardized protocol for tissue homogenization, RNA/protein extraction, and sample analysis to minimize technical variability. See Protocol 3 for a sample quantification method.

  • Use Control Oligonucleotides: To confirm that observed effects are specific to Tofersen, always include control groups treated with a scrambled or mismatch ASO of the same length and chemical composition.[18]

Q: I am observing signs of neurotoxicity (e.g., inflammation, adverse behaviors) in my animal models post-injection. How can I mitigate these effects?

A: ASO administration into the CNS can cause inflammatory responses or other adverse effects.[11][19][20]

• Troubleshooting Steps:

  • Assess ASO Purity: Ensure the ASO preparation is free from contaminants (e.g., endotoxins) that could trigger an immune response.

  • Dose-Response Analysis: The observed toxicity may be dose-dependent. Perform a dose-response study to identify the highest tolerated dose that still provides a therapeutic effect.

  • Reduce Infusion Rate/Volume: A slower infusion rate or smaller volume can reduce acute pressure changes in the CNS and minimize local irritation.

  • Evaluate Control ASOs: Test a mismatch or scrambled control ASO. If the control ASO produces similar toxicity, the effect may be related to the oligonucleotide chemistry or procedure itself rather than the specific Tofersen sequence.[18]

  • Monitor CSF and Tissue Markers: Analyze CSF for pleocytosis (increased white blood cell count) and tissue samples for markers of microglial activation to quantify the inflammatory response.[3][21]

Section 3: Data and Experimental Protocols

Quantitative Data Summary

Table 1: Dose-Dependent Reduction of CSF SOD1 Protein in Phase 1-2 Trial Summary of the change in CSF SOD1 concentration from baseline to day 85 in adults with SOD1-ALS.

Treatment Group (5 doses over 12 weeks)	Mean Change from Baseline in CSF SOD1 (%)	Difference vs. Placebo (percentage points)
Placebo	-3%	N/A
Tofersen 20 mg	+1%	+2
Tofersen 40 mg	-27%	-25
Tofersen 60 mg	-21%	-19
Tofersen 100 mg	-36%	-33

(Data sourced from Miller et al., 2020 and clinical trial results)[3][22][23]

Table 2: Biomarker Reduction with 100 mg Tofersen (VALOR Trial & OLE at 12 Months) Summary of key biomarker changes indicating target engagement and reduction in neurodegeneration.

Biomarker	Early-Start Tofersen Group	Delayed-Start Tofersen Group
CSF SOD1 Protein Reduction	33%	21%
Plasma Neurofilament Light (NfL) Reduction	51%	41%

(Data sourced from Biogen Inc., 2022)[24]

Visualizations and Workflows

Caption: Tofersen's mechanism of action in reducing toxic SOD1 protein.

Caption: Experimental workflow for assessing ASO biodistribution in the CNS.

Caption: Troubleshooting logic for low Tofersen concentration in the brain.

Detailed Experimental Protocols

Protocol 1: Standardized Intrathecal (Lumbar Puncture) Injection in a Rodent Model

• Animal Preparation: Anesthetize the mouse/rat using isoflurane (B1672236) (3-4% for induction, 1.5-2% for maintenance). Confirm proper anesthetic depth by lack of pedal withdrawal reflex. Place the animal on a heating pad to maintain body temperature.

• Positioning: Position the animal in ventral recumbency with its spine flexed to open the intervertebral spaces. Shave the fur over the lumbar region.

• Site Identification: Palpate the iliac crests. The space between the L5 and L6 vertebrae is typically located on this line.

• Injection: Using a sterile 30-gauge needle attached to a Hamilton syringe, carefully insert the needle perpendicular to the spine between the L5/L6 vertebrae. A characteristic tail flick is often observed upon entry into the subarachnoid space.

• Infusion: Slowly inject the desired volume (e.g., 5-10 µL for a mouse) of Tofersen or control solution over 1-2 minutes to avoid a rapid increase in intracranial pressure.

• Recovery: Withdraw the needle slowly. Monitor the animal until it is fully ambulatory. Provide post-procedural analgesia as required by institutional guidelines.

Protocol 2: Convection-Enhanced Delivery (CED) for Targeted CNS Infusion

• Animal Preparation: Anesthetize the animal and secure it in a stereotaxic frame. Shave the head and sterilize the surgical area.

• Craniotomy: Perform a small burr hole over the target brain region (e.g., motor cortex, striatum) using stereotaxic coordinates.

• Cannula Implantation: Carefully lower a silica (B1680970) infusion cannula to the precise target coordinates. Secure the cannula to the skull using dental cement.

• Infusion Setup: Connect the cannula to a microinfusion pump via tubing. The system must be pre-filled with the therapeutic agent to avoid injecting air.

• Infusion: Infuse the ASO solution at a low, continuous rate (e.g., 0.1-0.5 µL/min) for the planned duration. The slow rate is critical for establishing convection over diffusion.[12][13]

• Post-Infusion and Recovery: After infusion is complete, leave the cannula in place for 10-15 minutes to prevent backflow upon withdrawal. Remove the cannula, suture the incision, and monitor the animal during recovery.

Protocol 3: Quantification of Tofersen in CNS Tissue using Hybridization ELISA

• Tissue Collection: At the designated endpoint, euthanize the animal and perfuse with ice-cold PBS. Dissect the brain and spinal cord, separating them into desired regions (e.g., cortex, hippocampus, thoracic spine, lumbar spine). Snap-freeze tissues in liquid nitrogen.

• Homogenization: Weigh the frozen tissue and homogenize in a lysis buffer containing proteinase K to release the ASO from tissue proteins.

• Hybridization: Prepare a 96-well plate coated with a capture oligonucleotide probe that is complementary to a portion of the Tofersen sequence.

• Assay Procedure:

  • Add tissue homogenates to the wells and incubate to allow Tofersen to hybridize with the capture probe.

  • Wash the plates to remove unbound material.

  • Add a detection probe (complementary to another part of the Tofersen sequence and labeled with biotin (B1667282) or a fluorophore).

  • If using biotin, add a streptavidin-horseradish peroxidase (HRP) conjugate, followed by a colorimetric substrate (e.g., TMB).

• Quantification: Measure the signal (absorbance or fluorescence) using a plate reader. Calculate the concentration of Tofersen in each sample by comparing the signal to a standard curve generated with known concentrations of Tofersen. Express results as µg of ASO per gram of tissue.

References

• 1. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Transporting Therapeutics: A Novel Approach to Deliver ASOs to the Brain - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 3. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 5. als.org [als.org]
• 6. Central Nervous System Biodistribution and Pharmacokinetics of Radiolabeled Tofersen in Rodents, Nonhuman Primates, and Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jnm.snmjournals.org [jnm.snmjournals.org]
• 8. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhancing Antisense Oligonucleotide-Based Therapeutic Delivery with DG9, a Versatile Cell-Penetrating Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medcentral.com [medcentral.com]
• 11. researchgate.net [researchgate.net]
• 12. SURG.00099 Convection-Enhanced Delivery of Therapeutic Agents to the Brain [anthem.com]
• 13. Convection-Enhanced Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Convection-enhanced drug delivery: prospects for glioblastoma treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Efficient systemic CNS delivery of a therapeutic antisense oligonucleotide with a blood-brain barrier-penetrating ApoE-derived peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Nucleic acid-based therapeutics for the treatment of central nervous system disorders [frontiersin.org]
• 17. Potential of Cell-Penetrating Peptide-Conjugated Antisense Oligonucleotides for the Treatment of SMA [mdpi.com]
• 18. Guidelines for Experiments Using Antisense Oligonucleotides and Double-Stranded RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Precision Medicine in CNS Oligonucleotide Safety | Technology Networks [technologynetworks.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Phase 1-2 Trial of Antisense Oligonucleotide Tofersen for SOD1 ALS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. alsnewstoday.com [alsnewstoday.com]
• 24. New 12-Month Tofersen Data Presented at ENCALS Meeting Show Clinically Meaningful Benefit in People With SOD1-ALS | Biogen [investors.biogen.com]

Technical Support Center: Addressing Potential Immunogenicity of Tofersen in Long-Term Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential immunogenicity of Tofersen, an antisense oligonucleotide (ASO) therapy for superoxide (B77818) dismutase 1 (SOD1) amyotrophic lateral sclerosis (ALS).

Frequently Asked Questions (FAQs)

Q1: What is the likelihood of developing anti-drug antibodies (ADAs) during long-term treatment with Tofersen?

A1: Clinical studies have shown a notable incidence of ADAs in patients treated with Tofersen. In the VALOR and open-label extension studies, the percentage of patients who tested positive for anti-Tofersen antibodies ranged from 26.4% to 51.4%.[1] The majority of these ADA responses were found to be persistent.[1]

Q2: What are the observed ADA titers in patients treated with Tofersen?

A2: In clinical trials, the measured anti-Tofersen antibody titers have ranged from 25 to 1,600.[1]

Q3: Do anti-Tofersen antibodies impact the drug's effectiveness?

A3: Based on the available clinical trial data, there has been no observed correlation between the presence or levels of anti-Tofersen ADAs and the clinical efficacy of the treatment.[1] While ADAs were found to decrease the plasma clearance of Tofersen, this did not translate to a discernible impact on clinical outcomes.[1]

Q4: Is there a correlation between the development of ADAs and adverse events with Tofersen treatment?

A4: The current data from clinical trials do not indicate a correlation between the presence of anti-Tofersen antibodies and the occurrence of adverse events.[1] Serious neurologic adverse events, such as myelitis and radiculitis, have been reported in patients treated with Tofersen; however, a direct link to ADA status has not been established.

Q5: How are anti-Tofersen antibodies detected?

A5: A validated enzyme-linked immunosorbent assay (ELISA) is used to detect binding antibodies against Tofersen in serum samples.[1] This is a tiered approach that includes screening, confirmation, and titer determination for positive samples.[1]

Q6: What is the approach for assessing neutralizing antibodies (NAbs) against Tofersen?

A6: In the initial regulatory submissions for Tofersen, neutralizing antibodies were not evaluated.[1] Developing a NAb assay for an intracellularly acting ASO like Tofersen is complex. A cell-based assay that measures the ability of ADAs to reverse the biological activity of Tofersen (i.e., the reduction of SOD1 protein) would be the most biologically relevant approach. Such an assay would require a cell line that expresses SOD1 and a method to deliver Tofersen into the cells, after which the impact of patient serum containing potential NAbs on SOD1 protein levels would be quantified.

Quantitative Data Summary

Table 1: Incidence and Characteristics of Anti-Tofersen Antibodies in Clinical Trials

Clinical Study	Percentage of ADA-Positive Patients	ADA Titer Range	Persistence of ADA Response
Study 233AS101 Part C	26.4%	25 - 1,600	Majority of responses were persistent
Study 233AS102	51.4%	25 - 1,600	Majority of responses were persistent

Data sourced from FDA review documents for Tofersen.[1]

Experimental Protocols

Protocol 1: General Methodology for Anti-Tofersen ADA ELISA (Bridging Format)

This protocol is a generalized representation based on standard industry practices for ASO ADA assays, as a detailed proprietary protocol for the specific Tofersen assay is not publicly available.

1. Principle: A bridging ELISA format is designed to detect bivalent antibodies that can bind to two molecules of the drug simultaneously.

2. Materials:

• High-binding 96-well microplates
• Biotinylated Tofersen
• Digoxigenin (or other hapten)-labeled Tofersen
• Streptavidin-horseradish peroxidase (HRP) conjugate
• Anti-digoxigenin-HRP conjugate
• TMB (3,3',5,5'-Tetramethylbenzidine) substrate
• Stop solution (e.g., 1N H₂SO₄)
• Wash buffer (e.g., PBS with 0.05% Tween-20)
• Assay buffer (e.g., PBS with 1% BSA)
• Positive and negative control serum samples

3. Procedure:

• Coating: Coat microplate wells with streptavidin and incubate.
• Wash: Wash plates to remove unbound streptavidin.
• Capture: Add biotinylated Tofersen to the wells and incubate to allow binding to the streptavidin.
• Wash: Wash plates to remove unbound biotinylated Tofersen.
• Sample Incubation: Add patient serum samples, positive controls, and negative controls to the wells. Incubate to allow ADAs to bind to the captured biotinylated Tofersen.
• Wash: Wash plates to remove unbound serum components.
• Detection: Add a mixture of digoxigenin-labeled Tofersen and anti-digoxigenin-HRP conjugate. Incubate to allow the formation of a "bridge" where the ADA binds to both the biotinylated and digoxigenin-labeled Tofersen.
• Wash: Wash plates to remove unbound detection reagents.
• Substrate Addition: Add TMB substrate and incubate in the dark for color development.
• Stop Reaction: Add stop solution to quench the reaction.
• Read Plate: Measure the optical density at 450 nm using a microplate reader.

4. Data Analysis:

• A cut-point is established based on the signal from a panel of drug-naïve serum samples.
• Samples with a signal above the cut-point are considered screen-positive and are further analyzed in a confirmatory assay.
• In the confirmatory assay, samples are pre-incubated with an excess of unlabeled Tofersen. A significant reduction in the signal confirms the presence of specific anti-Tofersen antibodies.
• Confirmed positive samples are then serially diluted to determine the ADA titer.

Protocol 2: Conceptual Framework for a Cell-Based Tofersen Neutralizing Antibody (NAb) Assay

This is a conceptual protocol as a specific validated NAb assay for Tofersen is not publicly available.

1. Principle: This assay would measure the ability of antibodies in a patient's serum to inhibit the Tofersen-mediated reduction of its target, SOD1 protein, in a cellular context.

2. Materials:

• A human cell line that endogenously expresses a detectable level of SOD1 protein (e.g., HEK293 cells).
• Cell culture medium and supplements.
• Tofersen.
• A transfection reagent or another method to facilitate ASO uptake into the cells.
• Patient serum samples, positive NAb control, and negative control serum.
• Lysis buffer.
• Reagents for quantifying SOD1 protein (e.g., an anti-SOD1 ELISA kit or reagents for Western blotting).
• Reagents for a cell viability assay (e.g., MTS or resazurin).

3. Procedure:

• Cell Plating: Seed the SOD1-expressing cells in a 96-well plate and allow them to adhere overnight.
• Sample Preparation: Dilute patient serum samples and controls in cell culture medium.
• Tofersen-Antibody Incubation: Pre-incubate a fixed, sub-maximal concentration of Tofersen with the diluted serum samples to allow antibodies to bind to the ASO.
• Cell Treatment: Add the Tofersen-antibody complexes to the cells, along with a suitable transfection reagent if required. Include controls with Tofersen alone and cells alone.
• Incubation: Incubate the cells for a period sufficient for Tofersen to be taken up and mediate SOD1 mRNA knockdown, leading to a reduction in SOD1 protein (e.g., 48-72 hours).
• Cell Lysis: Lyse the cells to release the intracellular proteins.
• SOD1 Quantification: Quantify the amount of SOD1 protein in the cell lysates using a validated method like ELISA or Western blot.
• Cell Viability Assessment: Concurrently, assess cell viability to ensure that the observed effects are not due to cytotoxicity.

4. Data Analysis:

• Calculate the percentage of SOD1 reduction for each sample relative to the untreated cells.
• A neutralizing antibody response is detected if a patient serum sample significantly inhibits the Tofersen-mediated reduction of SOD1 protein compared to the negative control serum.
• A cut-point for neutralization is established based on the response of drug-naïve serum samples.

Troubleshooting Guides

Table 2: Troubleshooting for Anti-Tofersen ADA ELISA

Issue	Potential Cause(s)	Recommended Solution(s)
High Background	- Insufficient washing- Reagent contamination- High concentration of detection reagents- Ineffective blocking	- Increase the number and vigor of wash steps.- Use fresh, filtered buffers.- Titrate detection reagents to optimal concentrations.- Optimize blocking buffer composition and incubation time.
No or Weak Signal	- Incorrect reagent concentrations- Inactive enzyme conjugate- Improper incubation times or temperatures- Degraded Tofersen conjugates	- Verify all reagent dilutions.- Use a new vial of HRP conjugate.- Ensure adherence to protocol-specified incubation parameters.- Use freshly prepared or properly stored drug conjugates.
High Variability between Replicates	- Pipetting errors- Inconsistent washing- Edge effects in the microplate	- Use calibrated pipettes and ensure proper technique.- Use an automated plate washer if available.- Avoid using the outer wells of the plate or ensure even temperature distribution during incubations.
False Positives in Screening Assay	- Pre-existing cross-reactive antibodies- Non-specific binding	- Confirm specificity using the confirmatory assay with excess unlabeled Tofersen.- Increase the stringency of the assay buffer (e.g., higher salt concentration).

Visualizations

Caption: Tiered approach for anti-drug antibody (ADA) testing.

Caption: Workflow for a cell-based neutralizing antibody (NAb) assay.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]

Technical Support Center: Refining Animal Models for Tofersen Clinical Outcome Prediction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with animal models to predict the clinical outcome of Tofersen for Amyotrophic Lateral Sclerosis (ALS).

Troubleshooting Guides

This section addresses specific issues that may arise during experiments, offering potential causes and solutions to enhance the reliability and translatability of preclinical data.

Observed Problem	Potential Causes	Recommended Solutions
High variability in disease onset and progression in SOD1-G93A mice.	Genetic drift and varying transgene copy numbers.[1][2] Sex differences, with female mice often exhibiting a slower disease progression.[2][3] Litter effects, where littermates show more similar progression.[3] Environmental stressors.	Use mice with a consistent and verified transgene copy number.[2] Quantitative genotyping is recommended. Balance experimental cohorts with equal numbers of male and female mice.[2][3] Distribute littermates across different experimental groups ("litter-matching").[3] Maintain a stable and controlled environment (housing, diet, handling).
Inconsistent results in Rotarod behavioral testing.	Insufficient animal training. Variation in motivation or stress levels. Subjectivity in scoring "fall" criteria.	Ensure a consistent training protocol for all animals before starting the experiment. Acclimatize mice to the testing room and apparatus to reduce stress. Clearly define and consistently apply the criteria for a "fall". Consider automated systems that remove operator bias.
Failure to observe expected Tofersen-induced reduction in SOD1 protein levels in CSF.	Improper intrathecal injection technique leading to leakage or incorrect delivery site.[4] Insufficient dose of Tofersen. Issues with CSF collection and processing.	Practice intrathecal injection technique; a successful injection is often indicated by a tail flick.[4] Using a dye for practice injections can help verify delivery.[5] Ensure the correct dosage is administered based on preclinical studies. Minimize blood contamination during CSF collection and process samples quickly to prevent protein degradation.
High background or low signal in SOD1 or NfL ELISA.	Poor antibody quality or incorrect antibody pairing. Suboptimal sample dilution. Inadequate washing steps. Matrix effects from CSF or plasma.	Use validated ELISA kits and antibodies.[6][7] Perform a dilution series to determine the optimal sample concentration. Ensure thorough and consistent washing between incubation steps. Use appropriate sample diluents and be aware of potential interference from other proteins in the biological matrix.
Unexpected adverse events or mortality in treated animals.	Procedure-related complications from intrathecal injections (e.g., infection, spinal cord injury).[8][9] Off-target effects of the antisense oligonucleotide (ASO).	Adhere to sterile surgical techniques for all injections. Ensure proper needle placement to avoid damaging the spinal cord.[4] Monitor animals closely after the procedure for any signs of distress. While Tofersen has shown a good safety profile, be aware of potential ASO-related toxicities and report any unexpected findings.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of Tofersen?

Tofersen is an antisense oligonucleotide (ASO) designed to target the messenger RNA (mRNA) of the superoxide (B77818) dismutase 1 (SOD1) gene. By binding to the SOD1 mRNA, Tofersen promotes its degradation by an enzyme called RNase H. This prevents the translation of the mRNA into the SOD1 protein, thereby reducing the levels of both normal and toxic mutant SOD1 protein.[8][9]

2. Which animal models are most commonly used for preclinical studies of Tofersen?

The most widely used animal models are transgenic mice and rats expressing the human SOD1 gene with a specific mutation, most commonly the G93A mutation (SOD1-G93A).[2][10][11] These models recapitulate many of the key features of human SOD1-ALS, including progressive motor neuron loss, muscle atrophy, and a shortened lifespan.[2]

3. How is Tofersen administered in preclinical animal models?

Due to the blood-brain barrier, Tofersen must be delivered directly to the central nervous system. In animal models, this is typically achieved through intrathecal (IT) injection into the cerebrospinal fluid (CSF).[9][10] This can be done as a single bolus injection or via continuous infusion using an osmotic pump.

4. What are the key outcome measures to assess Tofersen's efficacy in animal models?

Key outcome measures include:

• Survival: Extension of the animal's lifespan.

• Motor Function: Assessed using tests like the rotarod to measure balance and coordination, and grip strength tests to measure muscle strength.[12][13][14]

• Biomarkers:

  • SOD1 Protein Levels: Measured in the CSF to confirm target engagement and reduction of the toxic protein.[8][15]

  • Neurofilament Light Chain (NfL): A marker of neuro-axonal damage, measured in the plasma or CSF.[9][10] Reduced NfL levels suggest a slowing of neurodegeneration.

5. What level of efficacy has been observed in preclinical studies of Tofersen?

Preclinical studies in SOD1-G93A rodent models have shown that Tofersen can:

• Significantly extend survival. One study in SOD1-G93A rats demonstrated a survival extension of up to 64 days.[10] Another study showed a 22% lifespan extension in mice and a 32% extension in rats.[9]

• Preserve motor function and delay the onset of weight loss.[8][9]

• Substantially reduce SOD1 mRNA and protein levels in the spinal cord.[8][9]

• Ameliorate the increase in neurofilament levels.[9]

Quantitative Data from Preclinical and Clinical Studies

Table 1: Preclinical Efficacy of Tofersen in SOD1-G93A Rodent Models

Parameter	Animal Model	Treatment Details	Observed Outcome	Reference
Survival	SOD1-G93A Rat	Intrathecal administration	Increased survival of up to 64 days compared to controls.	[10]
SOD1-G93A Rat	Intrathecal administration	Extended lifespan by over 50 days (32%).	[9]
SOD1-G93A Mouse	Intrathecal administration	Extended lifespan by approximately 40 days (22%).	[9]
Motor Function	SOD1-G93A Rat	Intrathecal administration	Maintained weight up to 70 days longer than controls.	[10]
SOD1-G93A Mouse	Single dose of Tofersen	Reversed the initial loss of compound muscle action potential (CMAP).	[9]
Biomarker Reduction (SOD1)	SOD1-G93A Mouse	Single intrathecal injection	Up to approximately 75% reduction in human SOD1 mRNA.	[9]
Biomarker Reduction (Neurofilament)	SOD1-G93A Mouse	Tofersen treatment	Ameliorated the increase in serum phosphorylated neurofilament heavy chain (pNFH).	[9]

Table 2: Clinical Trial Biomarker Data for Tofersen

Parameter	Clinical Trial Phase	Treatment Group	Observed Reduction from Baseline	Reference
CSF SOD1 Protein	Phase 1/2	100 mg Tofersen	36% reduction	[8]
Phase 3 (Faster Progressing)	Tofersen	29% reduction	[8]
Phase 3 (Slower Progressing)	Tofersen	40% reduction	[8]
Plasma Neurofilament Light (NfL)	Phase 3 (Faster Progressing)	Tofersen	60% reduction (compared to a 20% increase in placebo)	[8]
12-Month Open-Label Extension (Early Start)	Tofersen	51% reduction

Experimental Protocols

Protocol 1: Intrathecal Injection in Mice

This protocol describes a non-surgical method for direct intrathecal injection into the lumbar cistern.

Materials:

• Anesthesia (e.g., Isoflurane)

• Clippers

• 70% ethanol

• 30-gauge, 0.5-inch needle attached to a Hamilton syringe

• Tofersen solution (or control)

Procedure:

• Anesthetize the mouse using isoflurane.

• Shave the fur over the lower back to expose the injection site.

• Position the mouse with its back arched to open the intervertebral spaces. Placing the mouse over a 15-mL conical tube can help achieve this position.[5]

• Locate the iliac crests; the injection site is on the midline between them, typically at the L5-L6 intervertebral space.[4][5]

• Sterilize the injection site with 70% ethanol.

• Insert the 30-gauge needle at a slight angle into the space between the vertebrae.

• A characteristic "tail flick" is a reliable indicator of successful entry into the intrathecal space.[4][16]

• Slowly inject the desired volume (typically 5-10 µL) of the Tofersen or control solution.

• Withdraw the needle and allow the mouse to recover from anesthesia on a warming pad.

• Monitor the animal for any signs of distress or neurological impairment post-injection.

Protocol 2: Rotarod Test for Motor Coordination

Materials:

• Accelerating Rotarod apparatus for mice

Procedure:

• Training Phase:

  • For 2-3 consecutive days before the baseline measurement, train the mice on the rotarod.

  • Place each mouse on the stationary rod.

  • Start the rotation at a low speed (e.g., 4 rpm) and gradually increase to a maximum speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).

  • Conduct 2-3 training trials per day for each mouse.

• Testing Phase:

  • Place the mouse on the rotating rod at the starting speed.

  • Initiate the acceleration protocol.

  • Record the latency to fall for each mouse. A fall is defined as the mouse falling off the rod or gripping the rod and making two full passive rotations without attempting to walk.

  • Perform 3 trials per mouse with a rest period of at least 15 minutes between trials.

  • The average latency to fall across the three trials is used for analysis.

  • Repeat testing at regular intervals (e.g., weekly) to monitor motor function decline.[13]

Protocol 3: SOD1/NfL ELISA from Mouse CSF/Plasma

This is a general protocol for a sandwich ELISA. Specific details may vary based on the commercial kit used.[6][7][17]

Materials:

• ELISA kit for mouse SOD1 or NfL (containing coated plate, detection antibody, standard, buffers, substrate)[6][7]

• Mouse CSF or plasma samples

• Microplate reader

Procedure:

• Preparation:

  • Bring all reagents and samples to room temperature.

  • Prepare wash buffers and standard dilutions according to the kit manual.

  • Dilute CSF or plasma samples in the provided sample diluent. Optimal dilution factors should be determined empirically.

• Assay:

  • Add standards, controls, and diluted samples to the appropriate wells of the antibody-coated microplate.

  • Incubate as specified in the kit protocol (e.g., 90 minutes at room temperature with agitation).

  • Wash the plate multiple times with wash buffer to remove unbound substances.[17]

  • Add the biotinylated detection antibody to each well and incubate.

  • Wash the plate again.

  • Add the HRP-conjugate (e.g., Streptavidin-HRP) and incubate.

  • Wash the plate thoroughly to remove unbound conjugate.

  • Add the TMB substrate solution to each well. A color change will develop.

  • Stop the reaction by adding the stop solution. The color will change (typically to yellow).

• Data Analysis:

  • Read the absorbance of each well at 450 nm using a microplate reader.

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Calculate the concentration of SOD1 or NfL in the samples by interpolating their absorbance values from the standard curve.

Visualizations

Caption: Tofersen's mechanism of action in reducing toxic SOD1 protein.

Caption: Key pathogenic pathways in SOD1-mediated ALS.

Caption: General experimental workflow for preclinical Tofersen studies.

References

• 1. New Insights on the Mechanisms of Disease Course Variability in ALS from Mutant SOD1 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alzforum.org [alzforum.org]
• 3. Blog: Power and Control: Why SOD1 Study Standardization M... | ALS TDI [als.net]
• 4. forum.painresearcher.net [forum.painresearcher.net]
• 5. researchgate.net [researchgate.net]
• 6. Neurobiology ELISA Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. bio-techne.com [bio-techne.com]
• 8. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. taconic.com [taconic.com]
• 11. Antisense Oligonucleotides for the Study and Treatment of ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Comparative study of behavioural tests in the SOD1G93A mouse model of amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Time-course and characterization of orolingual motor deficits in SOD1-G93A mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. neurologylive.com [neurologylive.com]
• 16. Video: In Vivo SiRNA Transfection and Gene Knockdown in Spinal Cord via Rapid Noninvasive Lumbar Intrathecal Injections in Mice [jove.com]
• 17. ibl-international.com [ibl-international.com]

Technical Support Center: Enhancing Tofersen Uptake in Motor Neurons

Welcome to the technical support center for researchers, scientists, and drug development professionals working on strategies to enhance the cellular uptake of Tofersen in motor neurons. This resource provides troubleshooting guidance and answers to frequently asked questions to support your experimental success.

Troubleshooting Guide

This section addresses specific issues you may encounter during your in vitro or in vivo experiments aimed at improving Tofersen delivery and efficacy.

Issue 1: Low or Variable Tofersen Uptake in Motor Neuron Cultures

Q: My in vitro experiments show inconsistent and generally low uptake of Tofersen in primary motor neurons or NSC-34 cells. What are the potential causes and how can I troubleshoot this?

A: Low and variable uptake is a common challenge. The cellular internalization of antisense oligonucleotides (ASOs) like Tofersen is a complex process. Here are several factors to consider and steps to take:

• Uptake Mechanism: Unconjugated ASOs primarily enter cells through endocytosis, including receptor-mediated and adsorptive pathways.[1] This process can be inefficient in certain cell types. The self-assembly of ASOs into nanoparticles can be crucial for receptor-mediated uptake, so factors affecting this process can influence internalization.[2]

• Cell Culture Conditions:

  • Cell Health and Density: Ensure your motor neuron cultures are healthy and at an optimal confluency. Stressed or overly dense cells may exhibit altered endocytic activity.

  • Serum Presence: Components in serum can bind to ASOs, which can either help or hinder uptake depending on the specific proteins involved.[3] Consider testing conditions with reduced serum or serum-free media, but be mindful of cell viability.

• ASO Concentration and Incubation Time:

  • Uptake is concentration and time-dependent.[4] You may need to perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell model. Start with concentrations in the range of 0.5–10 μM for gymnotic (naked) uptake and assess efficacy after 72 hours or longer.[5]

• Delivery Method:

  • Gymnotic Uptake: While physiologically relevant, "naked" ASO delivery is often inefficient.[6]

  • Transfection Reagents: Using lipofection reagents can dramatically increase uptake but may not reflect the in vivo situation and can cause cytotoxicity.[5][6] If you use this method, it is critical to optimize reagent concentration and include controls to monitor cell health.

  • Nanoparticle Encapsulation: Encapsulating Tofersen in nanoparticles, such as calcium phosphate-lipid nanoparticles, has been shown to enhance delivery into motor neuron-like cells and result in significant target protein reduction.[4][7]

Troubleshooting Workflow: Low In Vitro Uptake

Caption: Workflow for troubleshooting low Tofersen uptake in vitro.

Issue 2: Poor Tofersen Distribution in the CNS in Animal Models

Q: Following intrathecal (IT) administration in mice, I'm observing high concentrations of Tofersen in the lumbar spinal cord but significantly lower levels in the cervical spinal cord and brain regions. How can I achieve broader distribution?

A: This is a known limitation of IT delivery. The basic properties of oligonucleotides (size, charge) prevent them from efficiently crossing the blood-brain barrier (BBB), necessitating direct CNS administration.[8] However, IT injections often result in a steep concentration gradient, with reduced drug levels in deeper brain regions.[8]

• Administration Parameters:

  • Injection Volume and Rate: While challenging in small animals, adjusting the injection volume and infusion rate can influence initial distribution within the cerebrospinal fluid (CSF).

  • Injection Site: Consider whether a different injection site (e.g., intracerebroventricular) might be more appropriate for your experimental goals, although this also has its own distribution profile.

• Enhancement Strategies:

  • Chemical Conjugation: Conjugating Tofersen to moieties that can engage transport mechanisms across the BBB is a promising strategy.

    • Cell-Penetrating Peptides (CPPs): Peptides like DG9 can be conjugated to ASOs to enhance cellular internalization.[9]

    • Receptor-Targeting Ligands: Attaching ligands for receptors expressed on brain endothelial cells can facilitate transport. The transferrin receptor (TfR) is a widely studied target for this purpose.[8][10] Antibody-oligonucleotide conjugates targeting TfR have shown enhanced CNS delivery.[11]

  • Nanocarrier Systems: Liposomes or other nanocarriers functionalized with targeting ligands (e.g., anti-TfR antibody, ApoE fragments) can be designed to cross the BBB and deliver their ASO cargo to neurons.[7][12]

  • Oligonucleotide Transport Vehicles (OTVs): Specialized platforms, such as those that engage TfR, have demonstrated more widespread ASO deposition throughout the CNS compared to intrathecal delivery of naked ASO.[8]

Issue 3: Discrepancy Between Tofersen Uptake and SOD1 Knockdown Efficacy

Q: I can confirm the presence of Tofersen within motor neurons using fluorescence microscopy, but the downstream effect (reduction of SOD1 mRNA or protein) is minimal. What could be causing this disconnect?

A: This indicates a problem with "productive uptake." The mere presence of an ASO in the cell is not sufficient for activity. It must escape the endolysosomal pathway and reach its target SOD1 mRNA in the cytoplasm or nucleus.[3][13]

• Endosomal Entrapment: The vast majority of internalized ASOs can become trapped in late endosomes and lysosomes, where they are eventually degraded.[3] This is a major barrier to the efficacy of all ASOs.

• Mechanism of Action: Tofersen works by an RNase H-dependent mechanism, where it binds to SOD1 mRNA, creating an RNA-DNA hybrid that is cleaved by the RNase H1 enzyme.[14][15] For this to occur, Tofersen must be released into the correct subcellular compartment.

• Troubleshooting Steps:

  • Quantify Subcellular Localization: Use high-resolution microscopy and co-stain for endosomal (e.g., EEA1) and lysosomal (e.g., LAMP1) markers to determine if the ASO is trapped.[16][17]

  • Evaluate Endosomal Escape Enhancers: Some delivery strategies are specifically designed to improve endosomal escape. For example, the pH-dependent dissociation of calcium phosphate (B84403) nanoparticles is thought to rupture lysosomal membranes, releasing the ASO cargo into the cytoplasm.[7]

  • Assess RNase H1 Levels: While generally not a limiting factor, ensure your cell model has adequate expression of RNase H1. Overexpression of RNase H1 has been shown to increase ASO potency.[18]

Signaling Pathway: ASO Productive vs. Non-Productive Uptake

Caption: Pathways of Tofersen uptake leading to productive or non-productive outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for naked ASO uptake in motor neurons? A1: Naked ASOs like Tofersen are internalized primarily through endocytic processes.[1] This can involve adsorptive endocytosis, where the negatively charged ASO backbone interacts with cell surface proteins, and receptor-mediated endocytosis.[16] Several scavenger receptors have been implicated in ASO uptake.[19] The process is generally inefficient and a significant portion of the internalized ASO remains trapped in vesicles.[13]

Q2: How do chemical modifications on Tofersen affect its uptake and stability? A2: Tofersen, like many modern ASOs, contains chemical modifications to improve its properties. The most common modifications include a phosphorothioate (B77711) (PS) backbone and 2' sugar modifications (e.g., 2'-O-methoxyethyl, or MOE).

• Phosphorothioate (PS) Backbone: Replacing a non-bridging oxygen with sulfur in the phosphate backbone increases resistance to nuclease degradation and enhances binding to plasma and cell surface proteins, which can facilitate cellular uptake.[19][20]

• 2' Sugar Modifications: These modifications increase binding affinity to the target RNA and further enhance nuclease resistance.[20][21]

Q3: What are the most promising next-generation strategies to enhance Tofersen delivery to the CNS? A3: The field is actively exploring strategies to overcome the BBB and improve distribution. Key approaches include:

• Antibody-Oligonucleotide Conjugates (AOCs): Using antibodies that target receptors like the transferrin receptor (TfR1) to shuttle the conjugated ASO across the BBB.[8][11]

• Targeted Nanoparticles: Loading ASOs into nanoparticles (e.g., liposomes, polymeric nanoparticles) that are surface-functionalized with ligands to promote receptor-mediated transcytosis across the BBB.[7][12]

• Cell-Penetrating Peptide (CPP) Conjugates: Attaching short peptides that can facilitate passage across cell membranes.[9][18]

Q4: Are there any known adverse effects related to high concentrations of Tofersen in the CNS? A4: Yes, clinical trials have reported serious neurologic adverse events in a small percentage of participants receiving Tofersen, including myelitis (inflammation of the spinal cord), radiculitis, aseptic meningitis, and increased intracranial pressure.[22][23] CSF pleocytosis (an increase in white blood cell count) is also a common finding.[24][25] These events highlight the importance of optimizing dosage and delivery to achieve therapeutic benefit while minimizing risk.

Quantitative Data Summary

The following tables summarize quantitative data from preclinical and clinical studies on Tofersen and other ASOs.

Table 1: Tofersen Dose-Dependent Reduction of SOD1 in CSF (Phase 1-2 Trial)

Tofersen Dose Group	Geometric Mean Ratio of SOD1 (Day 85 vs. Baseline)	Percent Reduction from Baseline
Placebo	0.97	3%
20 mg	1.01	-1% (increase)
40 mg	0.73	27%
60 mg	0.79	21%
100 mg	0.64	36%

Data adapted from a Phase 1-2 ascending-dose trial.[14][24]

Table 2: Efficacy of Nanoparticle Delivery on SOD1 Knockdown In Vitro

Treatment Group (NSC-34 Cells)	SOD1 Protein Expression (% of Control)
Untreated Control	100%
Free SOD1-ASO	~90%
SOD1-ASO loaded CaP-lipid NPs	~40%

Data represents a significant improvement in knockdown efficiency with nanoparticle encapsulation compared to free ASO. Adapted from Chen et al., 2017.[4][7]

Key Experimental Protocols

Protocol 1: In Vitro Quantification of Tofersen Uptake by Fluorescence Microscopy

Objective: To visualize and quantify the cellular uptake of fluorescently labeled Tofersen in a motor neuron cell line (e.g., NSC-34).

Materials:

• NSC-34 cells

• Culture medium (e.g., DMEM with 10% FBS)

• Fluorescently labeled Tofersen (e.g., Cy3-Tofersen)

• Phosphate-Buffered Saline (PBS)

• Paraformaldehyde (PFA) 4% in PBS

• Hoechst 33342 stain

• Mounting medium

• Glass-bottom culture plates or coverslips

• Fluorescence microscope with appropriate filter sets

Methodology:

• Cell Seeding: Plate NSC-34 cells onto glass-bottom plates or coverslips at a density that will result in 50-70% confluency at the time of the experiment. Allow cells to adhere for 24 hours.

• ASO Treatment: Prepare the desired concentration of Cy3-Tofersen in fresh culture medium. Remove the old medium from the cells and add the ASO-containing medium. Incubate for the desired time period (e.g., 24, 48, 72 hours).

• Washing: After incubation, remove the ASO-containing medium and wash the cells three times with ice-old PBS to remove extracellular ASOs.

• Fixation: Fix the cells by incubating with 4% PFA for 15 minutes at room temperature.

• Staining: Wash the cells twice with PBS. Add Hoechst 33342 solution (for nuclear staining) and incubate for 10 minutes.

• Mounting: Wash the cells twice with PBS. Mount the coverslips onto slides using mounting medium, or if using plates, add a final volume of PBS for imaging.

• Imaging: Acquire images using a fluorescence microscope. Capture images in the DAPI channel (for nuclei) and the Cy3 channel (for Tofersen).

• Quantification: Use image analysis software (e.g., ImageJ/Fiji) to quantify the mean fluorescence intensity per cell. Outline individual cells (regions of interest, ROIs) and measure the integrated density in the Cy3 channel. Normalize this value to the cell area.

Protocol 2: Quantification of Tofersen in Spinal Cord Tissue by Splint-Ligation PCR

Objective: To accurately measure the concentration of Tofersen in homogenized spinal cord tissue from animal models. This method offers high sensitivity and a broad dynamic range.[26]

Materials:

• Spinal cord tissue samples (frozen)

• Homogenization buffer

• Proteinase K

• Splint Probes (designed to be complementary to the 5' and 3' ends of Tofersen)

• SplintR ligase

• qPCR master mix

• Commercially available TaqMan assay (e.g., for eGFP, which corresponds to the ligated probe sequence)

• qPCR instrument

Methodology:

• Standard Curve Preparation: Prepare a standard curve by spiking known concentrations of Tofersen into tissue homogenate from an untreated control animal. This is critical to account for matrix effects.[26]

• Tissue Homogenization: Weigh the frozen tissue samples. Homogenize the tissue in an appropriate buffer on ice.

• Proteinase K Digestion: Treat the homogenates with Proteinase K to release the ASO from tissue proteins. Heat-inactivate the enzyme.

• Hybridization & Ligation:

  • Add the two Splint Probes to the tissue homogenate samples and standards.

  • Perform a hybridization reaction by heating and then slowly cooling the mixture, allowing the probes to anneal to the Tofersen molecule.

  • Add SplintR ligase and incubate to ligate the two probes together, forming a new template sequence. The amount of ligated product is proportional to the amount of Tofersen.[26]

• Quantitative PCR (qPCR):

  • Use the ligated product as a template for a qPCR reaction.

  • Use a TaqMan assay that specifically detects the ligated probe sequence.

  • Run the qPCR on all samples and the standard curve dilutions.

• Data Analysis:

  • Generate a standard curve by plotting the Cq values against the logarithm of the known Tofersen concentrations.

  • Determine the concentration of Tofersen in the experimental samples by interpolating their Cq values from the standard curve.

  • Normalize the ASO concentration to the initial weight of the tissue sample (e.g., in ng/g of tissue).

References

• 1. High-resolution visualisation of antisense oligonucleotide release from polymers in cells - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06773D [pubs.rsc.org]
• 2. Self-assembly into nanoparticles is essential for receptor mediated uptake of therapeutic antisense oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Receptor-Mediated Uptake of Phosphorothioate Antisense Oligonucleotides in Different Cell Types of the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research-management.mq.edu.au [research-management.mq.edu.au]
• 5. Consensus Guidelines for the Design and In Vitro Preclinical Efficacy Testing N-of-1 Exon Skipping Antisense Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ncardia.com [ncardia.com]
• 7. Frontiers | Improving the Delivery of SOD1 Antisense Oligonucleotides to Motor Neurons Using Calcium Phosphate-Lipid Nanoparticles [frontiersin.org]
• 8. Transporting Therapeutics: A Novel Approach to Deliver ASOs to the Brain - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 9. Enhancing Antisense Oligonucleotide-Based Therapeutic Delivery with DG9, a Versatile Cell-Penetrating Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. JCI Insight - Antibody-oligonucleotide conjugate achieves CNS delivery in animal models for spinal muscular atrophy [insight.jci.org]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 16. academic.oup.com [academic.oup.com]
• 17. Differential uptake, kinetics and mechanisms of intracellular trafficking of next-generation antisense oligonucleotides across human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Challenges and Strategies of Antisense Oligonucleotide Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Antisense Oligonucleotide Therapy for the Nervous System: From Bench to Bedside with Emphasis on Pediatric Neurology - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Antisense Oligonucleotides (ASOs) in Motor Neuron Diseases: A Road to Cure in Light and Shade - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Tofersen treatment leads to sustained stabilization of disease in SOD1 ALS in a “real‐world” setting - PMC [pmc.ncbi.nlm.nih.gov]
• 26. biorxiv.org [biorxiv.org]

Mitigating procedural complications of lumbar puncture for Tofersen delivery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals regarding the procedural aspects of Tofersen delivery via lumbar puncture (LP).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common procedural complications associated with Tofersen delivery via lumbar puncture?

A1: The most frequently reported adverse events are related to the lumbar puncture procedure itself. These include headache, procedural pain, and post-lumbar puncture syndrome.[1] In clinical trials, other common adverse reactions included pain, fatigue, arthralgia (joint pain), increased cerebrospinal fluid (CSF) white blood cell count, and myalgia (muscle pain).[2]

Q2: A study participant is experiencing a severe headache after Tofersen administration. What is the likely cause and how should it be managed?

A2: A severe headache following a lumbar puncture is often a post-dural puncture headache (PDPH), caused by the leakage of CSF through the puncture site.[3][4] This headache is typically positional, worsening when the patient is upright and improving when they are lying down.[3][4]

Troubleshooting Steps:

• Conservative Management: Initial treatment should be conservative and includes bed rest in a supine position, ensuring adequate hydration, and administering analgesics like acetaminophen (B1664979) or NSAIDs.[5] Oral caffeine (B1668208) may also be effective.[3][5][6]

• Epidural Blood Patch: If the headache is severe and persists for more than 24-48 hours despite conservative measures, an epidural blood patch is considered the "gold standard" treatment.[3][5][7] This procedure involves injecting a small amount of the patient's own blood into the epidural space to seal the CSF leak.[5][7]

Q3: We are having difficulty with needle placement in a participant with obesity. What strategies can improve the success rate of the lumbar puncture?

A3: Difficult needle placement is a common challenge, particularly in patients with obesity or abnormal spinal anatomy.[8]

Troubleshooting and Mitigation Strategies:

• Ultrasound Guidance: Using ultrasound to visualize the lumbar spine anatomy before the procedure can significantly improve the success rate of lumbar puncture.[8][9] It helps in identifying the optimal needle entry point, estimating the depth to the ligamentum flavum, and avoiding repeated attempts.[9][10]

• Patient Positioning: Proper patient positioning is crucial. The sitting position or the lateral decubitus (side-lying) position with maximal flexion of the lumbar spine helps to open the interspinous spaces.[10][11]

• Needle Selection: The use of smaller-gauge, "atraumatic" (non-cutting) needles is recommended to minimize dural trauma and reduce the risk of post-lumbar puncture headache.[12][13]

Q4: A participant's CSF analysis post-Tofersen administration shows an elevated white blood cell count (pleocytosis) and protein. Is this a cause for concern?

A4: Elevations in CSF white blood cell count (pleocytosis) and protein are commonly observed after Tofersen administration.[1][14][15] In many cases, these findings are not associated with clinical symptoms and are not considered adverse events by investigators.[1] However, it is crucial to monitor the patient for any signs or symptoms of serious neurologic adverse events.

Q5: What are the serious neurologic adverse events associated with Tofersen, and how should they be addressed?

A5: While less common, serious neurologic adverse events have been reported in patients treated with Tofersen. These include:

• Myelitis and Radiculitis: Inflammation of the spinal cord and nerve roots.[2][8][16]

• Papilledema and Elevated Intracranial Pressure: Swelling of the optic nerve and increased pressure inside the skull.[2][8][16]

• Aseptic Meningitis: Inflammation of the membranes surrounding the brain and spinal cord that is not caused by a bacterial infection.[2][8]

If a participant develops symptoms consistent with these conditions, a diagnostic workup and treatment according to the standard of care should be initiated immediately.[16] This may require interruption or discontinuation of Tofersen treatment.[16]

Data from Clinical Trials

Table 1: Common Adverse Events in Tofersen Clinical Trials

Adverse Event	Frequency in Tofersen Group	Frequency in Placebo Group	Reference
Headache	42%	Similar to placebo	[1]
Procedural Pain	42%	Similar to placebo	[1]
Post-Lumbar Puncture Syndrome	34%	Similar to placebo	[1]
CSF Pleocytosis	42% - 58%	6% - 8%	[1]
Increased CSF Protein	Average increase of 110 mg/l	Average decrease of 15 mg/l	[1]

Table 2: Serious Neurologic Adverse Events in Tofersen 100mg-Treated Trial Participants

Adverse Event	Number of Events	Percentage of Participants	Reference
Myelitis	4	~7% (total for all serious neurologic AEs)	[14][15]
Radiculitis	2	~7% (total for all serious neurologic AEs)	[14][15]
Aseptic Meningitis	2	~7% (total for all serious neurologic AEs)	[14][15]
Intracranial Hypertension/Papilledema	4	~7% (total for all serious neurologic AEs)	[14][15]

Experimental Protocols

Protocol: Tofersen Administration via Lumbar Puncture

This protocol outlines the key steps for the intrathecal administration of Tofersen as described in clinical trial information.

• Patient Preparation:

  • Obtain informed consent.

  • Consider offering a sedative if the patient experiences severe distress with the procedure.[8]

  • Position the patient in either the lateral decubitus or sitting position to maximize interspinous space.[10][11]

• Site Identification and Preparation:

  • Identify the L3/L4 or L4/L5 interspace for needle insertion.

  • Utilize ultrasound guidance, especially for patients with difficult anatomy, to mark the insertion site.[8][9]

  • Prepare the skin with an antiseptic solution.

• CSF Removal:

  • Using an appropriate spinal needle, perform the lumbar puncture.

  • It is recommended to withdraw 10 mL of CSF prior to Tofersen injection to reduce the risk of increased intracranial pressure.[8]

• Tofersen Injection:

  • Administer the Tofersen solution slowly over 1 to 3 minutes through the same needle used for CSF removal.[8]

• Post-Procedure Monitoring:

  • Monitor the patient for any immediate complications, such as headache, pain, or neurological symptoms.

  • Advise the patient on post-procedure care, which may include a period of lying flat to reduce the risk of post-lumbar puncture headache.

Visualizations

Caption: Workflow for Tofersen Administration via Lumbar Puncture.

Caption: Troubleshooting Pathway for Post-Lumbar Puncture Headache.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Safety and Adverse Events | QALSODY® (tofersen) [qalsodyhcp.com]
• 3. The perils of puncture: post lumbar puncture headaches & what to do about them [sinaiem.org]
• 4. youtube.com [youtube.com]
• 5. droracle.ai [droracle.ai]
• 6. Drugs for treating headache after a lumbar puncture | Cochrane [cochrane.org]
• 7. Post lumbar puncture headache: diagnosis and management - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Ultrasound guidance for lumbar puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Perform an Ultrasound-Assisted Lumbar Puncture - ACEP Now [acepnow.com]
• 11. ijocs.org [ijocs.org]
• 12. researchgate.net [researchgate.net]
• 13. Consensus guidelines for lumbar puncture in patients with neurological diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Serious Neurologic Adverse Events in Tofersen Clinical Trials for Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. medcentral.com [medcentral.com]

Navigating the Nuances of Neurofilament Light Chain Response to Tofersen: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance for researchers, scientists, and drug development professionals working with Tofersen and interpreting the associated variability in neurofilament light chain (NfL) response. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during experimental and clinical research.

Frequently Asked Questions (FAQs)

Q1: What is the expected general response of neurofilament light chain (NfL) to Tofersen treatment in SOD1-ALS patients?

A1: In patients with Amyotrophic Lateral Sclerosis (ALS) caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene, Tofersen treatment generally leads to a significant reduction in both cerebrospinal fluid (CSF) and serum/plasma NfL levels.[1][2][3][4] Tofersen is an antisense oligonucleotide that selectively targets and degrades SOD1 mRNA, thereby reducing the production of the toxic SOD1 protein.[5][6] The subsequent decrease in neuronal damage is reflected by the reduction in NfL, a biomarker of neuroaxonal injury.[5][7] Clinical studies, including the Phase 3 VALOR trial and its open-label extension, have demonstrated that Tofersen can lower plasma NfL levels by 40-50% over a six-month period.[8]

Q2: We are observing significant variability in NfL reduction among patients in our study. What are the potential factors contributing to this heterogeneity?

A2: Variability in NfL response to Tofersen is an important observation and can be influenced by several factors:

• Type of SOD1 Mutation: The specific SOD1 mutation can impact the degree of NfL reduction. For instance, studies have shown that patients homozygous for the SOD1 D91A mutation may exhibit a different sNfL response compared to heterozygous carriers.[9] Patients heterozygous for the D91A mutation may show a less pronounced reduction in sNfL levels.[9][10][11]

• Baseline NfL Levels: A patient's baseline NfL level at the start of treatment can influence the observed change. Patients with higher baseline NfL and a more rapid disease progression prior to treatment might exhibit different response dynamics.[12]

• Disease Stage and Progression Rate: The stage of the disease at which treatment is initiated and the individual's rate of disease progression are likely to affect the NfL response. Early initiation of Tofersen has been associated with a more significant slowing of clinical decline, which may correlate with NfL dynamics.[5]

• Individual Biological Variation: As with any therapeutic intervention, inherent biological differences among patients can lead to varied responses.

Q3: Is there a direct correlation between the magnitude of NfL reduction and clinical improvement?

A3: Yes, a growing body of evidence suggests a correlation between the reduction in NfL levels and positive clinical outcomes. Early declines in NfL have been shown to predict a slower disease progression over time.[5] The U.S. Food and Drug Administration (FDA) has recognized plasma NfL as a surrogate endpoint reasonably likely to predict clinical benefit for Tofersen in the treatment of SOD1-ALS.[8][13] However, it is important to note that while a significant reduction in NfL is a positive indicator, the direct translation to immediate and dramatic clinical improvement can vary among individuals. The VALOR trial's primary clinical endpoint was not met at 28 weeks, despite significant NfL reductions, though longer-term data from the open-label extension showed clinical benefits.[7][8]

Q4: What is the typical timeframe for observing a significant change in NfL levels after initiating Tofersen treatment?

A4: Reductions in CSF and plasma NfL concentrations can be observed relatively early in the treatment course. Data from the VALOR study showed significant reductions in NfL within the 28-week treatment period.[7] Some studies have reported significant decreases in serum NfL (sNfL) as early as 5 months into treatment.[2][3]

Troubleshooting Guide

Issue: Inconsistent NfL measurements in longitudinal samples from the same patient.

Potential Cause	Troubleshooting Steps
Pre-analytical Variability	- Ensure strict adherence to standardized protocols for sample collection, processing (e.g., centrifugation speed and time), and storage (e.g., temperature, freeze-thaw cycles).- Use of consistent collection tubes (e.g., EDTA plasma vs. serum) is critical.
Assay Performance	- Utilize a validated and highly sensitive assay platform, such as Single Molecule Array (Simoa), for NfL quantification.[9] - Run quality control samples with every assay plate to monitor for inter-assay variability.- Consider lot-to-lot variability of assay kits and implement appropriate bridging studies if changing lots.
Sample Integrity	- Avoid repeated freeze-thaw cycles of samples as this can degrade the analyte.- Aliquot samples upon initial processing to minimize handling of the parent sample.

Issue: A subset of patients shows minimal or no reduction in NfL despite treatment.

Potential Cause	Troubleshooting Steps
Patient-Specific Factors	- Review the patient's specific SOD1 mutation. As noted, certain mutations (e.g., heterozygous D91A) may be associated with a more attenuated NfL response.[9][10][11] - Assess the patient's baseline disease characteristics and progression rate.
Drug Delivery/Compliance	- Confirm adherence to the prescribed intrathecal administration schedule.[6]
Immune Response	- While not fully characterized, it is conceivable that individual immune responses to the antisense oligonucleotide could play a role. Recent studies have noted an increase in neuroinflammatory markers in some patients receiving Tofersen, which could have complex effects on the overall biomarker profile.[14]

Quantitative Data Summary

Table 1: Summary of NfL Reduction in Tofersen Clinical Studies

Study/Patient Group	Matrix	Mean/Median Reduction	Range of Reduction	Treatment Duration	Reference
German EAP Case Series	CSF-NfL	-66%	-52% to -86%	6.5 months (mean)	[2][4]
German EAP Case Series	sNfL	-62%	-36% to -84%	6.5 months (mean)	[2][4]
VALOR Phase 3 (Faster Progressing)	Plasma NfL	-60% (vs. +20% in placebo)	Not Reported	28 weeks	[7]
German Multicenter EAP	sNfL	-58% (mean change)	-91% to +27%	11 months (mean)	[10][11]
German Multicenter Cohort	Serum NfL	Median decline from 78.0 to 36.0 pg/ml	Not Reported	12 months	[15]

Experimental Protocols

Methodology for Serum/Plasma NfL Quantification using Single Molecule Array (Simoa)

• Sample Preparation:

  • Blood samples are collected in appropriate tubes (e.g., EDTA for plasma, serum separator tubes for serum).

  • Samples are centrifuged according to a standardized protocol (e.g., 2000 x g for 10 minutes at 4°C) within a specified time from collection.

  • Plasma or serum is carefully aspirated, aliquoted into cryovials, and stored at -80°C until analysis. Avoid repeated freeze-thaw cycles.

• Simoa Assay Procedure (example using Quanterix NfL Advantage Kit): [9]

  • Reagents, calibrators, and quality control samples are prepared according to the manufacturer's instructions.

  • Patient samples are thawed, vortexed, and centrifuged prior to loading onto the Simoa instrument.

  • Samples are typically diluted as per the kit protocol.

  • The assay involves capturing NfL proteins on paramagnetic beads coated with capture antibodies, followed by the addition of a biotinylated detection antibody and a streptavidin-β-galactosidase (SBG) conjugate.

  • The beads are loaded into the Simoa Disc®, where individual beads are isolated in microwells.

  • The substrate, resorufin (B1680543) β-D-galactopyranoside (RGP), is added, and the SBG enzyme hydrolyzes it, producing a fluorescent signal.

  • The instrument's imaging system detects the fluorescent signal from individual wells, allowing for digital quantification of the number of beads with bound enzyme, which is proportional to the concentration of NfL in the sample.

• Data Analysis:

  • A calibration curve is generated using the calibrator samples.

  • The concentration of NfL in patient samples is interpolated from the calibration curve.

  • Quality control samples are assessed to ensure the validity of the assay run.

Visualizations

Caption: Tofersen's mechanism of action leading to reduced NfL release.

Caption: Key factors influencing the variability in NfL response.

Caption: Recommended experimental workflow for NfL analysis.

References

• 1. Tofersen for SOD1 amyotrophic lateral sclerosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. canessa-als-stiftung.org [canessa-als-stiftung.org]
• 3. Neurofilament light-chain response during therapy with antisense oligonucleotide tofersen in SOD1-related ALS: Treatment experience in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. alsnewstoday.com [alsnewstoday.com]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. FDA Accelerated Approval of Tofersen Highlights Importance of Blood Neurofilament Light Chain as Surrogate Endpoint in Neurology Therapeutic Trials | Quanterix [quanterix.com]
• 9. Tofersen decreases neurofilament levels supporting the pathogenesis of the SOD1 p.D91A variant in amyotrophic lateral sclerosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Clinical and patient-reported outcomes and neurofilament response during tofersen treatment in SOD1-related ALS-A multicenter observational study over 18 months - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effects of tofersen treatment in patients with SOD1-ALS in a “real-world” setting – a 12-month multicenter cohort study from the German early access program - PMC [pmc.ncbi.nlm.nih.gov]
• 13. neurologylive.com [neurologylive.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Adjusting Tofersen treatment protocols for different SOD1 mutations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth information, troubleshooting guides, and frequently asked questions regarding the use of Tofersen for the treatment of Amyotrophic Lateral Sclerosis (ALS) associated with superoxide (B77818) dismutase 1 (SOD1) mutations.

Frequently Asked Questions (FAQs)

Q1: Is the treatment protocol for Tofersen adjusted based on the specific SOD1 mutation of the patient?

Currently, the approved treatment protocol for Tofersen does not specify dose adjustments for different SOD1 mutations.[1][2][3][4][5][6][7] The recommended dosage is standardized at 100 mg (15 mL) per administration for all adult patients with a confirmed SOD1 mutation.[2][8] The treatment regimen begins with three loading doses administered at 14-day intervals, followed by a maintenance dose every 28 days.[2][6]

While the dosage is not altered, clinical trials, such as the VALOR study, have stratified patients into "faster-progressing" and "slower-progressing" subgroups, which were partly defined by the specific SOD1 mutation.[9] This indicates that the type of mutation is a critical factor in evaluating the drug's efficacy and the patient's prognosis, even though it does not currently lead to a different dosing strategy.[9]

Q2: What is the established mechanism of action for Tofersen?

Tofersen is an antisense oligonucleotide (ASO) designed to target the messenger RNA (mRNA) of the SOD1 gene.[10][11] By binding to the SOD1 mRNA, Tofersen triggers its degradation by an enzyme called RNase H.[9][12][13] This process reduces the synthesis of the SOD1 protein, including its toxic misfolded form, which is believed to be a primary driver of motor neuron degeneration in SOD1-ALS.[10][11][14]

Q3: How is the response to Tofersen treatment monitored in a clinical or research setting?

Treatment response is primarily monitored through the assessment of biomarkers and clinical outcomes. Key biomarkers include:

• SOD1 Protein Concentration in Cerebrospinal Fluid (CSF): A direct measure of target engagement. Clinical trials have demonstrated a significant reduction in CSF SOD1 levels in patients treated with Tofersen.[9][15][16][17][18]

• Plasma Neurofilament Light Chain (NfL): A marker of axonal (nerve) injury and neurodegeneration.[8][15] Reductions in plasma NfL suggest a decrease in ongoing neuronal damage.[19]

Clinical outcomes are assessed using scales such as the Revised Amyotrophic Lateral Sclerosis Functional Rating Scale (ALSFRS-R) , which measures a patient's ability to perform daily activities.[9][16]

Troubleshooting Guides

Issue: Variability in patient response to Tofersen.

• Possible Cause: The heterogeneity of SOD1 mutations and their associated rates of disease progression can lead to different clinical outcomes.[9][17] While the Tofersen dose is not adjusted, it is crucial to consider the patient's specific mutation and baseline disease progression rate when evaluating the treatment effect. The VALOR clinical trial stratified patients into "faster-progressing" and "slower-progressing" cohorts based on their SOD1 mutation and pre-trial disease progression.[9]

• Recommended Action:

  • Confirm the patient's specific SOD1 mutation through genetic testing.[1]

  • Establish a baseline rate of disease progression using the ALSFRS-R score.[3]

  • Monitor changes in CSF SOD1 and plasma NfL levels to confirm target engagement and biological response.[15][19]

  • Continue to track clinical outcomes over an extended period, as the open-label extension of the VALOR trial suggested that clinical benefits may become more apparent with longer-term treatment.[9][19]

Issue: Unexpected adverse events during treatment.

• Possible Cause: Adverse events can be related to the drug itself or the intrathecal administration procedure. Common adverse events reported in clinical trials include headache, procedural pain, and falls.[9] More serious neurologic events, such as myelitis, radiculitis, aseptic meningitis, and increased intracranial pressure, have also been reported.[2]

• Recommended Action:

  • Carefully monitor patients for any signs of serious neurologic events.

  • For adverse events related to the lumbar puncture procedure, ensure that experienced healthcare professionals are performing the administration.[2]

  • Report all adverse events to the relevant pharmacovigilance bodies.

Data from Clinical Trials

The following tables summarize key quantitative data from clinical trials of Tofersen.

Table 1: Reduction in Biomarkers with Tofersen (100 mg)

Biomarker	Timepoint	Reduction in Tofersen Group	Change in Placebo Group	Study
CSF SOD1 Protein	28 Weeks	29% (faster-progressing subgroup)	16% increase	VALOR[15]
28 Weeks	40% (slower-progressing subgroup)	Not reported	VALOR[9]
12 Weeks	36%	3% decrease	Phase 1/2[9]
Plasma NfL	28 Weeks	60% (faster-progressing subgroup)	20% increase	VALOR[9][15]
12-16 Weeks	50%	Not reported	VALOR[10]

Table 2: Overview of the VALOR Phase 3 Clinical Trial

Parameter	Description
Study Design	Randomized, double-blind, placebo-controlled
Participants	108 adults with ALS and a confirmed SOD1 mutation
Treatment Groups	Tofersen 100 mg (n=72) or placebo (n=36)
Duration	28 weeks
Primary Endpoint	Change in ALSFRS-R score from baseline to week 28 in the faster-progressing subgroup
Primary Outcome	Did not meet statistical significance (adjusted mean change of -6.98 for Tofersen vs. -8.14 for placebo)[15]
Key Biomarker Findings	Significant reductions in CSF SOD1 and plasma NfL in the Tofersen group[15]

Experimental Protocols

Protocol: Quantification of SOD1 Protein in CSF

• Sample Collection: Obtain cerebrospinal fluid via lumbar puncture.

• Sample Processing: Centrifuge the CSF to remove any cellular debris. Store the supernatant at -80°C until analysis.

• Quantification: Use a validated immunoassay, such as an enzyme-linked immunosorbent assay (ELISA), to measure the concentration of SOD1 protein in the CSF samples. Ensure the assay is specific for human SOD1.

• Data Analysis: Compare the post-treatment SOD1 levels to the baseline levels for each patient to determine the percentage reduction.

Protocol: Measurement of Neurofilament Light Chain (NfL) in Plasma

• Sample Collection: Collect whole blood in EDTA tubes.

• Sample Processing: Centrifuge the blood to separate the plasma. Aliquot the plasma and store at -80°C.

• Quantification: Utilize a highly sensitive immunoassay, such as the Simoa (Single Molecule Array) platform, to measure NfL concentrations in the plasma samples.

• Data Analysis: Compare post-treatment NfL levels to baseline measurements to assess the change in this biomarker of neurodegeneration.

References

• 1. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. biogencdn.com [biogencdn.com]
• 3. va.gov [va.gov]
• 4. hhs.iowa.gov [hhs.iowa.gov]
• 5. Qalsody (tofersen) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Dosing and Administration | QALSODY® (tofersen) [qalsodyhcp.com]
• 8. FDA approves treatment of amyotrophic lateral sclerosis associated with a mutation in the SOD1 gene | FDA [fda.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. als.org [als.org]
• 11. mndassociation.org [mndassociation.org]
• 12. profiles.wustl.edu [profiles.wustl.edu]
• 13. researchgate.net [researchgate.net]
• 14. targetals.org [targetals.org]
• 15. VALOR hints at potential benefit of tofersen for SOD1 amyotrophic lateral sclerosis | Institut SERVIER [institut-servier.com]
• 16. Tofersen for SOD1 amyotrophic lateral sclerosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. neurologylive.com [neurologylive.com]
• 18. neurologylive.com [neurologylive.com]
• 19. oligotherapeutics.org [oligotherapeutics.org]

Long-term safety considerations for chronic Tofersen administration

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the long-term safety considerations for the chronic administration of Tofersen.

Frequently Asked Questions (FAQs)

Q1: What is Tofersen and how does it work?

Tofersen is an antisense oligonucleotide (ASO) designed to treat amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide (B77818) dismutase 1 (SOD1) gene.[1][2] It is a synthetic, single strand of DNA that binds to the messenger RNA (mRNA) produced from the mutated SOD1 gene.[1][3][4] This binding action triggers the degradation of the SOD1 mRNA by an enzyme called RNase H, which in turn reduces the production of the toxic SOD1 protein.[3][4][5] By lowering the levels of this toxic protein, Tofersen aims to slow the progression of the disease.[6]

Q2: How is Tofersen administered for chronic use?

Tofersen is administered intrathecally, meaning it is injected directly into the cerebrospinal fluid (CSF) via a lumbar puncture.[1][3] The dosing regimen typically involves a series of three loading doses administered 14 days apart, followed by a maintenance dose of 100 mg every 28 days.[7]

Q3: What are the most common adverse events observed with long-term Tofersen administration?

The most frequently reported adverse events in clinical trials and real-world settings are often mild to moderate and can be related to the lumbar puncture procedure itself.[8] These include:

• Pain (including back pain, procedural pain, and pain in extremities)[9]

• Headache[10]

• Fatigue[9][10]

• Fall

• Arthralgia (joint pain)[9]

• Myalgia (muscle pain)[9]

• Increased white blood cell count in the CSF (pleocytosis)[9]

Q4: What are the serious neurologic adverse events associated with chronic Tofersen use?

Serious neurologic adverse events have been reported in a subset of patients receiving Tofersen.[2][9] Researchers should be vigilant for symptoms of the following conditions:

• Myelitis and Radiculitis: Inflammation of the spinal cord and nerve roots, respectively.[2][6][9]

• Papilledema and Elevated Intracranial Pressure: Swelling of the optic nerve due to increased pressure inside the skull.[2][6][9]

• Aseptic Meningitis: Inflammation of the membranes surrounding the brain and spinal cord that is not caused by a bacterial infection.[2][6][9]

In clinical trials, approximately 7% of participants treated with the 100 mg dose of Tofersen experienced serious neurologic adverse events.[2][11]

Q5: Are there specific laboratory findings that require monitoring during chronic Tofersen administration?

Yes, changes in cerebrospinal fluid (CSF) are commonly observed. These include:

• Pleocytosis: An increase in the number of white blood cells in the CSF.[10][12]

• Elevated CSF Protein: An increase in the total protein concentration in the CSF.[8]

These findings can be indicative of an inflammatory response and should be monitored regularly.[10]

Troubleshooting Guides

Issue: Subject presents with symptoms of myelitis or radiculitis (e.g., weakness, sensory changes, pain).

Troubleshooting Steps:

• Immediate Neurological Evaluation: Conduct a thorough neurological examination to assess the extent of the symptoms.

• Diagnostic Workup: Initiate a diagnostic workup as per standard of care, which may include neuroimaging (MRI of the spinal cord) and further CSF analysis.[9]

• Consider Tofersen Interruption: Depending on the severity of the symptoms, interruption or discontinuation of Tofersen may be necessary.[9] In some clinical trial cases, symptoms resolved without stopping treatment, while in others, discontinuation was required.[9]

• Symptomatic Management: Provide appropriate symptomatic treatment, which may include corticosteroids.[13]

Issue: Subject develops symptoms of elevated intracranial pressure or papilledema (e.g., headache, vision changes, nausea).

Troubleshooting Steps:

• Ophthalmological Examination: Perform a fundoscopic exam to check for papilledema.

• Diagnostic Imaging: Consider neuroimaging, such as an MRI or CT scan of the brain.

• Standard of Care Treatment: Initiate treatment for elevated intracranial pressure according to standard medical practice.[9] In clinical trials, all reported cases of papilledema and elevated intracranial pressure resolved with standard treatment, and no patients had to discontinue Tofersen for this reason.[9]

Issue: Subject shows signs of aseptic meningitis (e.g., stiff neck, fever, headache, confusion).

Troubleshooting Steps:

• CSF Analysis: Perform a lumbar puncture to analyze the CSF for signs of inflammation (e.g., pleocytosis, elevated protein) and to rule out infectious causes.

• Treatment Initiation: Begin treatment according to the standard of care for aseptic meningitis.[9]

• Evaluate Tofersen Continuation: While some cases in clinical trials led to discontinuation, others did not.[9] The decision to continue Tofersen should be made based on the clinical judgment of the investigating team.

Data Presentation

Table 1: Common Adverse Reactions with Chronic Tofersen Administration

Adverse Reaction	Frequency	Severity
Pain (procedural, back, extremity)	Common	Mild to Moderate
Headache	Common	Mild to Moderate
Fall	Common	Mild to Moderate
Arthralgia (Joint Pain)	≥10% of patients	Mild to Moderate
Myalgia (Muscle Pain)	≥10% of patients	Mild to Moderate
Fatigue	≥10% of patients	Mild to Moderate
CSF White Blood Cell Increased	≥10% of patients	N/A

Source:[9][10]

Table 2: Serious Neurologic Adverse Events with 100 mg Tofersen

Adverse Event	Incidence	Management and Outcome
Myelitis	4 cases reported	2 discontinued (B1498344) Tofersen, all resolved
Radiculitis	2 cases reported	All resolved without discontinuation
Aseptic Meningitis	2 cases reported	1 discontinued Tofersen, both resolved
Intracranial Hypertension/Papilledema	4 cases reported	All resolved with standard care, no discontinuations

Source:[2][9][11]

Experimental Protocols

Protocol: Monitoring for Neuroinflammation

• Baseline Assessment: Prior to initiating Tofersen, perform a baseline neurological examination and CSF analysis (cell count, differential, and total protein).

• Regular CSF Monitoring: Collect CSF samples at regular intervals (e.g., every 3-6 months) during chronic administration.

• CSF Analysis Parameters:

  • White blood cell count with differential

  • Total protein concentration

  • Consider exploratory biomarkers of neuroinflammation such as chitinase-3-like protein 1 (CHI3L1) and serpin family A member 1 (SerpinA1), as some studies have shown these may increase with Tofersen treatment.[14][15]

• Clinical Correlation: Correlate any abnormalities in CSF with the patient's clinical presentation. Asymptomatic pleocytosis and protein elevation have been reported.[13]

Protocol: Assessment of Target Engagement and Neurodegeneration

• Biomarker Measurement: At baseline and regular follow-up intervals, measure the following biomarkers:

  • CSF SOD1 Protein: To confirm target engagement. Tofersen has been shown to reduce CSF SOD1 levels.[1][16]

  • Plasma and/or CSF Neurofilament Light Chain (NfL): As a marker of axonal injury and neurodegeneration. A reduction in NfL is considered a key indicator of Tofersen's therapeutic effect.[1][6][17]

• Immunoassay Technique: Utilize sensitive immunoassay techniques, such as semi-automated immunoassays (e.g., Ella™ technology), for accurate quantification of these biomarkers.[14][15]

• Data Analysis: Analyze longitudinal trends of these biomarkers to assess the biological response to Tofersen over time.

Visualizations

Caption: Tofersen's mechanism of action in reducing toxic SOD1 protein.

Caption: Workflow for long-term safety monitoring of Tofersen.

Caption: Troubleshooting logic for serious neurologic adverse events.

References

• 1. als.org [als.org]
• 2. Serious Neurologic Adverse Events in Tofersen Clinical Trials for Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 4. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 5. Recent Progress of Antisense Oligonucleotide Therapy for Superoxide Dismutase 1-mutated Amyotrophic Lateral Sclerosis: Focus on Tofersen[v1] | Preprints.org [preprints.org]
• 6. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. drugs.com [drugs.com]
• 8. Tofersen treatment leads to sustained stabilization of disease in SOD1 ALS in a “real‐world” setting - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Safety and Adverse Events | QALSODY® (tofersen) [qalsodyhcp.com]
• 10. What are the side effects of Tofersen? [synapse.patsnap.com]
• 11. Serious Neurologic Adverse Events in Tofersen Clinical Trials for Amyotrophic Lateral Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Long-term treatment of SOD1 ALS with tofersen: a multicentre experience in 17 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Neurodegenerative and neuroinflammatory changes in SOD1-ALS patients receiving tofersen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. neurologylive.com [neurologylive.com]
• 17. FDA Approves new drug: Qalsody (tofersen) | ALS Northwest [alsnorthwest.org]

Technical Support Center: Assay Development for Detecting Tofersen in Biological Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on assays to detect Tofersen in biological samples such as cerebrospinal fluid (CSF) and plasma.

Frequently Asked Questions (FAQs)

Q1: What are the most common assay platforms for quantifying Tofersen?

A1: The most common platforms for quantifying antisense oligonucleotides (ASOs) like Tofersen are ligand-binding assays (LBAs), such as hybridization enzyme-linked immunosorbent assays (ELISA), and liquid chromatography-mass spectrometry (LC-MS/MS).[1] Hybridization-based ELISAs offer high sensitivity and throughput, while LC-MS/MS provides high specificity, enabling the differentiation of the full-length ASO from its metabolites.[1][2]

Q2: What are the critical challenges in developing bioanalytical assays for Tofersen?

A2: Key challenges include managing matrix effects from biological samples like plasma and CSF, ensuring the stability of the ASO during sample collection and processing, achieving high sensitivity and specificity, and accurately characterizing metabolites.[3][4] Non-specific binding of the highly charged oligonucleotide to surfaces and proteins is also a common issue.[5]

Q3: How can I minimize matrix effects in my assay?

A3: To minimize matrix effects, robust sample preparation techniques such as solid-phase extraction (SPE) or liquid-liquid extraction are recommended.[3] Using internal standards and creating matrix-matched calibration curves can also help to correct for variability introduced by the biological matrix.[3]

Q4: What are the best practices for ensuring the stability of Tofersen in samples?

A4: Tofersen, being an ASO, is susceptible to degradation by nucleases.[4] To maintain its integrity, it is crucial to incorporate stabilizing agents like RNase inhibitors and chelating agents during sample processing.[4] Additionally, processing samples on ice or in a cold room can mitigate instability.

Troubleshooting Guides

Hybridization-Ligation ELISA

Issue	Potential Cause	Troubleshooting Steps
High Background Noise	- Non-specific binding of probes or detection antibodies.- Incomplete blocking of the microplate surface.- Insufficient washing.	- Optimize blocking conditions by trying different blocking agents or increasing incubation time.[6]- Ensure thorough washing between steps with an appropriate wash buffer.[7]- Titrate the concentration of capture and detection probes.
Low Signal	- Poor quality or degradation of reagents (probes, enzymes).- Suboptimal assay conditions (incubation time, temperature).- Inefficient hybridization or ligation.	- Verify the quality and storage conditions of all reagents.[6]- Optimize incubation times and temperatures for hybridization and ligation steps.[6]- Consider adding agents like polyethylene (B3416737) glycol (PEG) to enhance ligation efficiency.[8]
Poor Reproducibility (High CV%)	- Inconsistent pipetting technique.- Temperature gradients across the microplate.- "Edge effects" in the microplate wells.	- Ensure proper pipette calibration and use consistent technique.[7]- Incubate plates in a temperature-controlled environment to ensure uniformity.[6]- Avoid using the outer wells of the plate for samples and standards; fill them with buffer instead.[7]
Cross-reactivity with Metabolites	- The assay format does not sufficiently discriminate between the full-length Tofersen and its shorter metabolites.	- Employ a dual-ligation hybridization assay, which provides higher specificity for the intact oligonucleotide.[9][10]- Design capture and detection probes to target the 5' and 3' ends of Tofersen, respectively.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Issue	Potential Cause	Troubleshooting Steps
Low Analyte Recovery	- Inefficient extraction from the biological matrix.- Adsorption of the ASO to labware (e.g., glass vials).- Suboptimal solid-phase extraction (SPE) conditions.	- Optimize the sample digestion and extraction protocol; proteinase K digestion followed by SPE is a common approach.[11]- Use low-binding tubes and plates to minimize adsorption.[5]- Evaluate different SPE sorbents and elution solvents.
Poor Chromatographic Peak Shape	- Phosphorothioate (B77711) stereoisomers causing peak broadening.- Inappropriate ion-pairing reagent.	- This is an inherent challenge with ASOs containing phosphorothioate modifications. Optimization of the chromatographic gradient may help.- Screen different ion-pairing reagents and their concentrations to improve peak shape and retention.
Low Sensitivity	- Ion suppression from matrix components.- Inefficient ionization of the ASO.	- Improve sample cleanup to remove interfering substances.[3]- Optimize mass spectrometer source parameters (e.g., spray voltage, gas flow).[12]- Consider using a microflow LC system to enhance sensitivity.[13]
Inability to Distinguish Metabolites	- Insufficient chromatographic resolution.	- Optimize the LC gradient and column chemistry to achieve better separation of the full-length Tofersen from its metabolites.[5]

Quantitative Data Summary

The following tables summarize typical performance characteristics for different assay platforms used in the quantification of ASOs like Tofersen.

Table 1: Ligand-Binding Assay Performance

Assay Type	Matrix	Lower Limit of Quantification (LLOQ)	Upper Limit of Quantification (ULOQ)	Precision (%CV)	Accuracy (% Recovery)	Reference
Hybridization-Ligation ELISA	Plasma	7.8 pg/mL	1000 pg/mL	<20%	80-120%	[9]
Dual-Probe Hybridization ECL	Plasma	200 pg/mL	1000 ng/mL	<20%	80-120%	[14]
Single-Probe Hybridization ELISA	Plasma	500 pg/mL	1000 ng/mL	<20%	80-120%	[14]
Branched DNA Assay	Plasma	31.25 pg/mL	1000 ng/mL	<25% at LLOQ	75-125% at LLOQ	[14]

Table 2: LC-MS/MS Assay Performance

Method	Matrix	Lower Limit of Quantification (LLOQ)	Upper Limit of Quantification (ULOQ)	Precision (%CV)	Accuracy (% Recovery)	Reference
IPRP-LC-HRMS	Formulation	3 µg/mL	10 µg/mL	<5%	80-120%	[15]
LC-MS/MS	Human CSF	2.00 ng/mL	400 ng/mL	<15%	85-115%	[16]
LC-MS/MS	Human Plasma	5.00 ng/mL	1000 ng/mL	<15%	85-115%	[16]
Hybridization LC-MS/MS	Rat Plasma	0.5 ng/mL	250 ng/mL	<20%	80-120%	[9]

Experimental Protocols

Hybridization-Ligation ELISA for Tofersen in CSF

This protocol is a representative method and may require optimization.

Materials:

• Streptavidin-coated 96-well plates

• Biotinylated capture probe and digoxigenin-labeled detection probe (sequence-specific for Tofersen)

• T4 DNA Ligase

• S1 Nuclease

• Anti-digoxigenin antibody conjugated to an enzyme (e.g., HRP or AP)

• Substrate for the enzyme (e.g., TMB for HRP)

• Wash buffer (e.g., TBS with 0.05% Tween-20)

• Blocking buffer (e.g., SuperBlock in TBS)

• Detection buffer

• Tofersen standards and quality control (QC) samples

Procedure:

• Sample and Probe Hybridization:

  • Prepare Tofersen standards and QCs in a buffer solution.

  • In a separate plate or tubes, add the CSF samples, standards, and QCs to a working solution of the capture probe.

  • Heat denature the mixture at 95°C, then incubate at 42°C to allow hybridization.[8]

• Capture:

  • Block the streptavidin-coated plate with blocking buffer for at least 1 hour.

  • Wash the plate.

  • Transfer the hybridization mixtures to the blocked plate and incubate to allow the biotinylated capture probe (now hybridized to Tofersen) to bind to the streptavidin.[8]

• Ligation:

  • Wash the plate to remove unbound components.

  • Add a working solution containing the detection probe and T4 DNA ligase.

  • Incubate to allow the detection probe to hybridize to the captured Tofersen and for the ligase to join the probes.[8]

• Enzymatic Digestion and Detection:

  • Wash the plate.

  • Add S1 nuclease to digest any unhybridized single-stranded probes.[]

  • Wash the plate.

  • Add the anti-digoxigenin-enzyme conjugate and incubate.

• Signal Generation and Reading:

  • Wash the plate thoroughly.

  • Add the enzyme substrate and incubate until color develops.

  • Stop the reaction with a stop solution.

  • Read the absorbance on a plate reader at the appropriate wavelength.

LC-MS/MS for Tofersen in CSF

This protocol is a representative method and may require optimization.

Materials:

• LC-MS/MS system (e.g., triple quadrupole)

• C18 reverse-phase column

• Mobile phases with an ion-pairing reagent (e.g., acetonitrile (B52724) with triethylamine (B128534) and hexafluoroisopropanol).[16]

• Solid-phase extraction (SPE) cartridges (e.g., Clarity OTX)

• Proteinase K

• Internal standard (IS) - a stable isotope-labeled or analog oligonucleotide

• Tofersen standards and QCs

Procedure:

• Sample Preparation:

  • To 10 µL of CSF sample, standard, or QC, add the internal standard.

  • Digest the sample with Proteinase K at 55°C.[11]

  • Perform solid-phase extraction (SPE) to isolate the oligonucleotide. This typically involves loading the sample, washing away impurities, and eluting the ASO.[11]

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.[18]

• LC Separation:

  • Inject the reconstituted sample onto the C18 column.

  • Perform a gradient elution to separate Tofersen from matrix components and any metabolites.

• MS/MS Detection:

  • Use an electrospray ionization (ESI) source in negative ion mode.

  • Monitor the specific precursor-to-product ion transitions for Tofersen and the internal standard using Multiple Reaction Monitoring (MRM).

• Data Analysis:

  • Integrate the peak areas for Tofersen and the internal standard.

  • Calculate the peak area ratio.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

  • Determine the concentration of Tofersen in the unknown samples from the calibration curve.

Visualizations

Caption: Tofersen's mechanism of action in reducing toxic SOD1 protein.

References

• 1. altasciences.com [altasciences.com]
• 2. The Application of Ligand Binding Assay (LBA) in DMPK Quantitative Analysis of Oligonucleotides - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. wjbphs.com [wjbphs.com]
• 4. nanovery.co.uk [nanovery.co.uk]
• 5. bioanalysisforum.jp [bioanalysisforum.jp]
• 6. swordbio.com [swordbio.com]
• 7. benchchem.com [benchchem.com]
• 8. Improvements to Hybridization-Ligation ELISA Methods to Overcome Bioanalytical Challenges Posed by Novel Oligonucleotide Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ppd.com [ppd.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A single-cell map of antisense oligonucleotide activity in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. Development of an assay method for tofersen using IPRP-LC-HRMS with an extracting ion chromatogram processing approach - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 16. Development and Validation of an LC-MS/MS Assay for Quantitative Analysis of Nusinersen in Human CSF and Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]

Best practices for handling and storage of Tofersen for research

This technical support center provides researchers, scientists, and drug development professionals with best practices for the handling and storage of Tofersen for research applications. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: How should I store Tofersen vials upon receipt?

A1: Tofersen vials should be stored refrigerated at a temperature between 2°C to 8°C (36°F to 46°F).[1] They must be kept in the original carton to protect them from light.[1] It is crucial to not freeze the solution.[1]

Q2: What should I do if refrigeration at 2°C to 8°C is temporarily unavailable?

A2: If refrigeration is not available, Tofersen can be stored in its original carton, protected from light, at a temperature at or below 30°C (86°F) for a maximum of 14 days.[1]

Q3: Can I return an unopened vial of Tofersen to the refrigerator after it has been taken out?

A3: Yes, if an unopened vial is removed from its original carton, it can be returned to the refrigerator. This can be done for a maximum of 6 days, with the out-of-refrigerator time not exceeding 6 hours per day at a temperature at or below 30°C (86°F).[1]

Q4: I am preparing for an experiment. How should I handle the Tofersen vial?

A4: Before use, allow the refrigerated Tofersen vial to warm to room temperature (25°C/77°F) without using any external heat sources.[1] Visually inspect the solution before use; it should be clear and colorless to slightly yellow.[1] Do not use the solution if you observe any particles.[1] It is important not to shake the vial.[1]

Q5: I have drawn the Tofersen solution into a syringe for my experiment. How long is it stable at room temperature?

A5: Once the solution is drawn into a syringe, it should be used immediately. The prescribing information for clinical use states it should be administered within 4 hours of removal from the vial at room temperature; otherwise, it must be discarded.[2] For research purposes, it is best practice to adhere to this timeframe to ensure the integrity of the compound.

Q6: I need to use a smaller volume of Tofersen for my in vitro study. Can I dilute it?

A6: The manufacturer's instructions for clinical use state that Tofersen should not be diluted.[3] For research applications requiring lower concentrations, any dilutions should be made in a suitable sterile, nuclease-free buffer, and the stability of the diluted solution should be validated for the specific experimental conditions. As a general guideline for antisense oligonucleotides, using a weak buffer like TE (10 mM Tris, 1 mM EDTA, pH 7.5-8.0) is often preferred over water for resuspension and dilution to maintain pH stability.

Q7: What are the best practices for long-term storage of Tofersen for ongoing research projects?

A7: While specific long-term stability data for Tofersen in a research setting is not publicly available, general guidelines for storing antisense oligonucleotides suggest that for long-term storage (up to one year or longer), freezing at -20°C or -80°C is recommended.[4][5] If you plan to use small amounts at different times, it is advisable to aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the oligonucleotide.[4]

Q8: Are there any known incompatibilities of Tofersen with common laboratory materials?

A8: Specific compatibility studies for Tofersen with various laboratory plastics and solvents are not detailed in the search results. However, Tofersen is supplied in a glass vial. For general laboratory work with oligonucleotides, using nuclease-free polypropylene (B1209903) tubes and pipette tips is a standard practice to prevent contamination and degradation. Polystyrene may be suitable for some applications but can be less chemically resistant to certain solvents.[6] It is recommended to consult chemical compatibility charts for the specific plastics and any additional reagents being used in your experiments.[7][8]

Quantitative Data Summary

Table 1: Tofersen Storage and Handling Conditions

Parameter	Guideline	Citation
Recommended Storage Temperature	2°C to 8°C (36°F to 46°F)	[1]
Light Protection	Store in original carton to protect from light	[1]
Freezing	Do not freeze	[1]
Temporary Storage (No Refrigeration)	Up to 14 days at or below 30°C (86°F) in original carton	[1]
Out-of-Refrigeration Limit (Unopened Vial)	Not more than 6 hours per day at or below 30°C (86°F) for a maximum of 6 days	[1]
Pre-use Preparation	Allow to warm to room temperature (25°C/77°F) without external heat	[1]
Stability after Drawing into Syringe	Use within 4 hours at room temperature	[2]

Table 2: General Recommendations for Long-Term Storage of Antisense Oligonucleotides for Research

Parameter	Guideline	Citation
Long-Term Storage Temperature	-20°C (up to one year) or -80°C (longer-term)	[4][5]
Storage Format	Aliquot into single-use volumes to avoid freeze-thaw cycles	[4]
Recommended Diluent/Buffer	TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5-8.0) is preferable to water

Experimental Protocols

While specific research protocols for Tofersen are not provided in the search results, the mechanism of action suggests its use in studies involving the superoxide (B77818) dismutase 1 (SOD1) gene. A key experimental application would be to assess the knockdown of SOD1 mRNA and protein levels in relevant cell lines or animal models.

Methodology for a Key Experiment: Quantification of SOD1 mRNA Knockdown in a Cellular Model

• Cell Culture: Plate a suitable cell line (e.g., a neuronal cell line or fibroblasts expressing a mutant SOD1 gene) in appropriate culture vessels and grow to a desired confluency.

• Tofersen Treatment: Prepare a range of Tofersen concentrations by diluting the stock solution in a sterile, nuclease-free buffer and then further in the cell culture medium. Treat the cells with the different concentrations of Tofersen for a predetermined period (e.g., 24, 48, or 72 hours). Include a negative control (vehicle-treated) and a non-targeting oligonucleotide control.

• RNA Extraction: Following treatment, lyse the cells and extract total RNA using a commercially available RNA isolation kit, following the manufacturer's protocol. Ensure all steps are performed in an RNase-free environment.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR): Perform qPCR using primers specific for SOD1 mRNA and a suitable housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis: Calculate the relative expression of SOD1 mRNA in Tofersen-treated cells compared to the control groups using the delta-delta Ct method. This will determine the extent of mRNA knockdown at different concentrations of Tofersen.

Visualizations

Caption: Mechanism of action of Tofersen in reducing toxic SOD1 protein production.

Caption: Recommended workflow for handling and storage of Tofersen for research.

References

• 1. Dosing and Administration | QALSODY® (tofersen) [qalsodyhcp.com]
• 2. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 3. ec.europa.eu [ec.europa.eu]
• 4. twistbioscience.com [twistbioscience.com]
• 5. Stability and Storage of Oligonucleotides [biosyn.com]
• 6. Polystyrene (PS) Labware | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. How to Choose Laboratory Plasticware With the Right Chemical Compatibility [fishersci.co.uk]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

Validating Tofersen's Efficacy: A Comparative Guide to SOD1 Protein Reduction in Preclinical Cell Models

For Researchers, Scientists, and Drug Development Professionals

Tofersen (BIIB067) is an antisense oligonucleotide (ASO) that has emerged as a promising therapeutic for a genetic form of amyotrophic lateral sclerosis (ALS) caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene.[1] Its mechanism of action relies on the targeted degradation of SOD1 messenger RNA (mRNA) to reduce the synthesis of the SOD1 protein.[2] Validating the efficacy and potency of Tofersen in reducing SOD1 protein levels in relevant preclinical models is a critical step in the drug development and research process. This guide provides a comparative overview of Tofersen's performance in different cell lines, supported by experimental data and detailed protocols.

Tofersen's Effect on SOD1 Protein Levels: An In Vitro Comparison

Tofersen has been shown to potently reduce SOD1 mRNA and protein levels in various preclinical models. While comprehensive head-to-head comparisons of SOD1 protein reduction across multiple cell lines in a single study are not extensively published, data from various sources allow for a comparative assessment. The human neuroblastoma cell line, SH-SY5Y, has been a key in vitro model for these validation studies.

Cell Line	Treatment	Dosage	Time Point	SOD1 Protein Reduction (%)	Reference
SH-SY5Y (Human Neuroblastoma)	Tofersen (BIIB067)	Dose-dependent	24 hours	Significant reduction in SOD1 mRNA	[3]
HEK293 (Human Embryonic Kidney)	SOD1-targeting siRNA	Not specified	Not specified	Effective SOD1 silencing	[4]
HeLa (Human Cervical Cancer)	SOD1-targeting siRNA	Not specified	Not specified	Effective SOD1 silencing	[5]
Fibroblasts (from an ALS patient with SOD1A4V mutation)	SOD1-targeting ASO	300 nM	48 hours	Significant reduction in SOD1 mRNA	[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Tofersen and a typical experimental workflow for validating its effect on SOD1 protein levels in cultured cells.

Caption: Mechanism of Tofersen in reducing SOD1 protein synthesis.

Caption: Experimental workflow for validating Tofersen's effect on SOD1 protein levels.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for cell culture, ASO treatment, and SOD1 protein quantification based on established methods.

Cell Culture

• Cell Lines:

  • SH-SY5Y (Human Neuroblastoma): Maintain in a 1:1 mixture of Dulbecco's Modified Eagle's Medium (DMEM) and Ham's F-12 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% non-essential amino acids.

  • HEK293 (Human Embryonic Kidney): Culture in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.[4]

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2. Passage cells upon reaching 80-90% confluency.

Antisense Oligonucleotide (ASO) Treatment

For in vitro studies, ASOs can be delivered to cells through various methods, including gymnosis (unassisted delivery) or with the aid of transfection reagents.

• Gymnotic Delivery:

  • Plate cells at a density of 30-50% confluency in 6-well plates and allow them to adhere overnight.

  • The following day, add Tofersen (dissolved in sterile PBS) directly to the culture medium to achieve the desired final concentration (typically in the low micromolar range).

  • Incubate the cells for an extended period (e.g., 6-10 days), refreshing the medium with ASO-containing medium every 2-3 days.[6]

• Transfection-assisted Delivery (for comparative purposes):

  • Plate cells to be 70-80% confluent on the day of transfection.

  • Use a suitable transfection reagent (e.g., lipid-based) according to the manufacturer's protocol to deliver the ASO to the cells.

  • Incubate for 24-72 hours before proceeding to analysis.

SOD1 Protein Quantification

a) Western Blot Analysis

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease inhibitors.

  • Sonicate the lysates briefly and clarify by centrifugation at ~110,000 x g for 15 minutes at 4°C.[7]

• Protein Concentration Measurement:

  • Determine the protein concentration of the lysates using a BCA protein assay kit.[7]

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20 µg) onto an SDS-polyacrylamide gel and perform electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against SOD1 overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • Quantify band intensities using densitometry and normalize to a loading control (e.g., actin or tubulin).

b) Enzyme-Linked Immunosorbent Assay (ELISA)

• Sample Preparation:

  • Prepare cell lysates as described for Western blotting.

• ELISA Procedure:

  • Use a commercially available human SOD1 ELISA kit.[8][9]

  • Add standards and diluted cell lysate samples to the wells of the pre-coated microplate.

  • Incubate as per the manufacturer's instructions.

  • Wash the wells and add a biotinylated detection antibody.

  • Incubate and wash, then add streptavidin-HRP conjugate.

  • Incubate and wash, then add a TMB substrate solution.

  • Stop the reaction and measure the absorbance at 450 nm.

  • Calculate the SOD1 concentration in the samples based on the standard curve.[8]

Conclusion

The available data from in vitro studies, primarily in the SH-SY5Y neuroblastoma cell line, demonstrate that Tofersen is a potent agent for reducing SOD1 mRNA levels. While direct comparative data on SOD1 protein reduction across multiple cell lines is limited, the established protocols for ASO delivery and protein quantification provide a robust framework for researchers to conduct their own validation and comparative studies. Such investigations are essential for further elucidating the therapeutic potential of Tofersen and for the development of next-generation ASO-based therapies for neurodegenerative diseases.

References

• 1. Antisense oligonucleotide therapy for neurodegenerative disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 5. preprints.org [preprints.org]
• 6. Antisense oligonucleotides extend survival and reverse decrement in muscle response in ALS models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]
• 8. elkbiotech.com [elkbiotech.com]
• 9. SOD1 (Superoxide Dismutase 1) Human ELISA Kit (ab174440) is not available | Abcam [abcam.com]

Cross-Validation of Neurofilament Light Chain as a Biomarker for Tofersen: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of neurofilament light chain (NfL) as a biomarker for the therapeutic agent Tofersen in the context of superoxide (B77818) dismutase 1 (SOD1) amyotrophic lateral sclerosis (ALS). It includes supporting experimental data from key clinical trials, detailed experimental protocols, and visualizations to elucidate the underlying mechanisms and workflows.

Introduction to Tofersen and the Role of Biomarkers

Tofersen (QALSODY™) is an antisense oligonucleotide (ASO) designed for the treatment of amyotrophic lateral sclerosis (ALS) in adults with a mutation in the superoxide dismutase 1 (SOD1) gene.[1] This genetic mutation is responsible for approximately 2% of all ALS cases.[2][3] Tofersen works by binding to the messenger RNA (mRNA) of the SOD1 gene, which leads to the degradation of the mRNA and a subsequent reduction in the production of the toxic SOD1 protein.[2]

In the realm of neurodegenerative diseases, where clinical endpoints can be slow to manifest, biomarkers play a crucial role in drug development. They can provide early indications of a drug's biological activity and potential efficacy. Neurofilament light chain (NfL), a structural protein of neurons, has emerged as a promising biomarker of neuroaxonal damage.[4][5] When neurons are damaged, NfL is released into the cerebrospinal fluid (CSF) and blood, making its levels a sensitive indicator of disease activity and progression in conditions like ALS.[4][6]

Neurofilament Light Chain (NfL) as a Surrogate Endpoint for Tofersen

The U.S. Food and Drug Administration (FDA) granted accelerated approval to Tofersen based on its effect on reducing plasma NfL levels.[1][7] This decision was supported by a unanimous vote from an FDA advisory committee, which concluded that the reduction in plasma NfL is reasonably likely to predict a clinical benefit for patients with SOD1-ALS.[3][7][8] This marked a significant milestone, as it was the first instance of a blood-based biomarker being used as a surrogate endpoint for accelerated approval of a therapy for a neurological condition.[7]

The pivotal Phase 3 VALOR trial, while not meeting its primary clinical endpoint at 28 weeks, demonstrated that Tofersen led to significant reductions in both SOD1 protein concentrations in the CSF and NfL levels in the plasma.[9][10] Data from the open-label extension of the VALOR study further supported the long-term benefits of Tofersen, showing that earlier initiation of the treatment was associated with a slower decline in clinical function, respiratory function, and muscle strength.[9]

Quantitative Data from Clinical Studies

The following tables summarize the key quantitative data from clinical trials and observational studies evaluating the effect of Tofersen on biomarkers and clinical outcomes.

Table 1: Biomarker Response to Tofersen in Clinical Trials

Biomarker	Tofersen Group Change	Placebo Group Change	Study/Timepoint	Citation
Plasma NfL	40-50% reduction	Increase	VALOR (6 months)	[7]
Plasma NfL	60% reduction	20% increase	VALOR (28 weeks, faster progression subgroup)	[11]
CSF SOD1 Protein	Significant reduction	No significant change	VALOR	[10][12]
Serum NfL	Median decline from 78.0 pg/mL to 36.0 pg/mL	N/A	German Early Access Program (12 months)	[13]
CSF pNfH	Median decline from 2226 pg/mL to 1151 pg/mL	N/A	German Early Access Program (12 months)	[13]
Serum NfL	Mean reduction of 62%	N/A	German Case Series (6.5 months)	[14]
CSF NfL	Mean reduction of 66%	N/A	German Case Series (6.5 months)	[14]

Table 2: Clinical Outcome Correlations with NfL Reduction

Clinical Outcome	Correlation with NfL Reduction	Study Details	Citation
ALSFRS-R Score	A 10 pg/mL drop in blood NfL by day 113 predicted a 0.77 point slower reduction in ALSFRS-R scores by day 197.	VALOR Trial Analysis	[9]
Clinical Function	Early reductions in plasma NfL were associated with less decline in clinical function over time.	VALOR Trial Statistical Model	[9]
Disease Progression	A significant decrease in the ALS progression rate (ALSFRS-R decline) was observed with Tofersen treatment.	Pre-post meta-analysis of five studies	[12]
ALSFRS-R and MRC Scales	Statistically significant positive change in progression rates during treatment compared to pre-therapy.	Multicentre observational study (48 weeks)	[15]

Comparison with Alternative Biomarkers

While NfL has been established as a key biomarker for Tofersen, other markers also provide valuable information.

• SOD1 Protein: Measuring the concentration of SOD1 protein in the CSF directly assesses the target engagement of Tofersen.[2] Reductions in SOD1 levels confirm that the drug is acting as intended at a molecular level.[12]

• Phosphorylated Neurofilament Heavy Chain (pNfH): Similar to NfL, pNfH is another neurofilament subunit that is released upon axonal injury.[16] Studies have shown that Tofersen also leads to a significant reduction in CSF pNfH levels, further corroborating the effect on reducing neurodegeneration.[13]

NfL's advantage lies in its accessibility through blood plasma, making it a less invasive and more practical biomarker for frequent monitoring in clinical trials and practice compared to CSF-based markers like SOD1 and pNfH.[6]

Experimental Protocols and Visualizations

Experimental Protocol: Quantification of Neurofilament Light Chain

A key method for quantifying NfL in both CSF and plasma/serum is the Single Molecule Array (Simoa) assay, which offers ultrasensitive detection.[16]

Objective: To accurately measure the concentration of NfL in patient plasma or serum samples.

Materials:

• Simoa HD-X Analyzer (Quanterix)

• Simoa NfL Assay Kit (Quanterix)

• Patient plasma/serum samples, collected and stored at -80°C

• Standard laboratory equipment (pipettes, centrifuges, etc.)

Methodology:

• Sample Preparation:

  • Thaw frozen plasma/serum samples on ice.

  • Centrifuge samples at 10,000 x g for 10 minutes at 4°C to pellet any debris.

  • Dilute the supernatant according to the assay kit instructions.

• Assay Procedure (automated on Simoa HD-X):

  • Paramagnetic beads coated with capture antibodies specific for NfL are mixed with the diluted sample. NfL proteins in the sample bind to these beads.

  • Biotinylated detector antibodies, also specific for NfL, are added, creating a "sandwich" immunocomplex on the beads.

  • Streptavidin-β-galactosidase (SβG) conjugate is added, which binds to the biotin (B1667282) on the detector antibodies.

  • The beads are washed to remove unbound components and then loaded into the Simoa disc, which contains thousands of microwells. Each well is small enough to hold a single bead.

  • A resorufin (B1680543) β-D-galactopyranoside (RGP) substrate is added. If an immunocomplex is present on a bead within a well, the SβG enzyme cleaves the RGP substrate, generating a fluorescent signal.

• Data Analysis:

  • The Simoa analyzer images the microwells and determines the number of "active" wells (those with a fluorescent signal) versus "inactive" wells.

  • At low concentrations, this follows a "digital" on/off signal. At higher concentrations, the "analog" intensity of the fluorescence is also measured.

  • The concentration of NfL in the sample is calculated by interpolating the signal from a standard curve generated using known concentrations of NfL protein.

Visualizations

Tofersen's mechanism of action.

Experimental workflow for NfL quantification.

Logical relationship of Tofersen and NfL.

Conclusion

The cross-validation of neurofilament light chain as a biomarker for Tofersen represents a landmark achievement in the field of neurotherapeutics. The consistent and robust reduction of plasma and CSF NfL levels following Tofersen treatment has been strongly associated with a slowing of clinical decline in patients with SOD1-ALS.[9][12] The acceptance of NfL as a surrogate endpoint reasonably likely to predict clinical benefit has not only accelerated the approval of a much-needed therapy but has also set a precedent for future drug development programs in ALS and other neurodegenerative diseases.[17] This validation solidifies NfL's role as an anchor biomarker, paving the way for more efficient clinical trials and providing hope for patients with these devastating conditions.[17]

References

• 1. SOD1 and Neurofilament | QALSODY® (tofersen) [qalsodyhcp.com]
• 2. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 3. alsnewstoday.com [alsnewstoday.com]
• 4. Blog: Neurofilament Light Chain: A Biomarker for ALS Prog... | ALS TDI [als.net]
• 5. Neurofilament Light Chain as Biomarker for Amyotrophic Lateral Sclerosis and Frontotemporal Dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Neurofilament-Light Chain as Biomarker of Neurodegenerative and Rare Diseases With High Translational Value [frontiersin.org]
• 7. FDA Accelerated Approval of Tofersen Highlights Importance of Blood Neurofilament Light Chain as Surrogate Endpoint in Neurology Therapeutic Trials | Quanterix [quanterix.com]
• 8. FDA Panel Supports Tofersen for Rare Genetic ALS | MedPage Today [medpagetoday.com]
• 9. alsnewstoday.com [alsnewstoday.com]
• 10. researchgate.net [researchgate.net]
• 11. Neurofilament light chain: a biomarker at the crossroads of clarity and confusion for gene-directed therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tofersen for SOD1 amyotrophic lateral sclerosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Neurofilament light-chain response during therapy with antisense oligonucleotide tofersen in SOD1-related ALS: Treatment experience in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. firstwordpharma.com [firstwordpharma.com]
• 16. Tofersen treatment leads to sustained stabilization of disease in SOD1 ALS in a “real‐world” setting - PMC [pmc.ncbi.nlm.nih.gov]
• 17. BioCentury - With tofersen approval, neurofilament becomes ‘anchor’ biomarker in ALS [biocentury.com]

A Preclinical Showdown: Tofersen vs. Riluzole in the Fight Against ALS

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of therapeutic development for amyotrophic lateral sclerosis (ALS), a progressive neurodegenerative disease, two drugs have emerged with distinct mechanisms of action: Tofersen, a targeted antisense oligonucleotide, and Riluzole (B1680632), a broader anti-glutamatergic agent. While both aim to slow the relentless progression of ALS, their preclinical performance, particularly in the widely used SOD1-mutant animal models, offers valuable insights for the research community. This guide provides an objective comparison of Tofersen and Riluzole in preclinical settings, supported by experimental data, detailed methodologies, and visual pathways to illuminate their contrasting approaches to combating this devastating disease.

Performance in Preclinical Models: A Quantitative Overview

Parameter	Tofersen (in SOD1G93A models)	Riluzole (in SOD1G93A models)	Key Considerations
Mechanism of Action	Targets and degrades superoxide (B77818) dismutase 1 (SOD1) mRNA, reducing the production of the toxic mutant SOD1 protein.[1][2]	Inhibits the release of glutamate (B1630785) and blocks postsynaptic glutamate receptors, reducing excitotoxicity.[3][4]	Tofersen is a targeted therapy for a specific genetic form of ALS, while Riluzole has a broader, non-specific mechanism.
Survival Extension	Significant increase in lifespan, with studies reporting an extension of approximately 40 days in mice and over 50 days (a 32% increase) in rats.[2][5][6]	Modest or no significant benefit on lifespan in several studies.[7][8] Some earlier studies suggested a potential for life extension, particularly with early intervention.[9]	The effect of Riluzole on survival in preclinical models appears less robust and more variable than that of Tofersen.
Motor Function	Preserved motor function and delayed disease onset.[1][2] Some studies have even shown a reversal of the initial loss of compound muscle action potential (CMAP).[2][6]	Conflicting results. Some studies report no significant impact on the decline in motor performance,[7] while others show preservation of motor function, especially when treatment is initiated early.[9][10]	The impact of Tofersen on motor function appears more consistent and pronounced in preclinical models.
Biomarkers	Markedly improved biomarkers, including a reduction in serum phosphorylated neurofilament heavy chain (pNFH), a marker of axonal injury.[1][2]	Less evidence of significant and consistent biomarker improvement in preclinical models.	Tofersen's targeted mechanism allows for clear measurement of its effect on the SOD1 protein and downstream markers of neurodegeneration.
Administration Route	Intrathecal injection, delivering the drug directly to the cerebrospinal fluid.[1][5]	Typically administered orally, often in drinking water.[7][8]	The route of administration reflects the nature of the drug; Tofersen, an oligonucleotide, needs to bypass the blood-brain barrier.

Experimental Protocols: A Closer Look at the Methodologies

Understanding the experimental design is critical for interpreting the preclinical data. Below are representative protocols for Tofersen and Riluzole studies in SOD1G93A mice.

Tofersen Preclinical Protocol (Representative)

• Animal Model: Transgenic mice expressing the human SOD1 gene with the G93A mutation (SOD1G93A).[2][11]

• Drug Administration: A single intrathecal bolus injection of Tofersen (also referred to as BIIB067 in some studies) into the cerebrospinal fluid (CSF) of SOD1G93A mice.[2][12] Dosing may occur before or after the onset of symptoms.

• Outcome Measures:

  • Survival: Monitored daily and defined by the inability of the mouse to right itself within a specific timeframe.[13]

  • Motor Function: Assessed regularly using tests such as the rotarod performance test, grip strength test, and stride length analysis.[7][11][13]

  • Biomarkers: Measurement of SOD1 mRNA and protein levels in the spinal cord, and levels of neurofilament proteins (e.g., pNFH) in the serum or CSF.[1][2]

  • Electrophysiology: Compound muscle action potential (CMAP) is measured to assess the health of motor neurons and their connection to muscles.[1][2]

Riluzole Preclinical Protocol (Representative)

• Animal Model: SOD1G93A transgenic mice.[7][8][14]

• Drug Administration: Riluzole is typically administered orally, mixed in the drinking water or provided in the chow.[7][8] A common dosage used in studies is 22 mg/kg in drinking water.[7]

• Outcome Measures:

  • Survival: Monitored daily as the primary endpoint.[7]

  • Motor Function: Regularly assessed using rotarod, grip strength, and other motor performance tests.[7][15]

  • Histopathology: Post-mortem analysis of the spinal cord to quantify motor neuron loss.

Visualizing the Mechanisms and Workflow

To further clarify the distinct approaches of Tofersen and Riluzole, the following diagrams illustrate their signaling pathways and a typical experimental workflow in preclinical ALS research.

References

• 1. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Rilutek (riluzole) vs Qalsody (tofersen) | Everyone.org [everyone.org]
• 4. Comparative safety analysis of Riluzole, Edaravone and Tofersen in ALS management: insights from FAERS database - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 6. Antisense oligonucleotides extend survival and reverse decrement in muscle response in ALS models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Riluzole does not improve lifespan or motor function in three ALS mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrophysiologic biomarkers for assessing disease progression and the effect of riluzole in SOD1 G93A ALS mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Riluzole preserves motor function in a transgenic model of familial amyotrophic lateral sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Riluzole preserves motor function in a transgenic model of familial amyotrophic lateral sclerosis | Semantic Scholar [semanticscholar.org]
• 11. Optimised and Rapid Pre-clinical Screening in the SOD1G93A Transgenic Mouse Model of Amyotrophic Lateral Sclerosis (ALS) | PLOS One [journals.plos.org]
• 12. researchgate.net [researchgate.net]
• 13. Protocol for handling and using SOD1 mice for amyotrophic lateral sclerosis pre-clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Replicating Tofersen's Preclinical Success: A Comparative Guide for Researchers

An in-depth analysis of the preclinical data for Tofersen (BIIB067), an antisense oligonucleotide therapy for superoxide (B77818) dismutase 1 (SOD1) amyotrophic lateral sclerosis (ALS), reveals a compelling case for its mechanism of action and therapeutic potential. This guide provides a comprehensive overview of Tofersen's key preclinical findings, detailed experimental protocols, and a comparative look at alternative therapeutic strategies, offering a valuable resource for researchers and drug development professionals seeking to build upon this groundbreaking work in different laboratory settings.

Tofersen is an antisense oligonucleotide (ASO) that selectively binds to the messenger RNA (mRNA) of the SOD1 gene, triggering its degradation by RNase H.[1][2] This mechanism effectively reduces the production of the SOD1 protein, which, in its mutated form, is a key driver of motor neuron degeneration in SOD1-ALS.[1][3][4] Preclinical studies in rodent models of SOD1-ALS have demonstrated that this reduction in SOD1 protein translates into significant therapeutic benefits, including delayed disease onset, preservation of motor function, and extended survival.[5][6]

Comparative Analysis of Preclinical Efficacy

The following tables summarize the key quantitative outcomes from preclinical studies of Tofersen, providing a basis for comparison with other potential therapeutic agents for SOD1-ALS.

Parameter	Animal Model	Treatment	Dosage/Administration	Key Findings	Reference
SOD1 Protein Reduction	SOD1-G93A Rats	Tofersen	Intrathecal Injection	Significant reduction in SOD1 mRNA and protein levels for up to 10 weeks after a single dose.	[5]
Disease Onset	SOD1-G93A Rodent Models	Tofersen	Intrathecal Injection	Increased time to disease onset.	[5]
Motor Function	SOD1-G93A Rodent Models	Tofersen	Intrathecal Injection	Preservation of motor function.	[5]
Survival	SOD1-G93A Rats	Tofersen	Intrathecal Injection	Increased survival of up to 64 days compared to negative controls.	[6]
Weight Maintenance	SOD1-G93A Rats	Tofersen	Intrathecal Injection	Maintained weight for up to 70 days longer than negative controls.	[6]
Biomarkers	SOD1-G93A Rodent Models	Tofersen	Intrathecal Injection	Marked improvement in compound motor action potentials (CMAP) and serum phosphorylated neurofilament heavy chain (pNFH).	[5][7]

Experimental Protocols: A Blueprint for Replication

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of the key experimental protocols employed in the preclinical evaluation of Tofersen.

Animal Models

• Model: SOD1-G93A transgenic rats and mice are the most commonly used animal models for SOD1-ALS. These models overexpress the human SOD1 gene with the G93A mutation, leading to a progressive motor neuron disease that mimics many aspects of human ALS.[6] The SOD1 rat model from Taconic was specifically utilized in the early development of Tofersen.[6]

• Husbandry: Animals should be housed in a controlled environment with a standard 12-hour light/dark cycle and ad libitum access to food and water.

• Genotyping: Pups should be genotyped to confirm the presence of the human SOD1-G93A transgene.

Tofersen Administration

• Route of Administration: Intrathecal (IT) injection is the primary route for delivering Tofersen to the central nervous system, bypassing the blood-brain barrier.[2][5]

• Dosage: Dose-ranging studies are essential to determine the optimal therapeutic dose. In preclinical studies, various doses were evaluated to assess their impact on SOD1 protein levels and disease progression.

• Frequency: Both single and multiple-dose regimens have been investigated. A single IT dose has been shown to reduce SOD1 levels for an extended period.[5]

Outcome Measures

• SOD1 Protein and mRNA Quantification:

  • Tissue Homogenization: Spinal cord and brain tissues are homogenized in appropriate lysis buffers.

  • Western Blotting/ELISA: SOD1 protein levels are quantified using Western blotting or enzyme-linked immunosorbent assay (ELISA).

  • RT-qPCR: SOD1 mRNA levels are measured using reverse transcription-quantitative polymerase chain reaction (RT-qPCR).

• Motor Function Assessment:

  • Rotarod Test: This test assesses motor coordination and balance by measuring the time an animal can remain on a rotating rod.

  • Grip Strength Test: This test measures forelimb and hindlimb muscle strength.

  • Gait Analysis: Systems like the CatWalk gait analysis system can be used to quantitatively assess various aspects of an animal's gait.

• Survival Analysis: Survival is typically defined as the time from birth until the animal reaches a predetermined endpoint, such as the inability to right itself within 30 seconds of being placed on its side.

• Biomarker Analysis:

  • Electromyography (EMG): Compound motor action potentials (CMAP) are measured to assess the health and function of motor units.

  • Immunohistochemistry: Spinal cord sections are stained for markers of motor neuron loss and neuroinflammation.

  • Serum/CSF Analysis: Levels of neurofilament proteins (e.g., pNFH and NfL) in the serum or cerebrospinal fluid (CSF) are measured as indicators of axonal damage.[5][7]

Visualizing the Mechanism and Workflow

To further elucidate the processes involved, the following diagrams, generated using the DOT language, illustrate Tofersen's mechanism of action and a typical preclinical experimental workflow.

Caption: Tofersen's mechanism of action.

Caption: A typical preclinical experimental workflow.

Conclusion

The preclinical data for Tofersen provides a robust foundation for its clinical development and approval for the treatment of SOD1-ALS. For researchers aiming to replicate or build upon these findings, a thorough understanding of the experimental models, treatment paradigms, and outcome measures is paramount. This guide serves as a starting point for such endeavors, offering a comparative framework and detailed methodological considerations to facilitate further research into novel therapies for this devastating neurodegenerative disease.

References

• 1. preprints.org [preprints.org]
• 2. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 3. als.org [als.org]
• 4. mndassociation.org [mndassociation.org]
• 5. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 7. Tofersen and other antisense oligonucleotides in ALS - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head studies of Tofersen and gene therapy approaches for SOD1-ALS

An in-depth examination of two promising therapeutic strategies for superoxide (B77818) dismutase 1 (SOD1)-associated amyotrophic lateral sclerosis (ALS), this guide provides a comparative overview of Tofersen (Qalsody™), an approved antisense oligonucleotide, and emerging gene therapy approaches. This analysis is intended for researchers, scientists, and drug development professionals, offering a detailed look at the mechanisms, experimental data, and methodologies of these distinct modalities.

Mutations in the SOD1 gene, accounting for up to 20% of familial ALS cases and 1-2% of sporadic cases, lead to a toxic gain-of-function of the SOD1 protein, causing motor neuron degeneration.[1][2] Both Tofersen and gene therapy aim to mitigate this toxicity by reducing the expression of the mutant SOD1 protein.[3][4] While Tofersen has received accelerated approval from the U.S. Food and Drug Administration (FDA), gene therapy approaches for SOD1-ALS are currently in preclinical and early clinical development.[1][5] This guide will provide an objective, data-driven comparison of these two strategies based on available preclinical and clinical findings.

Mechanism of Action

Tofersen is an antisense oligonucleotide (ASO) that selectively binds to the messenger RNA (mRNA) transcribed from the SOD1 gene.[3][6] This binding event triggers the degradation of the SOD1 mRNA by RNase H, an intracellular enzyme, thereby preventing the synthesis of the toxic SOD1 protein.[6][7]

Gene therapy approaches for SOD1-ALS primarily utilize adeno-associated virus (AAV) vectors to deliver genetic material that silences the SOD1 gene.[4][8] This is often achieved through RNA interference (RNAi), using short hairpin RNAs (shRNAs) or microRNAs (miRNAs) that are processed within the cell to target and degrade SOD1 mRNA.[4][8]

Caption: Mechanisms of Tofersen and AAV-mediated gene therapy for SOD1-ALS.

Preclinical Data Comparison

Preclinical studies in rodent models of SOD1-ALS have been instrumental in the development of both Tofersen and gene therapy approaches. These studies provide a basis for comparing the potential efficacy of these treatments.

Parameter	Tofersen (ASO) in SOD1G93A Rats	AAV9-shRNA in SOD1G93A Mice
Animal Model	SOD1G93A Rat	SOD1G93A Mouse
Route of Administration	Intrathecal	Intrathecal (cisterna magna) or Intravenous
Timing of Intervention	Symptomatic	Pre-symptomatic and Symptomatic
Survival Extension	Up to 64 days	Up to 67 days (pre-symptomatic)
Motor Function	Preserved motor function	Improved motor performance
Biomarker Reduction	Reduced SOD1 mRNA and protein, reduced pNFH	SOD1 silencing, reduced motor neuron death
References	[9]	[10][11]

Clinical Data Comparison

Tofersen has undergone extensive clinical evaluation, including Phase 1/2 and Phase 3 trials. Gene therapy for SOD1-ALS is in earlier stages of clinical development, with limited human data available.

Parameter	Tofersen (VALOR & OLE)	Gene Therapy (Emerging Data)
Study Phase	Phase 3 and Open-Label Extension	Phase 1/2 (investigator-initiated trials)
Patient Population	Adults with SOD1-ALS	Adults with SOD1-ALS
Route of Administration	Intrathecal	Intrathecal
Primary Endpoint (VALOR)	Did not meet statistical significance on ALSFRS-R at 28 weeks	Not yet established in large trials
Biomarker Effects	Significant reduction in CSF SOD1 protein (35%) and plasma NfL (50%)[1]	Early data suggests reduction in CSF SOD1 levels[12]
Clinical Outcomes (OLE)	Earlier initiation slowed decline in clinical function, respiratory function, and strength[1]	Anecdotal reports of slowed progression
Safety Profile	Most common adverse events: procedural pain, headache, fall, back pain. Serious neurologic events including myelitis have been reported.	Safety profile still under evaluation
References	[1][2]	[12]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the presented data.

Tofersen Clinical Trial Protocol (VALOR Study)

The Phase 3 VALOR study was a randomized, double-blind, placebo-controlled trial that enrolled 108 participants with SOD1-ALS. Participants were randomized to receive either 100 mg of Tofersen or a placebo via intrathecal injection. The primary endpoint was the change from baseline in the Amyotrophic Lateral Sclerosis Functional Rating Scale-Revised (ALSFRS-R) score at 28 weeks. Secondary endpoints included changes in respiratory function, muscle strength, and biomarkers such as CSF SOD1 and plasma neurofilament light chain (NfL).[2]

Caption: Workflow of the Phase 3 VALOR clinical trial for Tofersen in SOD1-ALS.

Preclinical Gene Therapy Protocol (AAV9-shRNA in SOD1G93A Mice)

In a representative preclinical study, SOD1G93A transgenic mice were administered a single intrathecal injection of an AAV9 vector carrying a short hairpin RNA (shRNA) targeting human SOD1 mRNA.[10] The treatment was given at both pre-symptomatic and symptomatic stages of the disease.[10] Efficacy was evaluated by monitoring disease onset, motor performance, and survival.[10] Histological analysis was performed to assess motor neuron survival and the reduction of gliosis.[10]

Concluding Remarks

Tofersen represents a significant advancement in the treatment of SOD1-ALS, being the first approved therapy to target the underlying genetic cause of this devastating disease.[1][2] Its clinical development has provided a wealth of data on the safety and efficacy of ASO technology in the central nervous system.

Gene therapy for SOD1-ALS, while at an earlier stage of development, holds the promise of a one-time treatment with long-lasting effects.[4] Preclinical data are highly encouraging, demonstrating robust SOD1 silencing and significant survival benefits in animal models.[4][10] The translation of these findings to human patients is a critical next step.

A direct head-to-head comparison in a clinical setting would be necessary to definitively determine the relative efficacy and safety of Tofersen versus gene therapy. However, based on current knowledge, both modalities represent highly promising and mechanistically distinct approaches to combatting SOD1-ALS. Future research will likely focus on optimizing delivery, long-term safety, and the potential for combination therapies.

References

• 1. als.org [als.org]
• 2. Gene therapy breakthroughs in ALS: a beacon of hope for 20% of ALS patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 4. fiercebiotech.com [fiercebiotech.com]
• 5. Understanding ALS: The Role of Gene Therapy in Treating Amyotrophic Lateral Sclerosis | PackGene Biotech [packgene.com]
• 6. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 7. mdpi.com [mdpi.com]
• 8. Approaches to Gene Modulation Therapy for ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preclinical Models to Support Newly Approved Therapy for ALS: The SOD1 Rat | Taconic Biosciences [taconic.com]
• 10. Translating SOD1 Gene Silencing toward the Clinic: A Highly Efficacious, Off-Target-free, and Biomarker-Supported Strategy for fALS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. mdpi.com [mdpi.com]

Validating the long-term efficacy of Tofersen in open-label extension studies

An in-depth guide for researchers, scientists, and drug development professionals on the sustained effects of Tofersen in open-label extension studies, benchmarked against alternative therapeutic options for Amyotrophic Lateral Sclerosis (ALS).

Tofersen, an antisense oligonucleotide, has emerged as a targeted therapy for a genetic form of amyotrophic lateral sclerosis (ALS) caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene. This guide provides a comprehensive analysis of the long-term efficacy of Tofersen, drawing upon data from open-label extension (OLE) studies. Its performance is compared with other approved ALS treatments, Riluzole and Edaravone (B1671096), to offer a contextual understanding of its therapeutic potential. This document is intended to serve as a resource for researchers, scientists, and professionals in the field of drug development.

Comparative Efficacy of Tofersen and Alternatives

The long-term efficacy of Tofersen has been primarily evaluated in the open-label extension of the Phase 3 VALOR study. The following tables summarize key efficacy endpoints from this study and compare them with available long-term data for Riluzole and Edaravone. It is important to note that direct comparisons are challenging due to differences in study populations (SOD1-ALS for Tofersen vs. general ALS for Riluzole and Edaravone) and study designs.

Table 1: Comparison of Change in ALSFRS-R Score from Baseline

Treatment	Trial	Duration	Mean Change from Baseline (Drug)	Mean Change from Baseline (Placebo/Control)	Difference
Tofersen (SOD1-ALS)	VALOR & OLE[1][2]	52 Weeks	-6.0 (Early Start)	-9.5 (Delayed Start)	3.5 points difference[1]
Edaravone	MCI186-19 OLE[3][4]	48 Weeks	-7.63 (Edaravone-Edaravone)	-10.9 (Placebo-Edaravone)	Not directly compared at 48 weeks
Riluzole	Pivotal Trials (Pooled)[5][6]	18 Months	Slower decline	Faster decline	Significant slowing of functional deterioration[7]

Table 2: Comparison of Long-Term Survival Outcomes

Treatment	Trial/Data Source	Survival Benefit
Tofersen (SOD1-ALS)	VALOR & OLE[1][8]	Lower risk of death or permanent ventilation with earlier initiation[1]
Edaravone	Retrospective Study[7]	24 months longer vs. control (49 vs. 25 months)
Riluzole	Real-World Data[6][9]	6 to 19 months longer vs. untreated[6]

Table 3: Biomarker and Respiratory Function Outcomes

Treatment	Biomarker/Endpoint	Outcome
Tofersen (SOD1-ALS)	CSF SOD1 Protein[1][2]	33% reduction (early start) and 21% reduction (delayed start) in total CSF SOD1 protein.[1][8]
Plasma Neurofilament Light Chain (NfL)[1][2]	51% reduction (early start) and 41% reduction (delayed start) in plasma NfL.[1][8]
Respiratory Function (Slow Vital Capacity)[1][7]	Slower decline in percent predicted slow vital capacity with earlier initiation.[1][7]
Edaravone	Oxidative Stress Markers (e.g., 3-nitrotyrosine)[10]	Reduction in markers of oxidative stress.[10]
Riluzole	Not applicable (Mechanism does not directly target a specific biomarker in the same way as Tofersen)

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of findings.

Revised Amyotrophic Lateral Sclerosis Functional Rating Scale (ALSFRS-R)

The ALSFRS-R is a validated rating instrument for monitoring the progression of disability in patients with ALS.[11][12] It is typically administered by a trained evaluator through a structured interview with the patient.[12] The scale consists of 12 questions that assess various aspects of daily function, including speech, salivation, swallowing, handwriting, cutting food, dressing and hygiene, turning in bed, walking, climbing stairs, and respiratory function.[13] Each item is scored from 4 (normal function) to 0 (inability to perform the function), with a total score ranging from 0 to 48.[11] A lower score indicates more severe disability.

Respiratory Function Assessment (Slow Vital Capacity)

Slow Vital Capacity (SVC) is a measure of the maximum volume of air that can be slowly exhaled after a maximal inhalation.[14][15] It is a key indicator of respiratory muscle strength and is a critical endpoint in ALS clinical trials due to its correlation with survival.[16][17] The test is performed with the patient in a seated position. They are instructed to take the deepest breath possible and then exhale slowly and completely into a spirometer. The procedure is repeated several times to ensure a reliable and maximal reading.

Muscle Strength Assessment (Hand-held Dynamometry)

Hand-held dynamometry (HHD) is a quantitative method used to measure muscle strength.[18][19][20] A standardized protocol is followed where the patient is positioned in a specific manner to isolate the muscle group being tested.[20][21] The evaluator places the dynamometer against the limb and instructs the patient to exert maximal force against it for a few seconds.[21][22] The peak force generated is recorded.[22] This process is repeated for various muscle groups to provide a comprehensive assessment of muscle strength. The mean of multiple trials is often used to ensure accuracy.[21]

Biomarker Analysis: Neurofilament Light Chain (NfL) Assay

Neurofilament light chain (NfL) is a protein component of the neuronal cytoskeleton that is released into the cerebrospinal fluid (CSF) and blood upon neuronal damage.[23][24][25] Its levels are measured as a biomarker of neuroaxonal injury.[23][25] In clinical studies, NfL concentrations in plasma or CSF are typically quantified using highly sensitive immunoassays, such as the Single Molecule Array (Simoa) technology.[23][26] This method allows for the detection of very low levels of NfL, making it a valuable tool for monitoring disease progression and treatment response.[23]

Visualizing the Mechanism and Workflow

To facilitate a deeper understanding of Tofersen's mechanism of action and the clinical trial workflow, the following diagrams are provided.

Tofersen's mechanism of action in reducing mutant SOD1 protein.

Workflow of the VALOR study and its open-label extension.

References

• 1. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 3. Long‐term edaravone efficacy in amyotrophic lateral sclerosis: Post‐hoc analyses of Study 19 (MCI186‐19) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Long-term edaravone efficacy in amyotrophic lateral sclerosis: Post-hoc analyses of Study 19 (MCI186-19) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nice.org.uk [nice.org.uk]
• 6. tandfonline.com [tandfonline.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The Effect of Edaravone on Amyotrophic Lateral Sclerosis | Nightingale | Journal of Neurology Research [neurores.org]
• 11. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 12. portail-sla.fr [portail-sla.fr]
• 13. ALS Clinical Trials & ALSFRS-R | RADICAVA ORS® (edaravone) [radicavahcp.com]
• 14. Comparison of Slow and Forced Vital Capacity on Ability to Evaluate Respiratory Function in Bulbar-Involved Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | SVC Is a Marker of Respiratory Decline Function, Similar to FVC, in Patients With ALS [frontiersin.org]
• 16. 8 Key Considerations for ALS Clinical Trials [vitalograph.com]
• 17. Association Between Decline in Slow Vital Capacity and Respiratory Insufficiency, Use of Assisted Ventilation, Tracheostomy, or Death in Patients With Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Psychometric properties of a standardized protocol of muscle strength assessment by hand-held dynamometry in healthy adults: a reliability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. "Strength Testing Using Hand-held Dynamometry" by Morey J. Kolber and J.A. Cleland [nsuworks.nova.edu]
• 20. Quantitative strength testing in ALS clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Hand-held Dynamometer / Grip Strength | RehabMeasures Database [sralab.org]
• 22. PhenX Toolkit: Protocols [phenxtoolkit.org]
• 23. Neurofilament Light (NFL) Assay - Creative Biolabs [neuros.creative-biolabs.com]
• 24. jdos.nicholsinstitute.com [jdos.nicholsinstitute.com]
• 25. mayocliniclabs.com [mayocliniclabs.com]
• 26. Guidance for use of neurofilament light chain as a cerebrospinal fluid and blood biomarker in multiple sclerosis management - PMC [pmc.ncbi.nlm.nih.gov]

A comparative review of Tofersen and other emerging ALS treatments

A Comparative Review of Tofersen and Emerging ALS Treatments

For Researchers, Scientists, and Drug Development Professionals

Amyotrophic Lateral Sclerosis (ALS) is a progressive neurodegenerative disease characterized by the loss of motor neurons, leading to muscle weakness, paralysis, and ultimately, respiratory failure. For decades, the therapeutic landscape offered only modest benefits. However, the recent approval of Tofersen (Qalsody®) for a genetic subset of ALS patients and a pipeline of diverse investigational agents signal a new era in ALS drug development. This guide provides a comparative analysis of Tofersen and other emerging therapies, focusing on their mechanisms, clinical trial data, and experimental designs.

Tofersen (Qalsody®): A Targeted Genetic Approach

Tofersen is an antisense oligonucleotide (ASO) specifically designed for patients with ALS caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene, which accounts for approximately 2% of all ALS cases.[1] Its approval represents a landmark achievement in precision medicine for neurodegenerative diseases.

Mechanism of Action

Mutations in the SOD1 gene lead to the production of a misfolded, toxic SOD1 protein.[2] Tofersen is engineered to bind to the SOD1 messenger RNA (mRNA), creating an RNA-DNA hybrid. This hybrid is recognized and degraded by the cellular enzyme RNase H, which effectively prevents the translation of the mRNA into the toxic SOD1 protein.[2][3][4] This targeted reduction in the root cause of cellular toxicity aims to slow the degeneration of motor neurons.[2]

Figure 1: Tofersen's Mechanism of Action.

Caption: Tofersen binds to SOD1 mRNA, leading to its degradation and preventing toxic protein synthesis.

Clinical Trial Data & Efficacy

Tofersen's clinical development was primarily supported by the Phase 3 VALOR study and its ongoing open-label extension (OLE). While the 28-week randomized phase of VALOR did not meet its primary clinical endpoint—a statistically significant change in the Revised Amyotrophic Lateral Sclerosis Functional Rating Scale (ALSFRS-R)—the study revealed strong biomarker evidence of target engagement.

Longer-term data from the OLE, comparing participants who started Tofersen early versus those who started six months later, showed that earlier initiation slowed the decline in clinical function, respiratory function, and muscle strength.

The FDA granted accelerated approval based on Tofersen's effect on a surrogate biomarker: neurofilament light chain (NfL).[5] Reductions in plasma NfL, a marker of neuronal injury, were considered reasonably likely to predict a clinical benefit.[5]

Endpoint	Result (at 12 months, Early vs. Delayed Start)	Citation
ALSFRS-R	3.5-point slower decline in early-start group
Slow Vital Capacity (SVC)	9.2 percentage-point slower decline in early-start group
Muscle Strength (HHD Megascore)	0.28-point slower decline in early-start group
CSF SOD1 Protein	33% reduction (early start) vs. 21% (delayed start)
Plasma Neurofilament Light (NfL)	51% reduction (early start) vs. 41% (delayed start)

Experimental Protocol: The VALOR Study

The VALOR trial was a Phase 3, randomized, double-blind, placebo-controlled study designed to evaluate the efficacy and safety of Tofersen in adults with SOD1-ALS.

• Participants: 108 participants with a confirmed SOD1 mutation and evidence of disease progression.

• Randomization: Participants were randomized 2:1 to receive either Tofersen (100 mg) or a placebo.

• Administration: The drug was administered intrathecally (via lumbar puncture). The dosing schedule included three loading doses every 14 days, followed by five maintenance doses every 28 days.[6]

• Primary Endpoint: The primary endpoint was the change from baseline to week 28 in the ALSFRS-R total score in the "faster progressing" cohort.

• Secondary & Exploratory Endpoints: Included changes in total CSF SOD1 protein concentration, plasma NfL levels, respiratory function (SVC), and muscle strength measured by handheld dynamometry (HHD).

• Extension Phase: Following the 28-week placebo-controlled period, participants could enroll in an open-label extension (OLE) where all received Tofersen.[7]

Caption: Workflow of the Tofersen VALOR clinical trial from screening to the open-label extension.

Emerging ALS Treatments: A Diverse Pipeline

Beyond Tofersen's gene-silencing approach, the ALS pipeline features a variety of mechanisms targeting different aspects of the disease's complex pathology.

Caption: Overview of key pathological pathways in ALS and corresponding therapeutic targets.

Comparative Data on Emerging Treatments

The following table summarizes key data for several late-stage or noteworthy investigational therapies for ALS.

Drug Name (Company)	Target / Mechanism of Action	Phase	Key Efficacy Results	Key Safety Findings	Citation
Ulefnersen (ION363) (Ionis)	ASO targeting Fused in Sarcoma (FUS) mRNA to reduce toxic FUS protein.[8][9]	3	In an early case series, slowed the rate of functional decline (ALSFRS-R) and reduced FUS protein levels in post-mortem tissue.[8][10]	Generally safe in the small case series; the Phase 3 FUSION trial is ongoing to establish a full profile.[10][11]	[8][9][10][11]
Masitinib (AB Science)	Oral tyrosine kinase inhibitor targeting mast cells and microglia to reduce neuroinflammation.[12]	3	Phase 2/3: Slowed ALSFRS-R decline by 27% vs. placebo at 48 weeks in "normal progressors." A survival benefit of 25 months was seen in a subgroup analysis.[12][13]	Higher rates of adverse events (AEs) vs. placebo, including rash and edema. A temporary clinical hold was placed due to potential ischemic heart disease risk.[12][14]	[12][13][14][15][16]
CNM-Au8 (Clene)	Oral suspension of gold nanocrystals; acts as a nanocatalyst to improve energy production and reduce oxidative stress.[17]	3 (RESTORE-ALS trial planned)	HEALEY Platform Trial (OLE): Showed a 57-60% lower risk of death vs. historical placebo controls and reduced NfL levels over time.[18][19]	Generally well-tolerated with no significant safety issues observed in the RESCUE-ALS or HEALEY trials.[17][19]	[17][18][19][20][21]
AMX0035 (Relyvrio) (Amylyx)	Oral combination of sodium phenylbutyrate and taurursodiol; targets endoplasmic reticulum (ER) and mitochondrial stress.[22]	Marketed (Withdrawn)	CENTAUR (Phase 2): Significantly slowed ALSFRS-R decline. PHOENIX (Phase 3): Failed to meet primary or secondary endpoints.[23][24]	Generally safe; most common AEs were gastrointestinal. The drug was voluntarily withdrawn from the market after the negative Phase 3 results.[22][24]	[22][23][24][25]
Stem Cell Therapy (CNS10-NPC-GDNF) (Cedars-Sinai)	Genetically engineered stem cells that produce Glial Cell Line-Derived Neurotrophic Factor (GDNF) to protect motor neurons.[26]	1/2a	Phase 1 trial demonstrated the safety of implantation into the spinal cord. Efficacy is yet to be determined in larger trials.[26]	The procedure was deemed safe, passing a critical benchmark for this novel therapeutic approach.[26]	[26]

Conclusion and Future Outlook

The approval of Tofersen has validated the therapeutic strategy of targeting genetic drivers of ALS and has established biomarkers like NfL as crucial tools for accelerated drug development. The broader pipeline reflects a multi-pronged attack on the disease, with agents targeting neuroinflammation, oxidative stress, and protein aggregation.

While setbacks like the withdrawal of AMX0035 highlight the significant challenges in ALS research, the diversity of approaches provides reason for optimism.[24][25] Future success will likely depend on combining these targeted therapies, stratifying patient populations based on genetic and biomarker profiles, and intervening earlier in the disease course. The ongoing clinical trials for Ulefnersen, Masitinib, and CNM-Au8, among others, will be critical in shaping the future therapeutic landscape for all individuals affected by ALS.

References

• 1. VALOR - TRICALS [tricals.org]
• 2. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 3. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 5. Mechanism of Action | QALSODY® (tofersen) [qalsodyhcp.com]
• 6. als.org [als.org]
• 7. VALOR hints at potential benefit of tofersen for SOD1 amyotrophic lateral sclerosis | Institut SERVIER [institut-servier.com]
• 8. als-mnd.org [als-mnd.org]
• 9. mndassociation.org [mndassociation.org]
• 10. Targeting ALS-FUS: Early Insights from the Jacifusen (ION363) Case Series - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 11. m.youtube.com [m.youtube.com]
• 12. als-mnd.org [als-mnd.org]
• 13. Long-term survival analysis of masitinib in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. als.org [als.org]
• 16. neurology.org [neurology.org]
• 17. Results from RESCUE-ALS Study Demonstrate Safety and Efficacy of CNM-Au8 for Treatment of ALS - - Practical Neurology [practicalneurology.com]
• 18. alsnewstoday.com [alsnewstoday.com]
• 19. neurologylive.com [neurologylive.com]
• 20. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 21. Clene, Inc. Announces Significant Survival Benefit of CNM-Au8® for ALS Patients in New Post Hoc Analysis | Nasdaq [nasdaq.com]
• 22. alzforum.org [alzforum.org]
• 23. Amylyx Pharmaceuticals Announces Topline Results From Global Phase 3 PHOENIX Trial of AMX0035 in ALS | Amylyx [amylyx.com]
• 24. neurologylive.com [neurologylive.com]
• 25. lesturnerals.org [lesturnerals.org]
• 26. Regenerative Medicine: A New Path for ALS Treatment | Cedars-Sinai [cedars-sinai.org]

Tofersen for SOD1-ALS: A Comparative Meta-Analysis of Clinical Trial Data

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the clinical trial data for Tofersen (Qalsody™), an antisense oligonucleotide therapy for superoxide (B77818) dismutase 1 (SOD1) amyotrophic lateral sclerosis (ALS). The data is compared with the natural history of SOD1-ALS and other approved ALS treatments, offering a detailed overview for researchers, scientists, and drug development professionals.

Introduction to Tofersen and SOD1-ALS

SOD1-ALS is a rare, genetic form of amyotrophic lateral sclerosis caused by mutations in the SOD1 gene, affecting approximately 2% of all ALS patients.[1] It is a progressive neurodegenerative disease leading to the loss of motor neurons, resulting in muscle weakness, paralysis, and eventually, death. Tofersen is an antisense oligonucleotide designed to bind to SOD1 mRNA, promoting its degradation and thereby reducing the synthesis of the SOD1 protein.[2]

Mechanism of Action: Tofersen in SOD1-ALS

Tofersen's mechanism of action is a targeted approach to reduce the production of the toxic SOD1 protein. The following diagram illustrates this signaling pathway.

Tofersen's mechanism of action in reducing mutant SOD1 protein.

Tofersen Clinical Trial Program: An Overview

The primary clinical evidence for Tofersen comes from the Phase 3 VALOR study and its ongoing open-label extension (OLE). This program was designed to evaluate the efficacy and safety of Tofersen in adults with SOD1-ALS.

VALOR Trial and Open-Label Extension logical flow.

Comparative Efficacy Data

Direct head-to-head clinical trials of Tofersen against other ALS treatments in the SOD1-ALS population are not available. Therefore, this guide compares the efficacy of Tofersen from the VALOR trial and its OLE to natural history data for SOD1-ALS.

Table 1: Comparison of Annualized Decline in ALSFRS-R Score

Group	Rate of Decline (points/year)
Tofersen (VALOR OLE - Early Start)	Slower decline observed
Natural History (Untreated SOD1-ALS)	-10.8 to -43.2

Note: A lower rate of decline indicates a better outcome. The ALSFRS-R (Amyotrophic Lateral Sclerosis Functional Rating Scale-Revised) is a 48-point scale assessing motor function.

Table 2: Biomarker and Clinical Outcomes at 28 Weeks (VALOR Trial) [1][2][3]

Outcome Measure	Tofersen Group	Placebo Group
Change in CSF SOD1 Protein	-38%	+2%
Change in Plasma NfL	-55%	+12%
Change in ALSFRS-R Score	-1.2 points (trend toward slowing)	- (not statistically significant)
Change in Slow Vital Capacity	-9.2 percentage points (trend toward slowing)	- (not statistically significant)

CSF = Cerebrospinal Fluid; NfL = Neurofilament Light Chain. While the primary clinical endpoint was not met at 28 weeks, biomarker data showed significant target engagement and reduction in a marker of neurodegeneration.[1][3]

Long-Term Efficacy from Open-Label Extension

Data from the open-label extension of the VALOR trial suggest a clinical benefit with earlier initiation of Tofersen.[2]

Table 3: Outcomes from the VALOR Open-Label Extension [2]

Outcome	Early-Start Tofersen	Delayed-Start Tofersen
Change in ALSFRS-R Score	Slower decline	Faster decline
Change in Slow Vital Capacity	Slower decline	Faster decline
Change in Muscle Strength	Slower decline	Faster decline
Risk of Death or Permanent Ventilation	Lower risk suggested	Higher risk suggested

Safety Profile of Tofersen

The safety of Tofersen has been evaluated in the VALOR trial and its open-label extension.

Table 4: Common Adverse Events in Tofersen-Treated Patients [1]

Adverse Event	Frequency
Procedural Pain	Common
Headache	Common
Fall	Common
Back Pain	Common
Pain in Extremity	Common

Serious neurologic events, including myelitis and radiculitis, have been reported in a small percentage of patients receiving Tofersen.[1]

Comparison with Other Approved ALS Treatments

Riluzole (B1680632) and Edaravone are approved for the broader ALS population. However, there is a lack of specific clinical trial data for these treatments in the SOD1-ALS subpopulation. Preclinical studies in SOD1 mouse models have shown mixed results for both riluzole and edaravone.[4][5]

Table 5: General Efficacy of Riluzole and Edaravone in the General ALS Population

Treatment	Efficacy Endpoint	Result
Riluzole	Survival	Modest increase in median survival (approx. 2-3 months)[6]
Edaravone	Functional Decline (ALSFRS-R)	Slower rate of decline in a subset of patients[7]

Experimental Protocols

VALOR Trial Methodology[3]

• Study Design: Phase 3, randomized, double-blind, placebo-controlled trial.

• Participants: 108 adults with SOD1-ALS.

• Randomization: 2:1 ratio to receive either Tofersen (100 mg) or placebo.

• Administration: Intrathecal injection.

• Dosing Schedule: Three loading doses over 2 weeks, followed by maintenance doses every 4 weeks.

• Primary Endpoint: Change from baseline in the ALSFRS-R total score at 28 weeks.

• Secondary Endpoints: Change in total SOD1 protein in CSF, plasma NfL concentration, slow vital capacity, and muscle strength.

Open-Label Extension (OLE) Methodology

• Study Design: Ongoing, open-label extension of the VALOR trial.

• Participants: Patients who completed the VALOR trial were eligible to enroll.

• Intervention: All participants receive Tofersen.

• Objectives: To assess the long-term safety, tolerability, and efficacy of Tofersen.

Logical Comparison of Treatment Outcomes

The following diagram provides a logical comparison of the expected outcomes based on available data.

Comparison of projected outcomes in SOD1-ALS.

Conclusion

The meta-analysis of the Tofersen clinical trial data demonstrates a significant impact on key biomarkers of SOD1-ALS and suggests a clinical benefit, particularly with early initiation. While a direct comparison with other approved ALS treatments in the SOD1-ALS population is not possible due to a lack of specific data, the comparison with natural history data indicates a meaningful slowing of disease progression. The safety profile of Tofersen is generally manageable, although serious neurologic adverse events have been reported. This guide provides a foundation for researchers and drug development professionals to understand the current landscape of Tofersen's role in the treatment of SOD1-ALS. Further research and long-term data from the open-label extension will continue to refine our understanding of its efficacy and safety.

References

• 1. Biogen Announces Topline Results from the Tofersen Phase 3 Study and its Open-Label Extension in SOD1-ALS | Biogen [investors.biogen.com]
• 2. researchgate.net [researchgate.net]
• 3. jnnp.bmj.com [jnnp.bmj.com]
• 4. Treatment with edaravone, initiated at symptom onset, slows motor decline and decreases SOD1 deposition in ALS mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Riluzole does not improve lifespan or motor function in three ALS mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessing the efficacy of amyotrophic lateral sclerosis drugs in slowing disease progression: A literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of Edaravone as a Treatment Option for Patients with Amyotrophic Lateral Sclerosis [mdpi.com]

Independent Verification of Tofersen's Mechanism of Action: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Tofersen with other therapeutic alternatives for superoxide (B77818) dismutase 1 (SOD1) amyotrophic lateral sclerosis (ALS). The information presented is supported by experimental data to aid in the independent verification of Tofersen's mechanism of action and clinical performance.

Tofersen (Qalsody®) is an antisense oligonucleotide (ASO) designed to treat ALS in adults with a mutation in the SOD1 gene. Its approval by the U.S. Food and Drug Administration (FDA) was based on its effect on biomarkers indicative of disease pathology. This guide delves into the specifics of its mechanism, compares its performance against other approved and emerging therapies, and provides detailed experimental methodologies for key assays.

Tofersen's Mechanism of Action: Targeting the Root Cause

Tofersen is engineered to specifically target the messenger RNA (mRNA) produced from the mutated SOD1 gene. By binding to this mRNA, Tofersen triggers its degradation by an enzyme called RNase H. This process effectively reduces the production of the toxic misfolded SOD1 protein, which is a primary driver of motor neuron degeneration in SOD1-ALS.[1][2][3]

Comparative Efficacy: Tofersen vs. Alternatives

The following tables summarize the quantitative data on the efficacy of Tofersen and other approved treatments for ALS. It is important to note that the data for Tofersen is specific to the SOD1-ALS population, while the data for Riluzole (B1680632) and Edaravone (B1671096) are from studies conducted in the general ALS population, which includes various genetic and sporadic forms of the disease.

Table 1: Biomarker Response

Treatment	Biomarker	Patient Population	Duration	Result
Tofersen	CSF SOD1 Protein	SOD1-ALS	28 Weeks	29-40% reduction vs. placebo
Plasma Neurofilament Light Chain (NfL)	SOD1-ALS	28 Weeks	60% reduction in faster-progressing group vs. 20% increase in placebo
Riluzole	Not Reported	General ALS	-	-
Edaravone	CSF 3-Nitrotyrosine (Oxidative Stress Marker)	General ALS	6 Months	Significant reduction

Note: Direct comparison of biomarker data is challenging due to differences in study populations and the biomarkers measured.

Table 2: Clinical Outcomes

Treatment	Endpoint	Patient Population	Duration	Result
Tofersen	Change in ALSFRS-R Score	SOD1-ALS	52 Weeks (OLE)	3.5-point difference favoring earlier start
Change in % Predicted Slow Vital Capacity	SOD1-ALS	52 Weeks (OLE)	9.2 percentage points difference favoring earlier start
Change in Handheld Dynamometry (Muscle Strength)	SOD1-ALS	52 Weeks (OLE)	0.28 difference favoring earlier start
Riluzole	Survival	General ALS	12-18 Months	Median survival benefit of ~3 months in pivotal trials; 6-19 months in real-world studies[4][5][6][7]
Edaravone	Change in ALSFRS-R Score	General ALS	24 Weeks	-5.01 (Edaravone) vs. -7.50 (Placebo); difference of 2.49[8]

ALSFRS-R: ALS Functional Rating Scale-Revised; CSF: Cerebrospinal Fluid; OLE: Open-Label Extension. The data for Tofersen compares early vs. delayed start in the open-label extension of the VALOR trial. Data for Riluzole and Edaravone are from studies in the general ALS population and are not specific to SOD1-ALS.

Emerging Therapies for SOD1-ALS

Several novel therapeutic strategies for SOD1-ALS are currently in early-stage clinical development. These approaches, like Tofersen, aim to reduce the levels of the toxic SOD1 protein.

• Gene Therapy (AMT-162): This investigational therapy uses an adeno-associated virus (AAV) vector to deliver a microRNA that silences the SOD1 gene.[9][10] It is currently in a Phase 1/2 clinical trial.

• RNA Interference (siRNA): Alnylam and Regeneron are developing a small interfering RNA (siRNA) therapeutic that targets SOD1 mRNA for degradation.[11] This is also in early-stage clinical development.

Due to the early stage of these trials, no efficacy data is available for comparison at this time.

Experimental Protocols

Independent verification of Tofersen's effects relies on robust and reproducible experimental protocols for measuring key biomarkers.

Measurement of SOD1 Protein in Cerebrospinal Fluid (CSF)

Principle: An enzyme-linked immunosorbent assay (ELISA) is a common method for quantifying SOD1 protein levels in CSF. This technique utilizes specific antibodies to capture and detect the target protein.

Methodology:

• Plate Coating: A 96-well microplate is coated with a capture antibody specific for human SOD1.

• Sample Incubation: CSF samples, along with a standard curve of known SOD1 concentrations, are added to the wells. The SOD1 protein in the samples binds to the capture antibody.

• Detection Antibody: A second antibody, also specific for SOD1 but labeled with an enzyme (e.g., horseradish peroxidase), is added. This antibody binds to a different epitope on the captured SOD1 protein, forming a "sandwich".

• Substrate Addition: A chromogenic substrate is added, which is converted by the enzyme into a colored product.

• Measurement: The intensity of the color is measured using a microplate reader, and the concentration of SOD1 in the samples is determined by comparing the readings to the standard curve.

Measurement of Neurofilament Light Chain (NfL) in Plasma

Principle: The Single Molecule Array (Simoa) technology is an ultra-sensitive immunoassay used to quantify NfL, a biomarker of neuro-axonal damage.

Methodology:

• Sample Preparation: Plasma samples are collected and prepared for analysis.

• Bead Conjugation: Paramagnetic beads are coated with a capture antibody specific for NfL.

• Immunocomplex Formation: The beads are incubated with the plasma sample, allowing the NfL protein to bind to the capture antibody. A biotinylated detection antibody is then added to form an immunocomplex on the beads.

• Enzyme Labeling: Streptavidin-β-galactosidase is added, which binds to the biotinylated detection antibody.

• Single Molecule Detection: The beads are loaded into a microwell array, where each well is small enough to hold a single bead. A substrate is added, and the enzyme on the beads generates a fluorescent signal.

• Quantification: The Simoa instrument images the array and counts the number of wells with a fluorescent signal, which is proportional to the concentration of NfL in the sample.

Logical Comparison of Treatment Modalities

The therapeutic landscape for SOD1-ALS is evolving from broad-spectrum neuroprotective agents to highly targeted therapies.

Adverse Events

It is crucial to consider the safety profile of any therapeutic intervention. The most common adverse events reported in the Tofersen clinical trials were procedural pain, headache, fall, back pain, and pain in the extremity. Serious neurologic events, including myelitis, radiculitis, aseptic meningitis, and papilledema, were reported in approximately 7% of participants receiving tofersen.[9]

Conclusion

Tofersen represents a significant advancement in the treatment of SOD1-ALS by directly targeting the underlying genetic cause of the disease. Independent verification of its mechanism of action is supported by robust biomarker data showing a reduction in SOD1 protein and neurofilament light chain levels. While direct comparative efficacy data against other approved therapies in the SOD1-ALS population is limited, the available clinical trial results for Tofersen demonstrate a meaningful impact on disease progression. The development of other targeted therapies, such as gene therapy and siRNA, holds further promise for the future of SOD1-ALS treatment. Researchers are encouraged to utilize the provided experimental frameworks to independently assess and build upon these findings.

References

• 1. A post-hoc subgroup analysis of outcomes in the first phase III clinical study of edaravone (MCI-186) in amyotrophic lateral sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New developments and opportunities in drugs being trialed for amyotrophic lateral sclerosis from 2020 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Real-world evidence of riluzole effectiveness in treating amyotrophic lateral sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 7. Safety and efficacy of edaravone in well defined patients with amyotrophic lateral sclerosis: a randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Treatment with edaravone, initiated at symptom onset, slows motor decline and decreases SOD1 deposition in ALS mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Role of Edaravone as a Treatment Option for Patients with Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Edaravone efficacy in amyotrophic lateral sclerosis with reduced forced vital capacity: Post-hoc analysis of Study 19 (MCI186-19) [clinical trial NCT01492686] | PLOS One [journals.plos.org]

Evaluating the Cost-Effectiveness of Tofersen Compared to Standard of Care for SOD1-ALS

A Comparative Guide for Researchers and Drug Development Professionals

Tofersen, an antisense oligonucleotide (ASO), has emerged as a novel therapeutic for a specific genetic form of amyotrophic lateral sclerosis (ALS) caused by mutations in the superoxide (B77818) dismutase 1 (SOD1) gene.[1][2][3] This guide provides an objective comparison of Tofersen with the standard of care for SOD1-ALS, focusing on its cost-effectiveness, supported by clinical trial data and detailed experimental protocols. Tofersen received accelerated approval from the U.S. Food and Drug Administration (FDA) based on its ability to reduce levels of plasma neurofilament light chain (NfL), a biomarker of neuronal injury.[4][5]

Clinical Efficacy and Mechanism of Action

Tofersen is designed to specifically target and degrade the messenger RNA (mRNA) produced from the mutated SOD1 gene.[3] This mechanism, facilitated by RNase H-mediated degradation, leads to a reduction in the synthesis of the toxic SOD1 protein, which is believed to be a primary driver of motor neuron degeneration in this patient population.[1][2][6]

The standard of care for ALS has historically been limited to treatments that offer modest survival benefits and symptomatic relief. Riluzole, for instance, has been shown to extend median survival by only two to three months.[7][8][9] Other supportive care measures include non-invasive ventilation and enteral feeding to manage respiratory complications and nutritional needs.[10]

Comparative Clinical Outcomes

The primary clinical evidence for Tofersen comes from the Phase 3 VALOR trial and its open-label extension (OLE).[7][11] While the VALOR trial did not meet its primary endpoint of a statistically significant change in the Revised Amyotrophic Lateral Sclerosis Functional Rating Scale (ALSFRS-R) score at 28 weeks, the OLE study suggested a clinical benefit with earlier initiation of Tofersen.[11][12][13]

Outcome Measure	Tofersen (Early Start in OLE - 12 months)	Placebo (Delayed Start in OLE - 6 months Tofersen)	Standard of Care (Riluzole)
Change in ALSFRS-R Score	Slowed decline (difference of 3.5 points compared to delayed start)[13]	Greater decline compared to early start[13]	Minimal impact on functional decline[7][8]
Change in Respiratory Function (Slow Vital Capacity)	Slowed decline[13][14]	Greater decline compared to early start[13]	Progressive decline is characteristic of ALS
Change in Muscle Strength	Slowed decline[13]	Greater decline compared to early start[13]	Progressive decline is characteristic of ALS
Survival	Longer survival observed in early-start participants in the OLE[15]	Shorter survival compared to early start[15]	Median survival extension of 2-3 months[8][9]
Biomarker: CSF SOD1 Protein	33% reduction[13]	21% reduction[13]	No direct effect
Biomarker: Plasma Neurofilament Light Chain (NfL)	51% reduction[13]	41% reduction[13]	No direct effect

Cost-Effectiveness Analysis

A formal and universally accepted cost-effectiveness analysis of Tofersen is still emerging, with health technology assessment (HTA) bodies in various countries currently evaluating the treatment.[16] Gene therapies are often associated with high costs.[16] For instance, in Canada, while the therapeutic value of Tofersen was recognized, it was not recommended for listing at the time of review due to economic factors.[12] The standard of care, primarily riluzole, is associated with a lower drug acquisition cost but offers limited efficacy.

Cost Component	Tofersen	Standard of Care (Riluzole)
Drug Acquisition Cost	High (specific pricing varies by region)	Relatively Low
Administration Cost	High (intrathecal injection required)[2][5]	Low (oral administration)
Monitoring Cost	High (requires monitoring for adverse events such as myelitis and radiculitis)[4]	Low (requires liver function monitoring)[7]

Experimental Protocols

Tofersen Clinical Trial (VALOR) Methodology

The VALOR trial was a Phase 3, randomized, double-blind, placebo-controlled study to evaluate the efficacy and safety of Tofersen in patients with SOD1-ALS.[7][11]

• Patient Population: The study enrolled 108 adults with ALS and a confirmed SOD1 mutation.[3][11] Participants were stratified based on predicted rates of disease progression (faster vs. slower).[7]

• Randomization and Blinding: Participants were randomly assigned in a 2:1 ratio to receive either Tofersen (100 mg) or a placebo.[11] The trial was double-blinded.

• Intervention: Tofersen or placebo was administered via intrathecal injection for a total of eight doses over 24 weeks.[11]

• Primary Outcome Measure: The primary endpoint was the change from baseline to week 28 in the ALSFRS-R total score for the faster-progressing participants.[7][11]

• Secondary and Exploratory Outcome Measures: These included changes in total SOD1 protein concentration in the cerebrospinal fluid (CSF), plasma NfL levels, respiratory function (slow vital capacity), and muscle strength (handheld dynamometry).[7][11]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Tofersen and the general workflow of its clinical evaluation.

Caption: Mechanism of action of Tofersen.

Caption: Tofersen clinical trial workflow.

References

• 1. Breaking barriers with tofersen: Enhancing therapeutic opportunities in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Tofersen? [synapse.patsnap.com]
• 3. als.org [als.org]
• 4. Mechanism of Action | QALSODY® (tofersen) [qalsodyhcp.com]
• 5. Tofersen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. What is the mechanism of action of Tofersen? [synapse.patsnap.com]
• 7. tandfonline.com [tandfonline.com]
• 8. nice.org.uk [nice.org.uk]
• 9. nice.org.uk [nice.org.uk]
• 10. [Management and care for patients with ALS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Canadian HTA Assessments Recognize Therapeutic Value of QALSODY™ (tofersen injection) and its Potential to Modify Disease Progression in Individuals Living with SOD1-ALS [newswire.ca]
• 13. New 12-Month Tofersen Data Presented at ENCALS Meeting Show Clinically Meaningful Benefit in People With SOD1-ALS | Biogen [investors.biogen.com]
• 14. Tofersen for SOD1 amyotrophic lateral sclerosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mndassociation.org [mndassociation.org]
• 16. vjneurology.com [vjneurology.com]

Tofersen's Safety Profile: A Comparative Benchmarking Analysis Against Other Neurotherapeutics

A detailed examination of the safety and tolerability of Tofersen in comparison to other prominent neurotherapeutic agents—Riluzole, Edaravone, Nusinersen, and Onasemnogene Abeparvovec—reveals a distinct adverse event profile shaped by its unique antisense oligonucleotide nature and intrathecal route of administration. This guide provides a comprehensive analysis of their respective safety data, experimental protocols, and a logical workflow for comparative safety assessment to aid researchers, scientists, and drug development professionals in the field of neurotherapeutics.

Tofersen (Qalsody™), an antisense oligonucleotide indicated for the treatment of amyotrophic lateral sclerosis (ALS) in adults with a mutation in the superoxide (B77818) dismutase 1 (SOD1) gene, presents a novel therapeutic approach with a specific set of adverse reactions.[1][2] This comparison benchmarks its safety profile against established ALS treatments, Riluzole and Edaravone, and two transformative therapies for spinal muscular atrophy (SMA), Nusinersen and Onasemnogene Abeparvovec, to provide a broader context of safety within neurodegenerative disease therapeutics.

Comparative Safety Analysis of Neurotherapeutics

The safety profiles of these five neurotherapeutics are summarized below, highlighting the most frequent and serious adverse events observed in clinical trials. The data underscores the importance of considering both the drug's mechanism of action and its delivery method when evaluating patient risk.

Table 1: Comparison of Common Adverse Events (≥10% incidence for Tofersen)

Adverse Event	Tofersen (Intrathecal)[1][3]	Riluzole (Oral)[4][5]	Edaravone (IV/Oral)[6]	Nusinersen (Intrathecal)	Onasemnogene Abeparvovec (IV)
Pain (including back and extremity pain)	Very Common	-	-	Common (Post-lumbar puncture)	-
Fatigue	Very Common	Common	Common (Oral formulation)	-	-
Arthralgia (Joint Pain)	Very Common	-	-	-	-
CSF White Blood Cell Increased	Very Common	-	-	-	-
Myalgia (Muscle Pain)	Very Common	-	-	-	-
Nausea	-	Very Common	-	-	-
Dizziness	-	Common	-	-	-
Decreased Lung Function	-	Common	-	-	-
Abdominal Pain	-	Common	-	-	-
Contusion	-	-	Very Common	-	-
Gait Disturbance	-	-	Very Common	-	-
Headache	-	-	Very Common	Common (Post-lumbar puncture)	-
Pyrexia (Fever)	-	-	-	Common	Very Common
Vomiting	-	-	-	-	Very Common
Elevated Liver Enzymes	-	Common	-	-	Very Common
Thrombocytopenia	-	-	-	-	Very Common

"-" indicates the adverse event is not listed as one of the most common for that therapeutic.

Table 2: Comparison of Serious Adverse Events

Adverse Event	Tofersen (Intrathecal)[2][3][7]	Riluzole (Oral)[4][5]	Edaravone (IV/Oral)[6]	Nusinersen (Intrathecal)	Onasemnogene Abeparvovec (IV)
Myelitis and/or Radiculitis	Yes	No	No	No	No
Papilledema and Elevated Intracranial Pressure	Yes	No	No	No	No
Aseptic Meningitis	Yes	No	No	No	No
Hepatic Injury	No	Yes (including fatal cases)	No	No	Yes (Acute Liver Failure)
Neutropenia	No	Yes (Severe)	No	No	No
Interstitial Lung Disease	No	Yes	No	No	No
Hypersensitivity/Anaphylaxis	No	Yes (Anaphylaxis)	Yes (Anaphylaxis)	No	No
Sulfite Allergic Reactions	No	No	Yes	No	No
Thrombotic Microangiopathy	No	No	No	No	Yes

Experimental Protocols for Safety Assessment

The safety data presented is derived from rigorous clinical trial programs. While specific protocols vary, the general methodologies for assessing the safety and tolerability of these neurotherapeutics share common elements.

Tofersen: The safety of Tofersen was primarily evaluated in the VALOR study (NCT02623699), a randomized, double-blind, placebo-controlled Phase 3 clinical trial, and its open-label extension.[8] Key safety assessments included:

• Neurological Examinations: Regular monitoring for signs and symptoms of myelitis, radiculitis, papilledema, and aseptic meningitis.

• Cerebrospinal Fluid (CSF) Analysis: Performed at baseline and regular intervals to monitor for changes in white blood cell count, protein, and other biomarkers.

• Ophthalmological Examinations: Including fundoscopy to assess for papilledema.

• Standard Clinical Laboratory Tests: Including hematology and clinical chemistry.

Riluzole: Safety was established in two pivotal placebo-controlled trials. The monitoring in these studies focused on:

• Liver Function Tests (LFTs): Serum aminotransferases (ALT and AST) were measured at baseline and monitored regularly throughout the trials due to the known risk of hepatic injury.[4][5]

• Complete Blood Counts (CBCs): To monitor for neutropenia.

• Adverse Event Monitoring: Systematic collection of all adverse events reported by patients.

Edaravone: The safety of the intravenous formulation was evaluated in a randomized, placebo-controlled study. The oral formulation's safety was assessed in a subsequent open-label study. Key safety evaluations included:

• Monitoring for Hypersensitivity Reactions: Close observation for signs of anaphylaxis and allergic reactions, particularly due to the presence of sodium bisulfite.

• Standard Clinical Safety Assessments: Including physical examinations, vital signs, and laboratory tests.

Nusinersen: As an intrathecally administered antisense oligonucleotide like Tofersen, its safety assessment in trials such as ENDEAR and CHERISH included:

• Monitoring for Post-Lumbar Puncture Adverse Events: Such as headache and back pain.

• Platelet and Coagulation Monitoring: Due to the potential for thrombocytopenia and coagulation abnormalities with some oligonucleotides.

• Renal Function Tests: Monitoring for potential renal toxicity.

Onasemnogene Abeparvovec: Being a gene therapy administered intravenously, its safety monitoring in clinical trials focused on:

• Liver Function Monitoring: Intensive monitoring of liver enzymes and bilirubin (B190676) due to the risk of acute liver injury.

• Platelet Counts: Regular monitoring for thrombocytopenia.

• Cardiac Monitoring: Assessment of troponin-I levels.

Logical Workflow for Comparative Safety Assessment

The process of comparing the safety profiles of different neurotherapeutics can be visualized as a structured workflow. This diagram illustrates the key steps from initial data gathering to the final synthesis of a comparative guide.

References

• 1. reference.medscape.com [reference.medscape.com]
• 2. Edaravone Injection - Medical Clinical Policy Bulletins | Aetna [aetna.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. radicava.com [radicava.com]
• 6. Safety & Adverse Reactions | RADICAVA ORS® (edaravone) [radicavahcp.com]
• 7. mt-pharma-america.com [mt-pharma-america.com]
• 8. radicava.com [radicava.com]

Tofersen in SOD1-ALS: A Comparative Analysis of Biomarker Dynamics and Clinical Endpoints

For Researchers, Scientists, and Drug Development Professionals

Tofersen, an antisense oligonucleotide (ASO), has emerged as a targeted therapy for amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide (B77818) dismutase 1 (SOD1) gene (SOD1-ALS). This guide provides a comprehensive comparison of Tofersen-induced biomarker changes and their correlation with clinical outcomes, alongside an overview of alternative therapeutic strategies in development. The information is intended to support research and drug development efforts in the field of neurodegenerative diseases.

Tofersen: Mechanism of Action and Clinical Development

Tofersen is designed to bind to the messenger RNA (mRNA) produced from the SOD1 gene, leading to its degradation by RNase H.[1][2][3] This mechanism reduces the synthesis of the SOD1 protein, including its toxic misfolded form, which is a hallmark of SOD1-ALS pathology.[4][5] The drug is administered intrathecally to ensure its distribution within the central nervous system.[2][3]

The clinical development of Tofersen has been primarily centered around the Phase 3 VALOR trial and its ongoing open-label extension (OLE).[1][6] While the VALOR trial did not meet its primary clinical endpoint at 28 weeks in the faster-progressing population, it demonstrated significant effects on key biomarkers.[6][7] The OLE study has provided longer-term data suggesting a correlation between these biomarker changes and a slowing of clinical decline.[8]

Quantitative Analysis: Tofersen's Impact on Biomarkers and Clinical Outcomes

The following tables summarize the key quantitative data from the VALOR trial and its open-label extension, comparing the effects of early versus delayed initiation of Tofersen.

Table 1: Biomarker Changes in Response to Tofersen

Biomarker	Tofersen Treatment Arm	Placebo/Delayed Start	Timepoint	Key Findings
CSF SOD1 Protein	↓ 33% (Early Start)	↓ 21% (Delayed Start)	12 Months	Demonstrates target engagement and sustained reduction with earlier treatment.[5]
Plasma Neurofilament Light Chain (NfL)	↓ 51% (Early Start)	↓ 41% (Delayed Start)	12 Months	Indicates a reduction in axonal damage, with a more pronounced effect with early intervention.[5]
CSF SOD1 Protein	↓ 29% (Faster Progressing Subgroup)	↑ 16%	28 Weeks (VALOR)	Significant reduction in the target protein compared to placebo.[8]
Plasma Neurofilament Light Chain (NfL)	↓ 60% (Faster Progressing Subgroup)	↑ 20%	28 Weeks (VALOR)	Substantial decrease in a key marker of neurodegeneration.[8]

Table 2: Clinical Outcome Measures with Tofersen Treatment

Clinical Outcome	Tofersen Treatment Arm (Early Start)	Placebo/Delayed Start	Timepoint	Key Findings
ALSFRS-R Score Change	-6.0 points	-9.5 points	52 Weeks	A 3.5-point difference suggesting a slower functional decline with earlier treatment.[8]
Slow Vital Capacity (SVC) % Predicted Change	-9.4%	-18.6%	52 Weeks	A 9.2 percentage point difference indicating a slower decline in respiratory function.[8]
ALSFRS-R Score Change (Faster Progressing)	-6.98 points	-8.14 points	28 Weeks (VALOR)	A non-statistically significant difference of 1.2 points.[7]

Correlation of Biomarker Changes with Clinical Outcomes

A key finding from the Tofersen clinical trials is the correlation between the reduction in plasma NfL levels and the slowing of clinical disease progression. An analysis from the VALOR trial estimated that for every 10 pg/mL decrease in plasma NfL, there was a corresponding 0.77-point slowing in the decline of the ALSFRS-R score.[6] This suggests that NfL can serve as a valuable surrogate biomarker for assessing treatment response in SOD1-ALS.

Alternative Therapeutic Strategies for SOD1-ALS

While Tofersen is the only approved therapy specifically for SOD1-ALS, several other therapeutic modalities are under investigation. These alternatives also aim to reduce the levels of toxic SOD1 protein but utilize different molecular approaches.

Table 3: Comparison of Tofersen with Alternative Therapies in Development

Therapeutic Agent	Mechanism of Action	Developer	Phase of Development	Available Biomarker/Clinical Data
Tofersen (Qalsody™)	Antisense Oligonucleotide (ASO) targeting SOD1 mRNA	Biogen/Ionis	Approved	Significant reduction in CSF SOD1 and plasma NfL; slowing of clinical decline in OLE.
AMT-162	AAV-delivered microRNA (miRNA) to silence SOD1 gene	uniQure	Phase 1/2	Data not yet publicly available. Preclinical studies showed enhanced survival in mouse models.[9]
ALN-SOD	Small interfering RNA (siRNA) targeting SOD1 mRNA	Alnylam/Regeneron	Phase 1	Data not yet publicly available.[10]

It is important to note that direct comparative data from head-to-head clinical trials of these agents are not available. The information on alternatives is based on their publicly disclosed mechanism of action and current clinical trial status.

Experimental Protocols

VALOR and Open-Label Extension (OLE) Trial Design

The VALOR study was a Phase 3, randomized, double-blind, placebo-controlled trial that enrolled 108 participants with SOD1-ALS.[6] Participants were randomized 2:1 to receive either Tofersen (100 mg) or placebo, administered intrathecally, for 28 weeks.[6] The primary endpoint was the change from baseline in the ALSFRS-R score.[6] Following the 28-week period, participants had the option to enroll in an open-label extension study, where all participants received Tofersen.[8] This design allowed for the comparison of early versus delayed initiation of the treatment.

Biomarker Analysis

• SOD1 Protein Levels: Cerebrospinal fluid (CSF) samples were collected via lumbar puncture and analyzed for total SOD1 protein concentration using a qualified immunoassay.

• Neurofilament Light Chain (NfL): Plasma and CSF samples were analyzed for NfL concentrations using a sensitive immunoassay (e.g., Simoa).

Visualizing the Landscape of SOD1-ALS Treatment

Caption: Workflow of the VALOR clinical trial and its open-label extension for Tofersen.

Biomarker and Clinical Outcome Relationship

Caption: The logical cascade from Tofersen administration to potential clinical benefit.

References

• 1. alsnewstoday.com [alsnewstoday.com]
• 2. researchgate.net [researchgate.net]
• 3. uniQure Announces Favorable Recommendation from Independent [globenewswire.com]
• 4. neurologylive.com [neurologylive.com]
• 5. Positive Results from Tofersen VALOR Trial and OLE Integrated Data - Oligonucleotide Therapeutics Society [oligotherapeutics.org]
• 6. jnnp.bmj.com [jnnp.bmj.com]
• 7. Tofersen for SOD1 ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neurologylive.com [neurologylive.com]
• 9. alsnewstoday.com [alsnewstoday.com]
• 10. ALN-SOD / Alnylam, Regeneron [delta.larvol.com]

Safety & Regulatory Compliance

Navigating the Final Step: A Guide to the Proper Disposal of Tofersen

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of investigational and clinical-use materials is a critical component of laboratory and environmental safety. This guide provides essential information and a step-by-step plan for the proper disposal of Tofersen (Qalsody®), an antisense oligonucleotide therapeutic. Adherence to these procedures is vital for minimizing environmental impact and ensuring a safe workplace.

As explicitly stated in the prescribing information for Tofersen, all unused medicinal products or waste materials must be disposed of in accordance with local requirements.[1] This underscores the importance of consulting and adhering to institutional and regional environmental health and safety (EHS) guidelines.

Key Information for Tofersen Disposal

The following table summarizes key characteristics of Tofersen relevant to its handling and disposal.

Characteristic	Specification	Relevance to Disposal
Drug Type	Antisense Oligonucleotide	Bioactive material requiring deactivation or specialized disposal to prevent environmental release.
Formulation	Solution for injection in a single-dose vial	Liquid waste stream; potential for sharps waste (vials, needles).
Storage	Refrigerate at 2°C to 8°C (36°F to 46°F)	Unused, properly stored product may be eligible for return or redistribution programs if applicable and unopened.
Preservatives	Contains no preservatives	Once drawn into a syringe, any unused portion should be discarded promptly to prevent contamination.[1]
Disposal Directive	In accordance with local requirements	Mandates consultation with local and institutional EHS protocols for pharmaceutical waste.[1]

Procedural Workflow for Tofersen Disposal

The following diagram outlines the decision-making and operational steps for the proper disposal of Tofersen and associated materials.

Tofersen Disposal Workflow

Step-by-Step Disposal Protocol

This protocol provides a general framework for the disposal of Tofersen. Always operate under the direct guidance of your institution's approved standard operating procedures (SOPs) and in compliance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

• At a minimum, wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile gloves, when handling Tofersen waste.

2. Segregation of Waste:

• Unused Tofersen Solution: Do not dispose of unused Tofersen solution down the drain. It should be collected as pharmaceutical or chemical waste. If the amount is small, it can be left in the original vial for disposal. If larger quantities of unused solution are generated, they should be collected in a designated, properly labeled hazardous waste container.

• Empty Vials: Once empty, the single-dose vials are considered sharps. Do not crush or break the vials. Place them directly into a designated sharps container.[1]

• Contaminated Materials: Any materials that have come into direct contact with Tofersen, such as syringes, needles, gloves, and absorbent pads, should be considered contaminated waste. Needles and syringes should be disposed of in a sharps container. Other soft materials should be placed in a designated biohazard or pharmaceutical waste bag.

3. Waste Containment and Labeling:

• Pharmaceutical/Chemical Waste: The container for unused Tofersen solution should be clearly labeled with "Hazardous Waste," the name "Tofersen," and the approximate concentration and quantity. The container must be kept closed when not in use.

• Sharps Containers: Sharps containers should be puncture-resistant, leak-proof, and properly labeled. Do not overfill sharps containers.

• Biohazard/Pharmaceutical Waste Bags: These should be appropriately colored and labeled according to your institution's guidelines.

4. Storage of Waste:

• Store all segregated Tofersen waste in a designated and secure satellite accumulation area within the laboratory until it is collected by your institution's EHS personnel or a licensed hazardous waste contractor.

5. Final Disposal:

• The final disposal of Tofersen waste will be determined by your institution's waste management program and local regulations. Common disposal methods for pharmaceutical waste include incineration by a licensed hazardous waste facility.

• Never dispose of Tofersen or its containers in the regular trash or recycling.

6. Documentation:

• Maintain accurate records of the disposal of Tofersen, including quantities and dates, as required by your institution's EHS department and any applicable regulations. This is often done through a hazardous waste manifest system.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of Tofersen, thereby protecting both human health and the environment. Always prioritize safety and regulatory compliance in all laboratory operations.

References

• 1. biogencdn.com [biogencdn.com]

Essential Safety and Logistics for Handling Tofersen

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of Tofersen is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to facilitate the secure and effective use of this antisense oligonucleotide therapeutic in a laboratory setting.

Personal Protective Equipment (PPE) and Safety Recommendations

While Tofersen is not classified as a hazardous substance, adherence to standard laboratory safety protocols is crucial to minimize exposure and maintain the integrity of the product.[1] The selection of appropriate PPE should be determined by a thorough hazard assessment of the specific laboratory procedures being performed.[2]

PPE Category	Item	Recommended Use and Specifications
Hand Protection	Disposable Nitrile Gloves	Minimum requirement for handling Tofersen. Double-gloving is recommended for added protection. Gloves should be promptly removed and replaced if they come into contact with the chemical.[1]
Eye Protection	Safety Glasses with Side Shields	Minimum requirement for working in a laboratory where Tofersen is handled.[1]
Goggles	Required when there is a risk of liquid splashes or chemical vapors.[1]
Body Protection	Laboratory Coat	To be worn over personal clothing at all times within the laboratory to protect against incidental contact.[3][4]
Respiratory Protection	Not Generally Required	Use in a well-ventilated area with appropriate exhaust is recommended.[1] A risk assessment may indicate the need for a respirator for specialized tasks.
Face Protection	Face Shield	Recommended in conjunction with goggles when there is a significant splash hazard.

Experimental Protocols: Handling and Preparation

Aseptic technique is mandatory when preparing and handling Tofersen to prevent contamination and ensure product sterility.[5]

Vial Preparation:

• Warm to Room Temperature: Allow the refrigerated vial of Tofersen to warm to room temperature (25°C/77°F) before administration. Do not use external heat sources.[6][7]

• Inspect the Vial: Visually inspect the solution for particulate matter and discoloration. The solution should be clear and colorless to slightly yellow. Do not use if particles are observed or the liquid is discolored.[6][7]

• Do Not Shake: To prevent denaturation of the product, do not shake the vial.[6][7]

Withdrawal of Tofersen:

• Aseptic Technique: Use a sterile syringe and needle for withdrawal.

• Withdraw Dose: Withdraw the required volume of Tofersen from the single-dose vial.

• Immediate Use: The solution contains no preservatives and should be used immediately or within 4 hours of removal from the vial. If not used within this timeframe, it must be discarded.[6][8]

• No Dilution: Tofersen should not be diluted.[8]

Disposal Plan

Proper disposal of unused Tofersen and associated materials is essential to prevent environmental contamination and accidental exposure.

• Unused Tofersen: Any unused portion of Tofersen in the single-dose vial must be discarded.[6][8] As Tofersen is not classified as a hazardous material, it can typically be disposed of in a biohazard-chemo toxic container for incineration.[9]

• Empty Vials: Empty vials that do not contain protected patient information can be discarded in the regular trash.[9]

• Contaminated Materials: All materials that have come into contact with Tofersen, such as syringes, needles, and gloves, should be disposed of in appropriate biohazard containers.

Consult with your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines, as local regulations may vary.[2]

First Aid Measures

In the event of exposure, the following first aid measures should be taken:

• Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 15 minutes. Seek medical attention.[1]

• Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops.[1]

• Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Seek medical attention if adverse health effects persist or are severe.[1]

• Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by medical personnel. Seek medical attention.[1]

Diagrams

Caption: Workflow for the safe handling and disposal of Tofersen.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 3. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]
• 4. Personal Protective Equipment (PPE) in Laboratories | UW Environmental Health & Safety [ehs.washington.edu]
• 5. ec.europa.eu [ec.europa.eu]
• 6. medcentral.com [medcentral.com]
• 7. Guidelines for Experiments Using Antisense Oligonucleotides and Double-Stranded RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. These highlights do not include all the information needed to use QALSODY ™ safely and effectively. See full prescribing information for QALSODY. QALSODY (tofersen) injection, for intrathecal use Initial U.S. Approval: 2023 [dailymed.nlm.nih.gov]
• 9. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]